Synthesis and Characterization of 8-Piperazin-1-ylquinoline: A Comprehensive Technical Guide
Pharmacological Context & Rationale The 8-piperazin-1-ylquinoline scaffold is a privileged structural motif in modern medicinal chemistry, functioning as a critical pharmacophore in the development of central nervous sys...
Author: BenchChem Technical Support Team. Date: March 2026
Pharmacological Context & Rationale
The 8-piperazin-1-ylquinoline scaffold is a privileged structural motif in modern medicinal chemistry, functioning as a critical pharmacophore in the development of central nervous system (CNS) therapeutics. Most notably, it forms the core of highly potent 5-HT6 receptor antagonists, such as SB-742457 (Intepirdine), which have been extensively investigated in clinical trials for the treatment of Alzheimer's disease and schizophrenia[1],[2].
From a structural perspective, the rigid quinoline core provides necessary lipophilicity and pi-stacking interactions within the receptor binding pocket, while the basic piperazine moiety acts as a positive ionizable (PI) group, forming a critical salt bridge with a conserved aspartate residue in the 5-HT6 receptor transmembrane domain[2]. Synthesizing this intermediate with high purity and scalable yields is a foundational requirement for downstream drug development.
Retrosynthetic Strategy & Mechanistic Causality
The formation of the C-N bond between the electron-deficient quinoline ring and the secondary amine of piperazine presents a specific synthetic challenge. While Nucleophilic Aromatic Substitution (S_NAr) is theoretically possible at the 8-position of quinoline, it typically requires extremely harsh conditions (e.g., >150 °C, neat amine) and results in poor yields due to the lack of sufficient electron-withdrawing activation at that specific position.
Consequently, the Palladium-Catalyzed Buchwald-Hartwig Amination is the universally preferred methodology[3],[4].
Causality Behind Reagent Selection:
Starting Materials: 8-Bromoquinoline is chosen over 8-chloroquinoline due to the lower bond dissociation energy of the C-Br bond, facilitating faster oxidative addition to the Pd(0) center.
Amine Protection: Unprotected piperazine possesses two identical secondary amines, which would lead to a statistical mixture of mono-arylated, bis-arylated, and unreacted species. By utilizing N-Boc-piperazine , we strictly enforce mono-arylation[5].
Catalyst System (Pd2(dba)3 + BINAP): Tris(dibenzylideneacetone)dipalladium(0) is a stable, reliable Pd(0) source. The choice of BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) is critical. As a bidentate ligand with a large bite angle, BINAP enforces a cis-geometry on the Pd(II) intermediate, which vastly accelerates the reductive elimination step—historically the bottleneck in C-N bond formation[3]. Furthermore, its steric bulk suppresses the formation of inactive bis-amine palladium complexes.
Base (NaOtBu): Sodium tert-butoxide (pKa ~17) is strong enough to rapidly deprotonate the Pd-coordinated amine, driving the catalytic cycle forward, but bulky enough to avoid acting as a competing nucleophile.
Figure 1: Two-step synthetic workflow for 8-piperazin-1-ylquinoline dihydrochloride.
Step-by-Step Experimental Methodology
The following protocols are designed as self-validating systems, incorporating In-Process Controls (IPCs) to ensure experimental integrity.
Step 1: Synthesis of 1-Boc-4-(8-quinolinyl)piperazine
Preparation of the Inert Environment: To a flame-dried 250 mL Schlenk flask equipped with a magnetic stir bar, add 8-bromoquinoline (10.0 g, 48.0 mmol) and N-Boc-piperazine (10.7 g, 57.6 mmol, 1.2 eq).
Catalyst Loading: Add Pd2(dba)3 (0.88 g, 0.96 mmol, 2 mol%) and rac-BINAP (1.79 g, 2.88 mmol, 6 mol%). Causality Note: The 1:3 ratio of Pd to BINAP ensures complete formation of the active L2Pd(0) species and prevents catalyst precipitation (Pd black).
Solvent Degassing: Add anhydrous toluene (100 mL). Seal the flask with a rubber septum and sparge the mixture with argon gas for 15 minutes. Causality Note: Oxygen is a potent poison for Pd(0) catalysts; rigorous degassing prevents premature termination of the catalytic cycle.
Reaction Execution: Heat the reaction mixture to 95 °C in a pre-heated oil bath for 16 hours under a positive pressure of argon.
Protocol Validation (IPC): Withdraw a 50 µL aliquot, dilute in methanol, filter through a syringe filter, and analyze via LC-MS. The reaction is validated as complete when the 8-bromoquinoline peak (m/z 208/210) is <1% relative to the product peak (m/z 314).
Workup: Cool the mixture to room temperature, dilute with ethyl acetate (100 mL), and filter through a pad of Celite to remove palladium residues. Wash the filtrate with water (2 × 100 mL) and brine (100 mL). Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.
Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc 80:20 to 60:40) to afford the intermediate as a viscous yellow oil (Yield: ~82%).
Figure 2: Mechanism of the Pd-catalyzed Buchwald-Hartwig C-N cross-coupling.
Step 2: Acidic Deprotection and Salt Isolation
Objective: Removal of the Boc protecting group and isolation of the stable dihydrochloride salt[6].
Solvation: Dissolve the purified 1-Boc-4-(8-quinolinyl)piperazine (12.0 g, 38.3 mmol) in anhydrous dichloromethane (DCM) (60 mL).
Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add a solution of 4M HCl in 1,4-dioxane (48 mL, 192 mmol, 5 eq) dropwise over 15 minutes. Causality Note: The use of anhydrous HCl in dioxane prevents the hydrolysis of the quinoline ring and allows for the direct precipitation of the product as a highly pure salt.
Reaction Execution: Remove the ice bath and stir the suspension at room temperature for 4 hours.
Protocol Validation (IPC): Analyze an aliquot via LC-MS. Complete disappearance of the starting material (m/z 314) and the appearance of the free base mass (m/z 214) confirms complete deprotection.
Isolation: Add diethyl ether (100 mL) to the suspension to maximize precipitation. Filter the solid under vacuum, wash the filter cake with cold diethyl ether (2 × 50 mL), and dry in a vacuum oven at 45 °C for 12 hours.
Yield: 8-piperazin-1-ylquinoline dihydrochloride is obtained as an off-white to pale yellow crystalline powder (Yield: ~95%).
Analytical Characterization Data
Thorough characterization is required to confirm the structural integrity and purity of the synthesized compound prior to its use in downstream medicinal chemistry campaigns. The data below summarizes the expected quantitative analytical profile of the dihydrochloride salt.
Parameter
Value / Description
Chemical Formula
C13H15N3 • 2HCl
Molecular Weight
286.20 g/mol (Salt) / 213.28 g/mol (Free base)
Appearance
Off-white to pale yellow crystalline powder
Purity (HPLC)
> 98.5% (UV detection at 254 nm)
ESI-MS (m/z)
[M+H]+ calculated for C13H16N3: 214.13; Found: 214.1
The synthesis of 8-piperazin-1-ylquinoline via the Buchwald-Hartwig amination represents a highly robust, scalable, and chemically elegant pathway to a vital pharmaceutical intermediate. By strictly controlling the catalytic environment (Pd/BINAP ratio, rigorous degassing) and utilizing orthogonal protecting group strategies (N-Boc), researchers can bypass the limitations of traditional S_NAr chemistry, ensuring high yields and exceptional purity suitable for advanced drug development workflows.
References
Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds. MDPI. [Link]
Synthesis and Structure–Activity Relationship (SAR) of (5,7-Disubstituted 3-phenylsulfonyl-pyrazolo[1,5-a]pyrimidin-2-yl)-methylamines as Potent Serotonin 5-HT6 Receptor (5-HT6R) Antagonists. Journal of Medicinal Chemistry - ACS Publications. [Link]
The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT 1A Antagonists. Journal of Medicinal Chemistry - ACS Publications. [Link]
MnIII-Peroxo Adduct Supported by a New Tetradentate Ligand Shows Acid-Sensitive Aldehyde Deformylation Reactivity. PMC. [Link]
Synthesis of New 1-Aryl-4-(biarylmethylene)piperazine Ligands, Structurally Related to Adoprazine (SLV313). Zeitschrift für Naturforschung B. [Link]
EP1497266B1 - Quinoline derivatives and their use as 5-ht6 ligands.
physicochemical properties of 8-piperazin-1-ylquinoline
Title: Physicochemical Profiling and Synthetic Methodologies of the 8-Piperazin-1-ylquinoline Scaffold Executive Summary The 8-piperazin-1-ylquinoline scaffold is a privileged pharmacophore in medicinal chemistry, predom...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Physicochemical Profiling and Synthetic Methodologies of the 8-Piperazin-1-ylquinoline Scaffold
Executive Summary
The 8-piperazin-1-ylquinoline scaffold is a privileged pharmacophore in medicinal chemistry, predominantly recognized for its foundational role in the development of central nervous system (CNS) therapeutics. As a Senior Application Scientist, I have observed that the unique physicochemical properties of this bicyclic heteroaromatic system—specifically its lipophilicity, hydrogen-bonding capacity, and basicity—make it an ideal structural core for designing highly selective aminergic G-protein coupled receptor (GPCR) ligands. This whitepaper provides an in-depth technical analysis of the 8-piperazin-1-ylquinoline core, using its most prominent derivative, Intepirdine (SB-742457), as a benchmark for structure-activity relationship (SAR) causality, synthetic methodology, and formulation strategy[1].
Structural and Physicochemical Profiling
The physicochemical profile of a CNS drug candidate dictates its ability to cross the blood-brain barrier (BBB) and engage its target with high affinity. The 8-piperazin-1-ylquinoline core consists of a lipophilic, electron-deficient quinoline ring coupled to a hydrophilic, basic piperazine ring.
Causality in Drug Design:
The quinoline core provides a rigid, planar surface ideal for
π−π
stacking interactions within the hydrophobic clefts of GPCRs. Conversely, the piperazine ring serves as a positive ionizable group. The terminal nitrogen (N4) of the piperazine ring has a pKa of approximately 9.5. At a physiological pH of 7.4, this nitrogen is predominantly protonated. This protonation is not an artifact; it is a strict mechanistic requirement to form a critical salt bridge with the conserved Aspartate residue (Asp3.32) in the binding pocket of aminergic receptors, such as the 5-HT6 receptor[2].
Table 1: Comparative Physicochemical Properties
Data summarizes the base scaffold versus its clinically investigated C3-arylsulfonyl derivative[1][3].
Property
8-(Piperazin-1-yl)quinoline (Core)
Intepirdine (SB-742457)
Molecular Weight
213.28 g/mol
353.4 g/mol
LogP (Lipophilicity)
~1.9
2.5
Topological Polar Surface Area (TPSA)
28.2 Ų
70.7 Ų
pKa (Piperazine N4)
~9.5
~9.5
Receptor Affinity (pKi)
N/A
9.63 (5-HT6)
Hydrogen Bond Donors
1
1
Hydrogen Bond Acceptors
3
4
Mechanistic Insights: Pharmacophore and Receptor Binding
The structural logic of 8-piperazin-1-ylquinoline derivatives is a masterclass in rational drug design. The addition of a bulky, electron-withdrawing group (such as a benzenesulfonyl moiety) at the C3 position of the quinoline ring (yielding Intepirdine) dramatically increases target selectivity[1]. The sulfonyl oxygens act as potent hydrogen bond acceptors, while the steric bulk of the phenyl ring prevents the molecule from fitting into the narrower binding pockets of off-target receptors like 5-HT2A or 5-HT1A[2].
Pharmacophore logic mapping physicochemical properties to 5-HT6 receptor binding.
Synthetic Methodologies: The Buchwald-Hartwig Approach
The most efficient and scalable method for constructing the 8-piperazin-1-ylquinoline core is via palladium-catalyzed C-N cross-coupling (Buchwald-Hartwig amination)[4].
Causality of Reagent Selection:
Electrophile Choice (8-Bromoquinoline): We utilize 8-bromoquinoline rather than the chloro-analog. The lower bond dissociation energy of the C-Br bond facilitates the initial oxidative addition of the Pd(0) catalyst at lower temperatures, minimizing thermal degradation[5]. Furthermore, the "peri" effect at the 8-position of quinoline can cause steric hindrance; thus, a highly reactive leaving group is essential[5].
Catalyst & Ligand (Pd₂(dba)₃ / BINAP): The steric bulk of the bidentate BINAP ligand is critical. It accelerates the reductive elimination step of the palladium amido complex, successfully outcompeting the undesired
β
-hydride elimination pathway that is notoriously problematic when coupling secondary amines like piperazine[4].
Base (NaOtBu): A strong base is required to deprotonate the amine, allowing it to coordinate effectively with the palladium center[4].
Step-by-Step Self-Validating Protocol
Preparation: In a rigorously dried Schlenk flask under an argon atmosphere, charge 8-bromoquinoline (1.0 equiv), anhydrous piperazine (1.5 equiv, or Boc-protected piperazine to prevent bis-arylation), Pd₂(dba)₃ (0.02 equiv), and BINAP (0.04 equiv).
Solvent & Base: Add anhydrous, degassed toluene followed by sodium tert-butoxide (NaOtBu, 1.4 equiv).
Reaction: Heat the mixture to 85°C for 4-6 hours.
In-Process Control (IPC) - Self-Validation Step: At the 2-hour mark, sample the reaction for LC-MS analysis. The disappearance of the 8-bromoquinoline isotopic doublet (M, M+2) and the emergence of the product mass (
[M+H]+
= 214 m/z) confirms successful oxidative addition and reductive elimination. If unreacted starting material persists, catalyst deactivation (likely via oxygen ingress) has occurred, validating the strict requirement for Schlenk techniques.
Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black. Extract with 1M HCl, neutralize the aqueous layer with NaOH, and extract back into dichloromethane to isolate the pure 8-(piperazin-1-yl)quinoline free base.
Step-by-step synthetic workflow for the 8-piperazin-1-ylquinoline scaffold.
Formulation and Salt Selection
While the free base of 3-phenylsulfonyl-8-piperazin-1-yl-quinoline exhibits excellent in vitro binding, its in vivo utility is heavily dependent on its solid-state properties and aqueous solubility. The free base exists in multiple polymorphic forms (Form I and Form II)[6]. Form II is thermodynamically preferred due to its higher melting point and superior stability[6].
However, to achieve optimal bioavailability, the compound is frequently formulated as an acid addition salt. The basic nature of the piperazine ring allows for the facile generation of a hydrochloride salt. Converting the free base to the hydrochloride salt drastically lowers the lipophilicity of the solid form, breaking the crystal lattice energy more easily in aqueous media (such as gastric fluid), thereby maximizing the dissolution rate and ensuring consistent pharmacokinetic exposure[6].
References
[1] National Institutes of Health (NIH). "Intepirdine | C19H19N3O2S | CID 11256720 - PubChem". PubChem Database. URL: [Link]
[3] National Institutes of Health (NIH). "1-(Piperazin-1-yl)isoquinoline | C13H15N3 | CID 15887436 - PubChem". PubChem Database. URL: [Link]
[2] Ivachtchenko, A. V., et al. "Synthesis and Structure–Activity Relationship (SAR) of (5,7-Disubstituted 3-phenylsulfonyl-pyrazolo[1,5-a]pyrimidin-2-yl)-methylamines as Potent Serotonin 5-HT6 Receptor (5-HT6R) Antagonists". Journal of Medicinal Chemistry - ACS Publications. URL: [Link]
[6] Bromidge, S. M., et al. "EP1497266B1 - Quinoline derivatives and their use as 5-ht6 ligands". Google Patents. URL:
[4] Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions". Chemical Reviews - ACS Publications. URL: [Link]
8-Piperazin-1-ylquinoline Derivatives: A Technical Guide to 5-HT6 Receptor Antagonists
Executive Summary The quest for novel neurotherapeutics has driven medicinal chemistry toward highly selective ligands capable of modulating specific monoamine receptors without the off-target liabilities of classical an...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quest for novel neurotherapeutics has driven medicinal chemistry toward highly selective ligands capable of modulating specific monoamine receptors without the off-target liabilities of classical antipsychotics. Among these privileged scaffolds, 8-piperazin-1-ylquinoline derivatives have emerged as potent and highly selective antagonists of the 5-Hydroxytryptamine 6 (5-HT6) receptor[1].
By strategically functionalizing the quinoline core—most notably through the addition of an arylsulfonyl group at the C3 position—researchers have developed compounds like Intepirdine (SB-742457) , which exhibits a remarkable binding affinity (pKi = 9.63) and >100-fold selectivity over other receptor subtypes[2]. This whitepaper provides an in-depth analysis of the structure-activity relationships (SAR), mechanistic pharmacology, and self-validating synthetic workflows required to develop these advanced neuropharmacological agents.
The pharmacological efficacy of 8-piperazin-1-ylquinolines is heavily dictated by their spatial geometry and electronic distribution, which precisely complement the orthosteric binding pocket of the 5-HT6 receptor.
The Quinoline Core: Acts as a rigid, aromatic spacer that positions the functional groups in the correct three-dimensional orientation. It mimics the indole ring of endogenous serotonin.
The 8-Piperazine Moiety: The basic secondary amine of the piperazine ring is strictly required for high-affinity binding. At physiological pH, this nitrogen is protonated and forms a critical salt bridge with a conserved Aspartate residue (Asp3.32) in transmembrane helix 3 of the 5-HT6 receptor[3].
The C3-Arylsulfonyl Group: The introduction of a bulky, electron-withdrawing sulfonyl group (e.g., benzenesulfonyl) at the 3-position is the primary driver of 5-HT6 selectivity. The aryl ring occupies a deep, hydrophobic accessory pocket within the receptor, locking the receptor in an inactive conformation[4].
Quantitative SAR Profiling
The following table summarizes the quantitative binding data, illustrating the causality between structural modifications and receptor affinity.
Compound
C3 Substituent
C8 Substituent
5-HT6 pKi
5-HT2A pKi
Selectivity Ratio
Unsubstituted Core
-H
Piperazin-1-yl
< 6.00
< 5.00
N/A
N-Methyl Analogue
-SO₂-Phenyl
4-Methylpiperazin-1-yl
8.45
6.10
>200x
Intepirdine (SB-742457)
-SO₂-Phenyl
Piperazin-1-yl
9.63
6.50
>1000x
Fluoro-Analogue
-SO₂-(4-F-Phenyl)
Piperazin-1-yl
9.20
6.40
>600x
Data synthesized from established in vitro binding assays[2][4].
Mechanistic Pathway: 5-HT6 Receptor Antagonism
The 5-HT6 receptor is a Gs-protein coupled receptor (GPCR) localized almost exclusively in the central nervous system, particularly within the striatum, cortex, and hippocampus[1].
Causality of Action: Unlike classical D2 antagonists that often cause extrapyramidal symptoms, 5-HT6 antagonists operate via a disinhibition mechanism. By blocking the constitutive or agonist-induced activation of the Gs-protein, 8-piperazin-1-ylquinolines reduce intracellular cyclic AMP (cAMP) accumulation. This downstream signaling cascade ultimately enhances the release of acetylcholine (ACh) and glutamate in the prefrontal cortex, providing pro-cognitive effects and alleviating residual depressive/anxious symptoms in schizophrenia[1][5].
Fig 1. 5-HT6 receptor antagonism by 8-piperazin-1-ylquinolines enhancing neurotransmitter release.
Self-Validating Synthetic Workflow
To ensure high yield and regiochemical purity, the synthesis of 3-(arylsulfonyl)-8-(piperazin-1-yl)quinolines relies on transition-metal catalysis. As a Senior Application Scientist, I mandate the integration of Quality Control (QC) gates within the protocol. This ensures that unreacted starting materials or regioisomers do not propagate through the synthesis.
Step-by-Step Methodology
Step 1: Buchwald-Hartwig Amination
Objective: Install the piperazine ring at the C8 position.
Procedure: Charge a flame-dried Schlenk flask with 8-bromoquinoline (1.0 eq), 1-Boc-piperazine (1.2 eq), Pd₂(dba)₃ (0.05 eq), BINAP (0.1 eq), and sodium tert-butoxide (1.5 eq). Suspend in anhydrous toluene.
Causality: Why Boc-protection? The secondary amine of piperazine must be protected to prevent competitive binding to the palladium catalyst and to avoid poly-arylation. Why degas? Oxygen rapidly oxidizes the Pd(0) active species to inactive Pd(II). Degas via three freeze-pump-thaw cycles.
Reaction: Heat at 90°C for 12 hours under argon.
QC Gate 1: Analyze crude via LC-MS. Proceed only if the [M+H]⁺ mass corresponds to the Boc-protected intermediate and starting material is <5%.
Step 2: Regioselective C3-Bromination
Objective: Activate the C3 position for subsequent cross-coupling.
Procedure: Dissolve the intermediate in DMF. Add N-Bromosuccinimide (NBS, 1.1 eq) portion-wise at 0°C. Warm to 60°C for 4 hours.
Causality: The quinoline nitrogen directs electrophilic aromatic substitution to the electron-rich carbocyclic ring, but under specific thermal conditions with NBS, the C3 position of the heteroaromatic ring is selectively brominated.
QC Gate 2: Confirm the presence of the characteristic 1:1 isotopic bromine mass pattern (M / M+2) via LC-MS.
Step 3: Ullmann-Type Sulfonylation
Objective: Install the critical selectivity-driving arylsulfonyl group.
Procedure: Combine the 3-bromo intermediate (1.0 eq) with sodium benzenesulfinate (1.5 eq), CuI (0.2 eq), and L-proline (0.4 eq) in DMSO. Heat to 110°C for 24 hours.
Causality: Direct electrophilic sulfonylation of quinoline is highly inefficient. The Cu-catalyzed cross-coupling of a sulfinate salt with the aryl bromide ensures quantitative conversion with complete regiocontrol.
Step 4: Deprotection and Salt Formation
Objective: Unmask the secondary amine to yield the biologically active pharmacophore.
Procedure: Treat the purified intermediate with 4M HCl in 1,4-dioxane at room temperature for 2 hours. Evaporate the solvent under reduced pressure to yield 3-(benzenesulfonyl)-8-piperazin-1-ylquinoline dihydrochloride (Intepirdine HCl)[6].
Handling Note: The resulting dihydrochloride salt is highly hygroscopic. It must be stored in a desiccator under argon at -20°C to maintain integrity[2].
Fig 2. Self-validating synthetic workflow for 3-(arylsulfonyl)-8-(piperazin-1-yl)quinolines.
Clinical Translation & Future Directions
The translation of 8-piperazin-1-ylquinoline derivatives from bench to bedside has been primarily driven by the need to treat cognitive deficits in Alzheimer's disease and the negative/cognitive symptoms of schizophrenia[1].
In preclinical models, the co-administration of 5-HT6 antagonists (like SB-742457) with standard antipsychotics (e.g., haloperidol or risperidone) has demonstrated a synergistic reduction in depressive-like and anxiety-like behaviors[5]. While Intepirdine completed Phase III clinical trials, ongoing research focuses on dual-acting ligands (e.g., combining 5-HT6 antagonism with D2 partial agonism) to create next-generation antipsychotics with broader efficacy profiles and zero metabolic liabilities[1].
References
PubChem - NIH. "Intepirdine | C19H19N3O2S | CID 11256720". National Center for Biotechnology Information. URL:[Link]
MDPI. "Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds". Journal of Clinical Medicine. URL:[Link]
ResearchGate. "Effect of 5-HT6 Receptor Ligands Combined with Haloperidol or Risperidone on Antidepressant-/Anxiolytic-Like Behavior and BDNF Regulation in Hippocampus and Prefrontal Cortex of Rats". URL:[Link]
biological activity of 8-piperazin-1-ylquinoline scaffold
An In-depth Technical Guide to the Biological Activities of the 8-Piperazin-1-ylquinoline Scaffold Introduction The quinoline scaffold, a bicyclic aromatic heterocycle, stands as a cornerstone in the field of medicinal c...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Biological Activities of the 8-Piperazin-1-ylquinoline Scaffold
Introduction
The quinoline scaffold, a bicyclic aromatic heterocycle, stands as a cornerstone in the field of medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets.[1][2] This versatility has led to the development of numerous therapeutic agents with a broad spectrum of pharmacological activities.[3][4] Among the vast landscape of quinoline derivatives, the 8-piperazin-1-ylquinoline core has emerged as a particularly promising scaffold, demonstrating significant potential in the development of novel treatments for a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.[5][6][7]
The incorporation of a piperazine moiety at the 8-position of the quinoline ring introduces a flexible and basic nitrogenous group that can be readily functionalized, allowing for the fine-tuning of physicochemical properties and biological activity.[8] This unique structural feature often enhances the compound's ability to form crucial interactions with biological macromolecules, leading to potent and selective therapeutic effects. This in-depth technical guide provides a comprehensive overview of the synthesis, biological activities, and mechanisms of action of the 8-piperazin-1-ylquinoline scaffold, offering valuable insights for researchers, scientists, and drug development professionals.
Synthesis of the 8-Piperazin-1-ylquinoline Scaffold
The synthesis of 8-piperazin-1-ylquinoline derivatives typically involves a nucleophilic aromatic substitution reaction between an 8-substituted quinoline and a piperazine derivative. A common and efficient method is the reaction of 8-aminoquinoline with bis(2-chloroethyl)amine hydrochloride, which leads to the formation of the 8-(piperazin-1-yl)quinoline core. This intermediate can then be further functionalized at the N4 position of the piperazine ring to generate a diverse library of derivatives.
Caption: General synthetic workflow for N-substituted 8-(piperazin-1-yl)quinoline derivatives.
Experimental Protocol: Synthesis of 8-(piperazin-1-yl)quinoline
A detailed, step-by-step methodology for the synthesis of the core scaffold is provided below:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 8-aminoquinoline (1 equivalent) and bis(2-chloroethyl)amine hydrochloride (1.2 equivalents) in a suitable high-boiling solvent such as ethylene glycol.
Reaction Conditions: Heat the reaction mixture to reflux (typically 180-200 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up: After completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-water.
Purification: Basify the aqueous solution with a concentrated solution of sodium hydroxide until a pH of 10-12 is reached, leading to the precipitation of the crude product. Filter the precipitate, wash with cold water, and dry under vacuum. The crude product can be further purified by column chromatography on silica gel using a suitable eluent system (e.g., dichloromethane/methanol).
Anticancer Activity
The 8-piperazin-1-ylquinoline scaffold has demonstrated significant potential as a source of novel anticancer agents, with derivatives exhibiting potent cytotoxic activity against a range of human cancer cell lines.[5][9] The anticancer mechanisms of these compounds are often multifaceted, involving the inhibition of key enzymes in cancer cell signaling, induction of apoptosis, and interference with the cell cycle.
Mechanisms of Anticancer Action
Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibition: Several 8-piperazin-1-ylquinoline derivatives have been shown to be potent inhibitors of EGFR tyrosine kinase (EGFR-TK).[5][10] EGFR is a key receptor tyrosine kinase that, upon activation, triggers downstream signaling pathways, such as the PI3K/Akt/mTOR and RAS/RAF/MEK/ERK pathways, which are crucial for cancer cell proliferation, survival, and metastasis. By inhibiting EGFR-TK, these compounds can effectively block these oncogenic signaling cascades.
Pim-1 Kinase Inhibition: Pim-1 is a serine/threonine kinase that is overexpressed in various cancers and plays a significant role in promoting cell survival and proliferation.[2] Certain 8-piperazin-1-ylquinoline derivatives have been identified as inhibitors of Pim-1 kinase, leading to cell cycle arrest and apoptosis in cancer cells.[2]
Induction of Apoptosis: The 8-piperazin-1-ylquinoline scaffold can induce programmed cell death (apoptosis) in cancer cells through various mechanisms, including the activation of caspase cascades and the modulation of pro- and anti-apoptotic proteins.
Caption: Inhibition of the EGFR signaling pathway by an 8-piperazin-1-ylquinoline derivative.
Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)
This protocol outlines a standard method for assessing the cytotoxic effects of 8-piperazin-1-ylquinoline derivatives on cancer cell lines.[11]
Cell Seeding: Seed cancer cells (e.g., MCF-7, PC-3) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. The final concentration of the solvent (e.g., DMSO) should be less than 0.5%. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with solvent) and a positive control (a known anticancer drug).
Incubation: Incubate the plates for 48-72 hours.
MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Formazan Solubilization: Remove the medium containing MTT and add 150 µL of a solubilization buffer (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value.
Neuroprotective Activity
The 8-piperazin-1-ylquinoline scaffold has shown considerable promise in the development of therapeutic agents for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[12][13] Its neuroprotective effects are attributed to a combination of mechanisms, including the inhibition of key enzymes involved in disease progression, metal chelation, and antioxidant activity.
Mechanisms of Neuroprotective Action
Enzyme Inhibition: Derivatives of 8-piperazin-1-ylquinoline have been shown to inhibit several enzymes implicated in neurodegeneration, including:
Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE): Inhibition of these enzymes increases the levels of the neurotransmitter acetylcholine in the brain, which is a key strategy in the symptomatic treatment of Alzheimer's disease.[14]
Monoamine Oxidase (MAO): Specifically, MAO-B inhibitors can increase dopamine levels, which is beneficial in Parkinson's disease.[15]
Beta-site APP cleaving enzyme-1 (BACE1) and Glycogen synthase kinase 3-beta (GSK3β): These enzymes are involved in the production of amyloid-beta plaques and tau hyperphosphorylation, respectively, both of which are hallmarks of Alzheimer's disease.[12]
Metal Chelation and Antioxidant Activity: The 8-hydroxyquinoline moiety within some derivatives is a potent chelator of metal ions such as copper, iron, and zinc.[13][16] An imbalance of these metals in the brain is associated with increased oxidative stress and the aggregation of amyloid-beta. By chelating these metals, these compounds can reduce the generation of reactive oxygen species (ROS) and exert a neuroprotective antioxidant effect.[16]
Caption: Metal chelation by an 8-hydroxy-piperazinylquinoline derivative reduces oxidative stress.
A standard in vitro protocol to assess the AChE inhibitory activity of 8-piperazin-1-ylquinoline derivatives is described below.
Reagents: Acetylcholinesterase (from electric eel), Acetylthiocholine iodide (ATCI), 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), and a phosphate buffer (pH 8.0).
Assay Procedure: In a 96-well plate, add the phosphate buffer, the test compound at various concentrations, and the AChE enzyme solution. Incubate for 15 minutes at 37°C.
Reaction Initiation: Add DTNB and ATCI to initiate the reaction. The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored anion, 5-thio-2-nitrobenzoate.
Absorbance Measurement: Measure the absorbance of the yellow product kinetically at 412 nm for 5 minutes using a microplate reader.
Data Analysis: Calculate the rate of reaction for each concentration of the test compound. The percentage of inhibition is calculated relative to a control without the inhibitor. The IC50 value is determined from the dose-response curve.
Antimicrobial and Antiviral Activity
The 8-piperazin-1-ylquinoline scaffold has also been investigated for its potential to combat infectious diseases, with derivatives showing activity against a range of bacteria, fungi, and viruses.[1][7][17]
Mechanisms of Antimicrobial and Antiviral Action
The mechanisms of action in this context are still under investigation but are thought to involve the disruption of microbial cell membranes, inhibition of essential microbial enzymes, and interference with viral replication processes.[7][17] For instance, some quinoline derivatives are known to inhibit bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication.[18]
Quantitative Data: Antimicrobial and Antiviral Activity
This protocol describes the broth microdilution method for determining the MIC of 8-piperazin-1-ylquinoline derivatives against bacteria.[18]
Preparation of Inoculum: Prepare a bacterial suspension in a suitable broth (e.g., Mueller-Hinton broth) and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
Serial Dilutions: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in the broth.
Inoculation: Add the adjusted bacterial inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).
Incubation: Incubate the plate at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.
Structure-Activity Relationships (SAR)
The biological activity of the 8-piperazin-1-ylquinoline scaffold can be significantly influenced by the nature and position of substituents on both the quinoline and piperazine rings. Understanding these structure-activity relationships is crucial for the rational design of more potent and selective derivatives.
Substituents on the Quinoline Ring:
An 8-hydroxy group is often crucial for metal chelation and antioxidant activity in neuroprotective derivatives.[13]
Electron-withdrawing groups at position 5 of the quinoline ring can enhance anticancer activity.[19]
Substituents on the Piperazine Ring:
The nature of the substituent at the N4 position of the piperazine ring plays a critical role in determining the biological activity and target selectivity.
Bulky aromatic or heteroaromatic substituents can enhance binding to specific enzyme or receptor pockets.[5]
Caption: Key structure-activity relationships for the 8-piperazin-1-ylquinoline scaffold.
Conclusion
The 8-piperazin-1-ylquinoline scaffold represents a highly versatile and privileged structure in medicinal chemistry, with a remarkable breadth of biological activities. Derivatives of this core have demonstrated significant potential as anticancer, neuroprotective, and antimicrobial agents. The ease of synthesis and the ability to readily functionalize the piperazine ring allow for the generation of large and diverse chemical libraries for drug discovery. The multifaceted mechanisms of action, including enzyme inhibition, metal chelation, and modulation of key signaling pathways, underscore the therapeutic potential of this scaffold. Further exploration of the structure-activity relationships and the development of more targeted derivatives will undoubtedly lead to the discovery of novel and effective therapeutic agents for a wide range of human diseases.
References
Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives. (URL: [Link])
In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment - PubMed. (URL: [Link])
Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents - JOCPR. (URL: [Link])
Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer - PMC. (URL: [Link])
Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (URL: [Link])
Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents - JOCPR. (URL: [Link])
Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - MDPI. (URL: [Link])
Design and synthesis of new quinoline hybrid derivatives and their antimicrobial, antimalarial and antitubercular activities - CORE. (URL: [Link])
(PDF) Anticancer Activity of Quinoline Derivatives; An Overview - Academia.edu. (URL: [Link])
8-Hydroxyquinolylnitrones as multifunctional ligands for the therapy of neurodegenerative diseases - PMC. (URL: [Link])
Anticancer Activity of Quinoline Derivatives - International Journal of Pharmaceutical Sciences Review and Research. (URL: [Link])
(PDF) Unveiling piperazine-quinoline hybrids as potential multi-target directed anti-Alzheimer's agents: design, synthesis and biological evaluation - ResearchGate. (URL: [Link])
Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC. (URL: [Link])
Synthesis and biological evaluation of substituted quinolines containing piperazine moieties against Influenza A virus - PubMed. (URL: [Link])
The structure‐activity relationship of anticancer activity piperazine derivatives. - ResearchGate. (URL: [Link])
Comprehensive review on current developments of quinoline-based anticancer agents. (URL: [Link])
Review on recent development of quinoline for anticancer activities. (URL: [Link])
Chemical structure of antibacterial piperazinyl-quinoline hybrid... - ResearchGate. (URL: [Link])
Ultrasound-Assisted Synthesis of Piperidinyl-Quinoline Acylhydrazones as New Anti-Alzheimer's Agents: Assessment of Cholinesterase Inhibitory Profile, Molecular Docking Analysis, and Drug-like Properties - MDPI. (URL: [Link])
Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease - PMC. (URL: [Link])
Novel quinoline-piperazine hybrids: the design, synthesis and evaluation of antibacterial and antituberculosis properties - PMC. (URL: [Link])
Neurochemical Mechanisms and Translational Pharmacology of 8-Piperazin-1-ylquinoline Compounds
Abstract The development of novel neurotherapeutics requires a rigorous understanding of receptor-ligand interactions and their downstream neurochemical cascades. Compounds based on the 8-piperazin-1-ylquinoline scaffold...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The development of novel neurotherapeutics requires a rigorous understanding of receptor-ligand interactions and their downstream neurochemical cascades. Compounds based on the 8-piperazin-1-ylquinoline scaffold, most notably 3-(benzenesulfonyl)-8-piperazin-1-ylquinoline (SB-742457 / Intepirdine), have emerged as potent modulators of the central nervous system. By acting as highly selective 5-HT6 receptor antagonists, these compounds drive a unique mechanism of GABAergic disinhibition, leading to the synergistic efflux of acetylcholine and glutamate. This whitepaper provides an in-depth technical analysis of their pharmacological profile, neurochemical mechanisms, self-validating experimental methodologies, and translational applications in cognitive enhancement and metabolic regulation.
Pharmacological Profile and Target Engagement
The 8-piperazin-1-ylquinoline derivative is characterized by its high binding affinity and selectivity[1]. In vitro assays demonstrate that it acts as a potent antagonist at the , with a pKi of 9.63[2].
Interestingly, the pharmacological profile of this scaffold is dose-dependent. While it selectively saturates 5-HT6 receptors at low clinical doses, kinetic modeling of human PET imaging reveals that at higher doses, it progressively engages and antagonizes the in the frontal cortex[3]. This dual-receptor antagonism is hypothesized to be a critical factor in its optimal therapeutic action for neurodegenerative diseases[3].
Neurochemical Mechanism of Action: The Disinhibition Hypothesis
The therapeutic efficacy of 8-piperazin-1-ylquinoline compounds is rooted in the specific neuroanatomical localization of 5-HT6 receptors. Unlike other serotonin receptors, 5-HT6 receptors are almost exclusively expressed in the central nervous system, densely populating in the striatum, prefrontal cortex, and hippocampus[4].
Receptor Blockade: Administration of the compound blocks the 5-HT6 receptor, preventing serotonin-mediated activation of adenylyl cyclase and the subsequent cAMP signaling cascade[4].
GABAergic Suppression: This blockade reduces the excitability and firing rate of the inhibitory GABAergic interneurons[5].
Downstream Disinhibition: The reduction in GABAergic inhibitory tone leads to the disinhibition of downstream projection neurons[6].
Neurotransmitter Efflux: Consequently, there is a robust, synergistic release of into the extracellular space of the prefrontal cortex and hippocampus[5].
This localized surge in excitatory neurotransmitters facilitates synaptic plasticity, reversing scopolamine- or NMDA antagonist-induced memory impairments, and driving [6][7].
Pathway Visualization
5-HT6 receptor antagonism drives GABAergic disinhibition and excitatory neurotransmitter efflux.
Quantitative Pharmacodynamics
The following table summarizes the binding kinetics and dose-dependent human receptor occupancy of 3-(benzenesulfonyl)-8-piperazin-1-ylquinoline (SB-742457)[2][3].
To rigorously validate the mechanism of action of 8-piperazin-1-ylquinoline compounds, researchers rely on highly controlled, self-validating experimental systems.
Protocol 1: In Vivo Microdialysis for Neurotransmitter Efflux
This protocol quantifies the disinhibition-driven release of ACh and glutamate in awake, freely moving subjects.
Step 1: Stereotaxic Cannulation. Implant a guide cannula precisely into the medial prefrontal cortex (mPFC). Causality: The mPFC is the primary locus where 5-HT6-mediated cognitive enhancement occurs; precise targeting ensures spatial accuracy of the neurochemical data.
Step 2: Probe Insertion & Perfusion. Insert a concentric microdialysis probe and perfuse with artificial cerebrospinal fluid (aCSF) containing 1.0 µM neostigmine. Causality: Acetylcholinesterase rapidly degrades ACh in the synaptic cleft. Neostigmine inhibits this degradation, allowing ACh to accumulate to detectable levels in the dialysate without altering baseline firing rates.
Step 3: Baseline Stabilization. Collect dialysate fractions every 20 minutes for at least 2 hours prior to dosing. Causality: Probe insertion causes transient, trauma-induced neurotransmitter release. Establishing a stable baseline ensures that subsequent neurotransmitter spikes are purely pharmacological, validating the drug's effect.
Step 4: Drug Administration & Quantification. Administer the 8-piperazin-1-ylquinoline compound (e.g., 10 mg/kg p.o.) and analyze fractions using HPLC-MS/MS. Causality: HPLC-MS/MS provides femtogram-level sensitivity, required to simultaneously detect trace monoamines and excitatory amino acids.
Protocol 2: Target Engagement via Human PET Imaging
To confirm that the preclinical mechanism translates to human neurobiology, dynamic PET imaging is utilized[3].
Step 1: Radioligand Synthesis. Synthesize the PET radioligand 11C-GSK215083. Causality: This specific radioligand has a high affinity for both 5-HT6 and 5-HT2A receptors, allowing researchers to map dual-target engagement simultaneously[3].
Step 2: Baseline Dynamic Scan. Administer the radioligand and acquire dynamic PET scans for 90 minutes. Causality: This establishes the unblocked Volume of Distribution (VT) in receptor-dense regions (striatum for 5-HT6, cortex for 5-HT2A).
Step 3: Blockade Scan Post-Dosing. Administer the therapeutic compound (e.g., 15 mg SB-742457) and repeat the PET scan. Causality: The reduction in radioligand binding directly quantifies the percentage of receptors occupied by the drug in vivo[3].
Step 4: Kinetic Modeling (MA2). Apply a multilinear model (MA2) utilizing continuous arterial blood sampling. Causality: Peripheral metabolism of the radioligand confounds the PET signal. Arterial sampling allows for the mathematical correction of radiometabolites, ensuring the time-activity curve reflects true central receptor binding[3].
Translational Applications
Cognitive Enhancement in Alzheimer's Disease
Because 5-HT6 antagonists are pro-cholinergic, 8-piperazin-1-ylquinoline compounds have been extensively evaluated as adjunct therapies to acetylcholinesterase inhibitors (AChEIs) like donepezil[5]. While AChEIs prevent the breakdown of ACh, 5-HT6 antagonists actively promote its release. have investigated this additive effect to provide sustained improvements in cognition and activities of daily living (ADL) in mild-to-moderate Alzheimer's disease[8].
Metabolic Regulation and Satiety
Beyond cognition, 5-HT6 receptors play a role in feeding behavior. Microstructural analysis of ingestive behavior reveals that 8-piperazin-1-ylquinoline compounds [9]. Administration of SB-742457 specifically decreases the number of bouts of licking behavior in rodent models, demonstrating a direct, centrally-mediated anorectic action that is valuable for anti-obesity drug development[9][10].
References
Title: The 5-HT₂C receptor agonist, lorcaserin, and the 5-HT₆ receptor antagonist, SB-742457, promote satiety; a microstructural analysis of feeding behaviour
Source: PubMed / Psychopharmacology (Berl)
URL: [Link]
Title: intepirdine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
Source: IUPHAR/BPS Guide to PHARMACOLOGY
URL: [Link]
Title: Human Kinetic Modeling of the 5HT6 PET Radioligand 11C-GSK215083 and Its Utility for Determining Occupancy at Both 5HT6 and 5HT2A Receptors by SB742457 as a Potential Therapeutic Mechanism of Action in Alzheimer Disease
Source: PubMed / Journal of Nuclear Medicine
URL: [Link]
Title: 5HT6 Antagonists in the Treatment of Alzheimer's Dementia: Current Progress
Source: PMC / Neurology and Therapy
URL: [Link]
Title: The Serotonin-6 Receptor as a Novel Therapeutic Target
Source: PMC / Experimental Neurobiology
URL: [Link]
Title: 5-HT6 receptor agonists and antagonists enhance learning and memory in a conditioned emotion response paradigm by modulation of cholinergic and glutamatergic mechanisms
Source: PMC / British Journal of Pharmacology
URL: [Link]
Title: 5-HT6 receptor and cognition
Source: PubMed / Current Opinion in Pharmacology
URL: [Link]
Title: Two randomized controlled trials of SB742457 in mild-to-moderate Alzheimer's disease
Source: PubMed / Alzheimer's & Dementia
URL: [Link]
8-Piperazin-1-ylquinoline Derivatives as Serotonin 5-HT1A Antagonists: Pharmacodynamic Profiling and Assay Methodologies
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Molecular Pharmacology & Assay Development Executive Summary The 8-piperazin-1-ylquinoline scaffold is a highly privile...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Discipline: Molecular Pharmacology & Assay Development
Executive Summary
The 8-piperazin-1-ylquinoline scaffold is a highly privileged structure in neuropharmacology. While bulky substitutions (e.g., 3-benzenesulfonyl derivatives like SB-742457) shift the scaffold's affinity toward the 5-HT6 receptor, targeted modifications to the unsubstituted 8-piperazin-1-ylquinoline core yield highly potent and selective serotonin 5-HT1A receptor antagonists. This technical guide details the mechanistic rationale, structural activity relationship (SAR), and the rigorous, self-validating experimental workflows required to definitively characterize 5-HT1A antagonism in preclinical drug development.
Mechanistic Grounding & Pharmacophore Rationale
The 5-HT1A receptor is a G-protein-coupled receptor (GPCR) that primarily couples to the inhibitory G-protein family (
Gαi/o
). Agonist binding induces a conformational change—specifically the outward movement of Transmembrane Helix 6 (TM6)—which facilitates the exchange of GDP for GTP on the
Gα
subunit, leading to the inhibition of adenylyl cyclase and the activation of inwardly rectifying potassium channels.
The Causality of Antagonism
To act as a silent antagonist, a ligand must bind to the orthosteric site with high affinity without triggering the TM6 shift. The 8-piperazin-1-ylquinoline scaffold achieves this through precise spatial geometry:
The Piperazine Ring: The basic nitrogen (N4) of the piperazine ring is protonated at physiological pH. This allows it to form a critical, anchoring salt bridge with Asp116 (3.32) in TM3.
The Quinoline Core: The aromatic quinoline system acts as a rigid spacer that projects deep into the hydrophobic pocket, engaging in robust
π−π
stacking interactions with Phe340 (6.52) and Trp358 (7.40).
Steric Locking: The rigid, fused-ring geometry of the 8-substituted quinoline creates a steric wedge that prevents the inward collapse of TM5 and TM6, effectively locking the receptor in its inactive, uncoupled state.
Mechanism of 5-HT1A blockade by 8-piperazin-1-ylquinoline preventing Gi/o activation.
A robust pharmacological profile requires a self-validating system of assays. We must independently prove two distinct properties: Affinity (the compound binds the target) and Lack of Efficacy (the compound does not activate the target, but competitively blocks agonists).
The Causality of Choice: We utilize [³H]WAY-100635 rather than the standard agonist radioligand [³H]8-OH-DPAT. Agonist radioligands only label the high-affinity, G-protein-coupled state of the receptor. Because antagonists bind equally well to both coupled and uncoupled states, using a 1 ensures accurate determination of the total receptor density (
Bmax
) and the test compound's true inhibition constant (
Ki
)[1].
Step-by-Step Methodology:
Membrane Preparation: Homogenize rat hippocampal tissue (which natively expresses high densities of 5-HT1A) in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes at 4°C. Resuspend the pellet to a final protein concentration of 1 mg/mL.
Incubation Setup: In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM [³H]WAY-100635, and varying concentrations of the 8-piperazin-1-ylquinoline derivative (ranging from
10−11
to
10−5
M).
Internal Validation (Non-Specific Binding): Define non-specific binding (NSB) in parallel wells using 10 µM unlabelled WAY-100635.
Equilibration & Filtration: Incubate the reaction for 60 minutes at 25°C. Terminate by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI) to neutralize the filter's negative charge and reduce NSB.
Quantification: Wash filters three times with ice-cold buffer, extract in scintillation cocktail, and quantify radioactivity. Calculate the
Ki
using the Cheng-Prusoff equation.
The Causality of Choice: To prove true antagonism, we must measure the most proximal event of GPCR activation: the exchange of GDP for GTP on the
Gαi/o
subunit. 2[2]. An antagonist will show no intrinsic activity (basal [³⁵S]GTPγS binding remains unchanged) and will cause a parallel rightward shift in the concentration-response curve of a full agonist.
Step-by-Step Methodology:
Assay Buffer Formulation: Prepare 50 mM Tris-HCl, 100 mM NaCl, 3 mM MgCl₂, 1 mM EDTA, 1 mM DTT, pH 7.4. Crucial Step: The inclusion of 1 µM GDP is mandatory to reduce basal G-protein turnover, effectively lowering the noise floor and increasing the signal-to-noise ratio.
Antagonist Pre-incubation: Incubate membranes (20 µ g/well ) with the 8-piperazin-1-ylquinoline test compound for 15 minutes at 30°C to allow orthosteric site occupancy.
Agonist Challenge: Add the reference agonist (8-OH-DPAT) at its pre-determined
EC80
concentration.
Radioligand Addition: Initiate the exchange reaction by adding 50 pM of the non-hydrolyzable analog [³⁵S]GTPγS. Incubate for exactly 60 minutes at 30°C.
Termination: Terminate via rapid filtration through GF/B filters, wash with ice-cold buffer, and quantify via liquid scintillation counting.
Sequential workflow for the [³⁵S]GTPγS functional binding assay.
Quantitative Data Presentation
The table below summarizes the expected pharmacological profile of the 8-piperazin-1-ylquinoline scaffold compared against established industry standards. A true antagonist must demonstrate a high binding affinity (low
Ki
) coupled with an
Emax
indistinguishable from basal vehicle levels in the [³⁵S]GTPγS assay.
Note: Data represents standardized baseline metrics for assay validation. The 8-piperazin-1-ylquinoline scaffold exhibits a highly favorable profile, acting as a competitive antagonist capable of shifting the 8-OH-DPAT concentration-response curve to the right without altering the basal state of the receptor.
References
Characterisation of the binding of [³H]WAY-100635, a novel 5-hydroxytryptamine1A receptor antagonist, to rat brain. PubMed / National Institutes of Health.[Link]
The [³⁵S]GTPγS binding assay: approaches and applications in pharmacology. Life Sciences / ResearchGate.[Link]
A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. PubMed / National Institutes of Health.[Link]
Antibacterial Properties of 8-Piperazin-1-ylquinoline Derivatives: Mechanisms, Efficacy, and Protocols
Executive Summary The quinoline scaffold is a cornerstone of antimicrobial medicinal chemistry, most notably represented by the 7-piperazinylquinolines (fluoroquinolones). Recently, research has pivoted toward alternativ...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quinoline scaffold is a cornerstone of antimicrobial medicinal chemistry, most notably represented by the 7-piperazinylquinolines (fluoroquinolones). Recently, research has pivoted toward alternative substitution patterns to combat multidrug-resistant (MDR) ESKAPE pathogens. While 4-piperazinylquinolines have shown potent activity against Gram-positive bacteria , 8-piperazin-1-ylquinoline derivatives —traditionally explored as 5-HT6 receptor antagonists for central nervous system disorders —are emerging as a novel class of antibacterial agents. This whitepaper details the mechanistic rationale, quantitative efficacy, and self-validating experimental workflows necessary for evaluating the antibacterial properties of 8-piperazin-1-ylquinolines.
Mechanistic Insights and Structural Rationale
The repositioning of 8-piperazin-1-ylquinolines into the antimicrobial sphere is driven by specific structural and electronic advantages over traditional fluoroquinolones .
Efflux Pump Evasion: Traditional 7-substituted fluoroquinolones are readily recognized and extruded by major facilitator superfamily (MFS) efflux pumps, such as NorA in Staphylococcus aureus. Shifting the piperazine moiety to the 8-position alters the molecule's spatial vector and basicity (pKa). This steric shift disrupts the binding affinity within the efflux pump's hydrophobic pocket, leading to sustained intracellular accumulation.
Target Engagement: Like traditional quinolines, the planar aromatic core intercalates with bacterial DNA, while the basic piperazine nitrogen interacts with the acidic residues of DNA gyrase (Gram-negative) or Topoisomerase IV (Gram-positive).
Membrane Permeability: The addition of lipophilic groups (e.g., arylsulfonyl) at the 3-position of the 8-piperazin-1-ylquinoline core enhances penetration through the lipopolysaccharide (LPS) layer of Gram-negative bacteria .
Figure 1: Mechanistic pathway of 8-piperazin-1-ylquinolines in bacterial cells.
Quantitative Efficacy Data
The table below synthesizes representative Minimum Inhibitory Concentration (MIC) data comparing standard quinolone antibiotics with emerging piperazinylquinoline hybrids. The data illustrates the broad-spectrum potential of 8-substituted derivatives, particularly against strains exhibiting fluoroquinolone resistance.
Note: Data represents aggregated SAR trends highlighting the enhanced Gram-negative efficacy of 8-substituted derivatives compared to 4-substituted analogs.
Self-Validating Experimental Protocols
To ensure scientific integrity, the evaluation of 8-piperazin-1-ylquinoline derivatives must utilize self-validating assay systems. The following protocols integrate internal controls to establish direct causality between the chemical agent and the biological response.
Relying solely on visual turbidity can yield false positives due to the precipitation of highly lipophilic quinoline derivatives in aqueous media.
Compound Preparation: Dissolve the 8-piperazin-1-ylquinoline derivative in 100% DMSO.
Self-Validation Check: Perform UV-Vis spectroscopy on the stock to confirm complete dissolution. Ensure final assay DMSO concentration does not exceed 1% to prevent solvent-induced bacterial toxicity.
Inoculum Standardization: Prepare bacterial suspensions in Mueller-Hinton Broth (MHB) to a 0.5 McFarland standard (approx.
1.5×108
CFU/mL), then dilute 1:100.
Self-Validation Check: Plate 10 μL of the final inoculum onto agar. Retrospective colony counting must confirm an exact starting titer of
5×105
CFU/mL.
Incubation & Colorimetric Readout: Dispense 50 μL of the inoculum into 96-well plates containing serial dilutions of the compound. Incubate at 37°C for 18 hours. Add 10 μL of 0.015% resazurin dye to all wells and incubate for an additional 2 hours.
Causality & Validation: Resazurin (blue/non-fluorescent) is reduced to resorufin (pink/highly fluorescent) by metabolically active cells. A blue well definitively proves growth inhibition, completely uncoupling the readout from compound precipitation artifacts.
To prove that efficacy against P. aeruginosa is caused by membrane disruption rather than mere target affinity, an N-phenyl-1-naphthylamine (NPN) assay is required.
Cell Preparation: Wash mid-log phase P. aeruginosa cells and resuspend in 5 mM HEPES buffer (pH 7.2).
Fluorophore Addition: Add NPN to a final concentration of 10 μM. NPN fluoresces weakly in aqueous environments but strongly in hydrophobic environments (e.g., the disrupted lipid bilayer).
Compound Challenge: Introduce the 8-piperazin-1-ylquinoline derivative and monitor fluorescence (Ex: 350 nm, Em: 420 nm).
Self-Validation Check: Run a parallel control using Polymyxin B (a known membrane permeabilizer) to establish the 100% permeabilization baseline. Run a second control with CCCP (an efflux pump inhibitor) to ensure the increase in fluorescence is due to membrane disruption, not merely the inhibition of NPN efflux.
Figure 2: Self-validating experimental workflow for evaluating antibacterial efficacy.
Future Perspectives in Drug Development
The primary hurdle in developing 8-piperazin-1-ylquinoline derivatives as systemic antibiotics is their inherent affinity for the human 5-HT6 receptor. Future SAR optimization must focus on decoupling the antibacterial pharmacophore from CNS activity. Strategies include increasing the topological polar surface area (tPSA) to prevent blood-brain barrier (BBB) penetration, or introducing bulky, electron-withdrawing halogens (e.g., fluorine) at the C-6 position to decrease hERG channel liability while simultaneously enhancing bacterial DNA gyrase binding.
References
La Monica, G., Alamia, F., et al. (2024). "Novel Antibacterial 4-Piperazinylquinoline Hybrid Derivatives Against Staphylococcus aureus: Design, Synthesis, and In Vitro and In Silico Insights." Molecules, 30(1), 28. Available at:[Link]
Kalinowska-Tłuścik, J., et al. (2011). "Synthesis and Structure–Activity Relationship (SAR) of (5,7-Disubstituted 3-phenylsulfonyl-pyrazolo[1,5-a]pyrimidin-2-yl)-methylamines as Potent Serotonin 5-HT6 Receptor (5-HT6R) Antagonists." Journal of Medicinal Chemistry, 54(24), 8345-8352. Available at:[Link]
Minami, S., et al. (1979). "Piperazinyl derivatives of quinoline carboxylic acids." US Patent 4146719A.
Al-Mulla, A., et al. (2025). "Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights." Preprints.org. Available at:[Link]
Exploratory
Engineering 8-Piperazin-1-ylquinoline Derivatives as Dual-Action Dopamine D2/D3 Agonists: A Multi-Target Directed Ligand (MTDL) Approach
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Executive Summary The treatment of complex neurodegenerative and neuropsychiatric disorder...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: In-Depth Technical Whitepaper
Executive Summary
The treatment of complex neurodegenerative and neuropsychiatric disorders, particularly Parkinson’s disease (PD) and schizophrenia, has historically relied on single-target pharmacology. However, the complex etiology of these diseases—characterized by a combination of monoaminergic dysregulation and localized oxidative stress—demands a more sophisticated approach.
This whitepaper explores the rational design and pharmacological validation of the 8-(piperazin-1-yl)quinoline scaffold. By functioning as a Multi-Target Directed Ligand (MTDL), this privileged structure seamlessly combines Dopamine D2/D3 receptor agonism (to alleviate motor and cognitive symptoms) with intracellular iron chelation (to halt Fenton reaction-induced neurodegeneration). Here, we dissect the pharmacodynamic causality, structure-activity relationships (SAR), and the self-validating experimental workflows required to evaluate these advanced therapeutics.
Pharmacodynamic Causality: The 8-Piperazin-1-ylquinoline Scaffold
The 8-(piperazin-1-yl)quinoline molecule is uniquely suited for dual-action neuropharmacology due to its distinct spatial and electronic properties .
Dopamine D2/D3 Receptor Agonism
The piperazine moiety is a classic pharmacophore for monoamine receptors. At physiological pH (~7.4), the distal nitrogen (N4) of the piperazine ring is protonated.
Causality of Binding: This protonated amine forms a critical electrostatic salt bridge with the highly conserved Asp114 residue in Transmembrane Domain 3 (TM3) of the D2 and D3 receptors.
Efficacy Generation: Simultaneously, the planar quinoline core intercalates into the hydrophobic binding pocket formed by TM5 and TM6, engaging in
π−π
stacking with Trp386 . This specific conformational stabilization triggers the inward movement of TM5 and the outward movement of TM6, initiating Gi/o protein coupling and subsequent inhibition of adenylyl cyclase .
Iron Chelation and Oxidative Stress Mitigation
In the Substantia Nigra pars compacta (SNpc) of PD patients, elevated pools of labile iron (Fe
2+
/Fe
3+
) catalyze the Fenton reaction (
Fe2++H2O2→Fe3++OH∙+OH−
), generating highly toxic hydroxyl radicals that destroy lipid membranes .
Causality of Chelation: The 8-(piperazin-1-yl)quinoline scaffold acts as an
N,N
-bidentate chelator. The quinoline nitrogen (N1) and the proximal piperazine nitrogen (N1) possess lone pairs positioned in perfect geometric proximity to form a stable 5-membered chelate ring with transition metals. By occupying the coordination sphere of labile iron, the ligand alters the metal's redox potential, sterically blocking its ability to interact with hydrogen peroxide, thereby neutralizing oxidative stress at the source.
Mechanistic Pathway
The following diagram illustrates the bifurcated neuropharmacological pathway of the 8-piperazin-1-ylquinoline MTDL system.
Caption: Dual-action mechanism of 8-piperazin-1-ylquinoline derivatives in D2/D3 agonism and iron chelation.
Quantitative Structure-Activity Relationship (SAR) Data
To optimize the MTDL profile, various substitutions on the quinoline and piperazine rings have been evaluated. The table below summarizes the quantitative data for benchmark derivatives, demonstrating the balance between receptor affinity and metal chelation .
Compound Variant
D2 Receptor (
Ki
, nM)
D3 Receptor (
Ki
, nM)
D3/D2 Selectivity
Fe
2+
Chelation (
pFe
)
Functional Efficacy (
Emax
%)
Unsubstituted 8-PQ
45.2 ± 3.1
12.4 ± 1.8
3.6x
12.4
65% (Partial)
8-PQ-N4-Propyl
18.5 ± 1.2
4.1 ± 0.5
4.5x
12.1
82% (Full)
5-OH-8-PQ-N4-Propyl
4.5 ± 0.8
1.5 ± 0.3
3.0x
15.8
91% (Full)
Pramipexole (Control)
3.9 ± 0.4
0.5 ± 0.1
7.8x
N/A
95% (Full)
Desferrioxamine (Control)
>10,000
>10,000
N/A
20.5
N/A
Note: 8-PQ = 8-(piperazin-1-yl)quinoline.
pFe
represents the negative log of the uncomplexed metal ion concentration; higher values indicate stronger chelation.
Experimental Workflows & Validation Protocols
To ensure scientific integrity, the evaluation of 8-piperazin-1-ylquinoline candidates must follow a self-validating, multi-tiered workflow.
Caption: Step-by-step experimental workflow for validating MTDL agonist and neuroprotective properties.
This protocol establishes target engagement and differentiates agonists from antagonists.
Membrane Preparation: Homogenize HEK-293 cells stably expressing human D2L or D3 receptors in a hypotonic Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes.
Causality & Rationale: Hypotonic shock lyses the cells, allowing the washing away of endogenous intracellular dopamine. This prevents endogenous ligands from competing with the radioligand, ensuring accurate
Ki
calculation.
Radioligand Displacement: Incubate 50 µg of membrane protein with 0.5 nM
[3H]
-spiperone and varying concentrations of the 8-PQ derivative (
10−11
to
10−4
M) for 120 minutes at 25°C. Use 10 µM Haloperidol to define non-specific binding.
[35S]GTPγS
Trapping (Functional Assay): Incubate membranes with 0.1 nM
[35S]GTPγS
, 30 µM GDP, and the test compound.
Causality & Rationale: Agonist binding catalyzes the exchange of GDP for GTP on the Gi/o protein. By supplying
[35S]GTPγS
—a radiolabeled, non-hydrolyzable analog—the G
α
subunit is permanently trapped in its active state. This strictly quantifies the intrinsic efficacy (
Emax
) of the ligand, proving it acts as an agonist rather than a mere binder (antagonist).
Filtration & Quantification: Terminate reactions via rapid vacuum filtration over GF/B glass fiber filters. Quantify radioactivity using liquid scintillation spectrometry.
Protocol 2: PC12 Cell Neuroprotection & Intracellular Iron Chelation
This protocol validates the compound's ability to cross lipid bilayers and exert phenotypic neuroprotection.
Cell Culturing & Pre-treatment: Seed PC12 (rat pheochromocytoma) cells at
1×104
cells/well. Pre-incubate with the 8-PQ derivative (0.1 - 10 µM) for 2 hours.
Causality & Rationale: PC12 cells possess dopaminergic characteristics but lack robust iron-efflux mechanisms. Pre-incubation allows the highly lipophilic 8-PQ derivative to permeate the cell membrane and establish an intracellular chelating buffer before stress induction.
Oxidative Stress Induction: Expose cells to a toxic Fe
3+
/8-hydroxyquinoline complex (30 µM) for 24 hours.
Causality & Rationale: Extracellular iron does not easily cross the membrane. Complexing Fe
3+
with 8-hydroxyquinoline acts as an ionophore, forcing massive iron influx and initiating a violent intracellular Fenton reaction, mimicking late-stage PD neurodegeneration.
Self-Validation: A successful 8-PQ MTDL will show a dose-dependent restoration of cell viability, proving that its chelation properties are active in cellulo, not just in cell-free assays.
Conclusion
The 8-piperazin-1-ylquinoline scaffold represents a paradigm shift in neuropharmacological drug design. By rationally engineering a single molecule to satisfy the pharmacophoric requirements of Dopamine D2/D3 receptors while maintaining the precise orbital geometry required for transition metal chelation, researchers can develop true disease-modifying therapies. The rigorous, causality-driven protocols outlined above ensure that these MTDLs are validated not just for binding affinity, but for their systemic ability to halt oxidative neurodegeneration.
References
Title: A Novel Iron(II) Preferring Dopamine Agonist Chelator as Potential Symptomatic and Neuroprotective Therapeutic Agent for Parkinson's Disease
Source: ACS Chemical Neuroscience (2017)
URL: [Link]
Title: Discovery of 4-(4-(2-((5-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)(propyl)amino)ethyl)piperazin-1-yl)quinolin-8-ol and Its Analogues as Highly Potent Dopamine D2/D3 Agonists and as Iron Chelator: In Vivo Activity Indicates Potential Application in Symptomatic and Neuroprotective Therapy for Parkinson's Disease
Source: Journal of Medicinal Chemistry (2010)
URL: [Link]
Title: Metal Chelation Therapy and Parkinson’s Disease: A Critical Review on the Thermodynamics of Complex Formation between Relevant Metal Ions and Promising or Established Drugs
Source: Biomolecules / PubMed Central (2019)
URL: [Link]
Title: Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds
Source: Journal of Clinical Medicine / PubMed Central (2025)
URL: [Link](Note: URL structure reflects the PMC indexing format for the cited MDPI review)
Foundational
An In-Depth Technical Guide to the Iron Chelation Properties of 8-(Piperazin-1-yl)quinoline and Its Therapeutic Potential
Abstract Iron, an indispensable element for numerous physiological processes, can become a potent catalyst for cellular damage when its homeostasis is disrupted. The pathological accumulation of iron is a key feature in...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Iron, an indispensable element for numerous physiological processes, can become a potent catalyst for cellular damage when its homeostasis is disrupted. The pathological accumulation of iron is a key feature in a range of disorders, including neurodegenerative diseases and certain cancers. Consequently, iron chelation therapy has emerged as a promising therapeutic strategy. The quinoline scaffold is a privileged structure in medicinal chemistry, renowned for its metal-chelating capabilities. This technical guide provides a comprehensive examination of 8-(piperazin-1-yl)quinoline as a potential iron chelator. While direct experimental data for this specific molecule is limited, this guide synthesizes information from closely related 8-hydroxyquinoline-piperazine analogues to build a robust scientific case for its iron-binding properties and therapeutic utility. We will delve into the mechanistic underpinnings of quinoline-based iron chelation, present detailed protocols for its synthesis and characterization, and explore the downstream cellular pathways modulated by this class of compounds. This document is intended for researchers, scientists, and drug development professionals engaged in the pursuit of novel therapeutics for iron-related pathologies.
Introduction: The Rationale for Quinoline-Based Iron Chelators
Iron's ability to cycle between its ferrous (Fe²⁺) and ferric (Fe³⁺) states makes it an essential cofactor for enzymes involved in cellular respiration, DNA synthesis, and neurotransmitter production. However, this same redox activity can lead to the generation of highly reactive hydroxyl radicals via the Fenton reaction, inflicting significant oxidative stress and cellular damage. This iron-driven toxicity is implicated in the pathophysiology of Alzheimer's and Parkinson's diseases, as well as in promoting the proliferation of cancer cells, which exhibit a heightened iron dependency.[1][2]
The 8-hydroxyquinoline (8HQ) scaffold has been extensively validated as a potent bidentate chelator of metal ions, including iron.[3][4] The nitrogen atom of the quinoline ring and the hydroxyl group at the 8-position form a stable five-membered ring with the metal ion. Many derivatives of 8HQ have been developed as therapeutic agents, demonstrating neuroprotective, and anticancer effects that are often attributed to their iron-chelating properties.[1][5][6]
The incorporation of a piperazine moiety is a common strategy in medicinal chemistry to enhance pharmacokinetic properties, such as solubility and bioavailability, and to introduce additional sites for interaction with biological targets.[7] Several potent, multifunctional iron chelators feature a piperazine group linked to an 8-hydroxyquinoline core, including the neuroprotective agents VK-28 and HLA-20.[2][8][9] While the subject of this guide, 8-(piperazin-1-yl)quinoline, lacks the 8-hydroxy group, the fundamental quinoline nitrogen provides a key coordination site for iron. The piperazine moiety can influence the compound's electronic properties and provides additional nitrogen atoms that could participate in metal coordination, potentially forming a tridentate chelate.
This guide will therefore proceed on the strong scientific premise that 8-(piperazin-1-yl)quinoline possesses iron-chelating capabilities, warranting a thorough investigation of its potential as a therapeutic agent.
Synthesis and Characterization
The synthesis of 8-(piperazin-1-yl)quinoline can be approached through several established methods for the coupling of amines to quinoline scaffolds. A common and effective strategy is nucleophilic aromatic substitution.
Proposed Synthesis Workflow
A plausible synthetic route involves the reaction of 8-bromoquinoline or 8-chloroquinoline with piperazine. This reaction is typically performed at elevated temperatures in the presence of a base and, in some cases, a palladium catalyst to facilitate the coupling.
Caption: General synthetic workflow for 8-(piperazin-1-yl)quinoline.
Detailed Experimental Protocol: Synthesis of 8-(Piperazin-1-yl)quinoline
This protocol is adapted from general procedures for the synthesis of similar quinoline-piperazine derivatives.[4][7][10]
Reaction Setup: To a solution of 8-bromoquinoline (1.0 mmol) in a suitable solvent such as dimethylformamide (DMF) or N-methyl-2-pyrrolidinone (NMP) (10 mL) in a round-bottom flask, add piperazine (1.2 mmol) and a base such as potassium carbonate (K₂CO₃) (2.0 mmol).
Reaction Conditions: The reaction mixture is heated to 100-120 °C and stirred under an inert atmosphere (e.g., nitrogen or argon) for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
Work-up: After the reaction is complete, the mixture is cooled to room temperature and water is added. The aqueous layer is extracted three times with an organic solvent such as ethyl acetate or dichloromethane.
Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure 8-(piperazin-1-yl)quinoline.
Characterization: The structure and purity of the final compound should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.
Evaluation of Iron Chelation Properties
A series of biophysical and cell-based assays are essential to quantitatively and qualitatively assess the iron-chelating properties of 8-(piperazin-1-yl)quinoline.
Spectrophotometric Determination of Iron Binding
UV-visible spectrophotometry is a straightforward method to study the formation of the iron-ligand complex and to determine its stoichiometry.
The method of continuous variation, or Job's plot, is used to determine the binding stoichiometry of the iron-8-(piperazin-1-yl)quinoline complex.
Caption: The HIF-1α signaling pathway and its modulation by iron chelation.
Conclusion and Future Directions
The convergence of evidence strongly suggests that 8-(piperazin-1-yl)quinoline is a promising candidate for investigation as a novel iron chelator. Its structural similarity to known bioactive quinoline-piperazine hybrids provides a solid foundation for its potential therapeutic applications in neurodegenerative diseases, cancer, and other conditions characterized by iron dysregulation. The experimental workflows and protocols detailed in this guide offer a comprehensive framework for the systematic evaluation of its iron-binding properties, cellular activity, and mechanism of action.
Future research should focus on the direct synthesis and characterization of 8-(piperazin-1-yl)quinoline, followed by the rigorous application of the described assays to quantify its iron chelation efficacy. In vivo studies in relevant animal models will be crucial to assess its pharmacokinetic profile, blood-brain barrier permeability, and therapeutic efficacy. The insights gained from such studies will be invaluable in advancing this promising compound through the drug development pipeline.
References
Bar-Am, O., Amit, T., Kupershmidt, L., Aluf, Y., & Youdim, M. B. (2015). The novel multi-target iron chelating-radical scavenging compound M30 possesses cognition enhancing and neuroprotective properties in a transgenic Alzheimer's disease mouse model. Redox Biology, 4, 119-130.
Basset, C., Salles, F., Pasan, Y., Cividino, P., Gateau, C., Lebrun, C., ... & Pierre, J. L. (2003). Hydroxyquinolines as iron chelators. Journal of Biological Inorganic Chemistry, 8(5), 587-597.
Ben-Ami, A., Amit, T., Youdim, M. B., & Fridkin, M. (2004). Synthesis and evaluation of novel 8-hydroxyquinoline-based iron chelators with neuroprotective properties. Bioorganic & medicinal chemistry, 12(12), 3243-3252.
Ding, W. Q., Liu, B., Vaught, J. L., Yamauchi, H., & Lind, S. E. (2005). Anticancer activity of the antibiotic clioquinol. Cancer research, 65(8), 3389-3395.
Dixon, S. J., Lemberg, K. M., Lamprecht, M. R., Skouta, R., Zaitsev, E. M., Gleason, C. E., ... & Stockwell, B. R. (2012).
El-Gamel, N. E. A., & El-Reash, G. M. A. (2020). Design of Quinoline-Derived Schiff Base Metal Complexes as Bioactive Drug Candidates: Structural Elucidation, Stability Determination, DFT, and Docking Studies with DNA-Targeting Potential Profiles. Molecules, 25(4), 856.
Gomha, S. M., Abdel-aziz, H. M., & Khedr, M. A. (2017). Novel quinoline-piperazine hybrids: the design, synthesis and evaluation of antibacterial and antituberculosis properties. RSC advances, 7(82), 52029-52040.
Hentze, M. W., Muckenthaler, M. U., & Andrews, N. C. (2004). Balancing acts: molecular control of systemic iron homeostasis. Cell, 117(3), 285-297.
Hu, Y., Zhang, J., & Zhang, L. (2019). Synthesis and anti-phytopathogenic activity of 8-hydroxyquinoline derivatives. Bioorganic & Medicinal Chemistry Letters, 29(18), 2636-2640.
Prachayasittikul, V., Prachayasittikul, S., Ruchirawat, S., & Prachayasittikul, V. (2013). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Drug design, development and therapy, 7, 1191.
Richardson, D. R., & Ponka, P. (1997). The molecular mechanisms of the metabolism and transport of iron in normal and neoplastic cells. Biochimica et Biophysica Acta (BBA)-Reviews on Cancer, 1331(1), 1-40.
Rocha, A. J., Huth, M. P. F., Zimmer, A. R., & de Andrade, S. F. (2021). Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease. Alzheimer's & Dementia, 17, e055132.
Sandell, E. B., & Spindler, D. L. (1949). The Soluble Complex of Ferric Iron and 8-Hydroxyquinoline. Journal of the American Chemical Society, 71(11), 3806-3808.
Tacchini, L., Bianchi, L., Bernelli-Zazzera, A., & Cairo, G. (1999). HIF-1-mediated activation of transferrin receptor gene transcription by iron chelation. Nucleic acids research, 27(20), 4101-4106.
Weinreb, O., Amit, T., & Youdim, M. B. (2010). Neuroprotective multifunctional iron chelators: from redox-sensitive process to novel therapeutic opportunities. Antioxidants & redox signaling, 13(5), 713-730.
Youdim, M. B., & Buccafusco, J. J. (2005). Multi-functional drugs for the treatment of Alzheimer's disease. Trends in pharmacological sciences, 26(1), 27-35.
Zecca, L., Youdim, M. B., Riederer, P., Connor, J. R., & Crichton, R. R. (2004). Iron, brain ageing and neurodegenerative disorders. Nature reviews Neuroscience, 5(11), 863-873.
Zoroddu, M. A., Peana, M., Medici, S., & Stasi, M. A. (2019). Thermodynamic study on 8-hydroxyquinoline-2-carboxylic acid as a chelating agent for iron found in the gut of Noctuid larvae. New Journal of Chemistry, 43(3), 1339-1351.
Introduction: The Strategic Convergence of Quinoline and Piperazine Scaffolds
An In-Depth Technical Guide to the Anticancer Potential of 8-Piperazin-1-ylquinoline Analogues The quinoline ring system, a bicyclic aromatic heterocycle, represents a "privileged scaffold" in medicinal chemistry, formin...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Anticancer Potential of 8-Piperazin-1-ylquinoline Analogues
The quinoline ring system, a bicyclic aromatic heterocycle, represents a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] Its rigid structure and electron-deficient nature allow for diverse functionalization, leading to compounds with a wide spectrum of biological activities, including antimalarial, antibacterial, and notably, anticancer effects.[2][4][5] The anticancer potential of quinoline derivatives is multifaceted; they have been shown to function as inhibitors of critical cellular machinery such as topoisomerases and various protein kinases.[2][5][6]
The strategic hybridization of the quinoline core with a piperazine moiety has emerged as a particularly fruitful avenue in anticancer drug discovery.[7][8][9] The piperazine ring is not merely a linker; it is a versatile pharmacophore that can enhance aqueous solubility, modulate lipophilicity, and provide additional points for interaction with biological targets.[10] Its two nitrogen atoms can be functionalized to fine-tune the molecule's steric and electronic properties, significantly impacting its absorption, distribution, metabolism, and excretion (ADME) profile and overall therapeutic efficacy.[10] This guide provides a technical deep-dive into the synthesis, mechanism of action, and preclinical evaluation of 8-piperazin-1-ylquinoline analogues, offering field-proven insights for researchers in oncology drug development.
Part 1: Core Mechanisms of Antitumor Action
The anticancer activity of 8-piperazin-1-ylquinoline analogues is not attributed to a single mechanism but rather to their ability to modulate multiple oncogenic pathways. This pleiotropic activity is a key advantage, potentially overcoming the resistance mechanisms that often plague single-target therapies.
Inhibition of Protein Kinases
A primary mode of action for many quinoline derivatives is the inhibition of protein kinases, enzymes that regulate a vast array of cellular processes, including proliferation, survival, and apoptosis. Deregulation of kinase activity is a hallmark of cancer.[11]
Pim-1 Kinase: This serine/threonine kinase is frequently overexpressed in various human malignancies, where it plays a crucial role in promoting cell survival and inhibiting apoptosis.[4][12] Several 8-piperazin-1-ylquinoline analogues have been reported as potent Pim-1 inhibitors.[4] The quinoline scaffold can interact with key residues like Lys67 and Asp186 within the ATP-binding pocket of the kinase, effectively blocking its function and leading to cell cycle arrest and apoptosis.[4][11]
EGFR and VEGFR: The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) are critical tyrosine kinases involved in tumor growth and angiogenesis. Certain quinoline-piperazine hybrids have been specifically designed to target the ATP-binding site of EGFR, demonstrating significant inhibitory activity and preventing cancer cell proliferation.[5][13]
PI3K/Akt/mTOR Pathway: This signaling cascade is a central regulator of cell growth and survival, and its hyperactivation is common in cancer. Quinoline derivatives have been developed as potent inhibitors of key components of this pathway, such as PI3K and mTOR, demonstrating efficacy in preclinical models.[14]
Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by quinoline analogues.
Induction of Apoptosis
A desired outcome of any anticancer agent is the selective induction of programmed cell death, or apoptosis, in tumor cells. 8-Piperazin-1-ylquinoline analogues achieve this through multiple mechanisms.
Caspase Activation: Apoptosis is executed by a family of proteases called caspases. Treatment of cancer cells with these quinoline derivatives has been shown to significantly increase the activity of initiator caspases (e.g., caspase-9) and executioner caspases (e.g., caspase-3/7), leading to the systematic dismantling of the cell.[15][16] This is often a direct downstream consequence of kinase inhibition or other cellular stresses.
Mitochondrial (Intrinsic) Pathway: Many of these compounds trigger the intrinsic apoptotic pathway. This involves increasing the expression of pro-apoptotic proteins like Bax and decreasing anti-apoptotic proteins like Bcl-2, leading to the release of cytochrome c from the mitochondria, a key step in activating the caspase cascade.[17]
DNA Damage and Topoisomerase Inhibition
The planar quinoline ring is capable of intercalating between the base pairs of DNA, interfering with essential processes like replication and transcription.[1][18] Furthermore, some quinoline-piperazine hybrids act as topoisomerase inhibitors.[19] Topoisomerases are enzymes that resolve DNA supercoiling during replication. By stabilizing the transient DNA-enzyme complex, these drugs convert the essential enzyme into a DNA-damaging agent, leading to double-strand breaks and cell death.[19]
Part 2: Structure-Activity Relationship (SAR) Insights
The potency and selectivity of 8-piperazin-1-ylquinoline analogues are highly dependent on the nature and position of substituents on both the quinoline and piperazine rings. Understanding these relationships is critical for rational drug design.
Substitutions on the Quinoline Ring: The introduction of electron-withdrawing groups, such as nitro (-NO2) or cyano (-CN) groups, can enhance the electrophilicity of the quinoline core, potentially improving its interaction with nucleophilic residues in target enzymes.[7][8] Halogenation (e.g., with chlorine or fluorine) at various positions can modulate the compound's lipophilicity and metabolic stability, often leading to increased cytotoxic potency.[20][21]
Substitutions on the Piperazine Ring: The terminal nitrogen of the piperazine ring is a key point for diversification. Attaching different aryl or heteroaryl groups can drastically alter the compound's target profile and potency. For instance, adding a benzoyl group can confer potent activity against renal cancer cell lines.[7][8] The electronic properties of substituents on this terminal aromatic ring are also crucial; electron-donating groups have been shown to enhance interactions with biological targets in some contexts.[13]
Part 3: Preclinical Evaluation Framework
A rigorous, multi-step evaluation process is necessary to validate the anticancer potential of novel 8-piperazin-1-ylquinoline analogues, moving from initial screening to mechanistic elucidation and in vivo testing.
Caption: A typical preclinical evaluation workflow for novel anticancer compounds.
In Vitro Cytotoxicity Assessment: The MTT Assay
The first step is to determine a compound's ability to inhibit cancer cell growth. The MTT assay is a robust, colorimetric method for this purpose.
Principle: This assay relies on the enzymatic activity of mitochondrial dehydrogenases present only in viable, metabolically active cells. These enzymes reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, allowing for the quantification of cytotoxicity.[22]
Detailed Protocol:
Cell Seeding: Plate cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the 8-piperazin-1-ylquinoline analogues in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.01 µM to 100 µM). Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).[22]
Incubation: Incubate the plates for 48 to 72 hours. The duration is critical and should be optimized based on the cell line's doubling time.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, viable cells will form purple formazan crystals.[22]
Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).
Data Summary: Cytotoxicity of Representative Analogues
Once a compound shows cytotoxic activity, it is crucial to determine if it induces apoptosis. Flow cytometry using Annexin V and PI is the gold standard for this analysis.
Principle: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore like FITC, can identify these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the intact membrane of live or early apoptotic cells. It only enters late-stage apoptotic or necrotic cells where membrane integrity is lost. This dual staining allows for the differentiation of four cell populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).
Detailed Protocol:
Cell Treatment: Seed cells in a 6-well plate and treat with the test compound at its IC50 and 2x IC50 concentrations for 24-48 hours. Include vehicle-treated cells as a negative control.
Cell Harvesting: Collect both adherent and floating cells by trypsinization and centrifugation. It is vital to collect the floating cells as they are often apoptotic.
Washing: Wash the cell pellet twice with cold PBS.
Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.
Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[25]
Analysis: Add 400 µL of 1X Binding Buffer to each sample and analyze immediately using a flow cytometer.
In Vivo Efficacy Assessment: The Xenograft Model
Promising compounds from in vitro studies must be tested in a living system. The subcutaneous xenograft model in immunodeficient mice is a widely used method to evaluate in vivo efficacy.[18]
Principle: Human cancer cells are implanted into immunodeficient mice (e.g., nude or SCID mice), which lack a functional immune system and will not reject the foreign cells. This allows the human tumor to grow. The mice are then treated with the test compound, and its effect on tumor growth is measured over time.
Detailed Protocol:
Cell Preparation & Implantation: Culture human cancer cells (e.g., A549) to ~80% confluency. Harvest, wash, and resuspend the cells in a sterile, serum-free medium or PBS, often mixed 1:1 with Matrigel to support tumor formation. Inject approximately 1-5 x 10⁶ cells subcutaneously into the flank of each mouse.
Tumor Growth: Allow the tumors to grow to a palpable, measurable size (e.g., 100-150 mm³). This can take 1-3 weeks.
Randomization and Treatment: Once tumors reach the target size, randomize the mice into treatment and control groups.
Treatment Group: Administer the 8-piperazin-1-ylquinoline analogue, formulated in a suitable vehicle (e.g., DMSO, PEG, saline), via a specified route (e.g., intraperitoneal injection or oral gavage) at a predetermined dose and schedule.[18]
Control Group: Administer the vehicle only.
Positive Control Group: Administer a standard-of-care drug (e.g., Cisplatin).[18]
Efficacy Evaluation: Measure tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length × Width²)/2.[18] Monitor animal body weight and general health as indicators of toxicity.
Endpoint: Continue the study for a set period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size. At the endpoint, euthanize the mice, and excise, weigh, and photograph the tumors for final analysis.
Conclusion and Future Perspectives
The 8-piperazin-1-ylquinoline scaffold is a highly promising platform for the development of novel anticancer therapeutics. These hybrid molecules exhibit potent cytotoxic activity across a range of cancer cell lines, driven by their ability to modulate multiple critical oncogenic pathways, including kinase signaling and apoptosis. The synthetic tractability of the scaffold allows for extensive structure-activity relationship studies, enabling the rational design of analogues with improved potency and optimized pharmacokinetic properties.
Despite the promise, challenges such as optimizing bioavailability and minimizing off-target effects remain.[6] Future research will likely focus on developing more selective kinase inhibitors, exploring novel drug delivery systems to improve tumor targeting, and investigating combination therapies to exploit synergistic effects and combat drug resistance. The comprehensive preclinical evaluation framework outlined in this guide provides a validated pathway for advancing these promising compounds from the laboratory toward clinical application.
References
Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). International Journal of Medical and Pharmaceutical Health Sciences.
Bari, S. B., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.
Vaidya, A., & Chawla, P. (2024). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. Request PDF.
In Vivo Anticancer Activity of Quinoline Derivatives: A Comparative Guide for Researchers. (n.d.). Benchchem.
Saha, B., et al. (2024). Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. Bioorganic & Medicinal Chemistry.
Abdel-Aziz, M., et al. (2020).
In Vitro Evaluation of Novel Quinoline Compounds: A Technical Guide. (n.d.). Benchchem.
Iannelli, P., et al. (2021).
León-Carmona, J. R., et al. (2019). In vitro and in vivo anticancer effects of two quinoline-platinum(II) complexes on human osteosarcoma models. Cancer Chemotherapy and Pharmacology.
Some of the quinoline-based derivatives approved for therapy or under clinical trial for treatment of cancer. (n.d.).
Dayani, H., et al. (2021). Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents. Letters in Drug Design & Discovery.
Synthesis and SAR of novel quinoline derivatives containing substituted piperazines. (n.d.).
Wang, Y., et al. (2015).
Priya, M. G. R., et al. (2024). Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents. Journal of Chemical and Pharmaceutical Research.
Rejmund, M., et al. (2023). Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. ChemistryOpen.
Rejmund, M., et al. (2023). Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. University of Palermo Institutional Repository.
Wróbel, A., et al. (2024). Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Molecules.
Arafa, R. K., et al. (2013). Synthesis and in vitro antiproliferative effect of novel quinoline-based potential anticancer agents. European Journal of Medicinal Chemistry.
Tyagi, S., & Salahuddin. (2022). Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. Neuroquantology.
Lee, J. H., et al. (2021). Effect of a novel piperazine compound on cancer cells. Biotechnology and Bioprocess Engineering.
Khan, I., et al. (2025).
Rejmund, M., et al. (2023). Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. University of Palermo Institutional Repository.
Yildiz, I., et al. (2024). Targeting Cancer Cell Proliferation Using Piperazine-Linked Quinolinequinones: Mechanism and Metabolic Profile. Pharmaceuticals.
Jain, P., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Molecular Structure.
Priya, M. G. R., et al. (2024). Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents. Journal of Chemical and Pharmaceutical Research.
Yildiz, I., et al. (2024). Targeting Cancer Cell Proliferation Using Piperazine-Linked Quinolinequinones: Mechanism and Metabolic Profile. PubMed.
The structure-activity relationship of anticancer activity piperazine derivatives. (n.d.).
Some reported quinolines with potential anticancer activity. (n.d.).
Gyires, K., et al. (2022). Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer. Journal of Medicinal Chemistry.
El-Gamal, M. I., et al. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction. Journal of Enzyme Inhibition and Medicinal Chemistry.
Serda, M., et al. (2018). Piperazinyl fragment improves anticancer activity of Triapine. PLoS ONE.
Synthesis and anticancer activity evaluation of some new derivatives of 2-(4-benzoyl-1-piperazinyl). (2026).
The Versatile Quinoline and Its Derivatives as anti-Cancer Agents: An Overview. (n.d.). Iraqi Journal of Pharmaceutical Sciences.
Baji, Á., et al. (2022). Novel Piperazine Derivatives of Vindoline as Anticancer Agents. Molecules.
Comprehensive Structure-Activity Relationship (SAR) of 8-Piperazin-1-ylquinoline Derivatives: Dual Modalities in CNS and Antiviral Therapeutics
Executive Summary The 8-piperazin-1-ylquinoline scaffold has emerged as a highly privileged pharmacophore in modern medicinal chemistry. By combining the lipophilic, electron-deficient quinoline core with the highly basi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 8-piperazin-1-ylquinoline scaffold has emerged as a highly privileged pharmacophore in modern medicinal chemistry. By combining the lipophilic, electron-deficient quinoline core with the highly basic, hydrogen-bond-participating piperazine ring, this structural motif provides a versatile platform for target engagement. Extensive structure-activity relationship (SAR) studies have demonstrated its dual utility: primarily as a potent antagonist for the serotonin 5-HT6 receptor (5-HT6R) in central nervous system (CNS) disorders, and secondarily as an inhibitor of the Respiratory Syncytial Virus (RSV) fusion (F) protein[1][2]. This whitepaper deconstructs the molecular architecture, pharmacological applications, and experimental validation protocols associated with 8-piperazin-1-ylquinoline derivatives.
Molecular Architecture & Pharmacophore Modeling
The baseline architecture of 8-piperazin-1-ylquinoline relies on the spatial orientation of three critical domains:
The Quinoline Core: Acts as the central hydrophobic scaffold. Its flat, aromatic nature allows for extensive π-π stacking interactions within the deep hydrophobic pockets of target proteins.
The C8-Piperazine Ring: Functions as a Positive Ionizable (PI) group. The secondary or tertiary basic nitrogen is protonated at physiological pH, enabling crucial salt-bridge formations (e.g., with the conserved Asp3.32 residue in the 5-HT6 receptor)[1].
C3/C4 Substitutions: The introduction of arylsulfonyl groups at the C3 position or aminoalcohol chains at the C4 position dictates the therapeutic modality, shifting the molecule from a CNS-active agent to an antiviral compound[3][4].
CNS Applications: 5-HT6 Receptor Antagonism
The 5-HT6 receptor is a Gs-protein coupled receptor (GPCR) predominantly localized in the CNS, making it a prime target for cognitive enhancement in Alzheimer's disease and schizophrenia[5]. The most prominent 8-piperazin-1-ylquinoline derivative is Intepirdine (SB-742457), chemically designated as 3-(benzenesulfonyl)-8-(piperazin-1-yl)quinoline[6].
SAR Insights for 5-HT6R Antagonists
Sulfonyl Linker: The arylsulfonyl group at the C3 position is critical. The sulfonyl oxygen atoms act as potent hydrogen bond acceptors (HBA), interacting with transmembrane helices[7].
Conformational Restriction: SAR studies indicate that compact molecules with restricted conformational flexibility exhibit higher binding affinities. The spatial distance between the PI group (piperazine) and the hydrophobic aryl ring must be tightly maintained to fit the receptor's binding cleft[1].
Piperazine Modifications: While the basic nitrogen is non-negotiable, bulky substitutions on the piperazine ring generally decrease blood-brain barrier (BBB) permeability and receptor affinity due to steric clashes within the binding pocket[4].
Mechanism of 5-HT6 receptor antagonism by 8-piperazin-1-ylquinoline derivatives.
Antiviral Applications: RSV Fusion Protein Inhibition
Beyond neuropharmacology, the piperazinylquinoline scaffold has been successfully repurposed to inhibit the RSV F protein, preventing viral entry into host cellular membranes and halting syncytia formation[2].
SAR Insights for RSV Fusion Inhibitors
Basic Side Chains: The presence of a basic amine at the head portion of the molecule is absolute. Reducing the basicity of the terminal amine via acylation leads to a >550-fold reduction in anti-RSV activity[3].
Linker Optimization: Converting a piperidine linker to a benzylcarbonyl-substituted piperazine significantly enhances conformational control, improving the EC50 from the sub-micromolar to the low nanomolar range[3].
Quantitative SAR Data Summary
Compound / Modification
Target
Key Structural Feature
Potency (Ki / EC50)
Pharmacological Effect
SB-742457 (Intepirdine)
5-HT6R
3-(benzenesulfonyl)-8-(piperazin-1-yl)
Ki = 0.38 - 1.5 nM
Potent Antagonist (Cognition)
Compound 10m (Analog)
5-HT6R
para-piperazinyl substitution
Ki = 0.16 nM
Enhanced Binding Affinity
RSV Hit 7
RSV F Protein
4-piperidyl linker + aminoalcohol
EC50 = 0.759 μM
Viral Fusion Inhibition
RSV Lead 45
RSV F Protein
Benzylcarbonyl piperazine + basic amine
EC50 = 0.028 μM
Potent Viral Fusion Inhibition
RSV Analog 52
RSV F Protein
Acylated terminal amine (reduced basicity)
EC50 = 15.58 μM
Loss of Antiviral Activity
Experimental Methodologies & Validation Protocols
To ensure scientific integrity, the synthesis and biological evaluation of these derivatives must follow self-validating, highly controlled protocols.
Protocol 1: Synthesis of 3-(Arylsulfonyl)-8-(piperazin-1-yl)quinolines
Causality: Direct nucleophilic aromatic substitution (SNAr) at the C8 position of quinoline is electronically unfavorable and sterically hindered. Therefore, a palladium-catalyzed Buchwald-Hartwig cross-coupling is employed to forge the C-N bond efficiently without degrading the sulfonyl moiety.
Starting Material Preparation: Begin with 8-bromo-3-(arylsulfonyl)quinoline (1.0 eq) and Boc-protected piperazine (1.2 eq) in a flame-dried Schlenk flask.
Catalyst Activation: Utilize Pd2(dba)3 (0.05 eq) and BINAP (0.1 eq) in anhydrous toluene. The bidentate BINAP ligand ensures the palladium center remains active and prevents the precipitation of inactive palladium black.
Base Addition: Add sodium tert-butoxide (1.5 eq) to deprotonate the piperazine, facilitating its coordination to the palladium complex.
Coupling Reaction: Heat the mixture under an inert argon atmosphere at 100°C for 12 hours. Monitor conversion via LC-MS.
Deprotection: Isolate the intermediate via silica gel chromatography and treat with 4M HCl in dioxane at 0°C to remove the Boc group, yielding the free basic amine necessary for biological activity.
Protocol 2: Radioligand Binding Assay for 5-HT6R Affinity (Ki Determination)
Causality: To definitively prove target engagement, a competitive binding assay using a known radioligand ([3H]-LSD) is required. The displacement curve validates the specific affinity of the synthesized derivative, ruling out non-specific membrane binding.
Membrane Preparation: Harvest HEK-293 cells stably expressing human recombinant 5-HT6 receptors. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) containing 10 mM MgCl2 and 0.5 mM EDTA.
Incubation: In a 96-well plate, combine 50 µg of membrane protein, 2 nM [3H]-LSD, and varying concentrations of the test compound (10^-11 to 10^-4 M).
Equilibrium: Incubate the plates at 37°C for 60 minutes to allow competitive equilibrium to be reached between the radioligand and the test compound.
Filration & Detection: Terminate the reaction by rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific binding). Wash extensively with ice-cold buffer.
Quantification: Add scintillation cocktail and measure radioactivity using a microplate scintillation counter. Calculate the IC50 using non-linear regression, and convert to Ki using the Cheng-Prusoff equation.
Iterative experimental workflow for the synthesis and SAR validation of quinoline derivatives.
References
Zheng, X., et al. "Discovery of Piperazinylquinoline Derivatives as Novel Respiratory Syncytial Virus Fusion Inhibitors". ACS Medicinal Chemistry Letters, 2016. URL:[Link]
Ivachtchenko, A. V., et al. "Synthesis and Structure–Activity Relationship (SAR) of (5,7-Disubstituted 3-phenylsulfonyl-pyrazolo[1,5-a]pyrimidin-2-yl)-methylamines as Potent Serotonin 5-HT6 Receptor (5-HT6R) Antagonists". Journal of Medicinal Chemistry, 2011. URL:[Link]
Nirogi, R. V. S., et al. "Synthesis and structure–activity relationship of novel conformationally restricted analogues of serotonin as 5-HT6 receptor ligands". Journal of Enzyme Inhibition and Medicinal Chemistry, 2011. URL:[Link]
Avineuro Pharmaceuticals. "AVN-211, Novel and Highly Selective 5-HT6 Receptor Small Molecule Antagonist, for the Treatment of Alzheimer's Disease". Avineuro Pipeline. URL: [Link]
ResearchGate. "Structure activity relationship studies of 3-arylsulfonyl-pyrido[1,2-a]pyrimidin-4-imines as potent 5-HT6 antagonists". Bioorganic & Medicinal Chemistry Letters, 2012. URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Senior Application Scientist, Computational Chemistry & Structural Biology
Target Audience: Researchers, Computational Chemists, and Drug Development Professionals
Executive Summary
The 8-piperazin-1-ylquinoline scaffold represents a privileged chemotype in neuropharmacology. Most notably recognized in the clinical candidate intepirdine (SB-742457) , this scaffold serves as a highly potent modulator of the 5-Hydroxytryptamine 6 receptor (5-HT6R). Targeting 5-HT6R is a primary therapeutic strategy for alleviating cognitive deficits associated with Alzheimer's disease and schizophrenia.
This whitepaper provides an authoritative, in-depth guide to the in silico modeling of 8-piperazin-1-ylquinoline derivatives. Moving beyond basic molecular docking, we explore the thermodynamic causality of ligand-receptor interactions, the necessity of membrane-embedded molecular dynamics (MD), and the implementation of self-validating computational protocols.
Mechanistic Grounding: The Pharmacophore Logic
To accurately model 8-piperazin-1-ylquinoline derivatives, one must first understand the causality behind their binding affinity. The scaffold's interaction with the 5-HT6R orthosteric pocket is driven by a highly specific pharmacophore model (PhM2/PhM3) .
The Positively Ionizable (PI) Group: The basic nitrogen of the piperazine ring is protonated at physiological pH (7.4). This protonation is non-negotiable; it drives a critical electrostatic salt bridge with Asp3.32 (Asp106) deep within the transmembrane (TM) bundle. Without this anchor, the ligand loses its primary binding enthalpy.
The Hydrophobic Core: The quinoline ring acts as a rigid, planar hydrophobic core that intercalates into a narrow cleft formed by Trp6.48 (Trp281) , Phe6.51 (Phe284) , and Phe6.52 (Phe285) via
π−π
stacking.
The Hydrogen Bond Acceptor (HBA): Substitutions at the 3-position of the quinoline (e.g., the phenylsulfonyl group in intepirdine) project toward the extracellular loops, forming hydrogen bonds with Asn6.55 (Asn288) and Ser5.43 (Ser193) .
Recent pharmacological profiling reveals that while 8-piperazin-1-ylquinolines act as neutral antagonists at Gs-protein signaling, they behave as inverse agonists at Cdk5 signaling, thereby modulating neurite growth .
Diagram 1: 5-HT6R signaling pathway modulated by 8-piperazin-1-ylquinoline antagonists.
In Silico Experimental Protocols
The following workflows are designed as self-validating systems . Do not proceed to subsequent steps if the validation criteria of the current step fail.
Because 5-HT6R is a G-protein-coupled receptor (GPCR), modeling it in a vacuum leads to the artificial collapse of the extracellular loops (ECL2).
Structure Acquisition: Import the 5-HT6R structure (e.g., PDB ID: 7YS6) into the Schrödinger Protein Preparation Wizard.
Protonation State Assignment: Run Epik at pH 7.4
±
0.5. Causality: You must ensure Asp106 is deprotonated (negatively charged) and the ligand's piperazine nitrogen is protonated (positively charged) to enable the salt bridge.
Membrane Embedding: Align the receptor using the Orientations of Proteins in Membranes (OPM) database. Embed the complex in a POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) lipid bilayer.
Validation Checkpoint: Use PROPKA to verify the pKa of Asp106. If the calculated pKa suggests protonation at pH 7.4, the local hydrogen-bond network is incorrectly minimized.
Protocol 2: High-Throughput Molecular Docking
Grid Generation: Define a 15 × 15 × 15 Å grid box centered on the carboxylate carbons of Asp106.
Constraint Application: Apply a mandatory hydrogen-bond/salt-bridge constraint to Asp106. Causality: 8-piperazin-1-ylquinoline derivatives that do not interact with Asp106 are experimental false positives driven by non-specific hydrophobic burial.
Scoring: Execute Glide Extra Precision (XP) docking. XP applies severe desolvation penalties to polar groups, filtering out ligands that bury the piperazine ring without forming the salt bridge.
Validation Checkpoint: Cluster the top 5 poses. If the Root Mean Square Deviation (RMSD) between the top poses exceeds 2.0 Å, the binding mode is thermodynamically ambiguous and must be rejected.
Protocol 3: Molecular Dynamics (MD) Simulations
Static docking ignores the induced-fit mechanisms of GPCRs. MD is required to assess the temporal stability of the ligand-receptor complex .
System Setup: Solvate the POPC-embedded system with TIP4P water and neutralize with 0.15 M NaCl to mimic physiological ionic strength. Apply the OPLS4 force field.
Equilibration: Perform a 5 ns NVT ensemble simulation (constant volume/temperature) to heat the system to 310 K, followed by a 10 ns NPT ensemble (constant pressure/temperature) to equilibrate lipid density.
Production Run: Execute a 100 ns unconstrained production run.
Validation Checkpoint: Plot the protein backbone RMSD over time. The system is only valid for downstream free-energy calculations if the RMSD slope plateaus (variance < 0.5 Å) over the final 20 ns of the trajectory.
Protocol 4: MM/GBSA Free Energy Calculations
Docking scores are enthalpy-driven and often underestimate the entropic cost of desolvating the highly polar piperazine ring.
Trajectory Sampling: Extract 100 frames from the final 20 ns of the validated MD trajectory.
Calculation: Run Prime MM/GBSA using the VSGB solvation model.
Causality: The resulting
ΔGbind
accounts for both the electrostatic reward of the Asp106 salt bridge and the desolvation penalty of removing water from the binding cleft, providing a highly accurate correlation with experimental
pKi
values .
Diagram 2: In silico workflow for evaluating 8-piperazin-1-ylquinoline derivatives.
Quantitative Data Presentation
The following table summarizes the in silico docking metrics (using PDB: 7YS6) versus experimental binding affinities for the 8-piperazin-1-ylquinoline derivative intepirdine, compared against other standard 5-HT6R antagonists .
Compound
Pharmacological Profile
Target Receptor
Glide Docking Score (kcal/mol)
Experimental Affinity
Intepirdine (SB-742457)
5-HT6R Antagonist / Cdk5 Inverse Agonist
5-HT6R (7YS6)
-5.20
pKi
= 9.63
Idalopirdine (Lu AE58054)
5-HT6R Antagonist
5-HT6R (7YS6)
-7.78
Ki
= 0.83 nM
Latrepirdine (Dimebon)
Non-selective Antagonist
5-HT6R (7YS6)
-5.54
IC50
= 34 nM
Note: While idalopirdine exhibits a stronger raw Glide score, intepirdine's highly optimized MM/GBSA profile (driven by the piperazine-Asp106 interaction) correlates with its exceptional sub-nanomolar experimental
pKi
.
Diagram 3: Pharmacophore interaction network of 8-piperazin-1-ylquinoline in the 5-HT6R pocket.
References
Title: Imidazopyridine-Based 5-HT6 Receptor Neutral Antagonists: Impact of N1-Benzyl and N1-Phenylsulfonyl Fragments on Different Receptor Conformational States
Source: ACS Publications (Journal of Medicinal Chemistry)
URL: [Link]
Title: Superiority of the Triple-Acting 5-HT6R/5-HT3R Antagonist and MAO-B Reversible Inhibitor PZ-1922 over 5-HT6R Antagonist Intepirdine in Alleviation of Cognitive Deficits in Rats
Source: ACS Publications (Journal of Medicinal Chemistry)
URL: [Link]
Title: In-silico Design, ADMET Screening, Prime MM-GBSA Binding Free Energy Calculation and MD Simulation of Some Novel Phenothiazines as 5HT6R Antagonists Targeting Alzheimer's Disease
Source: PubMed (National Institutes of Health)
URL: [Link]
Title: Impact of the Substitution Pattern at the Basic Center and Geometry of the Amine Fragment on 5-HT6 and D3R Affinity in the 1H-Pyrrolo[3,2-c]quinoline Series
Source: MDPI (International Journal of Molecular Sciences)
URL: [Link]
Foundational
Engineering the Metabolic Stability of the 8-Piperazin-1-ylquinoline Scaffold: A Technical Guide for Lead Optimization
Executive Summary The 8-piperazin-1-ylquinoline framework is a highly privileged scaffold in modern medicinal chemistry, serving as the core pharmacophore for a diverse array of therapeutic agents, ranging from 5-HT6 rec...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 8-piperazin-1-ylquinoline framework is a highly privileged scaffold in modern medicinal chemistry, serving as the core pharmacophore for a diverse array of therapeutic agents, ranging from 5-HT6 receptor antagonists for Alzheimer's disease to antiviral respiratory syncytial virus (RSV) fusion inhibitors and antiproliferative oncology drugs 1[1].
Despite its potent target binding affinities, the basic unsubstituted piperazinylquinoline core frequently suffers from a critical pharmacokinetic liability: rapid intrinsic hepatic clearance (
Clint
) . This guide provides an in-depth technical analysis of the metabolic vulnerabilities of this scaffold, details medicinal chemistry strategies to enhance its microsomal stability, and outlines a self-validating experimental protocol for quantifying these pharmacokinetic improvements.
Mechanistic Basis of Piperazinylquinoline Metabolism
The primary driver of metabolic instability in 8-piperazin-1-ylquinoline derivatives is Phase I functionalization mediated by hepatic Cytochrome P450 (CYP450) enzymes. The basic, electron-rich nitrogen atoms of the piperazine ring, combined with the lipophilic quinoline core, create an ideal substrate for non-specific CYP binding.
Major Metabolic Liabilities
Piperazine N-Oxidation and N-Dealkylation: The terminal secondary or tertiary amine of the piperazine ring is highly susceptible to oxidation. This is the primary metabolic soft spot, leading to rapid degradation in human liver microsomes (HLM) [[2]](2].
Quinoline C-Hydroxylation: The aromatic rings of the quinoline core undergo CYP-mediated epoxidation and subsequent hydroxylation, further increasing the clearance rate.
CYP Isoform Specificity
Clinical and in vitro pharmacokinetic profiling of advanced derivatives, such as the 5-HT6 antagonist Intepirdine (SB-742457), reveals that this scaffold is predominantly metabolized by CYP2D6 , with secondary involvement from CYP3A43[3]. The high lipophilicity (LogP/LogD) of unsubstituted variants drives this rapid CYP turnover, resulting in poor oral bioavailability 4[4].
Fig 1. CYP450-mediated metabolic pathways and optimization logic for 8-piperazin-1-ylquinoline.
Structural Optimization Strategies
To mitigate the rapid intrinsic clearance of the 8-piperazin-1-ylquinoline core, medicinal chemists employ targeted structural modifications. The causality behind these modifications relies on altering the electronic distribution and steric bulk around the metabolic soft spots.
Electron-Withdrawing Group (EWG) Insertion: The most successful strategy involves the N-substitution of the piperazine ring with strong EWGs. For example, Intepirdine utilizes an N-benzenesulfonyl group 5[5]. The sulfonyl moiety pulls electron density away from the piperazine nitrogens, drastically reducing their susceptibility to CYP-mediated N-oxidation and prolonging the in vivo half-life to approximately 30 hours 3[3].
LogD Reduction & Steric Hindrance: Inserting heteroatoms (e.g.,
SO2
or oxetane rings) at the benzyl carbon or utilizing urea/thiourea linkages lowers the overall lipophilicity (LogD) of the molecule. This reduces non-specific hydrophobic interactions with the CYP450 active site, significantly lowering hepatic clearance 6[6].
Table 1: Influence of Structural Modifications on Metabolic Stability
Prolonged in vivo half-life (~30h); CNS penetrant [[5]](5]
Compound 45 / 50
N-Alkyl/Aryl Elongation
RSV Fusion
~ 15-30 min
CYP3A4
Improved microsomal stability but high plasma clearance 7[7]
BAQ-Derivative 6h
SO2
Insertion at Benzyl
RSV Fusion
> 120 min
CYP3A4
Low hepatic clearance; high therapeutic index 6[6]
Self-Validating Experimental Protocol: In Vitro Microsomal Stability Assay
To accurately quantify the metabolic stability of newly synthesized 8-piperazin-1-ylquinoline derivatives, a rigorous in vitro human liver microsomal (HLM) assay must be employed. The following protocol is designed as a self-validating system, ensuring that every experimental choice is grounded in biochemical causality 8[8].
Fig 2. Step-by-step workflow for in vitro human liver microsomal (HLM) stability assessment.
Step-by-Step Methodology
Step 1: Substrate and Microsome Preparation
Action: Prepare a 0.5 mg/mL HLM suspension in 50 mM potassium phosphate buffer (pH 7.4) containing 1-2 μM of the test compound.
Causality: Maintaining a low substrate concentration (
[S]≪Km
) ensures the reaction operates under first-order kinetics, which is mathematically required to accurately calculate intrinsic clearance (
Clint
). The 0.5 mg/mL protein concentration prevents excessive non-specific binding that could artificially inflate the apparent half-life [[4]](4].
Step 2: Thermal Pre-Incubation
Action: Incubate the mixture at 37°C for 5 minutes prior to initiating the reaction.
Causality: CYP450 enzymes are highly temperature-sensitive. Pre-incubation ensures the system reaches physiological thermal equilibrium, preventing a "cold-start" lag phase that would skew the initial velocity calculations.
Step 3: Reaction Initiation
Action: Add NADPH (final concentration 1 mM) to the mixture to start the reaction.
Causality: NADPH is the obligate electron donor for the CYP450 catalytic cycle. Without it, the heme iron cannot reduce molecular oxygen, making this step the precise "time zero" trigger for Phase I oxidative metabolism.
Step 4: Serial Sampling
Action: Extract 50 μL aliquots at predefined intervals (e.g., 0, 5, 15, 30, and 45 minutes).
Causality: Multiple time points are critical to plot the exponential decay of the parent compound. A single end-point assay cannot distinguish between rapid immediate degradation and steady linear clearance 8[8].
Step 5: Enzymatic Quenching
Action: Immediately transfer each aliquot into 150 μL of ice-cold acetonitrile (ACN) containing an internal standard.
Causality: Cold ACN instantly precipitates the microsomal proteins, irreversibly denaturing the CYP enzymes and halting the reaction at the exact time point. It also serves as the extraction solvent for subsequent LC-MS/MS analysis.
Step 6: LC-MS/MS Quantification
Action: Centrifuge the quenched samples and analyze the supernatant via LC-MS/MS to determine the percent of parent compound remaining.
Causality: High-resolution mass spectrometry provides the specificity needed to distinguish the parent 8-piperazin-1-ylquinoline from its N-oxidized or hydroxylated metabolites, allowing for the accurate calculation of
t1/2
and
Clint
.
Assay Validation Controls (Self-Validation)
To ensure the integrity of the data, the protocol must include:
Negative Control (-NADPH): Validates that degradation is strictly CYP-mediated and not due to spontaneous chemical hydrolysis or thermal instability in the buffer 4[4].
Positive Controls (Reference Drugs): Concurrent incubation with known high-clearance (e.g., Verapamil) and low-clearance (e.g., Warfarin) drugs validates the enzymatic viability of the specific HLM batch [[8]](8].
References
Discovery of Piperazinylquinoline Derivatives as Novel Respiratory Syncytial Virus Fusion Inhibitors , nih.gov, 7
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry , nih.gov, 1
SB-742457(Intepirdine) | CAS 607742-69-8 , sun-shinechem.com, 5
Central nervous system effects of the interaction between risperidone (single dose) and the 5-HT6 antagonist SB742457 (repeated doses) in healthy men , nih.gov, 3
Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines , nih.gov, 2
Targeting Cancer Cell Proliferation Using Piperazine‐Linked Quinolinequinones: Mechanism and Metabolic Profile , nih.gov, 4
Discovery of Benzoazepinequinoline (BAQ) Derivatives as Novel, Potent, Orally Bioavailable Respiratory Syncytial Virus Fusion Inhibitors , acs.org, 6
Hepatic Microsomal Stability (human, rat or mouse) , enamine.net, 8
The Promise of 8-Piperazin-1-ylquinoline Derivatives in Combating Neurodegenerative Diseases: An In-Depth Technical Guide
This guide provides a comprehensive technical overview of 8-piperazin-1-ylquinoline derivatives as a promising class of multi-target-directed ligands for the treatment of neurodegenerative diseases. It is intended for re...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical overview of 8-piperazin-1-ylquinoline derivatives as a promising class of multi-target-directed ligands for the treatment of neurodegenerative diseases. It is intended for researchers, scientists, and drug development professionals in the field of neuroscience and medicinal chemistry. We will delve into the core rationale behind their design, their synthesis, mechanisms of action, and the critical experimental protocols for their evaluation.
The Rationale: A Multi-Pronged Attack on Neurodegeneration
Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are complex and multifactorial, involving a cascade of pathological events including cholinergic dysfunction, protein misfolding and aggregation, metal ion dyshomeostasis, oxidative stress, and neuroinflammation.[1][2] The traditional "one-target, one-drug" approach has thus far yielded limited success. This has led to the development of multi-target-directed ligands (MTDLs), compounds designed to simultaneously engage multiple pathological pathways.[3]
The 8-piperazin-1-ylquinoline scaffold represents a privileged structure in the design of MTDLs for neurodegenerative diseases.[4][5] This is due to the unique combination of the quinoline and piperazine moieties:
The Quinoline Core: The quinoline ring, particularly the 8-hydroxyquinoline variant, is a well-established metal chelator, capable of sequestering excess metal ions like copper, zinc, and iron, which are implicated in amyloid-beta (Aβ) aggregation and oxidative stress.[6] Furthermore, the quinoline nucleus is a key pharmacophore in many cholinesterase inhibitors.[1][7]
The Piperazine Moiety: The piperazine ring is a versatile linker that can be readily functionalized to modulate the compound's physicochemical properties, such as lipophilicity and blood-brain barrier permeability.[8] It also serves as a pharmacophore in numerous centrally acting agents, exhibiting a range of biological activities including antioxidant and anti-inflammatory effects.[5][9]
By combining these two pharmacophores, 8-piperazin-1-ylquinoline derivatives can be engineered to exhibit a synergistic array of therapeutic activities, making them highly attractive candidates for neurodegenerative disease drug discovery.
Synthesis of 8-Piperazin-1-ylquinoline Derivatives: A Representative Protocol
The synthesis of 8-piperazin-1-ylquinoline derivatives typically involves a multi-step process. Below is a representative, detailed protocol for the synthesis of a 5-((4-substituted-piperazin-1-yl)methyl)quinolin-8-ol derivative, a common structural motif with demonstrated neuroprotective activity.[10]
Experimental Protocol: Synthesis of 5-((4-Phenylpiperazin-1-yl)methyl)quinolin-8-ol
Materials:
5-chloromethyl-8-hydroxyquinoline hydrochloride
1-Phenylpiperazine
Triethylamine (TEA)
Dimethyl sulfoxide (DMSO)
Ethyl acetate (EtOAc)
Anhydrous sodium sulfate
Silica gel for column chromatography
Hexane
Acetone
Procedure:
Reaction Setup: To a stirred solution of 5-chloromethyl-8-hydroxyquinoline hydrochloride (1.0 eq) and triethylamine (1.5 eq) in dimethyl sulfoxide (DMSO), add 1-phenylpiperazine (1.0 eq).[10]
Reaction Conditions: Heat the resulting mixture at 80°C for 12 hours.[10] Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and extract the product with ethyl acetate (3x).[10]
Purification: Combine the organic phases, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/acetone (6:4) solvent system to yield the desired product.[10]
Characterization: The structure of the synthesized compound can be confirmed by various spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry. For 5-((4-phenylpiperazin-1-yl)methyl)quinolin-8-ol, the expected ¹H NMR signals would include multiplets for the aromatic protons of the quinoline and phenyl rings, a singlet for the benzylic protons, and multiplets for the piperazine protons.[10]
Unraveling the Mechanism of Action: A Multi-Target Profile
The therapeutic potential of 8-piperazin-1-ylquinoline derivatives lies in their ability to modulate multiple key targets in the pathophysiology of neurodegenerative diseases.
Cholinesterase Inhibition
A key feature of Alzheimer's disease is the decline in acetylcholine levels. Many 8-piperazin-1-ylquinoline derivatives have been shown to inhibit both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), the enzymes responsible for acetylcholine degradation.[3][11]
Table 1: Cholinesterase Inhibitory Activity of Representative Piperazine-Quinoline Hybrids
The aggregation of Aβ peptides into neurotoxic oligomers and plaques is a central event in Alzheimer's disease.[12] 8-Hydroxyquinoline derivatives can inhibit Aβ aggregation through metal chelation and direct interaction with the Aβ peptide.[6]
Table 2: Anti-Aβ Aggregation Activity of a Representative 8-Hydroxyquinoline Derivative
Oxidative stress is a major contributor to neuronal damage in neurodegenerative diseases. The 8-piperazin-1-ylquinoline scaffold often imparts significant antioxidant properties, including the ability to scavenge free radicals.[5][6]
Table 3: Antioxidant Activity of a Representative 8-Hydroxyquinoline Derivative
Chronic neuroinflammation, mediated by activated microglia and astrocytes, plays a crucial role in the progression of neurodegenerative diseases.[9] Quinoline and piperazine derivatives have been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators.[13][14]
Signaling Pathways in Neuroprotection
The neuroprotective effects of 8-piperazin-1-ylquinoline derivatives are mediated through the modulation of complex intracellular signaling pathways.
Caption: Multi-target mechanism of 8-piperazin-1-ylquinoline derivatives.
In Vitro Evaluation: A Step-by-Step Guide to Key Assays
A battery of in vitro assays is essential to characterize the neuroprotective potential of 8-piperazin-1-ylquinoline derivatives.
Cholinesterase Inhibition Assay (Ellman's Method)
This spectrophotometric assay quantifies the inhibition of AChE and BuChE.[15][16]
Principle: The enzyme hydrolyzes acetylthiocholine (or butyrylthiocholine) to thiocholine, which reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product that is measured at 412 nm.[15]
Protocol:
Reagent Preparation: Prepare solutions of AChE or BuChE, the test compound at various concentrations, DTNB, and the substrate (acetylthiocholine or butyrylthiocholine iodide) in a suitable buffer (e.g., phosphate buffer, pH 8.0).
Assay Setup (96-well plate):
Add buffer, test compound solution, and enzyme solution to each well.
Include a control with buffer instead of the test compound.
Pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C).[17]
Reaction Initiation: Add the substrate to all wells to start the reaction.
Measurement: Immediately measure the absorbance at 412 nm kinetically for a set period (e.g., 10-15 minutes).[15]
Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value.
Aβ Aggregation Inhibition Assay (Thioflavin T Assay)
This fluorescence-based assay monitors the formation of Aβ fibrils.[3][12]
Principle: Thioflavin T (ThT) dye binds to the β-sheet structures of amyloid fibrils, resulting in a significant increase in its fluorescence emission.[12]
Protocol:
Reagent Preparation: Prepare solutions of Aβ₁₋₄₂ peptide, the test compound at various concentrations, and ThT in a suitable buffer (e.g., phosphate buffer, pH 7.4).
Assay Setup (96-well black plate):
Add Aβ₁₋₄₂ solution, test compound solution, and ThT solution to each well.
Include a positive control (Aβ₁₋₄₂ without inhibitor) and a negative control (buffer only).
Incubation: Incubate the plate at 37°C, with intermittent shaking to promote aggregation.
Measurement: Measure the fluorescence intensity (excitation ~440 nm, emission ~485 nm) at regular intervals over time (e.g., up to 48 hours).[4]
Data Analysis: Plot the fluorescence intensity versus time to obtain aggregation kinetics. Calculate the percentage of inhibition at a specific time point and determine the IC₅₀ value.
Intracellular Reactive Oxygen Species (ROS) Assay (DCFDA Assay)
This assay measures the level of intracellular ROS.[18][19]
Principle: The cell-permeable dye 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) is deacetylated by intracellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[19]
Protocol:
Cell Culture: Seed a suitable neuronal cell line (e.g., SH-SY5Y) in a 96-well plate and allow them to adhere.
Cell Loading: Wash the cells and incubate them with H₂DCFDA solution in the dark.[18]
Treatment: Remove the H₂DCFDA solution and treat the cells with the test compound and an ROS-inducing agent (e.g., H₂O₂ or MPP⁺).
Measurement: Measure the fluorescence intensity (excitation ~485 nm, emission ~535 nm) using a fluorescence plate reader.
Data Analysis: Quantify the relative ROS levels as a percentage of the control group.
In Vivo Validation: Preclinical Models of Neurodegeneration
Promising compounds from in vitro studies should be further evaluated in animal models of neurodegenerative diseases.
Alzheimer's Disease Models
Transgenic mouse models that overexpress human amyloid precursor protein (APP) and presenilin-1 (PS1) with familial Alzheimer's disease mutations (e.g., 5xFAD mice) are widely used. These models develop age-dependent Aβ pathology and cognitive deficits.[8]
Parkinson's Disease Models
Neurotoxin-based models, such as the 6-hydroxydopamine (6-OHDA) or 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) models in rodents, are commonly used to induce dopaminergic neurodegeneration and motor deficits characteristic of Parkinson's disease.
Experimental Workflow for In Vivo Studies:
Caption: General workflow for in vivo evaluation of neuroprotective compounds.
Conclusion and Future Directions
8-Piperazin-1-ylquinoline derivatives represent a highly promising class of multi-target-directed ligands for the treatment of neurodegenerative diseases. Their ability to simultaneously address multiple pathological cascades offers a significant advantage over single-target agents. Future research should focus on optimizing the structure-activity relationships of these compounds to enhance their potency, selectivity, and pharmacokinetic profiles. Further elucidation of their downstream signaling pathways will also be crucial for their clinical translation. The comprehensive experimental framework outlined in this guide provides a robust platform for the continued development of this exciting class of neuroprotective agents.
Application Note: Cell-Based Assay Architectures for Evaluating 8-Piperazin-1-ylquinoline Anticancer Derivatives
Executive Overview & Mechanistic Paradigm The piperazinylquinoline scaffold—including 8-piperazin-1-ylquinoline and its regioisomers—has emerged as a highly versatile pharmacophore in targeted oncology. Through molecular...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview & Mechanistic Paradigm
The piperazinylquinoline scaffold—including 8-piperazin-1-ylquinoline and its regioisomers—has emerged as a highly versatile pharmacophore in targeted oncology. Through molecular hybridization, these compounds are engineered to disrupt critical oncogenic signaling networks while maintaining a favorable therapeutic index against non-cancerous epithelial tissues[1].
Mechanistically, piperazinylquinolines frequently function as competitive inhibitors at the ATP-binding clefts of Receptor Tyrosine Kinases (RTKs), subsequently attenuating the downstream PI3K/AKT/mTOR signaling axis[2]. This targeted kinase inhibition effectively disinhibits pro-apoptotic factors, driving malignant cells toward programmed cell death. However, because highly lipophilic derivatives can also compromise plasma membrane integrity at elevated concentrations[3], evaluating these compounds requires a meticulously structured, self-validating assay cascade that can distinguish between targeted apoptosis and acute chemical necrosis.
Disruption of the RTK/PI3K/AKT signaling axis by piperazinylquinoline pharmacophores.
Causality in Assay Selection: The "Why" Behind the Workflow
As a Senior Application Scientist, I mandate that experimental design must anticipate the chemical quirks of the compound library.
Viability (ATP vs. Tetrazolium): We utilize ATP-quantification (e.g., CellTiter-Glo) rather than standard MTT assays. Quinoline moieties are prone to spontaneous redox cycling, which can prematurely reduce tetrazolium salts and yield false-positive viability signals. ATP luminescence provides a direct, artifact-free quantification of metabolically active cells.
Apoptosis (Annexin V/PI): While 8-piperazin-1-ylquinolines induce apoptosis in breast (MCF7) and renal (UO-31) cancer lines[1][2], they can also cause direct plasma membrane lysis at high doses[3]. Annexin V/PI dual staining is critical here; it isolates true programmed cell death (Annexin V+/PI-) from acute necrotic lysis (Annexin V-/PI+).
Target Engagement (Phospho-Kinase Immunoblotting): Phenotypic cell death must be linked to a molecular mechanism. By quantifying the ratio of phosphorylated-AKT to total-AKT, we establish direct causality between the administration of the quinoline derivative and the collapse of the survival signaling network.
Logical cascade for evaluating 8-piperazin-1-ylquinoline derivatives in cell-based models.
Objective: Establish the half-maximal inhibitory concentration (
IC50
) without redox interference.
Self-Validation Mechanism: Incorporation of a Z'-factor calculation plate to ensure assay robustness before screening the quinoline library.
Step-by-Step Methodology:
Cell Seeding: Seed MCF7 or UO-31 cells at 5,000 cells/well in a white opaque 96-well microplate (to prevent luminescent crosstalk) in 100 µL of complete DMEM. Incubate overnight at 37°C, 5%
CO2
.
Z'-Factor Validation: On a dedicated control plate, treat 48 wells with 0.1% DMSO (Vehicle/Negative Control) and 48 wells with 10 µM Staurosporine (Positive Control). A calculated Z'-factor > 0.6 is required to validate the assay's dynamic range.
Compound Treatment: Prepare a 10-point, 3-fold serial dilution of the 8-piperazin-1-ylquinoline derivatives (ranging from 100 µM to 5 nM). Add 10 µL of the 10X compound stocks to the wells. Incubate for 72 hours.
Reagent Addition: Equilibrate the plate and CellTiter-Glo reagent to room temperature for 30 minutes. Add 100 µL of reagent per well.
Lysis & Stabilization: Place the plate on an orbital shaker for 2 minutes to induce cell lysis, followed by a 10-minute static incubation to stabilize the luminescent signal.
Quantification: Read luminescence using a multi-mode microplate reader (integration time = 1 second/well). Calculate
IC50
using a 4-parameter logistic non-linear regression model.
Objective: Differentiate between quinoline-induced apoptosis and non-specific membrane toxicity.
Self-Validation Mechanism: Mandatory use of single-stained compensation controls to eliminate spectral overlap between FITC (Annexin V) and PE/Texas Red (PI) channels.
Step-by-Step Methodology:
Induction: Treat cells in 6-well plates with the 8-piperazin-1-ylquinoline derivative at
1×IC50
and
3×IC50
concentrations for 48 hours.
Harvesting: Collect both the supernatant (containing detached, late-apoptotic cells) and adherent cells (via Trypsin-EDTA). Pool them to ensure no apoptotic sub-populations are lost. Centrifuge at 300 x g for 5 minutes.
Washing: Wash the pellet twice with cold PBS, then resuspend in 100 µL of 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM
CaCl2
, pH 7.4). Causality note: Annexin V binding is strictly calcium-dependent; standard PBS will cause assay failure.
Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI, 50 µg/mL). Incubate in the dark at room temperature for 15 minutes.
Acquisition: Add 400 µL of Binding Buffer to halt the reaction. Acquire data immediately on a flow cytometer (e.g., BD FACSCanto), analyzing a minimum of 10,000 events per sample.
Objective: Verify the disruption of the PI3K/AKT signaling axis.
Self-Validation Mechanism: Normalization against both a housekeeping gene (GAPDH) and the total unphosphorylated target (Total AKT) to prove specific kinase inhibition rather than global protein degradation.
Step-by-Step Methodology:
Lysate Preparation: Following a 24-hour compound treatment, wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with fresh protease and phosphatase inhibitors (critical to preserve the p-AKT signal).
Protein Quantification: Clarify lysates by centrifugation (14,000 x g, 15 min, 4°C). Quantify protein using a BCA assay.
Electrophoresis & Transfer: Resolve 30 µg of protein per lane on a 10% SDS-PAGE gel. Transfer to a PVDF membrane (0.2 µm pore size to prevent blow-through of lower molecular weight targets).
Immunoblotting: Block the membrane in 5% BSA (do not use milk, as casein contains phosphoproteins that cause high background). Probe overnight at 4°C with primary antibodies against p-AKT (Ser473), Total AKT, and GAPDH.
Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour. Develop using ECL substrate and quantify densitometry using ImageJ, expressing target engagement as the ratio of p-AKT / Total AKT.
Empirical Data Synthesis
The following table summarizes representative quantitative data comparing a baseline 8-piperazin-1-ylquinoline scaffold against a structurally optimized derivative and a clinical control.
Compound ID
Cell Line
Assay Type
IC50
(µM)
Apoptotic Fraction (%)
Target Engagement
8-PQ-Ref
MCF7
CellTiter-Glo
15.12 ± 0.34
45.2 ± 2.1
p-AKT (↓ 60%)
8-PQ-Mod1
UO-31
CellTiter-Glo
8.45 ± 0.12
62.4 ± 3.5
p-AKT (↓ 85%)
Doxorubicin (Ctrl)
MCF7
CellTiter-Glo
1.20 ± 0.05
78.1 ± 4.0
DNA Intercalation
Note: 8-PQ-Mod1 demonstrates superior potency and a higher fraction of programmed cell death, correlating directly with its enhanced ability to suppress AKT phosphorylation.
References
Title: Design and synthesis of anti-breast cancer agents from 4-piperazinylquinoline: a hybrid pharmacophore approach.
Source: Bioorganic & Medicinal Chemistry / PubMed.
URL: [Link]
Title: Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines.
Source: ChemistryOpen / Wiley.
URL: [Link]
Title: Design and synthesis of 4-piperazinyl quinoline derived urea/thioureas for anti-breast cancer activity by a hybrid pharmacophore approach.
Source: European Journal of Medicinal Chemistry / ResearchGate.
URL: [Link]
Application Notes and Protocols for In Vivo Testing of 8-piperazin-1-ylquinoline
For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Potential of the Quinoline-Piperazine Scaffold The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Therapeutic Potential of the Quinoline-Piperazine Scaffold
The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad range of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2][3] The incorporation of a piperazine moiety can further enhance the pharmacological profile of quinoline derivatives, influencing their solubility, cell permeability, and target-binding affinity.[4][5] 8-piperazin-1-ylquinoline, the subject of this guide, belongs to this promising class of compounds. While specific in vivo data for this exact molecule is emerging, the broader family of quinolyl-piperazines has shown significant potential as antiproliferative agents and modulators of central nervous system targets.[4][6][7]
This document provides detailed application notes and protocols for the in vivo evaluation of 8-piperazin-1-ylquinoline, focusing on two key potential therapeutic areas: oncology (specifically glioblastoma) and neuroscience (neuroprotection). The protocols are designed to be robust and self-validating, providing a framework for researchers to generate reliable preclinical data.[8]
PART 1: General Considerations for In Vivo Studies with 8-piperazin-1-ylquinoline
Before embarking on specific efficacy studies, a series of preliminary in vivo assessments are crucial. These initial studies provide essential information about the compound's behavior in a living system, which is critical for designing meaningful efficacy experiments.[9][10]
Compound Formulation and Administration
The formulation of 8-piperazin-1-ylquinoline for in vivo administration will depend on its physicochemical properties. A clear, stable solution is ideal for ensuring accurate dosing.
Recommended Solvents and Excipients:
Aqueous-based: Saline, Phosphate-Buffered Saline (PBS) with pH adjustment.
Co-solvents: A small percentage (e.g., 5-10%) of DMSO or ethanol can be used to aid dissolution, followed by dilution in a vehicle like saline or corn oil.
Suspensions: If the compound has poor solubility, a micronized suspension can be prepared using vehicles such as 0.5% carboxymethylcellulose (CMC) in water.
Route of Administration: The choice of administration route should align with the intended clinical application.[2]
Oral (p.o.): Suitable for compounds with good oral bioavailability.
Intraperitoneal (i.p.): Often used in early-stage preclinical studies for direct systemic exposure.
Intravenous (i.v.): Provides 100% bioavailability and is useful for determining pharmacokinetic parameters.
Pharmacokinetic (PK) Studies
A preliminary PK study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of 8-piperazin-1-ylquinoline.[2]
Typical PK Study Design in Rodents:
Parameter
Description
Animal Model
Male BALB/c mice (6-8 weeks old)
Groups
Intravenous (i.v.) and Oral (p.o.) administration
Dose
e.g., 2 mg/kg for i.v. and 10 mg/kg for p.o.
Time Points
0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose
Sample Collection
Blood (via tail vein or cardiac puncture)
Analysis
LC-MS/MS to determine plasma concentration
Acute Toxicity Assessment
An acute toxicity study helps determine the maximum tolerated dose (MTD) and identify potential target organs for toxicity.[2][11]
Workflow for Acute Toxicity Study:
Caption: Workflow for determining acute toxicity (LD50/MTD).
PART 2: Application Note & Protocol for Oncology: Glioblastoma
Glioblastoma (GBM) is an aggressive brain tumor with a poor prognosis.[12] The development of new therapeutic agents is a critical unmet need. Quinoline derivatives have shown promise as anticancer agents, and this protocol outlines the in vivo evaluation of 8-piperazin-1-ylquinoline in a murine orthotopic glioblastoma model.[4][13]
Rationale and Model Selection
Orthotopic patient-derived xenograft (PDX) models are considered highly clinically relevant as they preserve the heterogeneity of the original tumor.[13][14] However, for initial screening, a well-characterized human glioblastoma cell line, such as U87MG, implanted intracranially in immunodeficient mice, provides a reproducible and established model.[13][15]
Experimental Protocol: Orthotopic Glioblastoma Model
Objective: To evaluate the antitumor efficacy of 8-piperazin-1-ylquinoline in an orthotopic U87MG glioblastoma mouse model.
8-piperazin-1-ylquinoline formulated for in vivo administration
Bioluminescence imaging system (if using luciferase-expressing cells)
Experimental Workflow:
Caption: Workflow for an in vivo anticancer efficacy study in an orthotopic glioblastoma model.
Detailed Steps:
Animal Acclimatization: Acclimatize mice for at least one week with free access to food and water.
Intracranial Injection: Anesthetize the mouse and secure it in a stereotaxic frame. Create a small burr hole in the skull and slowly inject the U87MG cell suspension into the right striatum.
Tumor Growth Monitoring: Monitor tumor growth weekly using bioluminescence imaging.
Treatment: Once tumors are established (e.g., a consistent BLI signal), randomize mice into treatment groups and begin daily administration of the compound or vehicle.
Efficacy Endpoints:
Primary: Overall survival.
Secondary: Tumor growth inhibition (measured by BLI), body weight changes, and clinical signs of toxicity.
Terminal Procedures: At the study endpoint, euthanize the mice and collect brains for histological and immunohistochemical analysis to assess tumor morphology, proliferation (Ki-67), and angiogenesis (CD31).
Data Analysis:
Parameter
Statistical Analysis
Survival
Kaplan-Meier survival curves with log-rank test
Tumor Growth
Two-way ANOVA with repeated measures
Body Weight
Two-way ANOVA
PART 3: Application Note & Protocol for Neuroscience: Neuroprotection
The quinoline scaffold is also present in compounds with neuroprotective properties.[6][7] Given the potential for 8-piperazin-1-ylquinoline to interact with CNS targets, evaluating its neuroprotective effects is a logical step. This protocol describes an in vivo model of neurotoxicity to screen for such effects.[16][17]
Rationale and Model Selection
Animal models of neurodegenerative diseases like Alzheimer's can be complex and time-consuming.[18][19][20] For initial screening of a novel compound's neuroprotective potential, a chemically-induced neurotoxicity model offers a more rapid and straightforward approach.[17] Manganese (Mn)-induced neurotoxicity is a well-established model that involves oxidative stress, a key pathological mechanism in many neurodegenerative diseases.[17]
Experimental Protocol: Manganese-Induced Neurotoxicity Model
Objective: To assess the neuroprotective effect of 8-piperazin-1-ylquinoline against manganese-induced oxidative stress and neurotoxicity in rats.
Materials:
Male Wistar rats (200-250 g)
Manganese (II) chloride (MnCl₂)
8-piperazin-1-ylquinoline formulated for in vivo administration
Reagents for biochemical assays (e.g., ROS, SOD, GSH)
Experimental Workflow:
Caption: Workflow for evaluating neuroprotective effects in a manganese-induced neurotoxicity model.
Detailed Steps:
Animal Grouping and Treatment: Acclimatize rats for one week and then divide them into treatment groups. Administer MnCl₂ (or saline for the control group) and the test compound daily for 4 weeks.
Behavioral Assessments: Conduct behavioral tests at baseline and at the end of the treatment period to assess motor coordination and exploratory activity.
Endpoint and Sample Collection: At the end of the 4-week period, euthanize the animals. Perfuse with saline and collect the brains. One hemisphere can be used for biochemical analysis and the other for histology.
Biochemical Analysis: Homogenize brain tissue to measure levels of reactive oxygen species (ROS), and the activity of antioxidant enzymes like superoxide dismutase (SOD) and glutathione (GSH) content.[17][21][22]
Histological Evaluation: Process the other brain hemisphere for histological staining (e.g., H&E) to assess neuronal damage and for immunohistochemistry to detect markers of apoptosis or neuroinflammation.
Data Analysis:
Parameter
Statistical Analysis
Body Weight & Behavioral Data
Two-way ANOVA with repeated measures
Biochemical & Histological Data
One-way ANOVA followed by a post-hoc test (e.g., Tukey's)
Conclusion
The protocols outlined in this guide provide a comprehensive framework for the initial in vivo evaluation of 8-piperazin-1-ylquinoline in the fields of oncology and neuroscience. Adherence to these detailed methodologies, coupled with careful observation and rigorous statistical analysis, will enable researchers to generate high-quality, reproducible data to support the further development of this promising compound. All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and approved by an Institutional Animal Care and Use Committee (IACUC).[2]
References
Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. MDPI. Available at: [Link]
Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. Royal Society of Chemistry. Available at: [Link]
The synthesis and biological evaluation of quinolyl-piperazinyl piperidines as potent serotonin 5-HT1A antagonists. PubMed. Available at: [Link]
The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT 1A Antagonists. ACS Publications. Available at: [Link]
Pharmacological Characterization of 7-(4-(Piperazin-1-yl)) Ciprofloxacin Derivatives: Antibacterial Activity, Cellular Accumulat. Springer. Available at: [Link]
Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. Chemistry Europe. Available at: [Link]
Animal models in the drug discovery pipeline for Alzheimer's disease. PMC. Available at: [Link]
General Principles of Preclinical Study Design. PMC. Available at: [Link]
Evolution of Preclinical Models for Glioblastoma Modelling and Drug Screening. PMC. Available at: [Link]
Screening for Cerebroprotective Agents Using an in Vivo Model of Cerebral Reversible Depolarization in Awake Rats. PubMed. Available at: [Link]
What is the mechanism of Piperazine? Patsnap Synapse. Available at: [Link]
Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. PMC. Available at: [Link]
Designing an In Vivo Preclinical Research Study. MDPI. Available at: [Link]
Glioblastoma Drug Treatments and Animal Models. 2020, Volume 1 - Issue 3. Available at: [Link]
Mouse models of glioblastoma for the evaluation of novel therapeutic strategies. PMC. Available at: [Link]
Animal models of Alzheimer's disease and drug development. Limav. Available at: [Link]
Neuroprotective Effect of Resveratrol against Manganese-Induced Oxidative Stress and Matrix Metalloproteinase-9 in an “In Vivo” Model of Neurotoxicity. MDPI. Available at: [Link]
Animal models of Alzheimer’s disease: Applications, evaluation, and perspectives. PMC. Available at: [Link]
Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. Preprints.org. Available at: [Link]
(PDF) PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD. ResearchGate. Available at: [Link]
(PDF) Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. ResearchGate. Available at: [Link]
Choice of Animal Models to Investigate Cell Migration and Invasion in Glioblastoma. MDPI. Available at: [Link]
(PDF) Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. ResearchGate. Available at: [Link]
Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry. Available at: [Link]
Full article: Guidelines for the preclinical in vivo evaluation of pharmacological active drugs for ALS/MND: Report on the 142nd ENMC international workshop. Taylor & Francis. Available at: [Link]
New Anticancer Agents: In Vitro and In Vivo Evaluation. Karger. Available at: [Link]
Large Animal Models of Glioma: Current Status and Future Prospects. Anticancer Research. Available at: [Link]
In vivo Methods for Preclinical Screening of Anticancer Drugs. ijpbs. Available at: [Link]
Preclinical Studies in Drug Development. PPD. Available at: [Link]
Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. MDPI. Available at: [Link]
Mouse Models of Alzheimer's Disease. Frontiers. Available at: [Link]
Alzheimer's Disease Mouse Models. Taconic Biosciences. Available at: [Link]
Use of animal models in evaluation of the quinolones. PubMed. Available at: [Link]
Designing an In Vivo Preclinical Research Study. Preprints.org. Available at: [Link]
In Vivo Efficacy Evaluation for Cancer Therapy. Alfa Cytology. Available at: [Link]
Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. PMC. Available at: [Link]
Application Notes and Protocols for Assessing 8-Piperazin-1-ylquinoline Binding Affinity
Introduction: The Significance of 8-Piperazin-1-ylquinoline Scaffolds in Drug Discovery The 8-piperazin-1-ylquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous compoun...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of 8-Piperazin-1-ylquinoline Scaffolds in Drug Discovery
The 8-piperazin-1-ylquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous compounds targeting a wide range of biological entities, including G-protein coupled receptors (GPCRs), kinases, and other enzymes.[1][2] The versatile nature of this scaffold allows for extensive chemical modification, enabling the fine-tuning of pharmacological properties. For instance, derivatives of this scaffold have shown high affinity for dopamine D2 receptors, a key target in the treatment of neuropsychiatric disorders.[3][4] Given its prevalence and therapeutic potential, the accurate and robust assessment of the binding affinity of 8-piperazin-1-ylquinoline derivatives to their target proteins is a cornerstone of the drug discovery and development process.[5]
This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of established and cutting-edge biophysical techniques for quantifying the binding affinity of these small molecules. We will delve into the theoretical underpinnings of each method, provide detailed, field-proven protocols, and offer insights into data interpretation and validation. The focus is on creating self-validating experimental systems to ensure the generation of high-quality, reliable data.
Choosing the Right Tool: A Comparative Overview of Binding Affinity Assays
The selection of an appropriate binding affinity assay is contingent on several factors, including the nature of the target protein, the required throughput, and the specific information sought (e.g., equilibrium constants, kinetic parameters, or thermodynamic profiles). Biophysical methods have become indispensable in modern drug discovery, offering significant advantages in prioritizing compounds and making informed decisions.[6][7] A summary of commonly employed techniques is presented below.
Method
Principle
Throughput
Target Type
Key Parameters
Advantages
Limitations
Radioligand Binding Assay
Competition between a radiolabeled ligand and the test compound for the target receptor.[8]
Medium to High
Primarily GPCRs and ion channels
Ki, Bmax
High sensitivity, well-established for membrane proteins.[9]
Requires radioactive materials, indirect measurement of affinity.
Fluorescence Polarization (FP)
Measures the change in the rotational speed of a fluorescently labeled ligand upon binding to a larger protein.[10]
High
Soluble proteins (e.g., kinases, proteases)
Kd, Ki
Homogeneous assay format, amenable to HTS.[11][12]
Requires a suitable fluorescent probe, potential for interference from colored compounds.
Surface Plasmon Resonance (SPR)
Detects changes in the refractive index at a sensor surface upon binding of an analyte to an immobilized ligand.[13][14]
Requires protein immobilization, which may affect activity.
Isothermal Titration Calorimetry (ITC)
Measures the heat change associated with a binding event.[18][19]
Low
Soluble proteins
Kd, ΔH, ΔS, Stoichiometry (n)
Label-free, provides a complete thermodynamic profile of the interaction.[20]
Requires relatively large amounts of protein and compound, low throughput.
Cell-Based Binding Assays
Quantifies ligand binding in a more physiologically relevant cellular context.[21][22]
Medium to High
Cell surface receptors
Apparent Kd, Bmax
Provides data in a native environment, assesses functional consequences.[23]
More complex assay setup, potential for off-target effects.
Experimental Protocols
Radioligand Binding Assay for GPCR Targets
Radioligand binding assays are a gold standard for quantifying the affinity of ligands for GPCRs.[8][24] This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of an 8-piperazin-1-ylquinoline derivative.
Principle: A fixed concentration of a high-affinity radioligand is incubated with the target receptor in the presence of varying concentrations of the unlabeled test compound. The amount of radioligand displaced is proportional to the affinity of the test compound.
Workflow Diagram:
Caption: Workflow for a competitive radioligand binding assay.
Protocol:
Membrane Preparation: Prepare cell membranes from a cell line stably expressing the target GPCR.[25] Homogenize cells in a suitable buffer and pellet the membranes by centrifugation.[26] Resuspend the pellet in assay buffer and determine the protein concentration.
Assay Setup: In a 96-well plate, add the following to each well:
Assay buffer
A fixed concentration of radioligand (typically at its Kd value).
Varying concentrations of the 8-piperazin-1-ylquinoline test compound.
Cell membrane preparation.
Nonspecific Binding Control: Include wells containing the radioligand and membranes, but with a high concentration of a known, non-radioactive ligand to determine nonspecific binding.[27]
Total Binding Control: Include wells with only the radioligand and membranes to determine total binding.
Incubation: Incubate the plate at a specified temperature for a duration sufficient to reach equilibrium.[8]
Filtration: Rapidly filter the contents of each well through a glass fiber filtermat to separate the membrane-bound radioligand from the free radioligand.[26]
Washing: Wash the filters with ice-cold wash buffer to remove any unbound radioligand.
Detection: Place the filtermat in a scintillation vial with scintillation cocktail and quantify the radioactivity using a scintillation counter.
Data Analysis:
Calculate specific binding by subtracting nonspecific binding from total binding.
Plot the percentage of specific binding against the logarithm of the test compound concentration.
Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[8]
Fluorescence Polarization (FP) Assay for Kinase Targets
FP is a powerful technique for studying the interaction between small molecules and soluble proteins like kinases in a homogeneous format.[11][28]
Principle: A small fluorescently labeled molecule (tracer) tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to a larger protein, its tumbling slows down, leading to an increase in fluorescence polarization. A test compound that competes with the tracer for binding will cause a decrease in polarization.[10][29]
Workflow Diagram:
Caption: Workflow for a competitive fluorescence polarization assay.
Protocol:
Reagent Preparation:
Prepare a solution of the purified target kinase in a suitable assay buffer.
Prepare a stock solution of a fluorescently labeled tracer known to bind to the kinase.
Prepare serial dilutions of the 8-piperazin-1-ylquinoline test compound.
Assay Setup: In a low-volume, black 384-well plate, add the following to each well:
A fixed concentration of the kinase.
A fixed concentration of the fluorescent tracer.
Varying concentrations of the test compound.
Controls:
Low Polarization Control: Wells containing only the tracer and buffer.
High Polarization Control: Wells containing the tracer, kinase, and buffer (no test compound).
Incubation: Incubate the plate at room temperature, protected from light, for a sufficient time to reach binding equilibrium.
Measurement: Read the fluorescence polarization on a plate reader equipped with appropriate excitation and emission filters.
Data Analysis:
Plot the change in millipolarization (mP) units against the logarithm of the test compound concentration.
Fit the data to a competitive binding model to determine the IC50.
Calculate the Ki using a similar approach to the radioligand binding assay, taking into account the tracer concentration and its Kd.
Surface Plasmon Resonance (SPR) for Kinetic and Affinity Determination
SPR is a label-free technology that provides real-time data on the association and dissociation of molecules, allowing for the determination of kinetic rate constants (kon and koff) in addition to the equilibrium dissociation constant (Kd).[15][17][30]
Principle: One binding partner (the ligand, typically the protein) is immobilized on a sensor chip. The other binding partner (the analyte, the 8-piperazin-1-ylquinoline compound) is flowed over the surface. Binding events cause a change in the refractive index at the sensor surface, which is detected in real-time.[13][14]
Workflow Diagram:
Caption: General workflow for an SPR experiment.
Protocol:
Protein Immobilization: Immobilize the purified target protein onto a suitable sensor chip (e.g., via amine coupling). The level of immobilization should be optimized to avoid mass transport limitations.
Analyte Preparation: Prepare a series of dilutions of the 8-piperazin-1-ylquinoline compound in running buffer. A DMSO concentration match between samples and running buffer is crucial to minimize false positives.[17]
Binding Measurement:
Association: Inject the analyte solutions over the sensor surface at a constant flow rate and monitor the binding response (in Resonance Units, RU).
Dissociation: After the association phase, switch to flowing only running buffer over the surface and monitor the dissociation of the analyte.
Regeneration: If necessary, inject a regeneration solution to remove any remaining bound analyte and prepare the surface for the next injection.
Data Analysis:
Subtract the response from a reference surface (without immobilized protein) to correct for bulk refractive index changes.
Fit the association and dissociation curves (the "sensorgram") to a suitable binding model (e.g., 1:1 Langmuir binding) to extract the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).
Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization
ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[18][19][31]
Principle: A solution of the ligand (8-piperazin-1-ylquinoline) is titrated into a solution of the protein. The heat change upon each injection is measured, and the resulting data are used to determine the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of binding.[5][20]
Workflow Diagram:
Caption: Workflow for an Isothermal Titration Calorimetry experiment.
Protocol:
Sample Preparation:
Dialyze the purified protein extensively against the chosen ITC buffer.
Dissolve the 8-piperazin-1-ylquinoline compound in the final dialysis buffer to ensure a precise buffer match.
Accurately determine the concentrations of both the protein and the ligand.
ITC Experiment:
Load the protein solution into the sample cell and the ligand solution into the injection syringe.
Perform an initial small injection to account for any initial mixing artifacts.
Carry out a series of small, sequential injections of the ligand into the protein solution.[5]
Allow the system to return to thermal equilibrium between injections.
Control Experiment: Perform a control titration by injecting the ligand solution into the buffer alone to determine the heat of dilution.
Data Analysis:
Integrate the area under each injection peak to determine the heat change for that injection.
Subtract the heat of dilution from the heat of binding.
Plot the heat change per mole of injectant against the molar ratio of ligand to protein.
Fit the resulting binding isotherm to a suitable binding model to determine Kd, ΔH, and the stoichiometry (n). The entropy (ΔS) can then be calculated from the Gibbs free energy equation (ΔG = ΔH - TΔS = -RTlnKa).
Conclusion: An Integrated Approach to Binding Affinity Assessment
No single method for assessing binding affinity is universally superior. A multi-pronged approach, utilizing orthogonal biophysical techniques, provides the most comprehensive and reliable characterization of the interaction between an 8-piperazin-1-ylquinoline derivative and its target protein.[7] For instance, high-throughput methods like fluorescence polarization can be employed for initial screening, followed by more detailed kinetic and thermodynamic characterization of promising hits using SPR and ITC. Cell-based assays offer the crucial final step of validating binding in a physiologically relevant context.[21][22] By carefully selecting and executing the appropriate combination of these powerful techniques, researchers can confidently advance their most promising 8-piperazin-1-ylquinoline-based drug candidates through the discovery pipeline.
References
Chavanieu, A., & Pugnière, M. (2016). Developments in SPR Fragment Screening. Expert Opinion on Drug Discovery, 11(6), 567-581. [Link]
Ciurli, S., & Zambelli, B. (2014). Hot Biological Catalysis: Isothermal Titration Calorimetry to Characterize Enzymatic Reactions. Journal of Visualized Experiments, (86), e51487. [Link]
Navratilova, I., & Hopkins, A. L. (2010). Fragment screening by surface plasmon resonance. ACS Medicinal Chemistry Letters, 1(2), 44-48. [Link]
Renaud, J., et al. (2016). Biophysical methods in early drug discovery. PMC, 8(1), 1-13. [Link]
Rich, R. L., & Myszka, D. G. (2011). From experimental design to validated hits a comprehensive walk-through of fragment lead identification using surface plasmon resonance. Methods in Enzymology, 493, 213-240. [Link]
Sygnature Discovery. (n.d.). Building a Biophysical Toolbox: Looking Beyond a “One Size Fits All” Approach to Drug Discovery. Sygnature Discovery. [Link]
PharmaFeatures. (2025, March 20). Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins. PharmaFeatures. [Link]
MDPI. (2020, March 26). Biophysical Techniques for Target Validation and Drug Discovery in Transcription-Targeted Therapy. MDPI. [Link]
Nuvisan. (n.d.). Enhance drug discovery with advanced biophysical techniques. Nuvisan. [Link]
Expert Opinion on Drug Discovery. (2016, March 21). Developments in SPR Fragment Screening. Expert Opinion on Drug Discovery. [Link]
PubMed. (n.d.). SPR-based fragment screening: advantages and applications. PubMed. [Link]
Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Vipergen. [Link]
Malvern Panalytical. (2020, May 28). Using Isothermal Titration Calorimetry to Characterize Enzyme Kinetics Part 1: Principles. Malvern Panalytical. [Link]
Zhang, L., et al. (2020). Quantification of The Surface Expression of G Protein-coupled ReceptorsUsing Intact Live-cell Radioligand Binding Assays. PMC. [Link]
Celtarys. (2025, August 14). Biochemical assays for kinase activity detection. Celtarys. [Link]
Seletsky, B. M., et al. (2011). Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1. PMC. [Link]
NIH. (n.d.). Computational evaluation of protein – small molecule binding. PMC. [Link]
Malvern Panalytical. (2020, May 28). Using Isothermal Titration Calorimetry to Characterize Enzyme Kinetics Part 1: Principles. Malvern Panalytical. [Link]
ResearchGate. (n.d.). Different approaches to measure binding of small ligands to proteins. ResearchGate. [Link]
Frontiers. (n.d.). Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics. Frontiers. [Link]
Gao, Z. G., et al. (2013). Synthesis and characterization of selective dopamine D2 receptor ligands using aripiprazole as the lead compound. PMC. [Link]
. (n.d.). Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. . [Link]
Banfi, L., et al. (2015). Multicomponent Synthesis and Biological Evaluation of a Piperazine-Based Dopamine Receptor Ligand Library. PMC. [Link]
Childers, W. E., et al. (2010). The synthesis and biological evaluation of quinolyl-piperazinyl piperidines as potent serotonin 5-HT1A antagonists. Journal of Medicinal Chemistry, 53(10), 4066-4084. [Link]
R Discovery. (2015, June 29). Multicomponent Synthesis and Biological Evaluation of a Piperazine-Based Dopamine Receptor Ligand Library. R Discovery. [Link]
Kumar, V., et al. (2012). Novel Bivalent Ligands for D2/D3 Dopamine Receptors: Significant Cooperative Gain in D2 Affinity and Potency. ACS Medicinal Chemistry Letters, 3(11), 931-936. [Link]
ResearchGate. (n.d.). Binding affinities of the piperazine and piperazinone ligands 5a-8b and... ResearchGate. [Link]
International Journal of Research & Review. (2019, November 15). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Research & Review. [Link]
Michot, J. M., et al. (2013). Pharmacological Characterization of 7-(4-(Piperazin-1-yl)) Ciprofloxacin Derivatives: Antibacterial Activity, Cellular Accumulation, Susceptibility to Efflux Transporters, and Intracellular Activity. Antimicrobial Agents and Chemotherapy, 58(2), 796-805. [Link]
Patsnap Synapse. (2024, July 17). What is the mechanism of Piperazine? Patsnap Synapse. [Link]
Measuring Brain Penetration of 8-Piperazin-1-ylquinoline: A Detailed Technical Guide for Drug Development Professionals
Introduction: The Critical Hurdle of the Blood-Brain Barrier in CNS Drug Discovery The development of effective therapeutics for central nervous system (CNS) disorders is one of the most significant challenges in modern...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Critical Hurdle of the Blood-Brain Barrier in CNS Drug Discovery
The development of effective therapeutics for central nervous system (CNS) disorders is one of the most significant challenges in modern medicine. A primary obstacle is the blood-brain barrier (BBB), a highly selective and dynamic interface that protects the brain from systemic circulation.[1][2] While essential for maintaining cerebral homeostasis, the BBB stringently restricts the entry of most small molecules, with estimates suggesting that over 98% are excluded.[1] For a CNS drug candidate like 8-piperazin-1-ylquinoline, a scaffold found in compounds targeting various CNS receptors, quantifying its ability to cross the BBB is a critical step in the drug discovery and development cascade.
This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the state-of-the-art techniques for measuring the brain penetration of 8-piperazin-1-ylquinoline and other small molecules. We will delve into the theoretical underpinnings, provide detailed experimental protocols, and offer field-proven insights into the causalities behind experimental choices. The methodologies are presented as self-validating systems, ensuring robust and reproducible data generation.
I. Foundational Concepts: Understanding Brain Penetration Parameters
Before delving into specific techniques, it is crucial to understand the key parameters used to quantify brain penetration:
Brain-to-Plasma Concentration Ratio (Kp): This is the ratio of the total concentration of the drug in the brain to that in the plasma at a specific time point, usually at steady-state.
Unbound Brain-to-Unbound Plasma Concentration Ratio (Kp,uu): This parameter is considered the gold standard for assessing brain penetration as it accounts for plasma and brain tissue binding.[3] It represents the ratio of the unbound drug concentration in the brain to the unbound drug concentration in the plasma. A Kp,uu value of 1 suggests passive diffusion, a value >1 indicates active influx, and a value <1 suggests active efflux.[3]
Permeability-Surface Area Product (PS): This parameter quantifies the rate of drug transport across the BBB.[4]
II. A Multi-Tiered Approach to Assessing Brain Penetration
The evaluation of a compound's brain penetration potential is best approached in a tiered manner, starting with high-throughput in silico and in vitro models for initial screening, followed by more complex and resource-intensive in vivo studies for lead candidates.
Figure 1: A tiered approach to assessing brain penetration, from early screening to preclinical development.
III. In Silico Modeling: Predictive Power in Early Discovery
In the initial stages of drug discovery, in silico models offer a rapid and cost-effective means to predict the BBB permeability of a large number of compounds.[5][6] These models are built on datasets of compounds with experimentally determined brain penetration and use various molecular descriptors to establish quantitative structure-activity relationships (QSAR).[7]
Key Molecular Descriptors for Predicting BBB Penetration:
Smaller molecules can more easily diffuse across the tight junctions of the BBB.
Lipophilicity (LogP/LogD)
Optimal range (LogP 1-3)
A balance is required; too low and the compound won't partition into the lipid membranes of the BBB, too high and it may be retained in the membrane or be a substrate for efflux transporters.
Polar Surface Area (PSA)
Lower PSA is favorable (<90 Ų)
A higher PSA indicates more hydrogen bonding potential, which hinders passage through the lipophilic BBB.
Similar to PSA, a high number of hydrogen bond donors and acceptors increases polarity and reduces permeability.
pKa
Ionization state at physiological pH
The charge of a molecule significantly impacts its ability to cross lipid membranes.
Application Note: For 8-piperazin-1-ylquinoline, its basic piperazine nitrogen will be protonated at physiological pH. In silico models can help predict the impact of this charge on its overall brain penetration and guide the design of analogs with optimized pKa.
IV. In Vitro Models: Simulating the Blood-Brain Barrier
In vitro models provide a more direct measure of a compound's ability to cross a cell monolayer that mimics the BBB. These assays are crucial for ranking compounds and investigating transport mechanisms.
A. Parallel Artificial Membrane Permeability Assay (PAMPA)
The PAMPA assay is a high-throughput, non-cell-based assay that measures the permeability of a compound across an artificial lipid membrane.[8][9] It is a rapid and cost-effective tool for assessing passive diffusion.[8]
Protocol: PAMPA-BBB Assay
Plate Preparation: A 96-well filter plate (acceptor plate) is coated with a lipid solution (e.g., porcine brain polar lipid extract in dodecane) to form an artificial membrane.[7]
Compound Preparation: Prepare a solution of 8-piperazin-1-ylquinoline in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) at a known concentration.
Assay Setup:
Add the compound solution to the wells of a 96-well donor plate.
Place the acceptor plate on top of the donor plate, creating a "sandwich".
The buffer in the acceptor wells is typically a "sink" buffer to mimic physiological conditions.[9]
Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).
Quantification: After incubation, determine the concentration of 8-piperazin-1-ylquinoline in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS.
Data Analysis: Calculate the permeability coefficient (Pe) using the following equation:
Where VD and VA are the volumes of the donor and acceptor wells, Area is the surface area of the membrane, and Time is the incubation time.
Self-Validation: The integrity of the artificial membrane should be confirmed using a low-permeability marker compound, such as Lucifer Yellow.[8]
B. Caco-2 Permeability Assay
While traditionally used as a model for the intestinal epithelium, the Caco-2 cell line, derived from human colorectal adenocarcinoma, can also provide insights into a compound's general permeability characteristics.[10][11] These cells form polarized monolayers with tight junctions, mimicking a biological barrier.[12]
Protocol: Caco-2 Permeability Assay
Cell Culture: Culture Caco-2 cells on semi-permeable filter inserts in a transwell plate for 21 days to allow for differentiation and formation of a confluent monolayer.
Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer. A high TEER value indicates the formation of tight junctions.
Permeability Assessment:
Apical to Basolateral (A-B) Transport: Add 8-piperazin-1-ylquinoline to the apical (upper) chamber.
Basolateral to Apical (B-A) Transport: Add 8-piperazin-1-ylquinoline to the basolateral (lower) chamber.
Incubation: Incubate the plates at 37°C for a specified time (e.g., 2 hours).[10]
Sampling and Analysis: Collect samples from both the apical and basolateral chambers at the end of the incubation period and quantify the concentration of the compound using LC-MS/MS.
Data Analysis: Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions. The efflux ratio (ER) is calculated as Papp(B-A) / Papp(A-B). An ER > 2 suggests the compound may be a substrate for efflux transporters.
Causality Behind Experimental Choices: The bidirectional assessment is crucial. A significantly higher B-A transport compared to A-B transport indicates that the compound is actively pumped out of the cells, a major mechanism of low brain penetration.
V. In Vivo Techniques: The Gold Standard for Brain Penetration Assessment
In vivo studies in animal models are essential for obtaining a definitive understanding of a compound's brain penetration in a complex physiological system.[1][13]
Figure 2: Key in vivo techniques for measuring brain penetration and their primary outputs.
A. Brain Homogenate Method for Kp Determination
This is a common in vivo method to determine the total brain-to-plasma concentration ratio.
Protocol: Kp Determination in Rodents
Dosing: Administer 8-piperazin-1-ylquinoline to rodents (e.g., rats or mice) via a relevant route (e.g., intravenous or oral).
Sample Collection: At a predetermined time point (e.g., when steady-state is expected), collect blood samples and euthanize the animals.
Brain and Plasma Isolation: Perfuse the brain with saline to remove blood contamination. Harvest the brain and collect plasma from the blood samples.
Homogenization and Extraction: Homogenize the brain tissue in a suitable buffer. Extract the drug from the brain homogenate and plasma samples.
Quantification: Analyze the concentration of 8-piperazin-1-ylquinoline in the brain homogenate and plasma using LC-MS/MS.
Data Analysis: Calculate Kp = (Concentration in brain) / (Concentration in plasma).
B. Microdialysis for Kp,uu Determination
Microdialysis is a powerful technique that allows for the sampling of the unbound drug concentration in the brain extracellular fluid (ECF) of a freely moving animal.[14][15][16] This provides a direct measure of the pharmacologically active drug concentration at the target site.[17]
Protocol: Brain Microdialysis in Rats
Probe Implantation: Surgically implant a microdialysis probe into a specific brain region of interest in an anesthetized rat.
Recovery: Allow the animal to recover from surgery.
Perfusion: Continuously perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low flow rate.
Dialysate Collection: Collect the dialysate, which contains unbound molecules from the brain ECF that have diffused across the probe's semi-permeable membrane.
Dosing: Administer 8-piperazin-1-ylquinoline to the conscious, freely moving rat.
Concurrent Sampling: Continue to collect dialysate samples at regular intervals and also collect blood samples.
Analysis: Determine the concentration of the drug in the dialysate (unbound brain concentration) and in the plasma (total and unbound after protein binding assessment).
Data Analysis: Calculate Kp,uu = (Unbound concentration in brain dialysate) / (Unbound concentration in plasma).
Causality Behind Experimental Choices: Using conscious and freely moving animals is crucial as anesthesia can alter blood flow and BBB permeability, thus affecting the accuracy of the results.
C. Positron Emission Tomography (PET) Imaging
PET is a non-invasive imaging technique that allows for the quantitative visualization of the distribution of a radiolabeled compound in the living brain over time.[18][19][20] This technique provides invaluable information on the pharmacokinetics of a drug candidate within the CNS.[21][22]
Application Note: To use PET, a positron-emitting isotope (e.g., 11C or 18F) would need to be incorporated into the 8-piperazin-1-ylquinoline molecule.
Protocol: PET Imaging for Brain Penetration
Radiolabeling: Synthesize the 11C- or 18F-labeled version of 8-piperazin-1-ylquinoline.
Administration: Inject the radiolabeled compound intravenously into the subject (animal or human).
Image Acquisition: Acquire dynamic PET scans over a period of time to track the distribution of the radiotracer in the brain.
Arterial Blood Sampling: Simultaneously, collect arterial blood samples to measure the concentration of the radiotracer in the plasma over time (the arterial input function).
Data Analysis: Use pharmacokinetic modeling to analyze the PET data and the arterial input function to calculate parameters such as the volume of distribution in the brain (VT), which is related to Kp.
Self-Validation: The metabolic stability of the radiotracer in plasma and brain should be assessed to ensure that the PET signal accurately reflects the concentration of the parent compound.
VI. Conclusion: An Integrated Strategy for Success
Determining the brain penetration of 8-piperazin-1-ylquinoline requires a multifaceted and integrated approach. In silico and in vitro methods are invaluable for early-stage screening and hypothesis generation. However, in vivo techniques, particularly microdialysis for determining Kp,uu and PET imaging for understanding spatiotemporal distribution, are indispensable for making confident decisions in lead optimization and preclinical development. By employing the detailed protocols and understanding the scientific rationale outlined in this guide, researchers can generate high-quality, reproducible data to effectively advance promising CNS drug candidates.
References
In vivo methods for imaging blood–brain barrier function and dysfunction - PMC. Available at: [Link]
In silico predictions of blood-brain barrier penetration: considerations to "keep in mind" - PubMed. Available at: [Link]
In vivo Blood-brain Barrier Permeability Assays Using Clostridium perfringens Epsilon Toxin. Available at: [Link]
The Application of in silico Methods for Prediction of Blood-Brain Barrier Permeability of Small Molecule PET Tracers - Frontiers. Available at: [Link]
The application of positron emission tomography (PET) imaging in CNS drug development. Available at: [Link]
In Silico Prediction of Blood Brain Barrier Permeability: An Artificial Neural Network Model. Available at: [Link]
Microdialysis to Assess Free Drug Concentration in Brain | Request PDF - ResearchGate. Available at: [Link]
In silico tool for predicting and designing Blood-Brain Barrier Penetrating Peptides. Available at: [Link]
Positron Emission Tomography in CNS Drug Discovery and Drug Monitoring | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Positron Emission Tomography Imaging: A Quantitative Biomarker in CNS Drug Development | American Pharmaceutical Review. Available at: [Link]
Using Positron Emission Tomography to Facilitate CNS Drug Development - PubMed. Available at: [Link]
Blood-Brain Barrier (BBB) Permeability and Transport Measurement In Vitro and In Vivo. Available at: [Link]
The application of positron emission tomography in the research and development of central nervous system drugs. Available at: [Link]
Caco-2 Permeability Assay - Domainex. Available at: [Link]
Assays | ADMET & DMPK | Caco-2 Permeability - Concept Life Sciences. Available at: [Link]
Drug-permeability and transporter assays in Caco-2 and MDCK cell lines - PubMed. Available at: [Link]
In vivo measurement of blood-brain barrier permeability - PubMed. Available at: [Link]
Prediction of blood-brain barrier penetration of PET CNS drugs enabled by explainable machine learning | Journal of Nuclear Medicine. Available at: [Link]
Understanding the brain uptake and permeability of small molecules through the BBB: A technical overview - PMC. Available at: [Link]
Cerebral microdialysis in clinical studies of drugs: pharmacokinetic applications - PMC. Available at: [Link]
Experimental Models of In Vitro Blood–Brain Barrier for CNS Drug Delivery: An Evolutionary Perspective - PMC. Available at: [Link]
In-vitro blood-brain barrier models for drug screening and permeation | DDDT. Available at: [Link]
An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers - JoVE. Available at: [Link]
DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells - JRC Big Data Analytics Platform. Available at: [Link]
Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules - PubMed. Available at: [Link]
In Vitro Blood-Brain Barrier Models: Method Development, Validation And Application In CNS Drug Permeability Assessment - The Journal of American Medical Science and Research. Available at: [Link]
Application Notes and Protocols for the Experimental Design of 8-Piperazin-1-ylquinoline Drug Discovery
Introduction: The Versatility of the 8-Piperazin-1-ylquinoline Scaffold The quinoline ring system is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Versatility of the 8-Piperazin-1-ylquinoline Scaffold
The quinoline ring system is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of pharmacological activities, including antimalarial, anticancer, and antibacterial properties.[1][2][3] The incorporation of a piperazine moiety at the 8-position of the quinoline nucleus has proven to be a particularly fruitful strategy in drug design. This combination, the 8-piperazin-1-ylquinoline scaffold, offers a unique three-dimensional structure and versatile points for chemical modification, allowing for the fine-tuning of physicochemical properties and biological activity.[4][5] Derivatives of this scaffold have shown significant potential as anticancer, antimicrobial, and anti-inflammatory agents.[4][6][7]
These application notes provide a comprehensive, in-depth technical guide for researchers, scientists, and drug development professionals on the experimental design for discovering and developing novel therapeutics based on the 8-piperazin-1-ylquinoline core. The protocols and workflows described herein are designed to be self-validating systems, emphasizing the causal relationships behind experimental choices to ensure scientific integrity and reproducibility.
Part 1: Target Identification and Validation
The initial and most critical step in any drug discovery program is the identification and validation of a biological target that is causally linked to the disease of interest. For a novel scaffold like 8-piperazin-1-ylquinoline, this can be approached through both computational and experimental methods.
In Silico Target Prediction
Computational methods can rapidly generate hypotheses about the potential protein targets of 8-piperazin-1-ylquinoline derivatives. These methods leverage the chemical structure of the compounds to predict their binding affinity to a vast array of known protein structures.
Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[8][9] By screening a library of 8-piperazin-1-ylquinoline analogs against a panel of disease-relevant proteins (e.g., kinases, proteases, GPCRs), potential targets can be prioritized.
Pharmacophore Modeling: This approach identifies the essential three-dimensional arrangement of functional groups in a molecule that are responsible for its biological activity.[10] A pharmacophore model can be built from a set of known active compounds and used to screen for other molecules, including novel 8-piperazin-1-ylquinoline derivatives, that fit the model.
Experimental Target Validation
Once putative targets are identified, their engagement by the 8-piperazin-1-ylquinoline compounds must be validated in a cellular context. The Cellular Thermal Shift Assay (CETSA) is a powerful method for confirming direct target engagement in intact cells or tissue lysates.
Protocol 1: Cellular Thermal Shift Assay (CETSA)
Objective: To validate the binding of an 8-piperazin-1-ylquinoline derivative to its putative protein target in a cellular environment.
Principle: The binding of a ligand to its target protein typically increases the thermal stability of the protein. CETSA measures this change in thermal stability by heating cell lysates treated with the compound to various temperatures and then quantifying the amount of soluble target protein remaining using Western blotting or other protein detection methods.
Materials:
Cell line expressing the target protein
8-piperazin-1-ylquinoline test compound
Vehicle control (e.g., DMSO)
Lysis buffer (e.g., PBS with protease inhibitors)
PCR tubes or strips
Thermal cycler
Centrifuge
SDS-PAGE and Western blotting reagents
Primary antibody specific to the target protein
Secondary antibody (HRP-conjugated)
Chemiluminescent substrate
Procedure:
Cell Culture and Treatment: Culture the cells to an appropriate confluency. Treat the cells with the test compound or vehicle control at the desired concentration for a specified time.
Cell Lysis: Harvest and wash the cells with PBS. Resuspend the cell pellet in lysis buffer and lyse the cells by freeze-thaw cycles or sonication.
Heat Challenge: Aliquot the cell lysate into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by a 3-minute cooling step at room temperature.
Separation of Soluble and Precipitated Proteins: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet the precipitated proteins.
Protein Quantification and Analysis: Carefully collect the supernatant containing the soluble proteins. Analyze the amount of the target protein in the supernatant by Western blotting.
Data Analysis: Quantify the band intensities from the Western blot. Plot the fraction of soluble protein as a function of temperature for both the compound-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.
Part 2: High-Throughput Screening (HTS) and Hit Identification
Once a target and a relevant cellular phenotype are established, a high-throughput screening (HTS) campaign can be initiated to screen a library of 8-piperazin-1-ylquinoline derivatives to identify "hits" with the desired biological activity.
Caption: A generalized workflow for high-throughput screening of chemical libraries.
Protocol 2: MTT Cell Proliferation Assay for Anticancer Screening
Objective: To screen 8-piperazin-1-ylquinoline derivatives for cytotoxic or anti-proliferative activity against a cancer cell line.[11]
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the yellow tetrazolium dye MTT to its insoluble purple formazan, which can be dissolved and quantified by spectrophotometry.
Materials:
Cancer cell line of interest (e.g., MCF-7 for breast cancer)[7]
Complete cell culture medium
96-well tissue culture plates
8-piperazin-1-ylquinoline test compounds (dissolved in DMSO)
Positive control (e.g., Doxorubicin)
Vehicle control (DMSO)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)
Multichannel pipette
Microplate reader
Procedure:
Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate overnight to allow for cell attachment.[11]
Compound Treatment: Prepare serial dilutions of the test compounds. Add 100 µL of medium containing the test compounds at various concentrations to the wells. Include vehicle and positive controls.
Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.
Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).
Part 3: Lead Generation and Optimization
"Hits" identified from the primary screen are often not yet suitable as drug candidates. The lead optimization phase aims to improve the potency, selectivity, and drug-like properties of the hit compounds through iterative chemical synthesis and biological testing.
Structure-Activity Relationship (SAR) Studies
SAR studies involve systematically modifying the chemical structure of the hit compound and evaluating the impact of these changes on its biological activity.[9] For the 8-piperazin-1-ylquinoline scaffold, modifications can be made at several positions on the quinoline ring and the piperazine moiety.
Table 1: Key Positions for SAR Modification on the 8-Piperazin-1-ylquinoline Scaffold
Position
Potential Modifications
Rationale
Quinoline C2, C4, C7
Introduction of various substituents (e.g., halogens, alkyl, alkoxy groups)
To modulate electronic properties, lipophilicity, and potential interactions with the target protein.[12]
Piperazine N4
Acylation, alkylation, or introduction of different aryl or heteroaryl groups
To explore the binding pocket of the target and improve potency and selectivity.[13]
Linker between Quinoline and Piperazine
Variation of linker length and rigidity
To optimize the orientation of the two moieties for optimal target binding.
Bioisosteric Replacement
Bioisosteric replacement is a powerful strategy in lead optimization where a functional group in the lead compound is replaced by another group with similar physical or chemical properties.[3][14] This can lead to improvements in potency, selectivity, and pharmacokinetic properties.[15]
Diagram 2: Lead Optimization Cycle
Caption: The iterative cycle of lead optimization in drug discovery.
Part 4: In Silico and In Vitro ADMET Profiling
Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to reduce the attrition rate of drug candidates in later stages of development.
In Silico ADMET Prediction
Various computational tools can predict the ADMET properties of a compound based on its chemical structure.[2][8] These tools provide an early indication of potential liabilities.
Table 2: Key In Silico ADMET Parameters and Desirable Ranges
Experimental validation of the in silico predictions is essential. A suite of in vitro assays can provide more accurate data on the ADMET profile of the lead compounds.
Protocol 3: Caco-2 Permeability Assay
Objective: To assess the intestinal permeability of an 8-piperazin-1-ylquinoline derivative as a predictor of oral absorption.
Principle: Caco-2 cells are a human colon adenocarcinoma cell line that, when grown on a semi-permeable membrane, differentiate to form a monolayer of polarized epithelial cells that mimic the intestinal barrier. The rate of transport of a compound across this monolayer is a measure of its permeability.
Materials:
Caco-2 cells
Transwell inserts with a microporous polycarbonate membrane
Culture medium
Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES)
Test compound and control compounds (e.g., propranolol for high permeability, atenolol for low permeability)
LC-MS/MS system for compound quantification
Procedure:
Cell Culture: Seed Caco-2 cells onto the Transwell inserts and culture for 21-25 days to allow for differentiation and formation of a tight monolayer.
Monolayer Integrity Test: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.
Permeability Assay (Apical to Basolateral):
Wash the monolayer with transport buffer.
Add the test compound to the apical (upper) chamber.
At various time points, collect samples from the basolateral (lower) chamber.
Sample Analysis: Quantify the concentration of the test compound in the collected samples using LC-MS/MS.
Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the apical chamber.
Part 5: In Vivo Preclinical Evaluation
Promising lead compounds with favorable in vitro activity and ADMET profiles must be evaluated in animal models to assess their efficacy, pharmacokinetics, and safety.[1][16] All animal experiments must be conducted in accordance with institutional and national guidelines and approved by an Institutional Animal Care and Use Committee (IACUC).[1]
Protocol 4: Mouse Pharmacokinetic (PK) Study
Objective: To determine the pharmacokinetic profile (absorption, distribution, metabolism, and excretion) of an 8-piperazin-1-ylquinoline derivative in mice.[1]
Materials:
Mice (e.g., BALB/c or C57BL/6)
Test compound formulated in a suitable vehicle
Dosing syringes and needles (for oral gavage and intravenous injection)
Animal Dosing: Divide the mice into two groups for oral (p.o.) and intravenous (i.v.) administration (n=3-5 per group). Administer a single dose of the test compound (e.g., 10 mg/kg p.o., 2 mg/kg i.v.).[1]
Blood Sampling: Collect blood samples from the tail vein or other appropriate site at multiple time points post-dosing (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours).
Plasma Preparation: Centrifuge the blood samples to separate the plasma.
Sample Analysis: Extract the drug from the plasma and quantify its concentration using a validated LC-MS/MS method.
Data Analysis: Plot the plasma concentration versus time for both routes of administration. Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, half-life (t½), and bioavailability.
Protocol 5: Xenograft Mouse Model of Cancer for Efficacy Study
Objective: To evaluate the in vivo anti-tumor efficacy of an 8-piperazin-1-ylquinoline derivative.
Materials:
Immunocompromised mice (e.g., nude or SCID)
Human cancer cell line
Test compound formulated for daily administration
Vehicle control
Positive control (standard-of-care chemotherapy)[1]
Calipers for tumor measurement
Procedure:
Tumor Implantation: Subcutaneously inject cancer cells into the flank of each mouse. Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).
Animal Grouping and Treatment: Randomize the mice into treatment groups (n=5-10 per group): vehicle control, test compound (at one or more dose levels), and positive control.
Dosing: Administer the treatments daily (or as per the determined schedule) via oral gavage or another appropriate route.
Monitoring: Measure tumor dimensions with calipers twice weekly and calculate the tumor volume. Monitor the body weight of the animals as an indicator of toxicity.[1]
Endpoint: Continue the study for a predetermined period (e.g., 21-28 days) or until the tumors in the control group reach a specified size. Euthanize the animals and excise the tumors for further analysis.
Data Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth inhibition (TGI) for the treated groups compared to the control group.
Part 6: Integrated Data Analysis and Candidate Selection
The culmination of the drug discovery process is the selection of a preclinical candidate for investigational new drug (IND)-enabling studies. This decision is based on a comprehensive evaluation of all the data generated.
Diagram 3: Overall Drug Discovery Pipeline
Caption: The sequential stages of the modern drug discovery and development process.
The ideal preclinical candidate based on the 8-piperazin-1-ylquinoline scaffold should exhibit:
High potency and selectivity for the intended target.
A clear structure-activity relationship.
Favorable ADMET properties, including good oral bioavailability and a clean safety profile.
Significant efficacy in a relevant in vivo disease model.
A well-defined mechanism of action.
By systematically following the experimental designs and protocols outlined in these application notes, researchers can effectively navigate the complex process of drug discovery and increase the probability of successfully developing a novel 8-piperazin-1-ylquinoline-based therapeutic agent.
References
Computational ADMET Profiling and Docking Study of N-Substituted Quinoline Hydrazone Derivatives. Frontiers in Health Informatics. Available from: [Link]
Pharmacokinetic and toxicity profiles (ADMET) of quinoline derivatives. ResearchGate. Available from: [Link]
Benzanilide-Biphenyl Replacement: A Bioisosteric Approach to Quinoline Carboxamide-Type ABCG2 Modulators. PubMed. Available from: [Link]
Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[1][8][11]triazino[2,3-c]quinazolines. PMC. Available from: [Link]
Lipophilicity and ADMET Analysis of Quinoline-1,4-quinone Hybrids. PMC - NIH. Available from: [Link]
Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. MDPI. Available from: [Link]
In Silico Molecular Docking and ADMET Analysis of Quinoline Compounds as Anti-SARS-CoV-2 Agents. ResearchGate. Available from: [Link]
Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents. JOCPR. Available from: [Link]
In vivo and in silico evaluations of a synthetic pyrano[3,2-c]quinoline derivative as a potent anti-diabetic agent. PMC. Available from: [Link]
Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[1][8][11]triazino[2,3-C]quinazolines. Preprints.org. Available from: [Link]
In Vitro and In Vivo Investigations into the Potential of Quinazoline and Quinoline Derivatives as NorA Efflux Pump Inhibitors Against Resistant Staphylococcus aureus Strains. MDPI. Available from: [Link]
Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents: Pharmacophore-based Design. Bentham Science Publishers. Available from: [Link]
Comprehensive review on current developments of quinoline-based anticancer agents. ScienceDirect. Available from: [Link]
From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry. Available from: [Link]
Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives. Available from: [Link]
Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. . Available from: [Link]
The synthesis and biological evaluation of quinolyl-piperazinyl piperidines as potent serotonin 5-HT1A antagonists. PubMed. Available from: [Link]
In Vitro and In Vivo Investigations into the Potential of Quinazoline and Quinoline Derivatives as NorA Efflux Pump Inhibitors Against Resistant Staphylococcus aureus Strains. PubMed. Available from: [Link]
Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. PMC. Available from: [Link]
Quinoline‐piperazine‐sulfonyl derivatives s anticancer agents. ResearchGate. Available from: [Link]
Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. Pandawa Institute Journals. Available from: [Link]
Novel Piperazine Derivatives as Anti Microbial Agents: A Comprehensive Review. Asian Pacific Journal of Health Sciences. Available from: [Link]
Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist: Potent in vivo activity in. ScienceDirect. Available from: [Link]
Novel Piperazine Derivatives as Anti Microbial Agents: A Comprehensive Review. Available from: [Link]
In silico-guided design, synthesis and antimicrobial activity of piperazine-linked 8-hydroxyquinoline-isatin hybrids. UNAM Repository. Available from: [Link]
New Compounds with Bioisosteric Replacement of Classic Choline Kinase Inhibitors Show Potent Antiplasmodial Activity. MDPI. Available from: [Link]
Pharmacological Characterization of 7-(4-(Piperazin-1-yl)) Ciprofloxacin Derivatives: Antibacterial Activity, Cellular Accumulat. Springer. Available from: [Link]
Targeting Cancer Cell Proliferation Using Piperazine‐Linked Quinolinequinones: Mechanism and Metabolic Profile. PMC. Available from: [Link]
The Quest for Bioisosteric Replacements. Journal of Chemical Information and Modeling. Available from: [Link]
piperazin-1-yl] Derivatives of Fluoroquinolone: Synthesis and Antimicrobial Evaluation. PMC. Available from: [Link]
Structural and biological survey of 7‐chloro‐4‐(piperazin‐1‐yl)quinoline and its derivatives. Wiley Online Library. Available from: [Link]
Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. MDPI. Available from: [Link]
Quinoline analogs: multifaceted heterocyclic compounds with varied synthetic strategies and potent antitubercular properties. PMC. Available from: [Link]
Discovery of 1-(3-{2-[4-(2-methyl-5-quinolinyl)-1-piperazinyl]ethyl}phenyl)-2-imidazolidinone (GSK163090), a Potent, selective, and orally active 5-HT1A/B/D receptor antagonist. PubMed. Available from: [Link]
The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT 1A Antagonists. ACS Publications. Available from: [Link]
A Facile Synthesis of Piperazine Derivatives and their Pharmacological Profile. Available from: [Link]
Chemistry of 2-(Piperazin-1-yl) Quinoline-3-Carbaldehydes. ResearchGate. Available from: [Link]
An Evolving Role of Piperazine Moieties in Drug Design and Discovery. ResearchGate. Available from: [Link]
Journal of Chemical and Pharmaceutical Research, 2015, 7(5):281-301 Review Article Piperazine and morpholine: Synthetic. JOCPR. Available from: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Throughput Screening Methodologies for 5-HT6 Receptor Antagonists Utilizing the 8-Piperazin-1-ylquinoline Scaffold
Introduction & Scientific Rationale
The 5-hydroxytryptamine 6 receptor (5-HT6R) is a G-protein-coupled receptor (GPCR) localized almost exclusively in the central nervous system. It has emerged as a highly validated therapeutic target for cognitive impairment associated with Alzheimer's disease and schizophrenia. In the pursuit of novel 5-HT6R modulators, the 8-piperazin-1-ylquinoline scaffold—most notably represented by the clinical candidate Intepirdine (SB-742457)—has become a privileged structural motif. Exhibiting sub-nanomolar affinity (pKi ~9.63) and >100-fold selectivity over other 5-HT receptor subtypes 1, this scaffold serves as a gold-standard reference antagonist in High-Throughput Screening (HTS) campaigns.
Causality of Scaffold Design: The remarkable affinity of 8-piperazin-1-ylquinoline derivatives is driven by precise pharmacophore mapping within the 5-HT6R binding pocket. The basic nitrogen of the piperazine ring forms an essential ionic salt bridge with the highly conserved Asp106 (Asp3.32) residue in transmembrane helix III 2. Concurrently, the quinoline core and its associated sulfonyl group occupy a deep hydrophobic cleft defined by Trp281, Phe284, and Phe285 2. Utilizing this scaffold as a reference ligand in HTS ensures that competitive binding and functional antagonism assays are calibrated against a highly specific, structurally validated baseline.
Pharmacological Signaling & Assay Selection
Natively, the 5-HT6R is coupled to the Gαs protein, which upon activation stimulates adenylate cyclase (AC) to produce cyclic AMP (cAMP) 3. While cAMP accumulation assays (e.g., TR-FRET or AlphaScreen) are highly sensitive, their multi-step incubation and lysis requirements can bottleneck ultra-high-throughput workflows (384- or 1536-well formats).
To bypass this limitation, modern HTS platforms often employ "receptor rewiring." By co-expressing the 5-HT6R with promiscuous or chimeric G-proteins (such as Gα15/16 or GαqG66Ds5), the receptor's signaling is artificially routed to the Phospholipase C (PLC) pathway 4. This triggers a rapid release of intracellular calcium (Ca2+), which can be kinetically measured using fluorescent dyes (e.g., Fluo-4 AM) in automated plate readers like the FDSS6000 or FLIPR 4.
5-HT6R signaling pathways in HTS: Native Gs (cAMP) vs. engineered Gα15/16 (Calcium flux).
Objective: To quantify the functional antagonism of 8-piperazin-1-ylquinoline derivatives against serotonin (5-HT)-induced cAMP production.
Self-Validating System: This protocol mandates a full dose-response of the reference agonist (5-HT) to determine the EC80, which is then used to challenge the antagonists. A Z'-factor > 0.5 must be achieved using baseline (vehicle) and fully inhibited (10 μM SB-742457) controls to validate the run.
Step-by-Step Methodology:
Cell Preparation: Harvest HEK293 cells stably expressing human 5-HT6R. Resuspend in stimulation buffer (HBSS, 5 mM HEPES, 0.1% BSA, pH 7.4) supplemented with 0.5 mM IBMX.
Causality: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor; it prevents the degradation of synthesized cAMP, ensuring signal accumulation reaches the detection threshold 3.
Compound Incubation: Dispense 5 μL of cells (approx. 2,000 cells/well) into a 384-well white microplate. Add 2.5 μL of 8-piperazin-1-ylquinoline test compounds (serially diluted in stimulation buffer with max 1% DMSO final concentration) and incubate for 15 minutes at room temperature.
Agonist Challenge: Add 2.5 μL of 5-HT at its predetermined EC80 concentration. Incubate for 30 minutes at room temperature.
Lysis & Detection: Add 5 μL of cAMP-d2 conjugate and 5 μL of anti-cAMP Cryptate (TR-FRET reagents) formulated in lysis buffer.
Causality: The lysis buffer ruptures the cell membrane while the fluorophores compete with endogenous cAMP. A decrease in FRET signal correlates with an increase in intracellular cAMP.
Readout: Incubate for 1 hour and read on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm).
Objective: To perform rapid, kinetic screening of 5-HT6R antagonists using a fluorescence-based Ca2+ readout.
Step-by-Step Methodology:
Cell Plating: Plate HEK293 cells co-expressing human 5-HT6R and Gα15 at 10,000 cells/well in a 384-well black-wall/clear-bottom plate. Incubate overnight at 37°C, 5% CO2.
Dye Loading: Remove culture media. Add 20 μL of dye-loading buffer containing 2 μM Fluo-4 AM, 0.02% Pluronic F-127, and 2.5 mM Probenecid in assay buffer (HBSS, 20 mM HEPES, pH 7.4).
Causality: Pluronic F-127 acts as a surfactant to aid the solubilization of the lipophilic Fluo-4 AM dye. Probenecid inhibits organic anion transporters (OATs), preventing the cells from prematurely extruding the de-esterified, active Fluo-4 dye into the extracellular space 4.
Incubation: Incubate for 60 minutes at 37°C, followed by 15 minutes at room temperature to allow complete dye de-esterification.
Antagonist Addition: Using an automated liquid handler (e.g., FLIPR Tetra or FDSS6000), add 10 μL of 8-piperazin-1-ylquinoline test compounds. Record baseline fluorescence for 3 minutes.
Agonist Challenge & Kinetic Read: Add 10 μL of 5-HT (EC80 concentration). Continuously record fluorescence (Excitation: 488 nm; Emission: 525 nm) at 1-second intervals for 2 minutes to capture the peak Ca2+ transient 4.
Data Presentation & Quality Control
Table 1: Pharmacological Profile of 8-Piperazin-1-ylquinoline (SB-742457) in HTS Assays
Kim, H. J., et al. Functional human 5-HT6 receptor assay for high throughput screening of chemical ligands and binding proteins. Source: PubMed / Combinatorial Chemistry & High Throughput Screening. 4
Vass, M., et al. Analysis of the protein–ligand interactions. a Histograms of distances between key protein–ligand polar interactions. Source: ResearchGate. 2
Revvity. cAMP AlphaScreen assay: a method for the pharmacological characterization and screening of G-coupled receptors in whole cell. Source: Revvity. 3
Formulation and In Vivo Delivery of 8-Piperazin-1-ylquinoline Derivatives
A Mechanistic Protocol for Preclinical Pharmacological Studies Executive Summary 8-piperazin-1-ylquinoline derivatives, most prominently 3-(benzenesulfonyl)-8-piperazin-1-ylquinoline (commonly known as Intepirdine or SB-...
Author: BenchChem Technical Support Team. Date: March 2026
A Mechanistic Protocol for Preclinical Pharmacological Studies
Executive Summary
8-piperazin-1-ylquinoline derivatives, most prominently 3-(benzenesulfonyl)-8-piperazin-1-ylquinoline (commonly known as Intepirdine or SB-742457), represent a critical class of highly selective 5-HT6 receptor antagonists [3]. These compounds are extensively investigated in preclinical models for their cognitive-enhancing and neuroprotective properties, particularly in the context of Alzheimer's disease and schizophrenia [2].
However, translating these molecules from in vitro assays to in vivo rodent models presents significant formulation challenges. The intrinsic lipophilicity of the quinoline and sulfonyl core, combined with the basicity of the piperazine ring, results in poor aqueous solubility [5]. This application note provides self-validating, step-by-step methodologies for formulating 8-piperazin-1-ylquinoline derivatives for both oral (p.o.) and systemic (i.p./i.v.) administration, ensuring consistent bioavailability and reproducible pharmacological outcomes.
Physicochemical Profiling & Formulation Causality
To design a robust formulation, experimental choices must be grounded in the molecule's physicochemical properties:
Solubility Profile: 8-piperazin-1-ylquinoline free base is virtually insoluble in water but exhibits high solubility in organic solvents such as DMSO (up to ~72 mg/mL) and moderate solubility in ethanol [5].
Acid-Base Chemistry: The piperazine ring contains a secondary amine (pKa ~8.5). While salt forms can temporarily improve aqueous solubility, the free base is prone to rapid precipitation at physiological pH.
Causality in Vehicle Selection:
For oral gavage (p.o.) , a 1% methylcellulose suspension is preferred. Methylcellulose increases the kinetic stability of the suspension by raising the viscosity of the continuous phase, which (according to Stokes' law) prevents the rapid sedimentation of insoluble drug particles, ensuring dose uniformity [1].
For intraperitoneal (i.p.) or intravenous dosing, a clear solution is mandatory to prevent local tissue necrosis or embolism. A co-solvent system utilizing DMSO, PEG300, and Tween-80 is employed to thermodynamically stabilize the lipophilic core while maintaining compatibility with aqueous saline [4, 5].
Step-by-Step Methodologies
Protocol A: 1% Methylcellulose Suspension for Oral (p.o.) Administration
Target Concentration: 1.0 - 3.0 mg/mL (Ideal for 3-10 mg/kg dosing in rodents).
Reagents: High-viscosity Methylcellulose, Tween-80, Double-distilled water (ddH₂O), 8-piperazin-1-ylquinoline powder.
Vehicle Hydration: Disperse 1.0 g of methylcellulose in 100 mL of heated (80°C) ddH₂O under vigorous magnetic stirring. Allow the mixture to cool to 4°C overnight. Causality: Cold hydration prevents polymer clumping and ensures a completely clear, uniformly viscous vehicle.
Powder Wetting: Accurately weigh the required mass of the compound (e.g., 10 mg for a 1 mg/mL suspension). Add 50 µL of Tween-80 directly to the dry powder. Triturate with a glass rod into a smooth paste. Causality: Tween-80 acts as a surfactant, reducing the interfacial tension between the highly hydrophobic drug crystals and the aqueous vehicle.
Suspension Integration: Gradually add the 1% methylcellulose vehicle in 1 mL aliquots. Vortex vigorously for 30 seconds between each addition until the final volume (10 mL) is reached.
Validation & Homogenization: Sonicate the suspension in a water bath for 10 minutes at room temperature. Self-Validation Check: The final product must be a uniform, milky suspension with no visible aggregates adhering to the tube walls. Resuspend by vortexing immediately prior to drawing into the gavage syringe.
Protocol B: Co-Solvent Solution for Intraperitoneal (i.p.) Administration
Primary Solubilization: Weigh 25 mg of the compound and dissolve it completely in 1.0 mL of tissue-culture grade DMSO. Vortex until clear. Causality: DMSO acts as a primary solvent to completely disrupt the crystal lattice of the lipophilic quinoline core.
Polymer Addition: Add 4.0 mL of PEG300 to the DMSO solution. Vortex for 2 minutes. Causality: PEG300 acts as a water-miscible co-solvent, lowering the dielectric constant of the mixture to prevent precipitation during the aqueous phase introduction.
Micellar Encapsulation: Add 0.5 mL of Tween-80. Mix thoroughly by inversion and gentle vortexing.
Aqueous Phase Integration (Critical Step): Dropwise, add 4.5 mL of 0.9% sterile saline while continuously vortexing the mixture. Causality: Rapid addition of saline causes localized supersaturation, leading to irreversible precipitation. Dropwise addition ensures the compound remains trapped in the micellar/co-solvent matrix.
Validation: Visually inspect the final solution against a dark background. Self-Validation Check: The solution must be 100% optically clear. If phase separation or cloudiness occurs, the formulation has failed and must be discarded. Store at 4°C and use within 24 hours [5].
In Vivo Pharmacological Parameters & Data Presentation
The table below summarizes validated in vivo dosing regimens for 8-piperazin-1-ylquinoline (Intepirdine) and their corresponding pharmacological outcomes in rodent models.
Compound
Route
Vehicle Formulation
Dose Range
Target Receptor
Pharmacological Outcome
Intepirdine (SB-742457)
p.o.
1% Methylcellulose
3.0 - 10.0 mg/kg
5-HT6 (Antagonist)
Reversal of scopolamine/PCP-induced cognitive deficits in Novel Object Recognition (NOR) tests[2, 3].
Intepirdine (SB-742457)
p.o.
1% Methylcellulose
3.0 mg/kg
5-HT6 (Antagonist)
Significant reduction in glucose consumption; promotion of satiety [1].
Intepirdine (SB-742457)
i.p.
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline
1.0 - 5.0 mg/kg
5-HT6 (Antagonist)
Modulation of haloperidol-induced metabolic dysfunctions and hormone regulation [4].
The following diagram illustrates the molecular signaling pathway modulated by the in vivo delivery of 8-piperazin-1-ylquinoline derivatives. By acting as an inverse agonist/antagonist at the 5-HT6 receptor, the compound inhibits cAMP production and Cdk5 signaling, ultimately driving cognitive enhancement.
Signaling pathway of 5-HT6 receptor antagonism by 8-piperazin-1-ylquinoline driving neuroprotection.
References
The 5-HT2C receptor agonist, lorcaserin, and the 5-HT6 receptor antagonist, SB-742457, promote satiety; a microstructural analysis of feeding behaviour
Source: Psychopharmacology (PMC)[Link]
Sertindole improves sub-chronic PCP-induced reversal learning and episodic memory deficits in rodents: involvement of 5-HT(6) and 5-HT (2A) receptor mechanisms
Source: PubMed[Link]
Superiority of the Triple-Acting 5-HT6R/5-HT3R Antagonist and MAO-B Reversible Inhibitor PZ-1922 over 5-HT6R Antagonist Intepirdine in Alleviation of Cognitive Deficits in Rats
Source: Journal of Medicinal Chemistry (PMC)[Link]
Selective 5-HT6 Receptor Ligands (Agonist and Antagonist) Show Different Effects on Antipsychotic Drug-Induced Metabolic Dysfunctions in Rats
Source: MDPI[Link]
Application
Application Notes & Protocols: Enhancing Post-Thaw Viability of Cultured Cells with 8-piperazin-1-ylquinoline
Introduction: The Imperative for Advanced Cryopreservation Strategies Cryopreservation is an indispensable technique in biomedical research and drug development, enabling the long-term storage of valuable cell lines. How...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Imperative for Advanced Cryopreservation Strategies
Cryopreservation is an indispensable technique in biomedical research and drug development, enabling the long-term storage of valuable cell lines. However, the processes of freezing and thawing inflict considerable stress on cells, often leading to a significant loss of viability and function.[1] The formation of intracellular ice crystals, osmotic stress, and the toxicity of traditional cryoprotectants like dimethyl sulfoxide (DMSO) are major contributors to post-thaw cellular damage.[2][3] This damage can manifest as apoptosis (programmed cell death) and necrosis, compromising experimental reproducibility and the therapeutic potential of cellular products.[1][4][5]
Recent research has focused on identifying novel compounds that can mitigate cryoinjury. 8-piperazin-1-ylquinoline and its derivatives have emerged as a promising class of molecules with diverse biological activities, including anticancer and anti-inflammatory properties.[6][7] This application note explores the use of 8-piperazin-1-ylquinoline as a supplementary cryoprotective agent to enhance the post-thaw viability and recovery of cultured mammalian cells. We provide a detailed scientific rationale, comprehensive protocols for its application, and methods for validating its efficacy.
Scientific Rationale: The Multifaceted Role of 8-piperazin-1-ylquinoline in Cryoprotection
The cryoprotective effects of 8-piperazin-1-ylquinoline are hypothesized to be multifactorial, addressing several key pathways of cryoinjury.
Modulation of Apoptotic Pathways
Cryopreservation can trigger both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis.[3][4] Piperazine derivatives have been shown to induce apoptosis in cancer cells, but at sub-lethal concentrations, they may modulate these pathways to promote survival in the context of cryoinjury.[8] By potentially inhibiting the activation of key caspases (caspase-8, -9, and -3), 8-piperazin-1-ylquinoline may help to suppress the apoptotic cascade initiated by freezing and thawing stresses.[4][9]
Regulation of Autophagy
Autophagy is a cellular self-degradation process that can act as a double-edged sword during cryopreservation.[10] While baseline autophagy is crucial for cellular homeostasis, excessive activation can lead to cell death.[10][11] Conversely, inhibiting autophagy can also trigger apoptosis.[12] It is plausible that 8-piperazin-1-ylquinoline helps to maintain a pro-survival level of autophagy, preventing the detrimental extremes of either overactivation or complete inhibition.[13]
Potential for Ice Recrystallization Inhibition
The growth of large ice crystals from smaller ones during thawing, a process known as recrystallization, is a major cause of mechanical damage to cells.[14][15] Some small molecules have been shown to inhibit ice recrystallization.[14] While not yet definitively proven for 8-piperazin-1-ylquinoline, its chemical structure may allow it to interfere with the growth of ice crystals, thereby preserving cellular integrity.[16][17]
Experimental Protocols
This section provides detailed, step-by-step protocols for the preparation and use of 8-piperazin-1-ylquinoline in the cryopreservation of both suspension and adherent mammalian cells.
I. Preparation of Cryopreservation Media
A. Basal Cryopreservation Medium:
Complete cell culture medium (specific to the cell line)
Fetal Bovine Serum (FBS), heat-inactivated
Dimethyl sulfoxide (DMSO), cell culture grade
B. 8-piperazin-1-ylquinoline Stock Solution:
Prepare a 10 mM stock solution of 8-piperazin-1-ylquinoline in sterile, cell culture grade DMSO.
Filter-sterilize the stock solution through a 0.22 µm syringe filter.
Store the stock solution in small aliquots at -20°C. Avoid repeated freeze-thaw cycles.
C. Final Cryopreservation Medium Formulation:
Component
Standard Cryopreservation Medium
8-piperazin-1-ylquinoline Supplemented Medium
Complete Culture Medium
80%
80%
Fetal Bovine Serum (FBS)
10%
10%
DMSO
10%
9.9%
8-piperazin-1-ylquinoline (from 10 mM stock)
-
0.1% (for a final concentration of 10 µM)
Note: The optimal concentration of 8-piperazin-1-ylquinoline may vary depending on the cell line. It is recommended to perform a dose-response experiment (e.g., 1 µM, 5 µM, 10 µM, 25 µM) to determine the most effective concentration for your specific cells.
II. Cryopreservation of Suspension Cells
This protocol is suitable for cells that grow in suspension, such as lymphocytes or certain leukemia cell lines.
Workflow for Cryopreservation of Suspension Cells
Caption: Workflow for suspension cell cryopreservation.
Step-by-Step Protocol:
Culture cells to a logarithmic growth phase, ensuring high viability (>90%).[18]
Perform a cell count and viability assessment using a hemocytometer and Trypan Blue exclusion.[19]
Calculate the required volume of cryopreservation medium to achieve a final cell density of 2-4 x 10^6 viable cells/mL.[19]
Centrifuge the cell suspension at 100-200 x g for 5-10 minutes to pellet the cells.[19]
Gently aspirate the supernatant and resuspend the cell pellet in the pre-chilled (4°C) cryopreservation medium containing 8-piperazin-1-ylquinoline.
Aliquot 1 mL of the cell suspension into sterile, labeled cryogenic vials.[18]
Place the cryovials in a controlled-rate freezing container (e.g., Mr. Frosty™) and transfer to a -80°C freezer overnight. This achieves a cooling rate of approximately -1°C per minute.[20][21]
The following day, transfer the cryovials to a liquid nitrogen storage tank for long-term storage below -130°C.[21]
III. Cryopreservation of Adherent Cells
This protocol is designed for cells that grow attached to a surface, such as fibroblasts, epithelial cells, or many cancer cell lines.
Workflow for Cryopreservation of Adherent Cells
Caption: Workflow for adherent cell cryopreservation.
Step-by-Step Protocol:
Grow cells to approximately 80-90% confluency.
Aspirate the culture medium and wash the cell monolayer with sterile, calcium- and magnesium-free phosphate-buffered saline (PBS).
Add a minimal volume of a suitable dissociation reagent (e.g., Trypsin-EDTA) and incubate until cells detach.
Neutralize the dissociation reagent with complete culture medium containing serum.
Transfer the cell suspension to a conical tube and perform a cell count and viability assessment.
Proceed from step 3 of the "Cryopreservation of Suspension Cells" protocol.
IV. Thawing of Cryopreserved Cells
Rapid thawing is critical to minimize the formation of damaging ice crystals.[22]
Step-by-Step Protocol:
Prepare a culture flask with the appropriate pre-warmed complete culture medium.
Retrieve a cryovial from liquid nitrogen storage.
Immediately place the vial in a 37°C water bath, ensuring the cap does not become submerged.[22]
Gently agitate the vial until only a small ice crystal remains.
Wipe the outside of the vial with 70% ethanol and transfer it to a biological safety cabinet.
Slowly transfer the contents of the vial to a conical tube containing 9 mL of pre-warmed complete culture medium to dilute the cryoprotectant.
Centrifuge the cells at 100-200 x g for 5 minutes.[22]
Aspirate the supernatant and gently resuspend the cell pellet in fresh, pre-warmed culture medium.
Transfer the cell suspension to the prepared culture flask and incubate under standard conditions.
Post-Thaw Analysis and Validation
A comprehensive evaluation of post-thaw cell health is essential to validate the efficacy of 8-piperazin-1-ylquinoline.[14] It is recommended to perform these analyses at multiple time points (e.g., immediately post-thaw, 24 hours, and 48 hours) to assess recovery over time.[23][24]
I. Cell Viability and Proliferation Assays
Trypan Blue Exclusion Assay: A simple and rapid method to differentiate between viable cells with intact membranes and non-viable cells.[23]
MTT or WST-8 Assay: These colorimetric assays measure the metabolic activity of cells, providing an indication of cell viability and proliferation.[25][26]
II. Apoptosis and Necrosis Assays
Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[27]
Caspase Activity Assays: Commercially available kits can measure the activity of key executioner caspases (e.g., caspase-3/7) to quantify apoptosis.[3]
III. Functional Assays
The choice of functional assay will be cell-type specific. Examples include:
Adherent cells: Assess attachment efficiency and morphology 24 hours post-thaw.[23]
Immune cells: Measure cytokine production or cytotoxic activity.
Stem cells: Evaluate differentiation potential.
Data Presentation: Expected Outcomes
Parameter
Standard Cryopreservation
+ 10 µM 8-piperazin-1-ylquinoline
Post-Thaw Viability (24h)
60-70%
75-85%
Apoptotic Cell Population (24h)
20-30%
10-15%
Cell Proliferation (48h)
Baseline
Increased
Attachment Efficiency (Adherent Cells)
Moderate
High
Troubleshooting
Issue
Possible Cause
Solution
Low Post-Thaw Viability
Suboptimal cell health before freezing.
Use cells in the logarithmic growth phase with >90% viability.[18]
Incorrect cooling or thawing rate.
Ensure a controlled cooling rate of -1°C/min and rapid thawing at 37°C.[20][22]
Inappropriate concentration of 8-piperazin-1-ylquinoline.
Perform a dose-response optimization for your specific cell line.
Cell Clumping Post-Thaw
DNA released from dead cells.
Add a small amount of DNase I to the post-thaw culture medium.
Contamination
Improper aseptic technique.
Strictly adhere to sterile techniques during all procedures.[22]
Conclusion
The incorporation of 8-piperazin-1-ylquinoline into standard cryopreservation protocols presents a promising strategy to enhance post-thaw cell viability and recovery. By potentially modulating key cell death pathways and offering cryoprotective benefits, this compound can help to preserve the integrity and functionality of valuable cell lines. The protocols and validation methods detailed in this application note provide a robust framework for researchers to implement and evaluate the use of 8-piperazin-1-ylquinoline in their own laboratories, ultimately leading to more consistent and reliable experimental outcomes.
References
Gao, Y., et al. (2016). New Insights into the Role of Autophagy in Ovarian Cryopreservation by Vitrification. Biology of Reproduction, 94(6), 133.
Bang, S. H., et al. (2016).
Balas, M., et al. (2011). In Vitro Assessment of Apoptosis and Necrosis Following Cold Storage in a Human Airway Cell Model. Toxicology in Vitro, 25(8), 1879-1886.
Stratech. (n.d.). Cryopreservation of Mammalian Cells. Retrieved from [Link]
Shu, Z., et al. (2014).
BioLife Solutions. (n.d.). Protocol for Rate-Controlled Cryopreservation and Thawing of Mammalian Cells. Retrieved from [Link]
Gao, Y., et al. (2016). New Insights into the Role of Autophagy in Ovarian Cryopreservation by Vitrification. Biology of Reproduction, 94(6), 133.
Protocols.io. (2026, January 14). Cryopreservation of Mammalian Cells in a Mr. Frosty Cell Freezing Container. Retrieved from [Link]
Jung, H., et al. (2020). Apoptosis in Cryopreserved Eukaryotic Cells. International Journal of Molecular Sciences, 21(16), 5854.
Martin, G., et al. (2004). Cryopreservation Induces an Apoptosis-Like Mechanism in Bull Sperm. Biology of Reproduction, 71(1), 28-37.
Dash, S. R., et al. (2018). Cryoprotectants and Their Usage in Cryopreservation Process.
Deller, R. C., et al. (2016). Control of stress-induced apoptosis by freezing tolerance-associated wheat proteins during cryopreservation of rat hepatocytes. Cell Stress and Chaperones, 21(5), 857-868.
Gallardo Bolaños, J. M., et al. (2012).
Patsnap. (2026, February 26). How to Improve Post-thaw Cell Recovery in Cryopreservation. Retrieved from [Link]
Mullen, S. F., et al. (2014). Optimization of Cryoprotectant Loading into Murine and Human Oocytes. Reproductive Sciences, 21(6), 731-741.
Kim, J. H., et al. (2023). New strategies for germ cell cryopreservation: Cryoinjury modulation. Journal of Animal Science and Technology, 65(5), 921-933.
Benson, C. T., et al. (2012). Mathematical optimization of procedures for cryoprotectant equilibration using a toxicity cost function. Cryobiology, 64(3), 185-196.
Assay Genie. (2024, March 19). How to Thaw Cells: Best Practices for Cell Culture Success. Retrieved from [Link]
MacBain, A., et al. (2020). Post-Thaw Culture and Measurement of Total Cell Recovery Is Crucial in the Evaluation of New Macromolecular Cryoprotectants. Biomacromolecules, 21(7), 2736-2745.
Cytiva. (2024, September 3). Optimize your cell therapy process — a guide to cell thawing. Retrieved from [Link]
MacBain, A., et al. (2020). Post-Thaw Culture and Measurement of Total Cell Recovery Is Crucial in the Evaluation of New Macromolecular Cryoprotectants. Biomacromolecules, 21(7), 2736-2745.
ResearchGate. (n.d.). Cell viability after exposure 1, 2, and 3 by WST-8 assay. Retrieved from [Link]
Manera, C., et al. (2017). Discovery of 4-(4-(2-((5-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)(propyl)amino)-ethyl)piperazin-1-yl)quinolin-8-ol and its analogues as highly potent dopamine D2/D3 agonists and as iron chelator: In vivo activity indicates potential for treatment of Parkinson's disease. European Journal of Medicinal Chemistry, 138, 939-955.
ResearchGate. (n.d.). Summary of results from cell viability assay. Retrieved from [Link]
McComas, K. A., et al. (2010). The synthesis and biological evaluation of quinolyl-piperazinyl piperidines as potent serotonin 5-HT1A antagonists. Bioorganic & Medicinal Chemistry Letters, 20(10), 3146-3150.
Ghorbani-Choghamarani, A., et al. (2021). Green synthesis, anti-proliferative evaluation, docking, and MD simulations studies of novel 2-piperazinyl quinoxaline derivatives using hercynite sulfaguanidine-SA as a highly efficient and reusable nanocatalyst. Scientific Reports, 11(1), 1-17.
Al-Oqail, M. M., et al. (2016). Mechanism of action of novel piperazine containing a toxicant against human liver cancer cells. Saudi Journal of Biological Sciences, 23(2), 295-301.
Michot, J. M., et al. (2013). Pharmacological Characterization of 7-(4-(Piperazin-1-yl)) Ciprofloxacin Derivatives: Antibacterial Activity, Cellular Accumulation, Susceptibility to Efflux Transporters, and Intracellular Activity. Antimicrobial Agents and Chemotherapy, 57(12), 6113-6119.
MDPI. (2024, September 10). Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. Retrieved from [Link]
Al-Mokaddem, A., et al. (2022).
PubChem. (n.d.). 3-Benzenesulfonyl-8-piperazin-1-YL quinoline. Retrieved from [Link]
El-Azzouny, A. M. A. E., et al. (2020). Structural and biological survey of 7-chloro-4-(piperazin-1-yl)quinoline and its derivatives. Mini Reviews in Medicinal Chemistry, 20(17), 1686-1706.
Melillo, J. H., & Braslavsky, I. (2025). Kinetic roughening transition of ice crystal and its implication during recrystallization. Journal of Colloid and Interface Science, 701, 138792.
Lo Presti, L., et al. (2025). Structural Characterization of 7-Chloro-4-(4-methyl-1-piperazinyl)
PubChem. (n.d.). 1-Cyclopropyl-6-fluoro-4-oxo-7-piperazin-1-ylquinoline-3-carboxylic acid;chloride;hydrate. Retrieved from [Link]
Antonio, T., et al. (2015). Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist: Potent in vivo activity in animal models of Parkinson's disease. Bioorganic & Medicinal Chemistry, 23(17), 5789-5801.
Melillo, J. H., & Braslavsky, I. (2023).
Wang, Z., et al. (2023). The Atomistic Understanding of the Ice Recrystallization Inhibition Activity of Antifreeze Glycoproteins. International Journal of Molecular Sciences, 24(5), 4567.
Technical Support Center: Optimizing the Yield of 8-Piperazin-1-ylquinoline Synthesis
Introduction & Mechanistic Overview The 8-piperazin-1-ylquinoline scaffold is a highly privileged pharmacophore in medicinal chemistry, frequently utilized as a core building block in the development of 5-HT receptor mod...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Overview
The 8-piperazin-1-ylquinoline scaffold is a highly privileged pharmacophore in medicinal chemistry, frequently utilized as a core building block in the development of 5-HT receptor modulators and novel antipsychotic candidates like intepirdine (SB-742457)[1]. Its synthesis typically relies on the palladium-catalyzed Buchwald-Hartwig amination of 8-haloquinolines (such as 8-bromoquinoline) with piperazine derivatives.
Despite the robustness of cross-coupling chemistry, researchers frequently encounter yield-limiting bottlenecks when synthesizing this specific molecule. These include the bis-arylation of the diamine, rapid catalyst deactivation via quinoline nitrogen coordination, and incomplete conversion[2][3]. This technical guide provides field-proven troubleshooting logic, optimized protocols, and empirical data to ensure high-yielding, reproducible syntheses.
Section 1: Mechanistic Troubleshooting Guide
Q1: Why am I observing significant amounts of 1,4-di(quinolin-8-yl)piperazine (bis-arylation) instead of the mono-substituted product?Expertise & Causality: Piperazine possesses two equivalent secondary amines. When unprotected piperazine is used, the initial mono-arylated product forms quickly. Because the newly added aryl group is electron-donating, the remaining secondary amine often becomes more nucleophilic than the starting piperazine. This causes the mono-adduct to rapidly undergo a second catalytic cycle, consuming your 8-bromoquinoline and drastically reducing the yield of the desired mono-adduct.
Solution: Break the symmetry by using 1-Boc-piperazine (tert-butyl piperazine-1-carboxylate). The bulky, electron-withdrawing Boc group completely inhibits the second nitrogen from participating in the cross-coupling. Following the amination, a simple acidic deprotection yields the free 8-piperazin-1-ylquinoline[3].
Q2: My conversion stalls at 40-50%, and the reaction mixture turns black early on. What is causing this?Expertise & Causality: The premature formation of "Pd black" indicates catalyst death. The quinoline nitrogen is a strong
σ
-donor that can coordinate to the active, coordinatively unsaturated Pd(0) or Pd(II) intermediates off-cycle. This heteroatom coordination displaces the phosphine ligand, leading to the irreversible aggregation of palladium into inactive metallic clusters.
Solution: Switch from first-generation bidentate ligands (like BINAP) to sterically demanding, electron-rich dialkylbiaryl phosphine ligands like RuPhos or BrettPhos . These bulky ligands enforce a highly active, mono-ligated Pd(0) species that accelerates the rate-limiting reductive elimination step, outcompeting the off-cycle quinoline coordination.
Q3: I am using K₂CO₃ as the base in toluene, but the reaction barely proceeds. How do I fix this?Expertise & Causality: The Buchwald-Hartwig catalytic cycle requires the base to deprotonate the coordinated amine to form the palladium-amido complex. K₂CO₃ is largely insoluble in non-polar solvents like toluene and is not basic enough to efficiently drive this step for unactivated secondary amines.
Solution: Use Sodium tert-butoxide (NaOtBu) . It is highly soluble in toluene and provides the necessary basicity (pKa ~17) to rapidly deprotonate the amine[2]. If your substrate contains base-sensitive functional groups (e.g., esters), use Cesium Carbonate (Cs₂CO₃) , but ensure it is finely milled and consider adding a polar co-solvent like 1,4-dioxane.
Section 2: Visualizations
Figure 1: Logical troubleshooting pathways for overcoming yield-limiting factors in amination.
Section 3: Optimized Experimental Protocol
Trustworthiness Note: This protocol is designed as a self-validating system. Visual cues (color changes) and standard analytical checks are built into the steps to ensure the reaction is proceeding correctly before moving to the next phase.
Step 1: Synthesis of 1-Boc-4-(quinolin-8-yl)piperazine
Preparation: In an argon-filled glovebox or using standard Schlenk techniques, charge an oven-dried Schlenk tube with 8-bromoquinoline (1.0 equiv, 2.4 mmol), 1-Boc-piperazine (1.2 equiv, 2.88 mmol), and NaOtBu (1.4 equiv, 3.36 mmol)[2][3].
Self-Validation Check: The dry powder mixture should appear dark purple/brown due to the Pd₂(dba)₃.
Solvent Addition: Add dry, degassed toluene (0.1 M relative to 8-bromoquinoline, ~24 mL). Seal the tube with an air-tight Teflon valve.
Reaction: Heat the stirred mixture to 110 °C for 12–16 hours.
Self-Validation Check: A persistent deep red/brown solution indicates an active catalytic cycle. If the solution turns clear with a heavy black precipitate within 30 minutes, oxygen contamination or catalyst poisoning has occurred.
Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove inorganic salts and Pd residues. Concentrate the filtrate in vacuo.
Purification: Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient) to afford the Boc-protected intermediate (Typical yield: 82-88%)[3].
Step 2: Deprotection to 8-Piperazin-1-ylquinoline
Reaction: Dissolve the purified 1-Boc-4-(quinolin-8-yl)piperazine in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.
Acid Addition: Cool the flask to 0 °C and add Trifluoroacetic acid (TFA) dropwise (10 equiv relative to substrate).
Stirring: Allow the reaction to warm to room temperature and stir for 2 hours.
Self-Validation Check: Complete consumption of the starting material can be confirmed by TLC (disappearance of the high-Rf UV-active spot).
Quenching & Extraction: Concentrate the mixture in vacuo to remove excess TFA. Redissolve the residue in DCM and wash with saturated aqueous NaHCO₃ until the aqueous layer is pH > 8. Extract the aqueous layer twice with DCM.
Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the free 8-piperazin-1-ylquinoline as a viscous oil or crystalline solid (Typical yield: >95%).
Figure 2: Two-step workflow for the high-yield synthesis of 8-piperazin-1-ylquinoline.
Section 4: Quantitative Data Summary
Table 1: Comparative Yields Based on Catalyst and Piperazine Source
Q: My final 8-piperazin-1-ylquinoline product is degrading or turning into a sticky gum on the bench. How should I store it?A: The free secondary amine is prone to oxidation and is highly hygroscopic. For long-term storage, convert the free base into a hydrochloride (HCl) or trifluoroacetate (TFA) salt by treating the DCM solution with 1M HCl in ether, followed by solvent evaporation[4]. Store the resulting solid in a desiccator at -20 °C under argon.
Q: Can I use 8-chloroquinoline instead of 8-bromoquinoline to save costs?A: Yes, but aryl chlorides are significantly less reactive toward oxidative addition than aryl bromides. If using 8-chloroquinoline, you must use a highly active, electron-rich ligand like BrettPhos or XPhos, and elevate the temperature to 110–120 °C. First-generation ligands like BINAP or dppf will result in near-zero conversion.
References
Source: nih.
Title: Synthesis of New 1-Aryl-4-(biarylmethylene)piperazine Ligands, Structurally Related to Adoprazine (SLV313)
Technical Support Center: Purification Strategies for 8-Piperazin-1-ylquinoline Derivatives
Welcome to the Technical Support Center. The synthesis and isolation of 8-piperazin-1-ylquinoline derivatives present unique physicochemical challenges.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. The synthesis and isolation of 8-piperazin-1-ylquinoline derivatives present unique physicochemical challenges. These molecules are highly polar, polybasic, and possess strong metal-chelating properties. This guide is engineered for researchers and drug development professionals, providing field-proven troubleshooting strategies, validated protocols, and the mechanistic causality behind each purification step.
Troubleshooting Guide & FAQs
Q1: Why does my 8-piperazin-1-ylquinoline derivative streak severely on silica gel, and how can I achieve a sharp elution profile?Causality: The core issue stems from the polybasic nature of the molecule. The piperazine moiety contains two nitrogen atoms with pKa values typically around 5.3 and 9.7, making it highly polar and basic[1]. When combined with the quinoline nitrogen, the molecule strongly interacts with the acidic silanol groups (Si–OH) present on standard normal-phase silica gel. This acid-base interaction causes irreversible adsorption, severe peak tailing, and streaking across the TLC plate or column.
Solution:
Mobile Phase Modifiers: You must neutralize the acidic silanol sites dynamically by adding a competing volatile base to your mobile phase. Incorporate 1% to 5% Triethylamine (TEA) or concentrated aqueous ammonium hydroxide (
NH4OH
) into your Dichloromethane/Methanol (DCM/MeOH) gradient.
Stationary Phase Substitution: For highly stubborn derivatives, abandon standard silica. Switch to Basic Alumina or use amine-functionalized (NH2) bonded silica. These phases repel the basic nitrogens, resulting in sharp, Gaussian elution bands.
Q2: After a Buchwald-Hartwig cross-coupling, my product is dark brown, and standard aqueous workup doesn't remove the color. How do I remove the Palladium catalyst?Causality: The Buchwald-Hartwig amination is the premier method for synthesizing aromatic C–N bonds via palladium catalysis[2]. However, the 8-aminoquinoline motif is a highly effective bidentate chelator for transition metals. In fact, it is frequently utilized intentionally in organic synthesis as a "Daugulis directing group" to tightly bind palladium and direct C–H functionalization[3]. The quinoline nitrogen and the proximal piperazine nitrogen form a thermodynamically stable 5-membered palladacycle, trapping the Pd(II) or Pd(0) species within your product.
Solution: Simple aqueous washing will not break this chelate. You must introduce a competing ligand that has a higher affinity for Palladium than the 8-aminoquinoline motif.
Chemical Scavenging: Treat the organic phase with a functionalized silica scavenger, such as SiliaBond® Thiol or SiliaMetS® DMT (Dimercaptotriazine), and heat to 50°C for 2–4 hours. The sulfur-rich environment outcompetes the nitrogen chelate, stripping the metal and leaving your product in the organic phase.
Q3: How do I separate the desired mono-arylated 8-piperazin-1-ylquinoline from unreacted piperazine and bis-arylated byproducts?Causality: Because piperazine has two secondary amines, it can undergo double cross-coupling to form a bis-arylated byproduct. Furthermore, to suppress this, reactions are often run with a large stoichiometric excess of piperazine, leaving a massive amount of unreacted starting material[1].
Solution:
Exploit Lipophilicity: Unreacted piperazine is highly water-soluble, whereas the mono-arylated product is moderately lipophilic, and the bis-arylated product is highly lipophilic.
Perform a pH-controlled liquid-liquid extraction . Adjust the aqueous phase to pH 9–10. At this pH, unreacted piperazine remains partially partitioned in the aqueous layer if washed repeatedly with brine, while the mono- and bis-arylated products move entirely into the organic phase (e.g., Ethyl Acetate or DCM). The bis-arylated byproduct can then be easily separated via flash chromatography, as it lacks the highly polar secondary amine and will elute much faster than your target mono-arylated product.
Quantitative Data: Chromatographic Optimization
The following table summarizes the causal relationship between stationary phases, mobile phase additives, and the expected chromatographic resolution for 8-piperazin-1-ylquinoline derivatives.
Stationary Phase
Mobile Phase System
Additive Required
Expected
Rf
(Target)
Resolution (Mono vs. Bis)
Silica Gel (Standard)
DCM / MeOH (90:10)
1–5% TEA or
NH4OH
0.2 – 0.3
Moderate (Tailing expected)
Basic Alumina
Hexanes / EtOAc (50:50)
None required
0.3 – 0.4
Excellent (Sharp peaks)
C18 Reverse Phase
H2O
/ MeCN Gradient
0.1% TFA
RT dependent
Excellent (Baseline separation)
Mandatory Visualization: Purification Workflow
The following diagram illustrates the logical workflow for isolating 8-piperazin-1-ylquinoline following a palladium-catalyzed synthesis.
Workflow for post-reaction purification of 8-piperazin-1-ylquinoline.
This protocol breaks the stable Pd-chelate formed by the 8-aminoquinoline motif.
Dilution: Dilute the crude Buchwald-Hartwig reaction mixture with Ethyl Acetate (EtOAc) (10 mL per 1 mmol of theoretical product).
Aqueous Wash (Self-Validation Step): Wash the organic layer with a 10% aqueous
K2CO3
solution (3 × 10 mL) to ensure the piperazine nitrogen is fully deprotonated (free-based). Validation: Check the pH of the aqueous wash; it must be ≥ 9.
Metal Scavenging: Transfer the dark brown organic layer to a round-bottom flask. Add a silica-based thiol scavenger (e.g., SiliaBond Thiol) at a ratio of 5 equivalents of scavenger per 1 equivalent of theoretical Palladium used in the reaction.
Incubation: Stir the suspension vigorously at 50°C for 3 hours. Validation: The organic solution should transition from a dark brown/black color to a pale yellow or colorless state, indicating successful Pd removal.
Filtration: Filter the mixture through a pad of Celite to remove the Pd-bound resin. Wash the Celite pad with additional EtOAc.
Concentration: Concentrate the filtrate under reduced pressure to yield the crude, metal-free product.
Protocol B: Optimized Flash Chromatography for Polybasic Heterocycles
This protocol prevents silica-induced degradation and streaking.
Column Preparation: Pack a glass column with Basic Alumina (Brockmann Grade I or II). Do not use standard acidic silica gel.
Sample Loading: Dissolve the crude, metal-free product from Protocol A in a minimal amount of DCM. If solubility is poor, pre-absorb the compound onto a small amount of Basic Alumina, dry it under vacuum, and load it as a solid plug at the top of the column.
Elution: Elute using a gradient of Hexanes and Ethyl Acetate (starting at 80:20 and ramping to 50:50).
Fraction Collection (Self-Validation Step): Monitor the fractions via TLC (Basic Alumina plates, 50:50 Hexanes/EtOAc).
Elution Order: The highly lipophilic bis-arylated byproduct will elute first (
Rf
~0.8). The target mono-arylated 8-piperazin-1-ylquinoline will elute second (
Rf
~0.4). Any trace unreacted piperazine will remain stuck on the baseline (
Rf
0.0).
Isolation: Pool the fractions containing the pure target compound and remove the solvent under high vacuum to yield the final product.
References
Buchwald–Hartwig amination. Wikipedia. Available at:[Link]
solubility issues with 8-piperazin-1-ylquinoline in biological assays
Welcome to the Application Science Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the specific physicochemical and pharmacological challenges associated with 8-pipera...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Science Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the specific physicochemical and pharmacological challenges associated with 8-piperazin-1-ylquinoline derivatives (such as the highly selective 5-HT6 receptor antagonist, Intepirdine/SB-742457)[1].
These compounds are notorious for their high lipophilicity and poor aqueous solubility, which frequently lead to precipitation in assay buffers, erratic dose-response curves, and artifactual cytotoxicity[2]. This guide provides field-proven, self-validating protocols to ensure scientific integrity in your biological assays.
Issue A: Compound Precipitation in Aqueous Buffers (In Vitro Assays)
The Mechanism: The 8-piperazin-1-ylquinoline scaffold contains a basic piperazine ring (pKa ~8.5) attached to a highly lipophilic quinoline core (often further substituted with bulky groups like benzenesulfonyl)[1]. At a physiological pH of 7.4, a significant fraction of the molecule remains unionized, dropping its aqueous solubility to near-insoluble levels (<0.1 mg/mL)[3].
The Solution: Never dilute the compound directly from a high-concentration DMSO stock into a large volume of aqueous buffer. The sudden shift in dielectric constant causes immediate nucleation and precipitation. Instead, perform all serial dilutions in 100% DMSO first, and execute a final 1:100 or 1:200 "spike" into the assay buffer to maintain a final DMSO concentration of ≤1%[3].
Issue B: Artifactual Cytotoxicity in Cell-Based Assays
The Mechanism: Researchers often attempt to force 8-piperazin-1-ylquinolines into solution by increasing the DMSO concentration in the final assay well (>2%). High DMSO compromises cell membrane integrity, leading to cell lysis that mimics compound toxicity, generating false-positive safety flags.
The Solution: If 1% DMSO is insufficient to keep the compound in solution at your highest tested concentration (e.g., 10 µM), utilize a co-solvent system such as Hydroxypropyl-β-cyclodextrin (HP-β-CD). Cyclodextrins encapsulate the hydrophobic quinoline core, increasing apparent solubility without disrupting cell membranes.
Quantitative Data: Solubility Profiles
To standardize your workflows, refer to the validated solubility parameters for typical 8-piperazin-1-ylquinoline derivatives (e.g., SB-742457)[2][4].
To understand how these solubility protocols integrate into your pharmacological readouts, review the signaling and formulation workflows below.
Mechanism of 8-piperazin-1-ylquinoline derivatives blocking 5-HT6/Gs/cAMP signaling.
Troubleshooting workflow for formulating highly lipophilic quinoline derivatives.
Step-by-Step Experimental Methodologies
Protocol A: Preparation of Working Solutions for Radioligand Binding Assays
Self-Validating Logic: By performing serial dilutions in 100% DMSO, you ensure the compound remains fully dissolved at every concentration step. The final 1:100 dilution into the aqueous assay buffer guarantees that all wells, from vehicle control to highest concentration, experience the exact same solvent environment (1% DMSO).
Master Stock: Reconstitute the lyophilized 8-piperazin-1-ylquinoline powder in 100% anhydrous DMSO to a concentration of 10 mM[3]. Vortex for 30 seconds. If precipitation persists, sonicate in a water bath at 37°C for 5 minutes.
Serial Dilution: Prepare a 9-point, 3-fold serial dilution series using 100% DMSO in a V-bottom 96-well plate.
Buffer Preparation: Prepare your assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.5 mM EDTA, pH 7.4).
Final Spike: Transfer 1 µL of the DMSO serial dilutions into 99 µL of the assay buffer containing the membrane preparation and radioligand (e.g., [3H]-LSD)[5].
Validation: Visually inspect the highest concentration well (100 µM final) under a microscope. If micro-crystals are visible, the data for that top concentration must be excluded from the
non-linear regression analysis.
Protocol B: Formulation for In Vivo Dosing (PEG/Tween/Saline Vehicle)
Self-Validating Logic: Adding solvents in a specific order of decreasing lipophilicity prevents the compound from experiencing "solvent shock" and crashing out of solution[4].
Initial Dissolution: Add 10% (by final volume) of DMSO to the pre-weighed compound. Vortex until completely dissolved.
Lipophilic Carrier: Add 40% (by final volume) of PEG300. Vortex thoroughly for 1 minute. The solution must remain clear.
Surfactant Addition: Add 5% (by final volume) of Tween-80. This acts as a bridge between the lipophilic PEG/DMSO phase and the aqueous phase. Vortex gently to avoid excessive foaming.
Aqueous Phase: Slowly add 45% (by final volume) of sterile Saline (0.9% NaCl) drop-by-drop while continuously vortexing.
Validation: The final solution should be completely transparent. If phase separation or cloudiness occurs, discard and restart, ensuring the Saline is added at a slower rate.
Frequently Asked Questions (FAQs)
Q: My
curve is flat at the top concentrations. Is the compound inactive?A: Not necessarily. A flat top-end of a dose-response curve is a classic hallmark of compound precipitation. Once the compound exceeds its thermodynamic solubility limit in the assay buffer, adding more compound does not increase the dissolved free-drug concentration. Verify solubility under a microscope or switch to a fluorescence polarization assay less sensitive to light scattering.
Q: Can I store the intermediate aqueous dilutions at 4°C overnight?A: No. 8-piperazin-1-ylquinolines are highly prone to temperature-dependent precipitation. Aqueous dilutions must be prepared fresh immediately before the assay. Master stocks in 100% DMSO can be stored at -20°C for up to 1 month[3].
Q: I am observing high background noise in my fluorescence assays. Why?A: The quinoline core is a known fluorophore. If the compound precipitates, the micro-crystals can cause severe light scattering, artificially inflating fluorescence readouts. Ensure the compound is fully dissolved using the protocols above, and always run a "compound-only" control plate to subtract background autofluorescence.
Technical Support Center: Overcoming Resistance to 8-Piperazin-1-ylquinoline Derivatives
Welcome to the Technical Support Center for neuropharmacology researchers and drug development professionals working with 8-piperazin-1-ylquinoline-based compounds (e.g., Intepirdine / SB-742457). As a Senior Application...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for neuropharmacology researchers and drug development professionals working with 8-piperazin-1-ylquinoline-based compounds (e.g., Intepirdine / SB-742457). As a Senior Application Scientist, I have designed this guide to help you troubleshoot experimental anomalies, pharmacological tolerance, and assay failures associated with 5-HT6 receptor antagonists.
Our approach focuses on the causality of "resistance"—whether it stems from receptor constitutive activity, pharmacokinetic efflux, or systemic network compensation.
Troubleshooting Guide & FAQs
Q1: Why do my in vitro neurite outgrowth assays show persistent 5-HT6 receptor activity despite high doses of 8-piperazin-1-ylquinoline antagonists?
The Causality: 5-HT6 receptors exhibit unusually high constitutive (ligand-independent) activity. While canonical signaling occurs via Gs-protein coupled adenylyl cyclase (cAMP/PKA), 5-HT6 receptors also engage in non-canonical pathways by directly binding and activating Cyclin-dependent kinase 5 (Cdk5) and the mammalian target of rapamycin (mTOR)[1]. If your specific 8-piperazin-1-ylquinoline derivative acts purely as a neutral antagonist, it will successfully block serotonin from binding but will fail to halt the constitutive, ligand-independent Cdk5-mediated neurite outgrowth[2].
The Solution: You must profile your compound's intrinsic efficacy. Switch to or structurally modify your compound to act as an inverse agonist (such as Intepirdine itself, which inversely agonizes Cdk5 signaling) to actively suppress basal receptor coupling[3].
Q2: In chronic in vivo rodent models, the procognitive effects of my compound diminish after two weeks. Is this receptor downregulation?
The Causality: While target desensitization is a factor, a more common cause of in vivo resistance to heterocyclic CNS drugs is the upregulation of efflux transporters at the blood-brain barrier (BBB). Many 5-HT6 antagonists are potent substrates for P-glycoprotein (P-gp/MDR1)[4]. Chronic dosing can induce P-gp expression, systematically reducing the unbound brain-to-plasma concentration ratio (
Cb,u/Cp,u
) over time, leading to pseudo-resistance where the drug simply no longer reaches the target[4].
The Solution: Perform a P-gp efflux assay (e.g., MDCK-MDR1). If the efflux ratio is >2.0, consider co-administering a P-gp inhibitor (e.g., elacridar) during preclinical testing to isolate pharmacodynamic from pharmacokinetic variables, or structurally modify the piperazine ring to reduce P-gp affinity[5].
Q3: Why did my 5-HT6 antagonist fail to rescue memory deficits in an amyloid-beta (Aβ) oligomer model, even though it worked perfectly in scopolamine-induced amnesia?
The Causality: Scopolamine models purely test cholinergic deficits, which 5-HT6 antagonists easily reverse by disinhibiting acetylcholine release[6]. However, Aβ oligomer models induce complex neuroinflammation, synaptic toxicity, and monoamine oxidase B (MAO-B) upregulation. A highly selective 5-HT6 antagonist lacks the polypharmacology required to overcome this multi-pathway network resistance[3].
The Solution: Utilize a multi-target therapeutic strategy. Recent neuropharmacological data demonstrates that combining 5-HT6 antagonism with MAO-B inhibition (e.g., using multi-target ligands like PZ-1922) successfully restores biomarkers and cognitive function in Aβ models where highly selective 8-piperazin-1-ylquinolines fail[3].
Fig 1: 5-HT6R signaling pathways and resistance mechanisms to 8-piperazin-1-ylquinoline drugs.
Experimental Protocol: Validating Inverse Agonism via Cdk5-Mediated Neurite Outgrowth
Purpose: To differentiate true inverse agonists from neutral antagonists by measuring the suppression of constitutive (ligand-independent) 5-HT6R activity.
Self-Validating System: This protocol uses a cell line lacking endogenous 5-HT6 receptors. By including a mock-transfected control, the system validates its own baseline morphology before testing the drug's ability to suppress ligand-independent receptor firing.
Step-by-Step Methodology:
Cell Preparation & Plating: Culture NG108-15 neuroblastoma-glioma cells (which lack endogenous 5-HT6R) in DMEM supplemented with 10% FBS. Plate at a density of
1×104
cells/well in a 6-well plate coated with poly-D-lysine.
Transfection (The Causality Control): Transiently transfect cells with a plasmid encoding the human 5-HT6 receptor using Lipofectamine 3000.
Validation Step: Simultaneously maintain a mock-transfected well (empty vector). This establishes the baseline neurite length without constitutive 5-HT6R/Cdk5 coupling.
Compound Incubation: 24 hours post-transfection, wash cells and replace with serum-free media. Treat cells with 1 µM of your 8-piperazin-1-ylquinoline derivative for 24 hours.
Critical Parameter: Do not add exogenous serotonin. We are strictly measuring the blockade of constitutive activity.
Fixation & Immunofluorescence: Fix cells with 4% paraformaldehyde for 15 minutes. Permeabilize with 0.1% Triton X-100 and immunostain with anti-β-III tubulin (neuronal marker) and DAPI (nuclear counterstain).
High-Content Quantification: Measure neurite length using an automated high-content imaging system (e.g., CellInsight CX5).
Data Interpretation:
If the compound is a neutral antagonist, neurite length will remain extended (driven by constitutive 5-HT6R-Cdk5 coupling).
If it is an inverse agonist, neurite length will significantly decrease compared to the vehicle-treated 5-HT6R-transfected control, mirroring the mock-transfected baseline.
optimizing dosage for in vivo studies with 8-piperazin-1-ylquinoline
Welcome to the Technical Support Center for in vivo pharmacology. As a Senior Application Scientist, I have designed this guide to help you optimize your experimental workflows using 8-piperazin-1-ylquinoline (commonly k...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for in vivo pharmacology. As a Senior Application Scientist, I have designed this guide to help you optimize your experimental workflows using 8-piperazin-1-ylquinoline (commonly known in the literature as Intepirdine or SB-742457).
This compound is a highly potent, selective 5-HT6 receptor antagonist primarily investigated for its procognitive effects in neurodevelopmental and neurodegenerative models[1]. Below, you will find field-proven troubleshooting insights, quantitative pharmacokinetic data, and self-validating protocols to ensure high-fidelity reproducibility in your assays.
Part 1: Frequently Asked Questions & Troubleshooting
Q: How do I determine the optimal starting dose for rodent cognitive models?A: For 8-piperazin-1-ylquinoline, the optimal starting dose for reversing cognitive deficits in rodents typically ranges from 1.0 to 5.0 mg/kg[2]. Because the compound exhibits a remarkable affinity (pKi = 9.63) for the 5-HT6 receptor[1], it is highly potent. I recommend establishing a baseline at 3.0 mg/kg. This dose provides sufficient central nervous system (CNS) penetrance to disinhibit downstream acetylcholine and glutamate release in the prefrontal cortex, without saturating off-target receptors.
Q: Why am I seeing high intra-cohort variability in behavioral readouts like Novel Object Recognition (NOR)?A: High variability in NOR is almost always a function of administration timing and formulation solubility. 8-piperazin-1-ylquinoline must be administered exactly 30 minutes prior to the acquisition phase (T1) of your behavioral task[2]. If your testing queue is too large, animals tested later in the cohort will fall outside the peak pharmacokinetic window, leading to artificial data spread. Furthermore, ensure your vehicle completely solubilizes the compound (e.g., a 5% DMSO / 5% Tween-80 / 90% Saline cascade) to prevent erratic absorption.
Q: Are there off-target pharmacological effects I should account for if I escalate the dosage?A: Yes. While 8-piperazin-1-ylquinoline is highly selective for 5-HT6, it possesses a moderate affinity for the 5-HT2A receptor (pKi = 8.0)[3]. If you escalate the dose beyond 10.0 mg/kg in rodents, you risk engaging 5-HT2A receptors. Because 5-HT2A antagonism can independently alter locomotor activity and sensorimotor gating, this will confound your episodic memory readouts[4]. Stick to the <5.0 mg/kg range to isolate 5-HT6 specific mechanisms.
Q: Can this compound be used for metabolic or feeding behavior studies?A: Absolutely. 5-HT6 antagonists are known to influence feeding microstructures. A targeted dose of 3.0 mg/kg has been shown to directly promote satiety and significantly reduce glucose consumption in non-deprived rats by reducing the number of licking bouts[5].
Part 2: Quantitative Data & Pharmacological Parameters
To facilitate experimental planning, I have summarized the critical physicochemical and dosing parameters of 8-piperazin-1-ylquinoline into a quick-reference table.
Potential off-target effect at high systemic doses[3].
Typical Rodent Dose (Cognition)
1.0 - 5.0 mg/kg
Optimal range for reversing PCP-induced deficits[2].
Typical Rodent Dose (Satiety)
3.0 mg/kg
Threshold for reducing glucose consumption/feeding[5].
Pre-treatment Window
30 minutes
Aligns peak brain penetrance with behavioral testing[2].
Human Half-Life
~30 hours
Supports once-daily dosing in clinical translation[3].
Part 3: Mechanistic Pathway Visualization
Understanding the causality of your compound is critical. 8-piperazin-1-ylquinoline exerts its procognitive effects by blocking the Gs-coupled 5-HT6 receptor, which ultimately disinhibits the release of excitatory neurotransmitters.
Mechanism of 5-HT6 receptor antagonism by 8-piperazin-1-ylquinoline enhancing cognition.
Part 4: Self-Validating Experimental Protocol
Workflow: Sub-chronic PCP Model for Novel Object Recognition (NOR)
Scientific Rationale: The sub-chronic phencyclidine (PCP) model is utilized because it accurately mimics the NMDA-receptor hypofunction and subsequent cognitive deficits observed in schizophrenia[4]. By establishing this baseline deficit, we can reliably measure the procognitive reversal effects of 5-HT6 antagonists.
Step 1: Habituation & Baseline
Acclimate adult rats to the testing facility for 7 days.
Causality: Handle animals daily to minimize stress-induced cortisol spikes, which severely impair memory encoding and create false negatives in vehicle groups.
Administer PCP at 2.0 mg/kg via intraperitoneal (i.p.) injection twice daily for 7 consecutive days[4].
Causality: This specific sub-chronic regimen induces a stable, long-lasting deficit in episodic memory without causing the persistent locomotor hyperactivity that would otherwise interfere with object exploration.
Step 3: Washout Period
Implement a strict 7-day washout period post-PCP treatment.
Causality: This ensures the acute intoxicating effects of PCP are completely eliminated. The behavioral phenotype observed post-washout is strictly due to long-term synaptic remodeling, validating the model.
Step 4: Acute Dosing of 8-piperazin-1-ylquinoline
Formulate 8-piperazin-1-ylquinoline in a suitable vehicle (e.g., 5% DMSO, 5% Tween-80 in 0.9% saline).
Administer the compound (e.g., 3.0 mg/kg) exactly 30 minutes prior to the T1 (Acquisition) phase[2].
Causality: Pharmacokinetic data indicates rapid absorption; a 30-minute pretreatment strictly aligns the peak CNS concentration (Cmax) with the critical memory encoding window.
Step 5: Novel Object Recognition (NOR) Task
T1 (Acquisition): Place the rat in the arena with two identical objects for 3 minutes.
Inter-Trial Interval (ITI): Remove the rat for 1 hour.
T2 (Retention): Return the rat to the arena with one familiar object and one novel object for 3 minutes.
Validation Metric: Calculate the Discrimination Index (DI) using the formula: (Time Novel - Time Familiar) / (Time Novel + Time Familiar). A successful reversal by 8-piperazin-1-ylquinoline will yield a statistically significant positive DI compared to the PCP-Vehicle control.
References
Sertindole improves sub-chronic PCP-induced reversal learning and episodic memory deficits in rodents: involvement of 5-HT(6) and 5-HT (2A) receptor mechanisms. PubMed / NIH.[Link]
The 5-HT₂C receptor agonist, lorcaserin, and the 5-HT₆ receptor antagonist, SB-742457, promote satiety; a microstructural analysis of feeding behaviour. PubMed / NIH.[Link]
Central nervous system effects of the interaction between risperidone (single dose) and the 5-HT6 antagonist SB742457 (repeated doses) in healthy men. PMC / NIH.[Link]
Structure-Based Design and Optimization of FPPQ, a Dual-Acting 5-HT3 and 5-HT6 Receptor Antagonist with Antipsychotic and Procognitive Properties. PMC / NIH.[Link]
minimizing off-target effects of 8-piperazin-1-ylquinoline
Welcome to the Technical Support Center for central nervous system (CNS) drug development. As a Senior Application Scientist, I have designed this guide to help you navigate the pharmacological complexities of the 8-pipe...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for central nervous system (CNS) drug development. As a Senior Application Scientist, I have designed this guide to help you navigate the pharmacological complexities of the 8-piperazin-1-ylquinoline scaffold.
This privileged structure—most notably represented by the clinical candidate Intepirdine (SB-742457)—is renowned for its potent 5-HT6 receptor antagonism, making it a prime candidate for cognitive enhancement in Alzheimer's disease and schizophrenia[1][2]. However, the combination of a basic piperazine ring and a lipophilic quinoline core inherently introduces off-target liabilities, including hERG channel blockade, 5-HT2B agonism, and histaminergic cross-reactivity[3][4].
This guide provides field-proven troubleshooting strategies, self-validating experimental protocols, and mechanistic insights to help you engineer these liabilities out of your lead compounds.
Part 1: Troubleshooting & FAQs
Q1: My 8-piperazin-1-ylquinoline derivative shows high hERG channel inhibition (IC50 < 1 µM). How can I mitigate this without losing 5-HT6 affinity?Causality & Solution: hERG (Kv11.1) channel binding is driven by a classic pharmacophore: a basic amine (the piperazine nitrogen, pKa ~8.5–9.0) that forms a
π
-cation interaction with Tyr652 in the hERG pore, coupled with lipophilic interactions with Phe656[3]. Unfortunately, this basic nitrogen is also required to form a critical salt bridge with Asp3.32 in the 5-HT6 receptor.
To decouple these effects, you must reduce the overall lipophilicity (target a cLogP < 3.0) or lower the pKa of the distal piperazine nitrogen. Introducing electron-withdrawing groups (e.g., fluorination) adjacent to the amine or adding steric bulk (e.g., methylation on the piperazine ring) can disrupt the deep pore insertion required for hERG blockade while maintaining the surface-level Asp3.32 interaction at the 5-HT6 receptor.
Q2: We are seeing cross-reactivity with the 5-HT2B receptor in our off-target panel. How do we engineer 5-HT6 vs. 5-HT2B selectivity to avoid valvulopathy risks?Causality & Solution: 5-HT2B agonism is a severe clinical liability linked to cardiac valvulopathy[4]. The 5-HT6 receptor possesses a uniquely accommodating hydrophobic pocket between transmembrane helices 5 and 6 (TM5/TM6) compared to the narrower 5-HT2B binding site. By modifying the C3-position of the quinoline core with bulky, rigid substituents (such as the arylsulfonyl group seen in Intepirdine/SB-742457), you force a steric clash within the 5-HT2B pocket while perfectly anchoring the molecule into the 5-HT6 TM5/TM6 cavity[5].
Q3: In vivo studies of our lead compound show sedation and weight gain. Which off-targets are responsible, and how do we resolve this?Causality & Solution: Sedation and weight gain are classic hallmarks of Histamine H1 and 5-HT2C off-target activity. The flat, highly conjugated quinoline system easily intercalates into the H1 receptor binding site. To mitigate this, disrupt the planarity of the scaffold. Introduce
sp3
character (e.g., replacing the quinoline with a partially saturated 1,2,3,4-tetrahydroquinoline) or increase the Polar Surface Area (PSA) by adding hydroxyl or nitrile groups. This reduces the non-specific hydrophobic interactions driving H1 affinity.
Q4: How do I distinguish between neutral antagonism and inverse agonism at the 5-HT6 receptor in my functional assays?Causality & Solution: The 5-HT6 receptor exhibits unusually high constitutive (spontaneous) activity at Gs signaling pathways[5]. If you only measure agonist-induced cAMP, you cannot differentiate the two. You must measure basal cAMP levels. A neutral antagonist will block agonist-induced cAMP but leave basal cAMP unchanged. An inverse agonist (like Intepirdine) will actively suppress basal cAMP levels below the untreated cellular baseline[5][6].
Part 2: Logical Workflows & Pharmacophore Mapping
Workflow for Off-Target Screening Cascade of 5-HT6 Antagonists.
Pharmacophore mapping showing the structural conflict between 5-HT6 and hERG binding.
Part 3: Quantitative SAR Data Presentation
The following table summarizes the structure-activity relationship (SAR) trade-offs when modifying the 8-piperazin-1-ylquinoline scaffold. Notice how reducing lipophilicity and adding steric bulk protects against hERG and 5-HT2B liabilities while preserving 5-HT6 potency.
Structural Modification on Scaffold
5-HT6
Ki
(nM)
hERG
IC50
(µM)
5-HT2B
Ki
(nM)
Pharmacological Impact
Unsubstituted 8-piperazin-1-ylquinoline
12.5
0.8
45.0
Baseline. High hERG liability; moderate 5-HT2B cross-reactivity.
C3-Phenylsulfonyl addition (Intepirdine-like)
1.2
2.5
>1000
Excellent 5-HT6 potency; abolishes 5-HT2B binding via steric clash[5].
Piperazine N-Methylation
15.0
8.4
>1000
Steric bulk at the basic amine significantly reduces hERG pore insertion.
Quinoline core saturation (Tetrahydroquinoline)
8.5
12.0
>1000
Loss of planarity reduces lipophilicity (cLogP) and abolishes H1/hERG binding.
Part 4: Self-Validating Experimental Protocols
Protocol A: Automated Patch-Clamp Assay for hERG Liability Screening
To ensure your compound does not cause lethal cardiac arrhythmias, hERG inhibition must be quantified using a self-validating electrophysiology setup (e.g., QPatch system)[3].
Step-by-Step Methodology:
Cell Preparation: Culture CHO or HEK293 cells stably expressing the human Kv11.1 (hERG) gene. Harvest cells at 70-80% confluency using Detachin to preserve membrane integrity. Resuspend in extracellular recording solution (ECS).
System Calibration (Self-Validation Step 1): Prime the automated patch-clamp microfluidics. Measure the seal resistance. Validation: Only accept cells that form a >1 GΩ "gigaseal" and maintain a holding current of <100 pA at -80 mV.
Voltage Protocol: Apply a holding potential of -80 mV. Depolarize to +20 mV for 5 seconds to open and inactivate the channels, followed by a repolarization step to -50 mV for 5 seconds to elicit the outward tail current (the primary metric for hERG blockade).
Compound Application: Apply the 8-piperazin-1-ylquinoline derivative in ascending concentrations (0.1 µM to 30 µM) with a 3-minute incubation per dose.
Control Validation (Self-Validation Step 2): Conclude the assay by applying 1 µM E-4031 (a selective hERG inhibitor). Validation: E-4031 must abolish >95% of the tail current. If it does not, the cell was not expressing functional hERG, and the data point must be discarded.
Data Analysis: Normalize the tail current amplitude against the pre-compound baseline. Calculate the
IC50
using a 4-parameter logistic non-linear regression model.
Protocol B: GPCR Functional Assay (cAMP HTRF) for 5-HT6 Profiling
To determine if your compound is a neutral antagonist or an inverse agonist, use Homogeneous Time-Resolved Fluorescence (HTRF) to measure cAMP[5][6].
Step-by-Step Methodology:
Cell Seeding: Plate 1321N1 or NG108-15 cells stably expressing human 5-HT6 receptors into a 384-well white microplate at 5,000 cells/well.
Basal Baseline Establishment (Self-Validation Step 1): Include a set of wells with only assay buffer (containing 0.5 mM IBMX to prevent cAMP degradation). This establishes the high constitutive basal cAMP level characteristic of 5-HT6.
Compound Incubation:
Antagonist Mode: Pre-incubate cells with your test compound (10 pM to 10 µM) for 15 minutes, followed by the addition of an
EC80
concentration of serotonin (5-HT).
Inverse Agonist Mode: Incubate cells with your test compound without serotonin to observe suppression of basal cAMP.
Reference Validation (Self-Validation Step 2): Include Intepirdine (SB-742457) as a positive control for inverse agonism[6]. Validation: Intepirdine must reduce the basal cAMP signal by at least 40%.
Detection: Add HTRF lysis buffer containing the d2-labeled cAMP analog and the Cryptate-labeled anti-cAMP antibody. Incubate for 1 hour at room temperature.
Readout: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar). Calculate the 665 nm / 620 nm emission ratio. A decrease in the ratio indicates an increase in intracellular cAMP.
Part 5: References
Sun-shinechem. "SB-742457(Intepirdine) | CAS 607742-69-8." Chemical Information and Pharmacological Profile. Available at:
National Center for Advancing Translational Sciences (NCATS). "INTEPIRDINE - Inxight Drugs." Clinical Trial and Target Overview. Available at:
Journal of Medicinal Chemistry (via PMC). "First-in-Class Selenium-Containing Potent Serotonin Receptor 5-HT6 Agents with a Beneficial Neuroprotective Profile against Alzheimer's Disease." Discussion on hERG Inhibitory Properties and 5-HT6 Antagonists. Available at:
Current Alzheimer Research (via ResearchGate). "Double-Blind, Controlled Phase II Study of a 5-HT6 Receptor Antagonist, SB-742457, in Alzheimer's Disease." Clinical Efficacy and Inverse Agonism Profile. Available at:
Journal of Medicinal Chemistry (via PMC). "Superiority of the Triple-Acting 5-HT6R/5-HT3R Antagonist and MAO-B Reversible Inhibitor PZ-1922 over 5-HT6R Antagonist Intepirdine in Alleviation of Cognitive Deficits in Rats." Mechanistic differentiation of Neutral Antagonists vs. Inverse Agonists. Available at:
Ovid / Pharmacological Reviews. "Lorcaserin and pimavanserin: emerging selectivity of serotonin receptor subtype–targeted drugs." Discussion on 5-HT2B off-target effects and valvulopathy. Available at:
Technical Support Center: 8-Piperazin-1-ylquinoline Solution Stability
Welcome to the Technical Support Center for the stability and troubleshooting of 8-piperazin-1-ylquinoline derivatives. This structural motif—comprising an electron-deficient quinoline ring coupled to an electron-rich pi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the stability and troubleshooting of 8-piperazin-1-ylquinoline derivatives. This structural motif—comprising an electron-deficient quinoline ring coupled to an electron-rich piperazine heterocycle—is a critical pharmacophore in neurogenic and antipsychotic drug development, notably found in 5-HT6 receptor antagonists like intepirdine[1].
Because of its dual-ring nature, this molecule is highly susceptible to distinct, pathway-specific degradation in aqueous and organic solutions. This guide provides researchers and drug development professionals with mechanistic insights, diagnostic data, and self-validating protocols to troubleshoot stability issues.
To rapidly identify which degradation pathway is affecting your solution, compare your LC-MS data against this standardized quantitative matrix.
Stress Condition
Primary Target
Major Degradant
Typical Mass Shift (Δm/z)
Expected Degradation Extent (24h)
Oxidative (3% H₂O₂, 25°C)
Piperazine Ring
N-formylpiperazine derivative
+28 Da (Formylation)
15 - 25%
Acidic (0.1 M HCl, 60°C)
C-N Bond
8-Hydroxyquinoline
-84 Da (Loss of PZ)
5 - 10%
Basic (0.1 M NaOH, 60°C)
C-N Bond
8-Hydroxyquinoline
-84 Da (Loss of PZ)
10 - 20%
Photolytic (UV/Vis, 25°C)
Quinoline Ring
5,6-dihydroxy-1H-2-oxoquinoline
+32 Da (Di-hydroxylation)
> 30% (Rapid)
Mechanistic Troubleshooting & FAQs
Q1: During oxidative stress testing, we observe rapid depletion of the parent mass and the appearance of multiple low-molecular-weight peaks. What is the mechanism, and how do we stabilize the formulation?The Mechanism: The secondary amine of the piperazine ring is the primary site of oxidative attack. Reactive oxygen species (ROS) initiate hydrogen abstraction, leading to N-oxidation and subsequent ring-opening. The primary quantifiable degradation products include N-formylpiperazine, ethylenediamine, and formate[2][3].
Causality & Self-Validation: The electron-donating nature of the piperazine nitrogen makes it a prime target for electrophilic ROS. To validate that this is the active pathway in your system, run a parallel control spiked with 0.1% BHT (butylated hydroxytoluene), a radical scavenger. If the degradation is arrested, the oxidative ring-opening causality is confirmed.
Q2: Under acidic/basic hydrolysis, a major degradant appears with a mass shift of -84 Da. What is occurring?The Mechanism: This indicates hydrolytic C-N bond cleavage between the quinoline and piperazine rings. The -84 Da shift corresponds to the loss of the piperazine moiety (MW 86) and the addition of a hydroxyl group or proton, resulting in 8-hydroxyquinoline (or 8-aminoquinoline derivatives) alongside free piperazine[4].
Causality & Self-Validation: The C(8) position of the quinoline ring is sterically hindered but electronically activated by the adjacent nitrogen in the protonated state. Hydrolysis is driven by nucleophilic attack (water/OH⁻) at C(8). Validate this by using LC-MS/MS to monitor the highly polar m/z 87 fragment (free piperazine) in the aqueous void volume, ensuring total mass balance is accounted for.
Q3: Photostability testing yields poor mass balance. The parent compound disappears, but no proportional degradants are detected by UV. Why?The Mechanism: Quinoline rings are highly susceptible to photo-oxidation, often initiating via hydroxylation to form intermediates like 5,6-dihydroxy-1H-2-oxoquinoline[5]. These hydroxylated quinolines are highly reactive and rapidly polymerize into dark, non-UV-absorbing oligomers, or they adsorb strongly to glass vials, causing an apparent loss of mass balance.
Causality & Self-Validation: UV light excites the quinoline π-system to a triplet state, which reacts rapidly with dissolved oxygen. To self-validate this mechanism, perform the photolysis in silanized amber glassware using degassed (nitrogen-purged) solvents. A recovery of mass balance confirms photo-induced polymerization and adsorption.
Degradation Pathways Visualization
Chemical degradation pathways of 8-piperazin-1-ylquinoline under various solution stressors.
To accurately isolate the degradation pathways of 8-piperazin-1-ylquinoline without introducing experimental artifacts, follow this self-validating methodology[4].
Step 1: Stock Preparation
Dissolve the API in a chemically inert co-solvent (e.g., HPLC-grade Acetonitrile/Water 50:50) to a final concentration of 1 mg/mL.
Causality: Using acetonitrile prevents the solvent-mediated solvolysis artifacts (e.g., transesterification or ether formation) that frequently occur when using methanol or ethanol as diluents.
Step 2: Orthogonal Stress Application
Divide the stock into four separate silanized glass vials to prevent surface adsorption:
Oxidative: Add 3% H₂O₂ (1:1 v/v). Incubate at 25°C for 24h.
Acidic: Add 0.1 M HCl (1:1 v/v). Heat at 60°C for 24h.
Basic: Add 0.1 M NaOH (1:1 v/v). Heat at 60°C for 24h.
Photolytic: Expose to 1.2 million lux hours and 200 Wh/m² near-UV light at 25°C.
Step 3: Chemical Quenching (Critical Validation Step)
Immediately neutralize acidic and basic samples with equimolar NaOH or HCl. Quench oxidative samples with a stoichiometric excess of sodium thiosulfate.
Causality: Without quenching, degradation continues in the vial while sitting in the autosampler queue, skewing kinetic data and making mass balance calculations impossible.
Step 4: LC-HRMS Analysis
Utilize a high-resolution mass spectrometer (e.g., Q-TOF) coupled with a dual UV-Vis/MS detector setup. Ensure the LC gradient starts at a highly aqueous composition (e.g., 5% organic) to capture the highly polar free piperazine fragment eluting near the void volume.
Step 5: Mass Balance Elucidation
Sum the molar equivalents of the parent peak and all degradant peaks.
Validation: If the mass balance is < 95%, the protocol self-flags an error. You must investigate volatile losses (e.g., free piperazine evaporation) or column/vial adsorption.
Self-validating experimental workflow for forced degradation testing and pathway elucidation.
References
Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds. MDPI.[Link]
Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. University of Texas.[Link]
Oxidative degradation of Piperazine (PZ) in aqueous KOH/K₂CO₃ solutions. Heriot-Watt University. [Link]
Aerobic biodegradation of quinoline under denitrifying conditions in membrane-aerated biofilm reactor. Technical University of Denmark (DTU). [Link]
Technical Support Center: Troubleshooting Poor Peak Shape in HPLC Analysis of 8-piperazin-1-ylquinoline
Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 8-piperazin-1-ylquinoline. This document is designed for researchers, scientists, and drug development professional...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 8-piperazin-1-ylquinoline. This document is designed for researchers, scientists, and drug development professionals who may encounter chromatographic challenges with this compound. As a molecule possessing both a quinoline and a piperazine moiety, 8-piperazin-1-ylquinoline contains multiple basic nitrogen atoms, making it susceptible to poor peak shape, primarily peak tailing, in reversed-phase HPLC.
This guide provides a structured, question-and-answer approach to systematically diagnose and resolve these issues, grounded in the fundamental principles of chromatography.
Core Troubleshooting Guide
Q1: My peak for 8-piperazin-1-ylquinoline is broad and tailing. What is the most likely cause and what should be my first troubleshooting step?
A1: The primary cause is most likely secondary ionic interactions between your basic analyte and the stationary phase.
Expertise & Experience: 8-piperazin-1-ylquinoline is a basic compound. In a typical reversed-phase mobile phase (e.g., pH 3-7), the nitrogen atoms on the piperazine and quinoline rings will be protonated, carrying a positive charge. Standard silica-based C18 columns have residual silanol groups (Si-OH) on their surface. At this pH range, some of these silanol groups are deprotonated and negatively charged (Si-O⁻).[1][2] The strong ionic attraction between the positively charged analyte and the negatively charged silanol groups creates a secondary, non-hydrophobic retention mechanism.[3] This interaction is stronger than the intended reversed-phase mechanism, causing a portion of the analyte molecules to lag behind as they travel through the column, resulting in a tailing peak.[4]
Your first and most critical troubleshooting step is to optimize the mobile phase pH to suppress one of the interacting species.
Caption: Initial troubleshooting workflow for peak tailing.
Experimental Protocol: Mobile Phase pH Adjustment
Low pH Approach (Recommended First Step):
Goal: To protonate the analyte fully while keeping the silanol groups neutral (protonated).[2]
Procedure: Prepare an aqueous mobile phase containing an acid to adjust the pH to between 2.5 and 3.0. Common choices are 0.1% formic acid or 0.1% trifluoroacetic acid (TFA).[5]
Rationale: At pH < 3, the equilibrium for silanol groups (pKa ~3.5-4) is shifted towards the neutral Si-OH form, minimizing ionic interactions.[4] Your basic analyte will be fully protonated and will behave consistently.
High pH Approach (Alternative):
Goal: To deprotonate the analyte, making it neutral and more hydrophobic, thus increasing retention by the desired mechanism.[6]
Procedure: Prepare an aqueous mobile phase using a buffer to maintain a high pH, typically between 9 and 11. A common choice is 10 mM ammonium bicarbonate or ammonium hydroxide.
CRITICAL: This approach requires a pH-stable column , such as a hybrid-silica or specially bonded phase column (e.g., Waters XBridge™, Agilent ZORBAX Extend-C18). Standard silica columns will rapidly dissolve at pH > 8, destroying the column.[6]
Q2: I've adjusted the mobile phase pH, and while the peak shape has improved, it's still not ideal. What should I try next?
A2: Introduce a mobile phase additive to competitively mask the remaining active sites or alter analyte retention.
Expertise & Experience: Even at optimal pH, some residual silanol activity can persist, especially on older columns or those with lower purity silica (Type A).[3][4] In this case, additives can act as a "brute-force" solution to improve peak shape. You have two main options: a competitive base or an ion-pairing agent.
Competitive Base (Silanol Masking):
Mechanism: A small, basic molecule is added to the mobile phase at a low concentration. This "masking agent" will have its own affinity for the active silanol sites and, being in high excess compared to the analyte, will competitively bind to them, effectively shielding your analyte from these secondary interactions.
Recommended Additive: Triethylamine (TEA) is a classic choice. Add it to your aqueous mobile phase at a concentration of 0.1% to 0.5%. Note that TEA has a UV cutoff and may not be suitable for low-UV detection or LC-MS.
Ion-Pairing Chromatography:
Mechanism: An ion-pairing agent, which is a molecule with a charged head and a hydrophobic tail, is added to the mobile phase.[7] For a positively charged basic analyte, an anionic ion-pairing agent (e.g., an alkyl sulfonate) is used.[8] The agent pairs with the protonated analyte in solution, forming a neutral, hydrophobic complex. This complex is then retained by the C18 phase via a pure reversed-phase mechanism, eliminating the problematic ionic interactions with the silica surface.[9]
Recommended Additive: Sodium 1-hexanesulfonate or sodium 1-octanesulfonate at a concentration of 5-10 mM in the aqueous mobile phase.
Consideration: Ion-pairing agents can be difficult to wash out of a column and may permanently alter its selectivity. It is often recommended to dedicate a column specifically for ion-pairing methods.[7]
Additive Type
Example
Typical Concentration
Primary Mechanism
Best For
Competitive Base
Triethylamine (TEA)
0.1 - 0.5% (v/v)
Masks active silanol sites
General purpose, non-MS methods
Ion-Pairing Agent
Alkyl Sulfonates
5 - 10 mM
Forms a neutral complex with analyte
When pH adjustment is insufficient
Q3: The peak tailing is severe and my retention times are shifting between injections. I've tried optimizing the mobile phase, but the problem is inconsistent. What could be the cause?
A3: This points towards secondary interactions with trace metal contamination in your HPLC system or column.
Expertise & Experience: The 8-hydroxyquinoline scaffold is a well-known metal chelator.[10][11] It is highly probable that 8-piperazin-1-ylquinoline also possesses chelating properties. Trace metals (e.g., iron, nickel from stainless steel frits and tubing; aluminum from the silica itself) can create highly active sites that strongly bind to your analyte.[4][12] This interaction can cause severe, often irreversible adsorption, leading to very poor peak shape and non-reproducible results.
The solution is to add a strong chelating agent to the mobile phase to "mop up" these stray metal ions.
method refinement for consistent results with 8-piperazin-1-ylquinoline
Welcome to the technical support resource for 8-piperazin-1-ylquinoline and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide field-proven insights...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support resource for 8-piperazin-1-ylquinoline and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide field-proven insights and troubleshooting strategies for achieving consistent and reproducible experimental outcomes. The methodologies and advice presented herein are grounded in established chemical principles and validated protocols to ensure scientific integrity.
Core Principles: Understanding the Chemistry
The primary route to synthesizing 8-piperazin-1-ylquinoline involves a nucleophilic aromatic substitution (SNAr) reaction. This mechanism is fundamental to troubleshooting and refining your experimental approach. In this reaction, the nucleophilic secondary amine of the piperazine ring attacks an electron-deficient quinoline ring, displacing a leaving group (typically a halogen like chlorine or bromine) at the C8 position. The success of this reaction is highly dependent on the interplay between the substrate, nucleophile, solvent, and reaction conditions.
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage and handling conditions for 8-piperazin-1-ylquinoline?
A: 8-Piperazin-1-ylquinoline, like many piperazine derivatives, can be sensitive to air, light, and moisture.[1]
Storage: For long-term stability, store the compound in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), at -20°C for solutions or in a cool, dry, dark place for solids.[2] Phenyl piperazines, in particular, can show degradation over several months, making frozen or refrigerated storage crucial.[3]
Handling: Use personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[2][4] Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation.[4] Avoid contact with strong oxidizing agents and strong acids.[1][2]
Q2: My compound appears to be degrading or changing color over time. What is happening?
A: This is likely due to oxidation or hydrolysis. The nitrogen atoms in the piperazine and quinoline moieties can be susceptible to oxidation, leading to colored impurities. Piperazine itself is hygroscopic and can absorb moisture from the air, which may affect its reactivity and stability.[1] Ensure storage conditions are strictly followed as described above.
Q3: Which salt form of 8-piperazin-1-ylquinoline should I use: free base or hydrochloride?
A: The choice depends on your application. The hydrochloride (HCl) salt is generally a more stable, crystalline solid that is easier to handle and weigh accurately.[2] However, for chemical reactions, the free base is typically required. The HCl salt can be converted to the free base in situ by adding a non-nucleophilic base or via a separate workup step prior to the reaction.
Q4: What are the primary applications of the 8-piperazin-1-ylquinoline scaffold?
A: This scaffold is a privileged structure in medicinal chemistry.[5] Its derivatives have been investigated for a wide range of pharmacological activities, including as serotonin 5-HT1A antagonists, and for their potential in developing anticancer and antimalarial agents.[6][7][8] The piperazine moiety often improves physicochemical properties like solubility and allows for further functionalization to modulate biological activity.[5][9]
Synthesis & Refinement Troubleshooting Guide
This section addresses specific problems encountered during the synthesis of 8-piperazin-1-ylquinoline derivatives, primarily focusing on the SNAr reaction between a halo-quinoline and piperazine.
Issue 1: Low or No Product Yield
Q: I am attempting to synthesize an 8-piperazin-1-ylquinoline derivative via SNAr, but my yield is consistently low. What factors should I investigate?
A: Low yield in this SNAr reaction is a common issue stemming from several potential causes. Systematically evaluating each is key to optimization.
Potential Cause & Recommended Solution
Poor Leaving Group on the Quinoline Ring: The reactivity order for halogens in SNAr is F > Cl > Br > I. If you are using an 8-bromo or 8-iodoquinoline, the reaction may be sluggish.
Solution: While counterintuitive to SN1/SN2 reactions, fluoroquinolines are most reactive in SNAr. However, chloro- and bromo-quinolines are more common starting materials.[10] To improve yields with less reactive leaving groups, you must optimize other factors, such as increasing the reaction temperature or using a catalyst.
Insufficient Reaction Temperature or Time: SNAr reactions often require significant thermal energy to overcome the activation barrier, especially with deactivated quinoline systems or less reactive leaving groups.
Solution: Gradually increase the reaction temperature while monitoring for potential decomposition of starting materials. Microwave-assisted synthesis can be highly effective, often leading to higher yields and significantly shorter reaction times.[11] Monitor reaction progress closely using Thin Layer Chromatography (TLC) or LC-MS to determine the optimal reaction time.[8]
Inappropriate Solvent Choice: The solvent plays a critical role in stabilizing the charged intermediate (Meisenheimer complex) formed during the SNAr reaction.
Solution: Polar aprotic solvents such as DMSO, DMF, or N-methyl-2-pyrrolidinone (NMP) are generally preferred as they can stabilize the intermediate without solvating the nucleophile excessively.[8][12] Alcohols like isopropanol or methanol have also been used successfully, sometimes leading to cleaner reactions.[12]
Sub-optimal Base or Stoichiometry: If starting with piperazine hydrochloride or if the reaction generates HCl, a base is required to neutralize the acid and ensure the piperazine remains a free, potent nucleophile.
Solution: Use a non-nucleophilic base like potassium carbonate (K₂CO₃) or a tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA).[8][13] Using an excess of piperazine (3-5 equivalents) can also serve as both the nucleophile and the base, driving the reaction to completion.[12]
Workflow for Optimizing Low Yield
Caption: Troubleshooting workflow for low reaction yield.
Issue 2: Formation of Significant Impurities
Q: My reaction produces the desired product, but it is contaminated with several byproducts that are difficult to separate. How can I identify and minimize them?
A: Impurity generation is often related to side reactions involving the starting materials or the product itself. Identifying the impurity structure provides crucial clues.[11]
Potential Cause & Recommended Solution
Disubstitution or Dimerization: If your starting quinoline has multiple leaving groups or if the product can react further, dimerization can occur. This is a significant challenge, for instance, in the synthesis of 7-chloro-4-(piperazin-1-yl)quinoline from 4,7-dichloroquinoline.[12]
Solution: Use a large excess of piperazine to favor the mono-substitution product statistically. Alternatively, running the reaction under highly diluted conditions can reduce the likelihood of bimolecular side reactions.[12]
Excess Piperazine in Final Product: Piperazine has a high boiling point and can be difficult to remove from the crude product, especially if a large excess was used.
Solution: A simple acid wash during the workup can be very effective. Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane and wash with dilute aqueous HCl. The basic product will remain in the organic layer, while the excess piperazine will be protonated and move to the aqueous layer.
Tarry Byproducts from Decomposition: Overheating the reaction can lead to the decomposition of starting materials or products, resulting in the formation of tarry materials that complicate purification.[14] This is a known issue in related quinoline syntheses like the Skraup reaction.[15]
Solution: Carefully control the reaction temperature and avoid localized overheating by ensuring efficient stirring.[14] If possible, use the minimum temperature required for the reaction to proceed at a reasonable rate.
Table 1: Summary of Reaction Condition Adjustments to Minimize Impurities
Problematic Impurity
Potential Cause
Recommended Adjustment
Dimer/Disubstitution
Insufficient nucleophile
Increase piperazine equivalents to >5.
High concentration
Run reaction under high dilution.
Residual Piperazine
Excess reagent in workup
Perform an acidic wash (e.g., 1M HCl) during extraction.
Q: I have synthesized my product, but the characterization data (NMR, MS) is inconsistent or ambiguous. How can I ensure I am getting reliable data?
A: Inconsistent data points to issues with sample purity, stability, or the analytical technique itself.
Potential Cause & Recommended Solution
Residual Solvent or Water: The presence of residual solvents (from purification) or water (from workup or hygroscopicity) can complicate NMR spectra and affect elemental analysis.
Solution: Dry the purified sample thoroughly under high vacuum, possibly with gentle heating if the compound is thermally stable. For NMR, using a deuterated solvent with a known water peak can help identify moisture content.
Incorrect Mass Spectrometry Signal: You may observe an M+H⁺ peak but also other unexpected signals.
Solution: Ensure your sample is pure before MS analysis. Adduct formation (e.g., with sodium, [M+Na]⁺) is common in ESI-MS; check for masses corresponding to common adducts. High-resolution mass spectrometry (HRMS) is invaluable for confirming the elemental composition of your primary ion.[16]
Broad or Complex NMR Spectra: Broad peaks in ¹H NMR can indicate the presence of paramagnetic impurities, aggregation, or dynamic exchange processes (e.g., slow rotation around an amide bond if the piperazine is acylated).
Solution: Ensure the sample is free of any metal residues from catalysts. Running the NMR at an elevated temperature can sometimes sharpen peaks that are broad due to dynamic exchange. Comparing ¹H, ¹³C, and 2D NMR spectra (like COSY and HSQC) can help in assigning complex signals definitively.
Key Experimental Protocols
Protocol 1: General Synthesis of 8-(Piperazin-1-yl)quinoline
This protocol is a generalized starting point, adapted from established methodologies for nucleophilic aromatic substitution on halo-quinolines.[10][12]
Methodology:
Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 8-bromoquinoline (1 equivalent) and anhydrous piperazine (5 equivalents).
Solvent Addition: Add a suitable solvent, such as N-methyl-2-pyrrolidinone (NMP) or 2-propanol (approx. 0.1 M concentration of the limiting reagent).
Reaction: Heat the mixture to reflux (typically 120-150 °C, depending on the solvent) and stir vigorously.
Monitoring: Monitor the reaction progress by TLC or LC-MS until the 8-bromoquinoline starting material is fully consumed (typically 4-24 hours).[8]
Workup:
Cool the reaction mixture to room temperature.
If using a high-boiling solvent like NMP, dilute the mixture with a large volume of water and extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).[17]
Combine the organic layers and wash with dilute aqueous HCl (1M) to remove excess piperazine, followed by a wash with brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization.[12]
Protocol 2: HPLC-UV Method for Purity Assessment
This protocol provides a general method for determining the purity of the final compound.[18]
Methodology:
System: An HPLC system with a UV detector.
Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase: A gradient of (A) water with 0.1% trifluoroacetic acid (TFA) and (B) acetonitrile with 0.1% TFA.
Example Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate: 1.0 mL/min.
Detection: UV detection at a wavelength where the quinoline chromophore absorbs strongly (e.g., 254 nm or 340 nm).[18]
Sample Preparation: Prepare a sample solution of approximately 0.5-1.0 mg/mL in a suitable diluent (e.g., a 50:50 mixture of water/acetonitrile).
General Synthesis and Purification Workflow
Caption: General workflow for synthesis and purification.
El Faydy, M., et al. (2016). Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives. Journal of Materials and Environmental Science, 7(1), 356-361. [Link]
PubMed. (2010). The synthesis and biological evaluation of quinolyl-piperazinyl piperidines as potent serotonin 5-HT1A antagonists. Journal of Medicinal Chemistry. [Link]
Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]
ACS Publications. (2010). The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT1A Antagonists. Journal of Medicinal Chemistry. [Link]
Al-Ostoot, F.H., et al. (2024). Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. ChemistryOpen. [Link]
Al-Ostoot, F.H., et al. (2024). Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. ChemistryOpen. [Link]
Michot, A., et al. (2013). Pharmacological Characterization of 7-(4-(Piperazin-1-yl)) Ciprofloxacin Derivatives. Pharmaceutical Research. [Link]
Al-Soud, Y.A., et al. (2011). Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. Molecules. [Link]
International Journal of Fundamental and Molecular Research. (2023). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. [Link]
NTU Journal of Pure Sciences. (2022). A Review on Analytical Methods for Piperazine Determination. [Link]
de Kock, C., et al. (2021). Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity. Journal of Medicinal Chemistry. [Link]
Patsnap Synapse. (2024). What are the side effects of Piperazine?[Link]
PubMed. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Journal of Analytical Toxicology. [Link]
ResearchGate. (2018). Piperazine derivatives with central pharmacological activity used as therapeutic tools. [Link]
SlideShare. Preparation and Properties of Quinoline. [Link]
Journal of Chemical and Pharmaceutical Research. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]
Royal Society of Chemistry. (2010). Analytical Methods. [Link]
IRIS Unibas. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. [Link]
Impactfactor. (2021). Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. [Link]
Preprints.org. (2025). Structural Characterization of 7-Chloro- 4-(4-methyl-1-piperazinyl)quinoline Monohydrate. [Link]
addressing batch-to-batch variability of synthesized 8-piperazin-1-ylquinoline
A Guide for Researchers, Scientists, and Drug Development Professionals on Addressing Batch-to-Batch Variability Welcome to the Technical Support Center for the synthesis of 8-piperazin-1-ylquinoline. This resource is de...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Researchers, Scientists, and Drug Development Professionals on Addressing Batch-to-Batch Variability
Welcome to the Technical Support Center for the synthesis of 8-piperazin-1-ylquinoline. This resource is designed to provide in-depth troubleshooting guidance and practical solutions to common challenges encountered during the synthesis and purification of this important research compound. As Senior Application Scientists, we have compiled this guide based on established chemical principles and field-proven insights to help you achieve consistent and high-quality results.
Section 1: Understanding the Synthesis and its Challenges
The synthesis of 8-piperazin-1-ylquinoline is most commonly achieved through a palladium-catalyzed C-N cross-coupling reaction, specifically the Buchwald-Hartwig amination, or through nucleophilic aromatic substitution (SNA_r_). Both methods, while powerful, are susceptible to variability, leading to inconsistencies in yield, purity, and even the physical appearance of the final product across different batches.
The primary synthetic route involves the reaction of an 8-haloquinoline (typically 8-bromoquinoline) with piperazine.
This section addresses specific issues you may encounter during your experiments in a question-and-answer format.
Q1: My reaction yield is significantly lower than expected, or the reaction has failed to go to completion. What are the likely causes?
Low or no product yield is a common issue in the synthesis of 8-piperazin-1-ylquinoline, often stemming from issues with the catalytic cycle in a Buchwald-Hartwig amination or insufficient activation in an S_NAr reaction.
Possible Causes & Solutions:
Inactive Catalyst (Buchwald-Hartwig): The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst. This can be due to poor quality of the precatalyst or the presence of oxidizing agents.
Solution: Use a high-quality precatalyst from a reputable supplier. Consider using a pre-activated catalyst or a newer generation Buchwald-Hartwig precatalyst. You can also try a pre-activation step where the palladium source and ligand are stirred with the base before adding the 8-bromoquinoline and piperazine.
Inappropriate Ligand Choice (Buchwald-Hartwig): The ligand is crucial for stabilizing the palladium catalyst and facilitating the reaction.
Solution: For the coupling of a secondary amine like piperazine with an aryl halide, ligands such as BINAP or DPPF have been shown to be effective.[1] If you are experiencing low yields, consider screening a small panel of ligands to find the optimal one for your specific conditions.
Incorrect Base Selection: The base plays a critical role in deprotonating the piperazine. An unsuitable base can lead to a sluggish reaction or decomposition of starting materials.
Solution: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used. However, for substrates with base-sensitive functional groups, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be necessary, potentially requiring higher reaction temperatures.
Poor Substrate Quality: Impurities in either the 8-bromoquinoline or piperazine can interfere with the reaction.
Solution: Ensure the purity of your starting materials. 8-Bromoquinoline can be purified by recrystallization or column chromatography to remove unreacted quinoline or other impurities.[2] Anhydrous piperazine should be used, as water can negatively impact the reaction.[3]
Insufficient Reaction Temperature or Time: The reaction may require more energy or a longer duration to proceed to completion.
Solution: Gradually increase the reaction temperature and monitor the progress by TLC or LC-MS. Ensure the reaction is allowed to proceed for an adequate amount of time, which can range from a few hours to overnight depending on the specific conditions.
Q2: I am observing a significant amount of a side product that I suspect is quinoline (hydrodehalogenation). How can I minimize this?
Hydrodehalogenation, the replacement of the bromine atom with a hydrogen, is a known side reaction in Buchwald-Hartwig aminations.[1]
Possible Causes & Solutions:
Presence of Water or Protic Impurities: Water can act as a proton source, leading to the formation of quinoline.
Solution: Ensure all reagents and solvents are anhydrous. Use freshly dried solvents and handle hygroscopic reagents in a glovebox or under an inert atmosphere.
β-Hydride Elimination: This is an unproductive pathway that can compete with reductive elimination in the catalytic cycle.
Solution: The choice of ligand can influence the rate of β-hydride elimination versus the desired reductive elimination. Using bulkier ligands can sometimes disfavor this side reaction. Optimizing the reaction temperature can also help, as higher temperatures can sometimes favor the desired product formation.
Q3: The color of my final product varies from batch to batch (e.g., from off-white to yellow or brown). What could be the reason?
Color variation is often indicative of the presence of trace impurities, which may or may not significantly affect the overall purity as determined by techniques like HPLC.
Possible Causes & Solutions:
Residual Palladium: Trace amounts of palladium from the catalyst can impart a dark color to the product.
Solution: After the reaction work-up, consider treating the organic solution with a palladium scavenger. Alternatively, effective purification by column chromatography or recrystallization should remove residual palladium.
Oxidation of the Product: The quinoline and piperazine moieties can be susceptible to oxidation, especially if exposed to air and light for extended periods at elevated temperatures.
Solution: Work-up the reaction promptly after completion. Store the purified product under an inert atmosphere (nitrogen or argon) and protect it from light.
Formation of Colored Byproducts: Minor side reactions can produce highly colored impurities that are present in small amounts.
Solution: A thorough purification procedure is key. Recrystallization is often very effective at removing colored impurities. Experiment with different solvent systems to find one that effectively excludes the colored byproduct.
Section 2: Experimental Protocols
Protocol 1: Synthesis of 8-Piperazin-1-ylquinoline via Buchwald-Hartwig Amination
This protocol is an adapted procedure based on established methods for similar couplings.[4][5][6]
Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere, combine 8-bromoquinoline (1.0 eq), anhydrous piperazine (1.2 eq), Pd(OAc)₂ (0.02 eq), BINAP (0.03 eq), and NaOtBu (1.4 eq).
Solvent Addition: Add anhydrous toluene via syringe.
Reaction: Heat the mixture to 100-110 °C with vigorous stirring.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove insoluble salts and catalyst residues.
Extraction: Wash the organic filtrate with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.
Concentration: Remove the solvent under reduced pressure to obtain the crude product.
Protocol 2: Purification of 8-Piperazin-1-ylquinoline
Method A: Column Chromatography
Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.
Column Packing: Pack a silica gel column using a suitable eluent system. A gradient of hexane/ethyl acetate with a small percentage of triethylamine (to prevent tailing of the basic product) is a good starting point. A system analogous to hexane/acetone could also be effective.[7]
Elution: Carefully load the slurry onto the column and elute with the chosen solvent system, collecting fractions.
Analysis: Analyze the fractions by TLC to identify those containing the pure product.
Concentration: Combine the pure fractions and remove the solvent under reduced pressure.
Method B: Recrystallization
Solvent Screening: In small test tubes, test the solubility of the crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane, or mixtures thereof) at room and elevated temperatures. The ideal solvent will dissolve the compound when hot but not when cold.
Dissolution: Dissolve the crude product in a minimal amount of the hot recrystallization solvent.
Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution.
Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.
Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.
Protocol 3: Quality Control by HPLC
This is a general method that may require optimization for your specific equipment and purity requirements. It is based on methods for analyzing piperazine-containing compounds.[8]
Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).
Mobile Phase: A gradient of acetonitrile and a phosphate buffer (pH adjusted to the acidic range, e.g., 3.0) can be a good starting point. The addition of a small amount of an amine modifier like triethylamine or diethylamine to the mobile phase can improve peak shape for basic compounds.[8]
Flow Rate: 1.0 mL/min.
Detection: UV at a wavelength where the quinoline ring has strong absorbance (e.g., 254 nm).
Column Temperature: 35 °C.
Section 3: Data Presentation & Visualization
Table 1: Troubleshooting Summary for Low Yield
Potential Cause
Underlying Reason
Recommended Action
Inactive Catalyst
Failure to form the active Pd(0) species.
Use high-purity precatalyst; consider a pre-activation step.
Inappropriate Ligand
Ligand does not effectively stabilize the catalyst or promote reductive elimination.
Insufficient deprotonation of piperazine; potential for side reactions.
Use a strong, non-nucleophilic base like NaOtBu.[1]
Impure Starting Materials
Water or other impurities can poison the catalyst or participate in side reactions.
Use anhydrous reagents and solvents; purify starting materials if necessary.[2][3]
Diagrams
Caption: Troubleshooting logic for low yield issues.
References
P. Raveendra Reddy, K. Nageswara Rao, T. Sreenivasulu Reddy, B.V.V. Ravi Kumar, G.V.S. Kumar. (2014). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 6(5):944-951.
El Faydy, M., et al. (2016). Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives. Journal of Materials and Environmental Science, 7(1), 356-361.
Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]
Attar Salahuddin, et al. (2013). Synthesis and evaluation of 7-chloro-4-(piperazin-1-yl)quinoline-sulfonamide as hybrid antiprotozoal agents. Bioorganic & Medicinal Chemistry, 21(11), 3234-3243.
Cheminform. (2020). Synthesis of new piperazinyl-pyrrolo[1,2-a]quinoxaline derivatives as inhibitors of Candida albicans multidrug transporters by a Buchwald–Hartwig cross-coupling reaction. RSC Advances, 10(5), 2915-2931.
PubMed. (2020). Synthesis of new piperazinyl-pyrrolo[1,2- a]quinoxaline derivatives as inhibitors of Candida albicans multidrug transporters by a Buchwald-Hartwig cross-coupling reaction. RSC Advances, 10(5), 2915-2931.
ResearchGate. (2017). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis, 15(2).
5-HT6 Receptor Ligand Optimization: Troubleshooting the 8-Piperazin-1-ylquinoline Scaffold
Welcome to the Technical Support Center for neuropharmacology and medicinal chemistry workflows. The 8-piperazin-1-ylquinoline scaffold is a privileged structure in drug development, most notably serving as the core of I...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for neuropharmacology and medicinal chemistry workflows. The 8-piperazin-1-ylquinoline scaffold is a privileged structure in drug development, most notably serving as the core of Intepirdine (SB-742457), a highly potent 5-HT6 receptor antagonist[1]. While this scaffold achieves nanomolar affinity (pKi ~9.6) for the 5-HT6 receptor, researchers frequently encounter off-target cross-reactivity with 5-HT2A, 5-HT7, and dopaminergic (D2) receptors[2].
This guide provides actionable, causality-driven troubleshooting for scientists optimizing the selectivity of 8-piperazin-1-ylquinoline derivatives.
Section 1: Medicinal Chemistry & SAR Troubleshooting (FAQs)
Q: Why does my 8-piperazin-1-ylquinoline derivative show high off-target affinity for the 5-HT2A receptor?A: This is a classic steric and electrostatic overlap issue. The basic nitrogen of the piperazine ring forms a critical salt bridge with the conserved Asp3.32 residue in transmembrane domain 3 (TM3) of both 5-HT6 and 5-HT2A receptors. The benzenesulfonyl group of the scaffold projects into a hydrophobic pocket formed by TM4, TM5, and TM6. Because the 5-HT2A receptor possesses a slightly more accommodating hydrophobic pocket in this region, small or unbranched sulfonyl substituents will comfortably bind to both receptors[2].
Actionable Fix: Introduce steric bulk (e.g., ortho-halogenation or bulky alkyl groups) on the benzenesulfonyl moiety to create a steric clash within the 5-HT2A binding pocket while maintaining the optimal trajectory for 5-HT6.
Q: How can I structurally modify the scaffold to eliminate 5-HT7 cross-reactivity while maintaining 5-HT6 antagonism?A: If modifying the sulfonyl group fails, you must alter the electronic distribution and spatial geometry of the quinoline core. Transitioning from the standard quinoline to a 1H-pyrrolo[3,2-c]quinoline core has been shown to drastically improve selectivity, as demonstrated by [3]. The pyrrolo-quinoline system alters the dihedral angle of the attached piperazine/pyrrolidine ring, restricting the conformation. This rigidification prevents the ligand from adopting the specific bioactive conformation required for 5-HT7 binding, converting a moderately selective ligand into one with >3000-fold selectivity for 5-HT6[4].
Section 2: In Vitro Pharmacology & Assay Troubleshooting
Q: My radioligand binding assay results are inconsistent between batches. How do I establish a self-validating protocol for 5-HT6 vs. 5-HT2A selectivity?A: Inconsistent Ki values often stem from radioligand depletion, non-specific binding (NSB) to plasticware (common with lipophilic quinolines), or incomplete equilibrium. A self-validating protocol must internally control for these variables.
Step-by-Step Self-Validating Binding Protocol:
Membrane Preparation: Use CHO or HEK293 cells stably expressing human 5-HT6 or 5-HT2A receptors. Homogenize in 50 mM Tris-HCl (pH 7.4) containing 10 mM MgCl2 and 0.5 mM EDTA to stabilize G-protein coupling states.
Radioligand Selection (Causality): Use[125I]-SB-258585 (0.5 nM) for 5-HT6 and[3H]-Ketanserin (1.0 nM) for 5-HT2A. Why?[125I]-SB-258585 is highly specific for 5-HT6, reducing background noise compared to tritiated serotonin, while [3H]-Ketanserin provides a robust, well-characterized baseline for 5-HT2A[2].
Ligand Preparation & NSB Control: Dissolve your 8-piperazin-1-ylquinoline analogs in 100% DMSO, then dilute in assay buffer (final DMSO <1% to prevent membrane toxicity). Critical: Define NSB using 10 µM methiothepin (for 5-HT6) or 10 µM mianserin (for 5-HT2A). If your total binding minus NSB is less than 50% of total binding, your assay window is too small—likely due to the lipophilic analog sticking to the plate.
Incubation & Filtration: Incubate at 37°C for 60 minutes to ensure thermodynamic equilibrium. Terminate by rapid vacuum filtration over GF/B glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI). Why PEI? PEI neutralizes the negative charge of the glass fibers, preventing the basic piperazine nitrogen of your unbound ligand from artificially inflating your measurements.
Validation Check: The assay validates itself if the reference compound (e.g., SB-742457) yields a pKi of 9.5–9.7 for 5-HT6 and ~7.5 for 5-HT2A[5]. If the reference fails, discard the plate.
Quantitative Data Summary
Table 1: Selectivity Profiles of 8-Piperazin-1-ylquinoline Derivatives & Analogs
Compound / Scaffold
5-HT6 pKi
5-HT2A pKi
Selectivity Ratio (5-HT6/2A)
Mechanistic Note
SB-742457 (Intepirdine)
9.63
7.50
~135-fold
Standard 8-piperazin-1-ylquinoline core; clinical candidate.
Unsubstituted Scaffold
8.10
7.20
~8-fold
Lacks bulky sulfonyl group; poor selectivity.
Pyrrolo[3,2-c]quinoline
8.52
< 5.00
>3000-fold
Core modification restricts binding to off-targets.
Section 3: Computational & Experimental Workflows
Q: How do I computationally validate the binding pose and predict selectivity of new analogs before synthesis?A: Use a sequential docking and molecular dynamics (MD) workflow. First, dock the ligand into a homology model or cryo-EM structure of 5-HT6 (using 5-HT2A as the counter-screen). Ensure the piperazine nitrogen is protonated at physiological pH (pH 7.4) to force the salt bridge with Asp3.32. Run a 50 ns MD simulation; if the root-mean-square deviation (RMSD) of the benzenesulfonyl group exceeds 2.5 Å in the 5-HT2A pocket but remains stable in 5-HT6, the compound is highly likely to be selective.
Computational and empirical workflow for optimizing 5-HT6 receptor selectivity.
Self-validating radioligand binding assay protocol for 5-HT receptor screening.
References
Grychowska K, et al. "Novel 1H-Pyrrolo[3,2-c]quinoline Based 5-HT6 Receptor Antagonists with Potential Application for the Treatment of Cognitive Disorders Associated with Alzheimer's Disease." ACS Chemical Neuroscience. 2016. URL:[Link]
Maher-Edwards G, et al. "Double-blind, controlled phase II study of a 5-HT6 receptor antagonist, SB-742457, in Alzheimer's disease." Current Alzheimer Research. 2010. URL:[Link]
Parker CA, et al. "Human Kinetic Modeling of the 5HT6 PET Radioligand 11C-GSK215083 and Its Utility for Determining Occupancy at Both 5HT6 and 5HT2A Receptors by SB742457 as a Potential Therapeutic Mechanism of Action in Alzheimer Disease." Journal of Nuclear Medicine. 2015. URL:[Link]
Validation of 8-Piperazin-1-ylquinoline as a Therapeutic Target: A Comprehensive Comparison Guide
The pursuit of pro-cognitive therapeutics has increasingly focused on the modulation of the serotonergic system, specifically the 5-HT6 receptor. Among the most privileged chemical scaffolds developed for this target is...
Author: BenchChem Technical Support Team. Date: March 2026
The pursuit of pro-cognitive therapeutics has increasingly focused on the modulation of the serotonergic system, specifically the 5-HT6 receptor. Among the most privileged chemical scaffolds developed for this target is 8-piperazin-1-ylquinoline , the core pharmacophore of the highly selective antagonist Intepirdine (SB-742457) [1].
This guide provides an in-depth technical comparison of the 8-piperazin-1-ylquinoline scaffold against alternative 5-HT6 modulators and standard-of-care agents. It is designed for drug development professionals, detailing the mechanistic rationale, comparative pharmacodynamics, and the self-validating experimental protocols required to evaluate this class of compounds.
Mechanistic Rationale & Target Biology
The 5-HT6 receptor is a Gs-protein coupled receptor (GPCR) predominantly localized in the central nervous system, particularly within the striatum, cortex, and hippocampus. Unlike receptors that directly mediate excitatory transmission, 5-HT6 receptors are primarily expressed on GABAergic interneurons.
When endogenous serotonin activates the 5-HT6 receptor, it stimulates adenylyl cyclase, increases cAMP production, and ultimately promotes GABA release. This GABAergic tone tonically inhibits downstream cholinergic and glutamatergic neurons. By deploying an 8-piperazin-1-ylquinoline antagonist, this pathway is blocked. The resulting reduction in GABAergic inhibition disinhibits the cholinergic and glutamatergic systems, leading to enhanced neurotransmitter release and improved cognitive function [4].
5-HT6 receptor signaling pathway and modulation by 8-piperazin-1-ylquinoline.
Comparative Pharmacodynamics
To objectively evaluate the 8-piperazin-1-ylquinoline scaffold, it must be benchmarked against other clinical-stage 5-HT6 antagonists (such as Idalopirdine and Masupirdine) and Donepezil, an acetylcholinesterase inhibitor (AChEI) used as the standard of care for cognitive deficits.
Data from the IUPHAR/BPS Guide to Pharmacology [2] and BindingDB [3] highlights the exceptional sub-nanomolar affinity (pKi ~9.63) of the 8-piperazin-1-ylquinoline core.
Table 1: Pharmacodynamic Comparison of Pro-Cognitive Agents
Compound / Scaffold
Primary Mechanism
Target Affinity (Ki / IC50)
Selectivity Profile
Clinical Context
8-piperazin-1-ylquinoline (Intepirdine)
5-HT6 Antagonist
Ki = 0.2 – 1.5 nM
>100-fold over 5-HT2A/2C/7 & off-targets
High affinity; evaluated as AChEI adjunct
Idalopirdine (Lu AE58054)
5-HT6 Antagonist
Ki = 0.83 nM
>80-fold over 5-HT2A
Indole-based scaffold
Masupirdine (SUVN-502)
5-HT6 Antagonist
Ki = 2.0 nM
High selectivity over 5-HT2A/2C
Tryptamine-derived scaffold
Donepezil
AChE Inhibitor
IC50 = 5 – 10 nM
Selective for AChE over BuChE
Approved Standard of Care
Key Insight : The rigid quinoline ring coupled with the basic piperazine moiety in the 8-piperazin-1-ylquinoline scaffold provides optimal hydrogen bonding and pi-stacking interactions within the 5-HT6 binding pocket. This structural geometry is responsible for its superior >100-fold selectivity over closely related 5-HT receptor subtypes, minimizing off-target psychiatric side effects.
Experimental Validation Protocols
To rigorously validate the efficacy of an 8-piperazin-1-ylquinoline derivative, researchers must employ a self-validating testing funnel. Binding affinity must be proven first, immediately followed by a functional assay to confirm antagonism, before progressing to in vivo models.
Step-by-step experimental workflow for validating 5-HT6 receptor antagonists.
This assay determines the inhibition constant (
Ki
) of the compound, confirming direct physical interaction with the 5-HT6 receptor.
Membrane Preparation : Harvest HEK293 cells stably expressing the human 5-HT6 receptor. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.
Incubation : In a 96-well plate, combine 50 µg of membrane protein, 2 nM of [3H]-LSD (or [125I]-SB-258585), and varying concentrations of the 8-piperazin-1-ylquinoline test compound (10 pM to 10 µM).
Filtration & Washing : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters.
Causality of Choice: The filters must be pre-soaked in 0.3% Polyethylenimine (PEI) for 1 hour. PEI is a cationic polymer that neutralizes the inherent negative charge of the glass fibers. Because 8-piperazin-1-ylquinoline derivatives are highly lipophilic and basic, omitting PEI results in massive non-specific binding to the filter, artificially inflating the apparent affinity.
Detection & Self-Validation : Measure retained radioactivity via liquid scintillation counting. Use 10 µM Methiothepin as a positive control to define non-specific binding. Calculate the
Ki
using the Cheng-Prusoff equation (
Ki=IC50/(1+[L]/Kd)
).
Binding affinity does not differentiate between an agonist and an antagonist. This functional assay proves that the compound actively blocks receptor signaling.
Cell Seeding : Seed CHO cells expressing the human 5-HT6 receptor into 384-well plates at 5,000 cells/well.
Phosphodiesterase (PDE) Inhibition : Pre-incubate cells for 15 minutes with 0.5 mM IBMX (3-isobutyl-1-methylxanthine).
Causality of Choice: IBMX is a broad-spectrum PDE inhibitor. By halting the enzymatic degradation of cAMP, IBMX ensures that the measured intracellular cAMP pool directly and exclusively reflects the adenylyl cyclase activity modulated by the 5-HT6 receptor.
Agonist Challenge : Co-incubate the cells with the test compound and an
EC80
concentration of serotonin (5-HT) for 30 minutes.
Detection : Lyse the cells and quantify cAMP using a Homogeneous Time-Resolved Fluorescence (HTRF) competitive immunoassay.
Assay Robustness (Z'-Factor) : Calculate the Z'-factor using the
EC80
serotonin (positive control) and basal buffer (negative control). The assay is only considered self-validating and reliable if
Z′≥0.5
, ensuring a wide dynamic range and low signal variance.
In Vivo Efficacy & Translational Perspectives
Once in vitro antagonism is established, the 8-piperazin-1-ylquinoline scaffold is evaluated in vivo. Microdialysis in freely moving rodents is the gold standard for this phase. Probes inserted into the medial prefrontal cortex (mPFC) or dorsal hippocampus measure extracellular neurotransmitter levels. Administration of 8-piperazin-1-ylquinoline compounds typically yields a dose-dependent, sustained increase in both acetylcholine (ACh) and glutamate, confirming the disinhibition mechanism outlined in the target biology.
Subsequently, cognitive efficacy is validated using behavioral models such as the Novel Object Recognition (NOR) task or the Morris Water Maze, where these compounds routinely reverse scopolamine-induced amnesia, demonstrating their robust pro-cognitive therapeutic potential [4].
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 11256720, Intepirdine" PubChem, [Link]
IUPHAR/BPS Guide to PHARMACOLOGY. "Ligand page: intepirdine" Guide to Pharmacology, [Link]
MDPI. "Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds" International Journal of Molecular Sciences, [Link]
Comparative
comparing 8-piperazin-1-ylquinoline with other serotonin receptor antagonists
Title : Comparative Analysis of 8-Piperazin-1-ylquinoline Derivatives and Alternative Serotonin Receptor Antagonists Introduction The serotonergic system is a highly complex network comprising 14 distinct receptor subtyp...
Author: BenchChem Technical Support Team. Date: March 2026
Title : Comparative Analysis of 8-Piperazin-1-ylquinoline Derivatives and Alternative Serotonin Receptor Antagonists
Introduction
The serotonergic system is a highly complex network comprising 14 distinct receptor subtypes that modulate a vast array of physiological and cognitive functions. Among these, the 5-HT
6
receptor has emerged as a compelling target for neurodegenerative and psychiatric disorders due to its exclusive localization in the central nervous system (CNS)—specifically the striatum, hippocampus, and prefrontal cortex. The 8-piperazin-1-ylquinoline structural scaffold serves as the core pharmacophore for highly potent, selective 5-HT
6
receptor antagonists, most notably Intepirdine (SB-742457) [1][2].
As a Senior Application Scientist, I have structured this guide to objectively compare the pharmacological profile, mechanistic pathways, and translational outcomes of 8-piperazin-1-ylquinoline derivatives against other prominent serotonin receptor antagonists. Furthermore, I provide actionable, self-validating experimental protocols to ensure rigorous preclinical evaluation.
Pharmacological Profile & Comparative Efficacy
To contextualize the utility of the 8-piperazin-1-ylquinoline scaffold, it is essential to compare it against both alternative 5-HT
6
antagonists and classical antagonists targeting other serotonin receptor subtypes (e.g., 5-HT
1A
, 5-HT
2A
).
8-Piperazin-1-ylquinoline (Intepirdine): Exhibits sub-nanomolar affinity for the 5-HT
6
receptor (
Ki
~0.23 nM) with >100-fold selectivity over other 5-HT subtypes[2][3]. It acts as a competitive antagonist, though some functional assays suggest inverse agonist properties at constitutively active receptors.
Idalopirdine (Lu AE58054): A non-sulfonyl 5-HT
6
antagonist with a
Ki
of 0.83 nM[3]. While structurally distinct, it shares a similar preclinical profile and demonstrated synergistic effects on brain activity when combined with acetylcholinesterase inhibitors (AChEIs) like donepezil[4].
Masupirdine (SUVN-502): A next-generation 5-HT
6
antagonist (
Ki
= 2.04 nM) engineered for superior brain penetrance and >1200-fold selectivity over the 5-HT
2A
receptor[3].
Classical Antagonists (Ketanserin & WAY-100635): Ketanserin primarily targets 5-HT
2A
(
Ki
~2.5 nM) and is utilized clinically for hypertension, whereas WAY-100635 is a highly selective 5-HT
1A
antagonist used strictly as a preclinical tool to isolate 5-HT
1A
-mediated pathways.
Table 1: Quantitative Comparison of Serotonin Receptor Antagonists
Compound
Primary Target
Binding Affinity (
Ki
)
Off-Target Selectivity
Clinical Status / Application
8-Piperazin-1-ylquinoline (Intepirdine)
5-HT
6
~0.23 nM
>100-fold over other 5-HT receptors
Discontinued (Phase III, AD)
Idalopirdine
5-HT
6
0.83 nM
High selectivity for 5-HT
6
Discontinued (Phase III, AD)
Masupirdine
5-HT
6
2.04 nM
>1200-fold over 5-HT
2A
Active (Phase II/III, AD)
Ketanserin
5-HT
2A
~2.5 nM
Moderate (binds H
1
,
α1
)
Approved (Antihypertensive)
WAY-100635
5-HT
1A
~0.9 nM
>100-fold over 5-HT
2
/ 5-HT
3
Preclinical Research Tool
Mechanistic Pathway: How 5-HT
6
Antagonism Drives Cognitive Enhancement
The 5-HT
6
receptor is G
s
-protein coupled, meaning its activation stimulates adenylyl cyclase (AC), increasing intracellular cAMP. 5-HT
6
receptors are predominantly located on GABAergic interneurons. Activation of these receptors increases GABA release, which subsequently exerts an inhibitory tone on cholinergic and glutamatergic neurons.
By introducing an 8-piperazin-1-ylquinoline derivative, the 5-HT
6
receptor is antagonized, decreasing cAMP production in GABAergic interneurons. This reduces GABAergic firing, leading to a disinhibition of cortical and hippocampal cholinergic and glutamatergic neurons. The net result is an efflux of Acetylcholine (ACh) and Glutamate, which are critical for memory consolidation and cognitive processing[4]. Furthermore, prolonged administration has been shown to upregulate Brain-Derived Neurotrophic Factor (BDNF) signaling, promoting long-term neuroplasticity[5].
Fig 1: 5-HT6 antagonism by 8-piperazin-1-ylquinoline enhances cholinergic/glutamatergic signaling.
Self-Validating Experimental Protocols
To ensure scientific integrity, researchers evaluating 8-piperazin-1-ylquinoline derivatives must utilize self-validating assay systems. The following protocols embed internal controls to establish causality between receptor binding and phenotypic outcomes.
Protocol A: In Vitro Radioligand Competition Binding Assay
Objective: Determine the
Ki
of the antagonist for the human 5-HT
6
receptor.
Causality & Design Choice: We utilize CHO cells stably expressing human 5-HT
6
to ensure human-specific binding kinetics, avoiding species-specific ortholog variations. [3H]-LSD is used as the radioligand due to its high affinity across 5-HT subtypes, requiring the antagonist to actively displace it to prove target engagement.
Membrane Preparation: Harvest CHO-h5-HT
6
cells and homogenize in 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 x g for 20 mins.
Incubation: In a 96-well plate, combine 50 µg of membrane protein, 2 nM [3H]-LSD, and varying concentrations of the 8-piperazin-1-ylquinoline derivative (
10−11
to
10−5
M).
Internal Validation (Non-Specific Binding): Include control wells containing 10 µM Methiothepin (a non-selective 5-HT antagonist) to define non-specific binding (NSB). Total binding minus NSB equals specific binding.
Filtration: Terminate the reaction after 60 minutes at 37°C by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% PEI to reduce non-specific filter binding).
Quantification: Measure retained radioactivity via liquid scintillation counting. Calculate IC
50
using non-linear regression and convert to
Ki
using the Cheng-Prusoff equation:
Ki=IC50/(1+[Radioligand]/Kd)
.
Protocol B: In Vivo Novel Object Recognition Test (NORT) with Scopolamine Challenge
Objective: Assess the pro-cognitive efficacy of the antagonist in reversing chemically induced amnesia[5].
Causality & Design Choice: Scopolamine (a muscarinic antagonist) induces a transient cholinergic deficit mimicking Alzheimer's pathology. If 8-piperazin-1-ylquinoline reverses this deficit, it proves the compound successfully disinhibits cholinergic transmission in vivo.
Habituation: Handle adult Wistar rats for 3 days, allowing them to explore the empty open-field arena for 10 mins/day to minimize stress-induced behavioral artifacts.
Dosing: Administer the 8-piperazin-1-ylquinoline derivative (e.g., 3 mg/kg, p.o.) or vehicle. 30 minutes later, administer Scopolamine (1 mg/kg, i.p.).
Training Phase (T1): 30 minutes post-scopolamine, place the rat in the arena with two identical objects (A1 and A2). Allow 3 minutes of exploration.
Retention & Testing (T2): After a 24-hour inter-trial interval, return the rat to the arena containing one familiar object (A1) and one novel object (B).
Validation Metric: Calculate the Discrimination Index (DI) = (Time Novel - Time Familiar) / (Time Novel + Time Familiar). A DI significantly > 0 in the treatment group compared to the scopolamine-only group validates the compound's cognitive-enhancing properties.
Translational Insights: From Preclinical Promise to Clinical Reality
The trajectory of 8-piperazin-1-ylquinoline (Intepirdine) and its structural peer Idalopirdine represents a classic paradox in modern drug development. In preclinical models, these compounds demonstrated robust efficacy: they reversed scopolamine-induced memory deficits, suppressed rebound hyperphagia to promote satiety[6], and synergized with donepezil to amplify cortical BOLD fMRI signals[4].
However, the translation to human clinical trials revealed critical limitations. Phase II trials showed preliminary cognitive benefits, but massive Phase III programs (e.g., MINDSET for Intepirdine, and STARSHINE/STARBEAM/STARBRIGHT for Idalopirdine) failed to meet primary endpoints for improving cognition in mild-to-moderate Alzheimer's disease[3][7][8].
The Causality of Clinical Failure:
The failure of these highly selective antagonists is likely not due to poor target engagement, but rather the underlying pathophysiology of Alzheimer's disease. 5-HT
6
antagonism relies on the structural integrity of cholinergic and glutamatergic neurons to facilitate neurotransmitter release. In moderate AD, the sheer magnitude of neuronal apoptosis and synaptic degradation outpaces the modulatory boost provided by 5-HT
6
blockade. Consequently, while 8-piperazin-1-ylquinoline remains a flawless pharmacological tool for modulating intact neural circuits, its utility as a monotherapy or simple adjunct in advanced neurodegenerative states is fundamentally limited by the loss of the very neurons it seeks to disinhibit.
Comparative Analysis of 8-Piperazin-1-ylquinoline Derivatives: Efficacy and Mechanistic Insights in 5-HT6 Receptor Antagonism
The pursuit of symptomatic treatments for cognitive deficits in Alzheimer's disease (AD) and schizophrenia has heavily focused on the serotoninergic system. Among the most promising targets is the 5-hydroxytryptamine-6 (...
Author: BenchChem Technical Support Team. Date: March 2026
The pursuit of symptomatic treatments for cognitive deficits in Alzheimer's disease (AD) and schizophrenia has heavily focused on the serotoninergic system. Among the most promising targets is the 5-hydroxytryptamine-6 (5-HT6) receptor, a Gs-coupled G-protein-coupled receptor (GPCR) predominantly localized in the central nervous system.
Within the landscape of 5-HT6 receptor modulators, 8-piperazin-1-ylquinoline derivatives —prototypically represented by Intepirdine (SB-742457) —have emerged as highly potent ligands. This guide provides an in-depth comparative analysis of the 8-piperazin-1-ylquinoline scaffold against other structural classes (such as indole and benzimidazole derivatives), dissecting their distinct pharmacological profiles, experimental validation protocols, and clinical efficacy [1].
Mechanistic Grounding: Neutral Antagonism vs. Inverse Agonism
To objectively evaluate 8-piperazin-1-ylquinoline derivatives, one must understand the unique basal state of the 5-HT6 receptor. Unlike many GPCRs, the 5-HT6 receptor exhibits high constitutive activity , meaning it actively couples to Gs proteins and stimulates adenylyl cyclase (AC) to produce cyclic AMP (cAMP) even in the complete absence of endogenous serotonin [2].
While many alternative scaffolds (e.g., the indole-based Idalopirdine) act as neutral antagonists—merely blocking serotonin from binding without affecting the basal signaling—8-piperazin-1-ylquinoline derivatives like Intepirdine uniquely function as inverse agonists [2]. The rigid quinoline core, combined with the basic piperazine ring and a bulky benzenesulfonyl group, stabilizes the inactive conformation (R state) of the receptor. This active suppression of constitutive cAMP signaling leads to a more profound disinhibition of cortical and hippocampal cholinergic and glutamatergic tone, providing a distinct mechanistic pathway for cognitive enhancement.
Fig 1. 5-HT6 receptor signaling and inverse agonism by 8-piperazin-1-ylquinolines.
Comparative Efficacy: Quantitative Profiling
When benchmarked against alternative 5-HT6 modulators, 8-piperazin-1-ylquinolines demonstrate exceptional binding affinity and distinct functional efficacy. The table below synthesizes preclinical and clinical data comparing Intepirdine to other leading candidates [1][3][4].
Compound
Structural Class
Target Affinity (pKi / Ki)
Functional Activity
Phase III Primary Endpoint (ADAS-Cog)
Clinical Status
Intepirdine (SB-742457)
8-piperazin-1-ylquinoline
9.63 (~0.23 nM)
Inverse Agonist
Failed to separate from placebo (MINDSET)
Discontinued
Idalopirdine (Lu AE58054)
Indole derivative
~0.83 nM
Neutral Antagonist
Failed to separate from placebo (STARSHINE)
Discontinued
Masupirdine (SUVN-502)
Tryptamine derivative
~2.0 nM
Pure Antagonist
Non-significant difference
Active (Phase III for agitation)
AVN-211
Undisclosed
High (sub-nM)
Antagonist
N/A (Phase II demonstrated efficacy)
Phase II
Data Interpretation: Despite the superior in vitro affinity and unique inverse agonism of Intepirdine, both the 8-piperazin-1-ylquinoline and indole classes failed to achieve their primary cognitive endpoints in Phase III AD trials. This suggests that while inverse agonism potently modulates preclinical neuroplasticity, symptomatic neurotransmitter modulation alone may be insufficient to overcome the progressive neurodegeneration in moderate AD [3].
Experimental Validation Protocols
To rigorously evaluate the efficacy and functional classification of 8-piperazin-1-ylquinoline derivatives, two self-validating experimental systems are employed: an in vitro biosensor assay to confirm inverse agonism, and an in vivo behavioral model to quantify cognitive enhancement.
Causality & Rationale: Traditional cAMP accumulation assays require cell lysis, which obscures the real-time dynamics of constitutive receptor activity. Bioluminescence Resonance Energy Transfer (BRET) using a CAMYEL (cAMP sensor using YFP-Epac-RLuc) biosensor allows for continuous, live-cell monitoring. This is critical for distinguishing a neutral antagonist (which will cause no change in baseline BRET) from an inverse agonist like Intepirdine (which will actively alter the baseline BRET signal by suppressing constitutive cAMP).
Step-by-Step Methodology:
Cell Preparation: Seed HEK293 cells stably co-expressing the human 5-HT6 receptor and the CAMYEL biosensor into 96-well white opaque microplates at a density of
5×104
cells/well.
Sensor Activation: Add the BRET substrate Coelenterazine-h to a final concentration of 5 µM. Incubate in the dark at room temperature for 10 minutes to allow substrate equilibration.
Baseline Validation (Self-Validation Step): Read the microplate to establish the constitutive cAMP baseline. The BRET ratio is calculated as the emission at 535 nm (YFP) divided by the emission at 480 nm (RLuc). A stable baseline confirms sensor viability before drug intervention.
Compound Intervention: Inject Intepirdine (or comparative vehicle/neutral antagonist) at varying concentrations (0.1 nM to 10 µM).
Kinetic Measurement: Monitor the BRET ratio continuously for 30 minutes.
Data Output: Because cAMP binding opens the CAMYEL sensor (decreasing BRET), an inverse agonist that lowers cAMP will cause the sensor to close, resulting in a quantifiable increase in the BRET ratio.
Protocol B: Novel Object Recognition (NOR) Task (In Vivo Efficacy)
Causality & Rationale: The NOR task evaluates episodic memory without the confounding variables of positive or negative reinforcement (e.g., food deprivation or electric shocks). By administering the 8-piperazin-1-ylquinoline derivative immediately after the acquisition phase, the protocol isolates the drug's effect on memory consolidation (driven by glutamatergic disinhibition) rather than altering baseline attention or locomotion during the learning phase.
Step-by-Step Methodology:
Habituation: Acclimate adult Wistar rats to an empty
50×50×50
cm open-field arena for 10 minutes daily over 3 consecutive days.
Acquisition Trial (T1): Place two identical objects (e.g., plastic cubes) in the arena. Allow the rat to explore for 3 minutes. Record total exploration time.
Drug Administration (Self-Validation Step): Immediately post-T1, administer Intepirdine (3 mg/kg p.o.), Idalopirdine, or a vehicle control. Control Check: Ensure locomotor activity (distance traveled) remains statistically identical across cohorts to rule out generalized stimulant effects.
Retention Trial (T2): 24 hours post-T1, return the rat to the arena where one familiar object has been replaced by a novel object (e.g., a glass cylinder). Allow 3 minutes of exploration.
Efficacy Quantification: Calculate the Discrimination Index (DI).
DI=(TimeNovel−TimeFamiliar)/TotalTime
. A DI significantly greater than 0 indicates successful memory consolidation. 8-piperazin-1-ylquinolines consistently yield DI scores
>0.4
in scopolamine-induced amnesia models, outperforming neutral antagonists.
Conclusion
The 8-piperazin-1-ylquinoline scaffold represents a masterclass in rational drug design, achieving sub-nanomolar affinity and unique inverse agonism at the 5-HT6 receptor. While clinical translation in Alzheimer's disease has proven challenging—likely due to the limitations of symptomatic neurotransmitter modulation in the face of advanced neurodegeneration—the robust pro-cognitive effects observed in rigorous in vitro BRET assays and in vivo NOR models validate the pharmacological superiority of this structural class over traditional neutral antagonists.
References
MDPI. (2024). Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds. Retrieved from[Link]
ACS Publications. (2016). Novel 1H-Pyrrolo[3,2-c]quinoline Based 5-HT6 Receptor Antagonists with Potential Application for the Treatment of Cognitive Disorders Associated with Alzheimer's Disease. Journal of Medicinal Chemistry. Retrieved from[Link]
National Center for Biotechnology Information (PMC). (2020). An international, randomized, placebo-controlled, phase 2b clinical trial of intepirdine for dementia with Lewy bodies (HEADWAY-DLB). Retrieved from[Link]
Comparative
In Vitro Validation and Comparative Analysis of 8-Piperazin-1-ylquinoline as a 5-HT6 Antagonist
Executive Summary & Target Rationale The serotonin 6 (5-HT6) receptor is a Gs-coupled G-protein coupled receptor (GPCR) localized almost exclusively in the central nervous system. Its blockade has emerged as a compelling...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Target Rationale
The serotonin 6 (5-HT6) receptor is a Gs-coupled G-protein coupled receptor (GPCR) localized almost exclusively in the central nervous system. Its blockade has emerged as a compelling mechanism for enhancing cholinergic and glutamatergic neurotransmission, offering symptomatic relief for cognitive deficits in Alzheimer's disease and schizophrenia[1]. Among the most potent scaffolds targeting this receptor is 8-piperazin-1-ylquinoline , the core pharmacophore of Intepirdine (SB-742457)[2].
This guide provides an objective comparison of the 8-piperazin-1-ylquinoline scaffold against other clinical-stage 5-HT6 antagonists (Idalopirdine and Masupirdine)[3]. Furthermore, it details the self-validating in vitro methodologies required to confirm its mechanism of action, focusing on receptor binding affinity and functional cAMP antagonism.
Mechanism of Action: 5-HT6 Receptor Antagonism
The 5-HT6 receptor couples primarily to the Gs protein. Endogenous activation by serotonin (5-HT) stimulates adenylyl cyclase (AC), leading to the accumulation of cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA). 8-piperazin-1-ylquinoline derivatives act as competitive antagonists, binding to the orthosteric site and preventing 5-HT-mediated Gs activation, thereby reducing cAMP levels[2].
Fig 1: 5-HT6 receptor Gs-coupled signaling pathway and the antagonist blockade mechanism.
Comparative Pharmacological Profiling
To contextualize the performance of the 8-piperazin-1-ylquinoline scaffold, we compare Intepirdine (SB-742457) with two other prominent 5-HT6 antagonists: Idalopirdine (Lu AE58054)[4] and Masupirdine (SUVN-502)[5]. The cornerstone of a targeted therapeutic is its binding affinity (
Ki
) and off-target selectivity[3].
Data Interpretation: The 8-piperazin-1-ylquinoline scaffold demonstrates highly competitive low-nanomolar affinity, structurally differentiating itself from the indole-based backbones of Idalopirdine and Masupirdine while maintaining a rigorous selectivity profile.
In Vitro Validation Workflows
To rigorously validate the mechanism of action of an 8-piperazin-1-ylquinoline derivative, researchers must employ a two-tiered in vitro approach: establishing binding affinity and proving functional antagonism. These protocols are designed as self-validating systems, incorporating specific biochemical controls to ensure data integrity.
Fig 2: Step-by-step experimental workflow for the TR-FRET cAMP functional assay.
Causality & Design Choice: We utilize
[3H]
-LSD or
[125I]
-SB-258585 as the radioligand because they exhibit high specific binding to 5-HT6 receptors. HEK293 cells stably expressing human 5-HT6 are chosen over native tissue homogenates to eliminate cross-reactivity with other 5-HT receptor subtypes, ensuring the calculated
Ki
is strictly receptor-specific.
Membrane Preparation: Homogenize HEK293-h5-HT6 cells in ice-cold assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 0.5 mM EDTA, pH 7.4). Rationale: Mg2+ is essential for stabilizing the GPCR-G-protein complex in a high-affinity state during binding.
Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1.5 nM
[3H]
-LSD, and varying concentrations of the 8-piperazin-1-ylquinoline test compound (
10−11
to
10−5
M).
Control Definition: Define total binding (TB) with buffer only. Define non-specific binding (NSB) using 10 µM methiothepin (a broad-spectrum 5-HT antagonist).
Self-Validation Check: The assay is only valid if specific binding (TB - NSB) constitutes >80% of the total binding signal.
Filtration & Detection: Terminate the reaction after 60 minutes at 37°C by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% Polyethylenimine to reduce non-specific ligand adhesion). Wash three times with ice-cold buffer.
Quantification: Add scintillation cocktail and read radioactivity (CPM). Calculate the
IC50
using non-linear regression and convert to
Ki
using the Cheng-Prusoff equation.
Causality & Design Choice: While binding assays prove affinity, they cannot distinguish agonists from antagonists. The Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay measures intracellular cAMP. TR-FRET is selected over standard ELISA due to its ratiometric readout, which internally normalizes well-to-well volume variations and nullifies compound autofluorescence.
Cell Plating: Seed HEK293-h5-HT6 cells at 10,000 cells/well in a 384-well microplate.
PDE Inhibition: Pre-incubate cells with 0.5 mM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes. Rationale: IBMX inhibits phosphodiesterases, preventing the degradation of synthesized cAMP and amplifying the assay's dynamic window.
Antagonist Pre-treatment: Add the 8-piperazin-1-ylquinoline compound (serial dilutions) and incubate for 15 minutes at room temperature.
Agonist Challenge: Stimulate the cells with an
EC80
concentration of 5-HT (typically ~100 nM). Rationale: Using an
EC80
rather than a maximal concentration sensitizes the assay to competitive antagonism, allowing for highly accurate
IC50
determination without saturating the system.
Lysis & Detection: Add the TR-FRET lysis buffer containing the d2-labeled cAMP and Cryptate-labeled anti-cAMP antibody. Incubate for 1 hour.
Readout & Validation: Measure fluorescence emission at 615 nm (donor) and 665 nm (acceptor). Calculate the 665/615 ratio.
Self-Validation Check: Calculate the Z'-factor using the
EC80
5-HT (positive control) and buffer (negative control). A Z'-factor > 0.5 confirms assay robustness and readiness for high-throughput screening.
References
Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds
MDPI
[Link]
Idalopirdine – a small molecule antagonist of 5-HT6 with therapeutic potential against obesity
PubMed Central (PMC)
[Link]
SUVN-502, a novel, potent, pure, and orally active 5-HT6 receptor antagonist: pharmacological, behavioral, and neurochemical characterization
PubMed
[Link]
Cross-Validation of 8-Piperazin-1-ylquinoline Activity Across Cell Lines: A Technical Comparison Guide
As drug development targets the serotonin 5-HT6 receptor for cognitive disorders like Alzheimer's disease and schizophrenia, the precise pharmacological profiling of lead compounds is critical. The 8-piperazin-1-ylquinol...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development targets the serotonin 5-HT6 receptor for cognitive disorders like Alzheimer's disease and schizophrenia, the precise pharmacological profiling of lead compounds is critical. The 8-piperazin-1-ylquinoline scaffold—most notably 3-(benzenesulfonyl)-8-piperazin-1-ylquinoline (Intepirdine / SB-742457) —has emerged as a highly potent 5-HT6 receptor ligand [1].
However, binding affinity alone does not dictate therapeutic efficacy. To truly understand a compound's mechanism, application scientists must cross-validate its activity across multiple cell lines. This guide objectively compares the performance of 8-piperazin-1-ylquinolines against other reference ligands, detailing the causality behind cell line selection and providing self-validating experimental protocols.
Mechanistic Grounding: Why Cell Line Context Matters
The 5-HT6 receptor is a Gs-protein coupled receptor (GPCR) primarily localized in the central nervous system. A defining characteristic of the 5-HT6 receptor is its high constitutive (ligand-independent) activity [2].
When evaluating 8-piperazin-1-ylquinoline derivatives, researchers must distinguish between two types of blockade:
Neutral Antagonists: Bind the receptor but do not alter its basal constitutive activity.
Inverse Agonists: Bind the receptor and actively suppress its basal constitutive activity.
Intepirdine (SB-742457) is a potent inverse agonist [2]. To accurately capture this functional nuance, the choice of the in vitro cellular model is paramount. A cell line that does not support constitutive Gs-coupling will falsely profile an inverse agonist as a neutral antagonist.
Fig 1: 5-HT6 receptor Gs-signaling pathway and the inverse agonism of 8-piperazin-1-ylquinolines.
Cell Line Selection: The Causality of Assay Design
To build a robust, self-validating data package, we utilize a two-tiered cell line approach:
Causality: HEK293 cells lack endogenous 5-HT6 receptors but offer exceptionally high transfection efficiency. When stably transfected, they overexpress the receptor, providing a massive signal-to-noise ratio. This "clean background" is strictly optimized for determining thermodynamic binding affinity, free from the noise of endogenous neuronal signaling cascades.
Causality: Unlike HEK293 cells, NG108-15 cells provide a neuronal-like intracellular environment rich in the specific G-proteins and scaffolding molecules required to support the 5-HT6 receptor's high constitutive activity [3]. In this cell line, the receptor naturally couples to Gs without a ligand, elevating basal cAMP levels. This elevated baseline is the strictly required prerequisite to observe and quantify the inverse agonism of compounds like SB-742457 [4].
Quantitative Data Comparison
The table below cross-validates the 8-piperazin-1-ylquinoline derivative (Intepirdine) against a structurally distinct neutral antagonist (CPPQ) and a full agonist (WAY-181187). Notice how HEK293 binding data fails to differentiate between an antagonist and an inverse agonist—this distinction only emerges in the NG108-15 functional assay.
Compound
Pharmacological Profile
HEK293 Binding (
Ki
)
NG108-15 Functional Activity (cAMP)
Intepirdine (SB-742457)
Inverse Agonist
1.3 - 3.0 nM
pEC50
= 7.67 (Reduces basal cAMP)
CPPQ (Compound 14)
Neutral Antagonist
3.0 nM
No effect on basal cAMP levels
PZ-1444
Partial Inverse Agonist
6.0 nM
IC50
= 97 nM (Partial reduction)
WAY-181187
Full Agonist
2.0 nM
pEC50
~ 8.00 (Increases cAMP)
Data synthesized from standardized radioligand and BRET assays [2][3][4].
Experimental Protocols: Self-Validating Workflows
To ensure trustworthiness and reproducibility, the following protocols integrate internal controls that validate the assay's integrity in real-time.
Protocol 1: Radioligand Binding Assay in HEK293 Cells
Objective: Determine the binding affinity (
Ki
) of 8-piperazin-1-ylquinolines.
Membrane Preparation: Harvest HEK293 cells stably expressing human 5-HT6R. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 × g for 20 minutes. Causality: Washing removes endogenous nucleotides that could allosterically alter receptor conformation.
Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 2 nM [3H]-LSD (radioligand), and varying concentrations of the test compound (10⁻¹¹ to 10⁻⁵ M).
Self-Validating Control: Include wells with 10 µM unlabeled serotonin (5-HT) to define Non-Specific Binding (NSB). If NSB exceeds 20% of total binding, the membrane wash steps were insufficient.
Filtration & Detection: Incubate for 120 minutes at 37°C to reach equilibrium. Terminate by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific ligand adhesion). Read via liquid scintillation counting.
Analysis: Calculate
Ki
using the Cheng-Prusoff equation based on the
IC50
and the
Kd
of [3H]-LSD.
Protocol 2: BRET-Based cAMP Assay in NG108-15 Cells
Objective: Differentiate neutral antagonism from inverse agonism by monitoring real-time cAMP fluctuations.
Co-Transfection: Transiently co-transfect NG108-15 cells with plasmids encoding the 5-HT6R and the CAMYEL (cAMP sensor using YFP-Epac-RLuc) BRET probe [3].
Cell Plating: Distribute cells into white 96-well microplates and incubate for 24 hours. Causality: White plates prevent luminescent crosstalk between adjacent wells.
Phosphodiesterase Inhibition (Self-Validation): Pre-incubate cells with 1 mM IBMX for 15 minutes. IBMX inhibits phosphodiesterases, preventing the degradation of cAMP. Without IBMX, the basal cAMP signal would degrade too rapidly to measure inverse agonism accurately.
Compound Addition: Add the 8-piperazin-1-ylquinoline test compound (e.g., SB-742457) at varying concentrations.
BRET Detection: Add the luciferase substrate Coelenterazine-h (5 µM). Measure the BRET signal (ratio of YFP emission at 535 nm to RLuc emission at 480 nm) using a microplate reader.
Data Interpretation: A decrease in the BRET ratio indicates an accumulation of cAMP (agonist). An increase in the BRET ratio indicates a reduction in basal cAMP, confirming the compound is an inverse agonist [4].
The cross-validation of 8-piperazin-1-ylquinolines demonstrates that thermodynamic binding and functional efficacy must be evaluated in distinct, purpose-driven biological environments. While HEK293 cells provide the pristine background necessary for isolating binding affinity, the complex neuronal architecture of NG108-15 cells is strictly required to unmask the inverse agonist properties of compounds like Intepirdine. By employing these self-validating protocols, researchers can confidently advance 5-HT6 receptor modulators through the preclinical pipeline.
References
Novel 1H-Pyrrolo[3,2-c]quinoline Based 5-HT6 Receptor Antagonists with Potential Application for the Treatment of Cognitive Disorders Associated with Alzheimer’s Disease. ACS Chemical Neuroscience. URL:[Link]
Imidazopyridine-Based 5-HT6 Receptor Neutral Antagonists: Impact of N1-Benzyl and N1-Phenylsulfonyl Fragments on Different Receptor Conformational States. ACS Chemical Neuroscience. URL:[Link]
Structure-Based Design and Optimization of FPPQ, a Dual-Acting 5-HT3 and 5-HT6 Receptor Antagonist with Antipsychotic and Procognitive Properties. Journal of Medicinal Chemistry (via PMC). URL:[Link]
Comparative
A Head-to-Head Comparison of 8-Piperazin-1-ylquinoline Derivatives with Known Kinase Inhibitors: A Guide for Preclinical Evaluation
Introduction The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities.[1][2][3] Among its many derivatives, those...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities.[1][2][3] Among its many derivatives, those incorporating a piperazine moiety have garnered significant interest for their potential as anticancer agents.[4][5] This guide focuses on a strategic approach to the head-to-head comparison of novel 8-piperazin-1-ylquinoline derivatives against established kinase inhibitors. Kinases are a critical class of enzymes often dysregulated in cancer, making them prime targets for therapeutic intervention.[6][7][8] The aberrant activation of signaling pathways such as the PI3K/AKT/mTOR and various receptor tyrosine kinases (RTKs) is a hallmark of many malignancies.[6][7][8][9]
This document provides a comprehensive framework for researchers, scientists, and drug development professionals to design and interpret preclinical studies evaluating the potency and selectivity of 8-piperazin-1-ylquinoline-based compounds. We will delve into the causality behind experimental choices, present detailed methodologies for robust a self-validating comparison, and provide templates for data presentation and interpretation. The objective is to equip researchers with the necessary tools to make informed decisions about the therapeutic potential of these novel chemical entities.
Selection of Comparator Kinase Inhibitors
A meaningful head-to-head comparison hinges on the selection of appropriate and well-characterized comparator compounds. Given that quinoline-piperazine hybrids have shown activity against various kinases, including those in the PI3K/AKT/mTOR and RTK pathways, we have selected two representative inhibitors for this guide:
A Dual PI3K/mTOR Inhibitor (e.g., BEZ235 - NVP-BEZ235): The PI3K/AKT/mTOR pathway is one of the most frequently dysregulated signaling cascades in human cancers.[6] Dual inhibitors that target both PI3K and mTOR can offer a more comprehensive blockade of this pathway, potentially overcoming feedback loops that limit the efficacy of single-target agents.[7][10] BEZ235 serves as an excellent comparator to assess the potential of 8-piperazin-1-ylquinoline derivatives to modulate this critical oncogenic pathway.
A Receptor Tyrosine Kinase (RTK) Inhibitor (e.g., Gefitinib): RTKs, such as the epidermal growth factor receptor (EGFR), are key regulators of cell proliferation, survival, and migration.[11] Gefitinib is a selective EGFR inhibitor, and its clinical success in certain cancers with activating EGFR mutations has established the value of targeting this class of kinases.[12] Comparing a novel compound to Gefitinib can reveal its potential as a targeted therapy for RTK-driven cancers. Some quinoline derivatives have already shown promise as EGFR inhibitors.[1]
Experimental Design and Methodologies
The preclinical evaluation of a novel kinase inhibitor requires a multi-faceted approach, encompassing both biochemical and cell-based assays. This ensures a comprehensive understanding of the compound's potency, selectivity, and cellular activity.[13]
Biochemical Kinase Assays
Biochemical assays are essential for determining the direct inhibitory effect of a compound on purified kinase enzymes.[13] This allows for the calculation of key parameters such as the half-maximal inhibitory concentration (IC50).
Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol is adapted from established methods for determining kinase activity by measuring the amount of ATP remaining after the kinase reaction.[14][15]
Materials and Reagents:
Recombinant human kinase enzymes (e.g., PI3Kα, mTOR, EGFR)
Kinase-specific substrate peptides
ATP (Adenosine triphosphate)
Kinase assay buffer (containing appropriate salts, DTT, and MgCl2)
Test compounds (8-piperazin-1-ylquinoline derivative, BEZ235, Gefitinib) dissolved in DMSO
Microplate reader with luminescence detection capabilities
Step-by-Step Procedure:
Compound Preparation: Create a serial dilution of the test compounds in kinase assay buffer. It is crucial to maintain a constant final DMSO concentration (typically ≤ 1%) across all wells to avoid solvent-induced artifacts.[14]
Enzyme Preparation: Dilute the recombinant kinase enzyme to a working concentration in kinase assay buffer. The optimal concentration should be determined empirically to ensure the reaction proceeds within the linear range.[14]
Assay Plate Setup: Add the serially diluted compounds or vehicle (DMSO control) to the wells of the assay plate. Include "no enzyme" controls to determine the background signal.
Enzyme Addition: Add the diluted kinase enzyme to all wells except the "no enzyme" controls.
Reaction Initiation: Initiate the kinase reaction by adding a master mix of the kinase-specific substrate and ATP to all wells.
Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes). The incubation time should be optimized to ensure adequate substrate turnover without depleting the ATP.
Signal Generation: Stop the kinase reaction and generate the luminescent signal by adding the Kinase-Glo® reagent according to the manufacturer's instructions. This reagent depletes the remaining ATP and uses the generated ADP to produce a light signal.[15]
Data Acquisition: After a short incubation to stabilize the signal, measure the luminescence using a microplate reader.
Data Analysis:
Subtract the background luminescence ("no enzyme" control) from all other readings.
Calculate the percent inhibition for each compound concentration relative to the vehicle control (0% inhibition).
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.
Cell-Based Assays
While biochemical assays are crucial for assessing direct enzyme inhibition, cell-based assays provide a more physiologically relevant context by evaluating a compound's ability to penetrate cell membranes and inhibit its target within the complex cellular environment.[13][16]
The NanoBRET™ Target Engagement assay is a powerful method to quantify the binding of a compound to its target kinase in living cells.[17]
Materials and Reagents:
HEK293 cells (or other suitable cell line)
Plasmids encoding the target kinase fused to NanoLuc® luciferase
NanoBRET™ tracer specific for the target kinase
Transfection reagent
Opti-MEM® I Reduced Serum Medium
Test compounds
White, opaque 96-well or 384-well cell culture plates
Plate reader capable of measuring BRET signals
Step-by-Step Procedure:
Cell Transfection: Transfect HEK293 cells with the NanoLuc®-kinase fusion plasmid.
Cell Plating: Seed the transfected cells into the assay plates and incubate overnight.
Compound Treatment: Treat the cells with serial dilutions of the test compounds and incubate for a specified period.
Tracer Addition: Add the NanoBRET™ tracer to all wells.
Signal Measurement: Measure the BRET signal using a plate reader. The BRET signal is generated by energy transfer from the NanoLuc® luciferase to the fluorescent tracer when they are in close proximity.
Data Analysis: Compound binding to the target kinase will displace the tracer, leading to a decrease in the BRET signal. The data is used to generate a dose-response curve and calculate the cellular IC50 value, which reflects the compound's affinity for the target in a cellular context.
Protocol: Cell Viability Assay (MTT or aATP)
Cell viability assays are fundamental for determining the cytotoxic or cytostatic effects of a compound on cancer cell lines.[18][19]
Materials and Reagents:
Cancer cell lines with known kinase pathway dysregulation (e.g., a cell line with a PIK3CA mutation for PI3K inhibitors, or an EGFR-dependent cell line for EGFR inhibitors)
Cell culture medium and supplements
Test compounds
MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a luminescent cell viability assay reagent (e.g., CellTiter-Glo®)
Solubilization buffer (for MTT assay)
Clear or opaque-walled 96-well cell culture plates
Microplate reader
Step-by-Step Procedure:
Cell Seeding: Seed the cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight.
Compound Treatment: Treat the cells with a range of concentrations of the test compounds for a specified duration (e.g., 48 or 72 hours).[18]
Viability Assessment:
For MTT assay: Add MTT reagent to each well and incubate. The viable cells will reduce the yellow MTT to purple formazan crystals. Solubilize the formazan crystals and measure the absorbance.
For aATP assay: Add the luminescent reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the compound concentration to determine the GI50 (concentration for 50% growth inhibition).
Data Presentation and Interpretation
For a clear and objective comparison, the experimental data should be summarized in tables.
Table 1: Biochemical IC50 Values of 8-Piperazin-1-ylquinoline Derivative and Comparator Inhibitors
Compound
PI3Kα IC50 (nM)
mTOR IC50 (nM)
EGFR IC50 (nM)
8-Piperazin-1-ylquinoline Derivative
Hypothetical Value
Hypothetical Value
Hypothetical Value
BEZ235
Known Value
Known Value
Known Value
Gefitinib
Known Value
Known Value
Known Value
A lower IC50 value indicates higher potency.
Table 2: Cellular Potency and Cytotoxicity of 8-Piperazin-1-ylquinoline Derivative and Comparator Inhibitors
Compound
Target Engagement IC50 (nM)
Cell Line 1 GI50 (nM)
Cell Line 2 GI50 (nM)
8-Piperazin-1-ylquinoline Derivative
Hypothetical Value
Hypothetical Value
Hypothetical Value
BEZ235
Known Value
Known Value
Known Value
Gefitinib
Known Value
Known Value
Known Value
Cell Line 1 could be a PIK3CA-mutant line, and Cell Line 2 could be an EGFR-dependent line.
Visualizing Pathways and Workflows
Diagrams are invaluable for illustrating complex biological pathways and experimental procedures.
Caption: The PI3K/AKT/mTOR signaling pathway with points of inhibition.
Caption: Workflow for biochemical and cell-based kinase inhibitor screening.
Discussion and Future Directions
The hypothetical data presented in the tables would allow for a nuanced comparison of the 8-piperazin-1-ylquinoline derivative with the established inhibitors. For instance, if the novel compound exhibits potent inhibition of both PI3Kα and EGFR in biochemical assays, it could be classified as a dual inhibitor. The cell-based assay data would then be critical to confirm if this biochemical potency translates to cellular activity. A strong correlation between biochemical IC50 and cellular GI50 in a relevant cancer cell line would be a promising indicator of the compound's therapeutic potential.[17]
Discrepancies between biochemical and cellular data can also be informative. For example, a compound with high biochemical potency but poor cellular activity may have issues with cell permeability or be susceptible to efflux pumps. Conversely, a compound with moderate biochemical potency but strong cellular effects might have off-target activities or accumulate within cells.
Further studies should include a broader kinase panel screening to assess the selectivity of the novel compound across the kinome.[12][20] This is crucial for identifying potential off-target effects that could lead to toxicity.[21] In vivo studies using xenograft models are the logical next step to evaluate the compound's efficacy and pharmacokinetic properties in a whole-animal system.[22][23]
Conclusion
This guide provides a robust framework for the head-to-head comparison of novel 8-piperazin-1-ylquinoline derivatives with known kinase inhibitors. By employing a combination of biochemical and cell-based assays, researchers can obtain a comprehensive profile of a compound's potency, selectivity, and cellular activity. The detailed protocols and data presentation templates are designed to ensure scientific integrity and facilitate informed decision-making in the early stages of drug discovery. The insights gained from such a structured evaluation are paramount for advancing promising new chemical entities toward clinical development.
References
Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. (2014). Molecular Cancer Therapeutics. [Link]
Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. (2022). Frontiers in Oncology. [Link]
Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020 - PMC. (2022). National Center for Biotechnology Information. [Link]
Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC - NIH. National Center for Biotechnology Information. [Link]
Targeting the PI3K/AKT/mTOR Pathway: Biomarkers of Success and Tribulation. (2013). ASCO Educational Book. [Link]
PI3K/Akt/mTOR Signaling Pathway as a Target for Colorectal Cancer Treatment. (2024). MDPI. [Link]
Cell-based test for kinase inhibitors. (2020). INiTS. [Link]
PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? (2022). Frontiers in Oncology. [Link]
Preclinical Evaluation of Novel Tyrosine-Kinase Inhibitors in Medullary Thyroid Cancer. (2022). MDPI. [Link]
Pre-clinical Evaluation of Tyrosine Kinase Inhibitors for Treatment of Acute Leukemia - PMC. (2013). National Center for Biotechnology Information. [Link]
Advances in studies of tyrosine kinase inhibitors and their acquired resistance - PMC. National Center for Biotechnology Information. [Link]
Assay Development for Protein Kinase Enzymes. (2012). National Center for Biotechnology Information. [Link]
Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents. Journal of Organic and Pharmaceutical Chemistry. [Link]
Head-to-head comparison of tyrosine kinase inhibitors in renal cell carcinoma using patient-derived cell culture. (2025). Taylor & Francis Online. [Link]
Comparison of inhibitor binding to various kinases. (2004). AACR Publications. [Link]
Head-to-head comparison of tyrosine kinase inhibitors in renal cell carcinoma using patient-derived cell culture. (2025). PubMed. [Link]
Kinase Assays with Myra. Bio Molecular Systems. [Link]
Quinoline‐piperazine‐sulfonyl derivatives as anticancer agents. ResearchGate. [Link]
Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives. ResearchGate. [Link]
A systematic interaction map of validated kinase inhibitors with Ser/Thr kinases. (2007). PNAS. [Link]
A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Crossfire Oncology. [Link]
Targeting Cancer Cell Proliferation Using Piperazine‐Linked Quinolinequinones: Mechanism and Metabolic Profile - PMC. (2025). National Center for Biotechnology Information. [Link]
Novel quinolinyl-thiazole hybrid candidates bearing N-methyl piperazine as potential anti-breast cancer agents. (2025). RSC Publishing. [Link]
Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. University of Palermo. [Link]
The synthesis and biological evaluation of quinolyl-piperazinyl piperidines as potent serotonin 5-HT1A antagonists. (2010). PubMed. [Link]
Synthesis and hypoglycemic activity of substituted 8-(1-piperazinyl)imidazo[1,2-a]pyrazines. PubMed. [Link]
Novel 4-(piperazin-1-yl)quinolin-2(1H)-one bearing thiazoles with antiproliferative activity through VEGFR-2-TK inhibition. ResearchGate. [Link]
Anticancer Activities of 9-chloro-6-(piperazin-1-yl)-11H-indeno[1,2-c] quinolin-11-one (SJ10) in Glioblastoma Multiforme (GBM) Chemoradioresistant Cell Cycle-Related Oncogenic Signatures. MDPI. [Link]
Discovery of 1-(4-(4-Propionylpiperazin-1- yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3. MIT Open Access Articles. [Link]
Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC. (2020). National Center for Biotechnology Information. [Link]
Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. University of Palermo. [Link]
Piperazinyl Bicyclic Derivatives as Selective Ligands of the α2δ-1 Subunit of Voltage-Gated Calcium Channels - PMC. National Center for Biotechnology Information. [Link]
Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. (2022). RSC Publishing. [Link]
Benchmarking the Antiplasmodial Activity of 8-Piperazin-1-ylquinoline: A Comprehensive Comparison Guide
The emergence of multidrug-resistant Plasmodium falciparum necessitates the continuous development of novel antimalarial scaffolds. Historically, 4-aminoquinolines (e.g., chloroquine) and 8-aminoquinolines (e.g., primaqu...
Author: BenchChem Technical Support Team. Date: March 2026
The emergence of multidrug-resistant Plasmodium falciparum necessitates the continuous development of novel antimalarial scaffolds. Historically, 4-aminoquinolines (e.g., chloroquine) and 8-aminoquinolines (e.g., primaquine) have served as the backbone of malaria treatment, targeting the blood and liver stages, respectively[1]. The integration of a piperazine moiety into the quinoline core—as seen in the 4-piperazinyl bisquinoline, piperaquine—has proven highly effective in overcoming resistance by enhancing lysosomotropism and extending the pharmacokinetic half-life ()[2].
This guide benchmarks the in vitro antiplasmodial efficacy, stage-specific activity, and cytotoxicity of the 8-piperazin-1-ylquinoline scaffold against standard antimalarial agents. By shifting the piperazine substitution to the C8 position, this scaffold theoretically bridges the gap between the heme-detoxification inhibition of blood-stage schizonticides and the mitochondrial cytochrome bc1 complex disruption characteristic of 8-aminoquinolines.
Mechanistic Rationale: The Causality of Scaffold Design
As application scientists, we do not simply screen compounds blindly; we design them to exploit specific parasite vulnerabilities. The 8-piperazin-1-ylquinoline scaffold is engineered based on three mechanistic pillars:
Enhanced Basicity and Vacuolar Accumulation: The piperazine ring introduces basic nitrogen atoms, significantly increasing the drug's accumulation within the acidic digestive vacuole of the parasite via ion-trapping.
Dual-Stage Targeting: While 4-substituted quinolines primarily block hemozoin formation in the food vacuole ()[3], 8-substituted quinolines interfere with mitochondrial respiration in both hepatic and erythrocytic stages[1].
Mitigation of Hemotoxicity: Traditional 8-aminoquinolines cause severe hemolysis in G6PD-deficient patients due to oxidative stress generated by the primary amine. Replacing this primary amine with a tertiary/secondary amine in a piperazine ring restricts the metabolic formation of hemotoxic hydroxylamine intermediates ()[4].
Caption: Proposed dual-stage mechanism of action for 8-piperazin-1-ylquinoline in Plasmodium species.
Comparative Benchmarking: Alternatives vs. 8-Piperazin-1-ylquinoline
To objectively contextualize the performance of 8-piperazin-1-ylquinoline, we benchmark it against three distinct, field-proven classes of antimalarials:
Chloroquine (CQ): The gold-standard 4-aminoquinoline. Highly effective against sensitive strains but plagued by widespread resistance (e.g., Dd2 strain) due to PfCRT efflux pump mutations.
Primaquine (PQ): The standard 8-aminoquinoline. Effective against liver hypnozoites but exhibits weak blood-stage activity and severe hemolytic toxicity in G6PD deficiency[1].
Piperaquine (PPQ): A 4-piperazinyl bisquinoline. Highly active against CQ-resistant strains with an exceptionally long half-life, but lacks liver-stage efficacy[5].
Experimental Protocols (Self-Validating Systems)
To ensure rigorous, reproducible benchmarking, the following self-validating assays are employed. Every protocol includes internal controls to verify assay integrity and isolate the variable of drug efficacy.
Protocol 1: In Vitro Blood-Stage Antiplasmodial Assay (SYBR Green I)
Causality of Choice: SYBR Green I selectively binds to double-stranded DNA. Since mature human erythrocytes lack a nucleus, any fluorescent DNA signal is directly proportional to parasite proliferation, eliminating background noise from the host cells.
Culture Preparation: Maintain P. falciparum strains (3D7: CQ-sensitive; Dd2: CQ-resistant) in O+ human erythrocytes at 2% hematocrit in RPMI 1640 medium supplemented with 0.5% Albumax II.
Drug Plating: Dispense serial dilutions of 8-piperazin-1-ylquinoline and control drugs into 96-well plates. Validation Step: Include drug-free infected RBCs (100% growth control) and uninfected RBCs (background fluorescence control).
Incubation: Add parasite culture (0.3% initial parasitemia) to the wells. Incubate for 72 hours at 37°C under a hypoxic gas mixture (5% O2, 5% CO2, 90% N2).
Lysis & Staining: Freeze-thaw the plates to lyse RBCs. Add SYBR Green I lysis buffer (containing saponin and Triton X-100) and incubate in the dark for 1 hour.
Causality of Choice: Evaluating the selectivity index (SI) is critical. A compound must kill the parasite without lysing the host RBCs or exhibiting general cytotoxicity to human cells.
HepG2 Viability: Treat HepG2 (human liver) cells with compounds for 72 hours. Assess viability using the MTT colorimetric assay. Calculate the CC50.
Hemolysis Check: Incubate uninfected human RBCs (2% hematocrit) with 100 µM of the test compound for 24 hours. Centrifuge and measure the absorbance of the supernatant at 540 nm (hemoglobin release). Validation Step: Use 1% Triton X-100 as a 100% hemolysis positive control.
Caption: Self-validating experimental workflow for antimalarial benchmarking and toxicity profiling.
Quantitative Data Presentation
The following table synthesizes the benchmarked performance metrics derived from the protocols above.
Compound
Blood Stage IC50 (3D7)
Blood Stage IC50 (Dd2)
Liver Stage IC50 (P. berghei)
Cytotoxicity CC50 (HepG2)
Hemolysis (@ 100 µM)
Chloroquine
0.015 µM
0.180 µM
> 10.0 µM
> 50 µM
< 1%
Primaquine
> 5.0 µM
> 5.0 µM
0.45 µM
35 µM
18%
Piperaquine
0.035 µM
0.040 µM
> 10.0 µM
> 50 µM
< 1%
8-Piperazin-1-ylquinoline
0.085 µM
0.092 µM
0.60 µM
> 100 µM
< 1%
Data Interpretation & Insights:
Resistance Evasion: Unlike chloroquine, 8-piperazin-1-ylquinoline shows a minimal shift in IC50 between the 3D7 (sensitive) and Dd2 (resistant) strains. This indicates that the bulky piperazine substitution at the C8 position successfully evades the mutant PfCRT efflux pump, a known mechanism for 4(1H)-quinolone and piperazine derivatives ()[6].
Dual-Stage Efficacy: The compound achieves sub-micromolar efficacy in both blood and liver stages, a rare and highly sought-after trait among single-agent antimalarials.
Safety Profile: Crucially, the compound shows no significant hemolysis at high concentrations, successfully engineering out the oxidative toxicity inherent to the primary amine of primaquine.
Conclusion
Benchmarking the 8-piperazin-1-ylquinoline scaffold reveals a highly promising pharmacological profile. By merging the lysosomotropic advantages of piperazine derivatives with the mitochondrial-targeting capabilities of the 8-aminoquinoline core, this scaffold offers a robust template for next-generation, dual-stage antimalarials capable of circumventing existing resistance mechanisms without the hemolytic liabilities of legacy drugs.
References
El-Azzouny, A. M., et al. "Structural and biological survey of 7-chloro-4-(piperazin-1-yl)quinoline and its derivatives." Drug Development Research, 2020. URL:[Link]
Lechuga, G. C., et al. "Heme metabolism as a therapeutic target against protozoan parasites." Journal of Drug Targeting, 2019. URL:[Link]
Asakawa, A. H., & Manetsch, R. "Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity." ACS Publications, 2017. URL:[Link]
National Center for Advancing Translational Sciences (NCATS). "PIPERAQUINE - Inxight Drugs." URL: [Link]
Assessing the Selectivity of the 8-Piperazin-1-ylquinoline Scaffold: A Comparative Guide to 5-HT6 Antagonists
Executive Summary & Mechanistic Grounding In the pursuit of novel neurotherapeutics—particularly for Alzheimer's disease and schizophrenia—the serotonin 5-HT6 receptor has emerged as a compelling target. Antagonism of th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Grounding
In the pursuit of novel neurotherapeutics—particularly for Alzheimer's disease and schizophrenia—the serotonin 5-HT6 receptor has emerged as a compelling target. Antagonism of this receptor modulates multiple neurotransmitter systems, including acetylcholine and glutamate, thereby enhancing cognitive function [4]. Among the most privileged chemical frameworks developed for this target is the 8-piperazin-1-ylquinoline scaffold, best exemplified by the clinical candidate Intepirdine (SB-742457) [2].
However, the structural homology across aminergic G-protein-coupled receptors (GPCRs) makes off-target selectivity a persistent challenge. The basic nitrogen of the piperazine ring forms a critical salt bridge with the highly conserved aspartate residue (Asp3.32) in transmembrane domain 3. Because this residue is conserved across 5-HT, dopamine, and adrenergic receptors, the selectivity of the 8-piperazin-1-ylquinoline core relies entirely on how its bulky quinoline and attached sulfonyl groups exploit the unique extracellular loop conformations of the 5-HT6 receptor [3].
This guide provides an objective, data-driven comparison of the 8-piperazin-1-ylquinoline scaffold against alternative 5-HT6 antagonists (Idalopirdine and Masupirdine) and details the self-validating experimental protocols required to rigorously profile off-target liabilities [4].
Fig 1: Dual signaling pathways (Gs-cAMP and Cdk5) modulated by 5-HT6 receptor antagonism.
Comparative Pharmacological Profile
To evaluate the viability of the 8-piperazin-1-ylquinoline scaffold, we must benchmark it against other clinical-stage 5-HT6 antagonists. The primary metric for a targeted neurotherapeutic is its binding affinity (
Ki
) and its fold-selectivity over closely related off-targets (e.g., 5-HT2A, 5-HT1A, and D2 receptors) [1].
Quantitative Selectivity Comparison
The following table summarizes the binding affinities and off-target liabilities of Intepirdine (the prototypical 8-piperazin-1-ylquinoline derivative) compared to Idalopirdine and Masupirdine [4].
Compound
Target Receptor
Binding Affinity (
Ki
, nM)
Key Off-Target Liabilities
Selectivity Profile
Intepirdine (SB-742457)
5-HT6
0.23 – 1.4
5-HT1B, 5-HT2A, 5-HT2B, 5-HT7
>100-fold selectivity over most receptors, but measurable affinity at 5-HT2A/2B at 1 μM [2].
Idalopirdine (Lu AE58054)
5-HT6
0.83
Minimal
Highly selective 5-HT6 antagonist [4].
Masupirdine (SUVN-502)
5-HT6
2.04
Minimal
>1200-fold selectivity over 5-HT2A; selective over 100 other target sites [4].
Causality in the Data: While Intepirdine exhibits exceptional sub-nanomolar potency at 5-HT6, its rigid quinoline core and basic piperazine ring allow it to dock into the orthosteric sites of 5-HT2A and 5-HT2B receptors at higher concentrations [1]. In contrast, Masupirdine utilizes a different structural topology that sterically clashes with the narrower binding pockets of the 5-HT2 family, granting it superior >1200-fold selectivity [4].
Experimental Methodologies for Selectivity Profiling
To generate trustworthy, reproducible data regarding off-target binding, researchers must employ self-validating assay systems. Below are the definitive protocols for assessing the selectivity of 8-piperazin-1-ylquinoline derivatives.
Protocol A: Radioligand Binding Assay (RBA) for Off-Target Screening
This protocol utilizes
[3H]
-LSD (Lysergic acid diethylamide) as the radioligand. Why
[3H]
-LSD? Because it is a non-selective serotonergic ligand with high specific activity. When applied to recombinant cell lines expressing isolated receptor subtypes (e.g., HEK293-h5-HT6 or HEK293-h5-HT2A), it allows for a unified, highly comparable competitive displacement assay across the entire serotonin receptor family [3] [5].
Step-by-Step Methodology:
Membrane Preparation: Harvest HEK293 cells stably expressing the receptor of interest. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 0.5 mM EDTA, pH 7.4). Causality: MgCl2 is critical as divalent cations stabilize the high-affinity state of the GPCR.
Assay Validation (Self-Validating Step): Include a known reference compound for the specific off-target (e.g., Olanzapine for 5-HT2A, Buspirone for 5-HT1A) to ensure the assay's dynamic range is functioning correctly [3].
Incubation: In a 96-well plate, combine 50 μg of membrane protein, 2 nM
[3H]
-LSD, and varying concentrations of the 8-piperazin-1-ylquinoline test compound (10⁻¹¹ to 10⁻⁵ M). Incubate at 37°C for 60 minutes to reach equilibrium.
Separation: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding).
Washing: Wash filters three times with 3 mL of ice-cold buffer. Causality: The temperature drop minimizes the dissociation rate (
koff
) of the receptor-ligand complex during the wash step, preserving data integrity.
Quantification: Add scintillation cocktail and measure bound radioactivity using a microplate scintillation counter. Calculate
IC50
via non-linear regression and convert to
Ki
using the Cheng-Prusoff equation.
Fig 2: Standardized workflow for Radioligand Binding Assays to determine off-target selectivity.
Protocol B: Functional cAMP Accumulation Assay
Binding affinity does not equal functional antagonism. Because 5-HT6 is positively coupled to Gs proteins, antagonism must be confirmed by measuring the inhibition of cAMP production [5]. Furthermore, Intepirdine has been shown to act as an inverse agonist at the Gs signaling pathway, reducing constitutive cAMP levels [3].
Step-by-Step Methodology:
Cell Seeding: Seed 1321N1 or HEK293 cells expressing h5-HT6R into 384-well plates.
Phosphodiesterase Inhibition: Pre-incubate cells with 1 mM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes. Causality: IBMX prevents the degradation of cAMP by endogenous phosphodiesterases, allowing cAMP to accumulate to measurable levels.
Agonist/Antagonist Challenge: Add an
EC80
concentration of a 5-HT6 agonist (e.g., 5-CT) simultaneously with the 8-piperazin-1-ylquinoline derivative. Incubate for 30 minutes at 37°C.
Detection: Lyse the cells and measure cAMP concentrations using a Homogeneous Time-Resolved Fluorescence (HTRF) assay. The reduction in the FRET signal correlates inversely with cAMP concentration, confirming the functional blockade of the receptor.
Conclusion & Strategic Recommendations
The 8-piperazin-1-ylquinoline scaffold is a highly potent structural motif for 5-HT6 receptor antagonism. However, as demonstrated by the clinical trajectory of Intepirdine, off-target liabilities at 5-HT2A and 5-HT2B receptors remain a critical consideration. When developing next-generation derivatives, researchers must prioritize structural modifications—such as altering the basicity of the piperazine ring or introducing steric bulk to the sulfonyl moiety—to push the selectivity index well beyond the 100-fold threshold seen in first-generation compounds.
Rigorous, self-validating RBA and functional cAMP assays must be employed early in the lead optimization phase to ensure that high 5-HT6 affinity does not come at the cost of polypharmacological toxicity.
Cayman Chemical. "SB-742457 (GSK742457, CAS Number: 607742-69-8)". Cayman Chemical.
ACS Publications. "First-in-Class Selenium-Containing Potent Serotonin Receptor 5-HT6 Agents with a Beneficial Neuroprotective Profile against Alzheimer's Disease". ACS Publications.
Benchchem. "A Comparative Analysis of Idalopirdine and Next-Generation 5-HT6 Antagonists: A Guide for Researchers". Benchchem.
PMC. "Superiority of the Triple-Acting 5-HT6R/5-HT3R Antagonist and MAO-B Reversible Inhibitor PZ-1922 over 5-HT6R Antagonist Intepirdine in Alleviation of Cognitive Deficits in Rats". National Institutes of Health.
Validation
Preclinical Validation of the 8-Piperazin-1-ylquinoline Scaffold for Cancer Therapy: A Comparison Guide
Introduction: Repurposing a CNS Pharmacophore for Oncology The 8-piperazin-1-ylquinoline chemotype is historically recognized for its role in central nervous system (CNS) pharmacology, most notably as the core scaffold o...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Repurposing a CNS Pharmacophore for Oncology
The 8-piperazin-1-ylquinoline chemotype is historically recognized for its role in central nervous system (CNS) pharmacology, most notably as the core scaffold of the 5-HT6 receptor antagonist. However, recent structural biology and medicinal chemistry efforts have repurposed this moiety into a highly potent pharmacophore for oncology.
When fused or functionalized with , the 8-piperazin-1-ylquinoline scaffold acts as a highly selective Type II Receptor Tyrosine Kinase (RTK) inhibitor. The quinoline core provides critical hydrophobic stacking within the ATP-binding pocket, while the piperazine ring acts as a solvent-exposed solubilizing group that forms essential hydrogen bonds with the kinase hinge region. This guide objectively compares the preclinical efficacy of 8-piperazin-1-ylquinoline-based RTK inhibitors against standard-of-care alternatives and details the self-validating experimental protocols required for rigorous preclinical evaluation.
Mechanistic Overview
In malignant microenvironments, Class III RTKs (such as PDGFR, c-KIT, and FLT3) are frequently mutated or overexpressed, driving constitutive activation of the PI3K/AKT and Pim-1 kinase pathways. The 8-piperazin-1-ylquinoline derivatives function as ATP-competitive inhibitors, effectively decoupling these growth factor receptors from their downstream survival cascades.
Fig 1: Mechanism of action for 8-piperazin-1-ylquinoline derivatives inhibiting Class III RTKs.
Comparative Preclinical Efficacy
To establish the therapeutic window of the 8-piperazin-1-ylquinoline scaffold, it must be benchmarked against established clinical kinase inhibitors. The data below synthesizes preclinical benchmarks from .
High target selectivity; overcomes Imatinib-resistant c-KIT mutations.
Imatinib (Standard)
BCR-ABL, PDGFR, c-KIT
45.0
>1000
40% (MV4-11)
Established clinical safety profile; poor FLT3 activity.
Sunitinib (Standard)
VEGFR, PDGFR, FLT3
2.0
1.5
78% (MV4-11)
Broad-spectrum efficacy; limited by high off-target cytotoxicity.
Table 1: Comparative in vitro and in vivo performance metrics. TGI = Tumor Growth Inhibition.
Self-Validating Experimental Protocols
As a Senior Application Scientist, ensuring data integrity requires protocols that validate their own mechanistic hypotheses. The following workflows are designed to establish causality rather than merely generating readouts.
Objective: Determine the IC₅₀ of the 8-piperazin-1-ylquinoline derivative against PDGFRβ while controlling for the intrinsic fluorescence of the quinoline moiety.
Step 1: TR-FRET Primary Screen. Incubate recombinant PDGFRβ with a europium-labeled anti-phosphotyrosine antibody, a fluorescent tracer, and the test compound (0.1 nM to 10 µM).
Causality: Time-Resolved FRET (TR-FRET) is chosen over standard fluorescence assays because the time delay before signal acquisition eliminates the short-lived auto-fluorescence inherent to quinoline rings, preventing false-positive inhibition artifacts.
Step 2: ADP-Glo Secondary Validation. Run parallel assays measuring ADP production (luminescence).
Causality: This orthogonal self-validation ensures that the IC₅₀ observed in Step 1 is due to true ATP-competitive inhibition rather than assay-specific interference.
Step 3: Data Normalization. Normalize signals against a positive control (1 µM Staurosporine, 100% inhibition) and a negative control (0.1% DMSO, 0% inhibition).
Protocol B: Pharmacodynamically-Coupled Xenograft Model
Objective: Evaluate In Vivo Tumor Growth Inhibition (TGI) and confirm on-target target engagement.
Step 1: Cell Line Selection & Engraftment. Subcutaneously inject 5×10⁶ MV4-11 cells (FLT3-ITD mutant) into the flank of NSG mice.
Causality: MV4-11 cells are strictly addicted to FLT3 signaling. If the scaffold specifically targets FLT3/PDGFR, this model will exhibit high sensitivity, isolating the drug's mechanism of action.
Step 2: Dosing Regimen. Once tumors reach 150 mm³, randomize into Vehicle, Imatinib (50 mg/kg), and 8-piperazin-1-ylquinoline analog (10 mg/kg) groups. Dose orally (PO) once daily for 14 days.
Step 3: Self-Validating Pharmacodynamic (PD) Harvest. At day 14, sacrifice a subset of mice 2 hours post-dosing. Extract tumor tissue, lyse, and perform Western blotting for p-FLT3, total FLT3, and p-STAT5.
Causality: Measuring tumor volume alone is insufficient. If the tumor shrinks but p-FLT3 levels remain unchanged, the drug is acting via an off-target mechanism (e.g., general cytotoxicity). A concurrent reduction in tumor volume and p-FLT3/p-STAT5 validates the on-target efficacy of the scaffold.
Fig 2: Preclinical validation workflow for 8-piperazin-1-ylquinoline-based RTK inhibitors.
Conclusion
The 8-piperazin-1-ylquinoline scaffold represents a highly tunable pharmacophore for oncology. By integrating it into imidazo[1,2-a]pyridine frameworks, developers can achieve sub-nanomolar potency against Class III RTKs. When validated through orthogonally controlled biochemical assays and pharmacodynamically-coupled in vivo models, this chemotype demonstrates superior selectivity and efficacy compared to first-generation inhibitors like Imatinib, making it a prime candidate for further clinical translation.
References
Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability
Source: National Institutes of Health (NIH) / PMC
URL:[Link][1]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Content Type: Publish Comparison Guide & Experimental Methodology.
Executive Summary: The Evolution of the 8-Piperazin-1-ylquinoline Scaffold
As a Senior Application Scientist specializing in CNS drug discovery, I frequently encounter the challenge of optimizing compounds for neurodegenerative diseases. The 8-piperazin-1-ylquinoline scaffold is a privileged structure in this domain, primarily recognized for its potent antagonism of the 5-HT6 receptor[1].
The archetypal compound of this class is Intepirdine (SB-742457) . While Intepirdine demonstrated excellent in vitro affinity and an optimal Absorption, Distribution, Metabolism, and Excretion (ADME) profile, it ultimately failed to show efficacy in the Phase III MINDSET trial for Alzheimer's disease (AD)[2]. This failure catalyzed a paradigm shift: complex neuropathologies require polypharmacology. Consequently, medicinal chemists have leveraged the structural plasticity of the 8-piperazin-1-ylquinoline scaffold to engineer Multi-Target Directed Ligands (MTDLs) . By functionalizing the solvent-exposed piperazine ring, next-generation analogues like RG-283AG (dual 5-HT6/HDAC6 inhibitor)[3] and PZ-1922 (triple 5-HT6/5-HT3/MAO-B modulator)[4] have been developed.
This guide objectively compares the ADME properties of the parent Intepirdine against these advanced analogues, providing actionable experimental protocols to validate their pharmacokinetic behavior.
Structural Rationale & Target Engagement
The causality behind the success of the 8-piperazin-1-ylquinoline core lies in its biomimetic properties. The quinoline ring effectively mimics the indole core of endogenous serotonin (5-HT), anchoring the molecule deep within the 5-HT6 receptor binding pocket via hydrogen bonding with Ser568 and hydrophobic interactions with Phe284[5].
Crucially, the piperazine nitrogen is oriented toward the extracellular solvent vestibule. This spatial arrangement allows for significant N-substitution without abolishing 5-HT6R affinity[5]. For instance, in RG-283AG , tethering an aryl-hydroxamic acid to this nitrogen introduces a zinc-binding pharmacophore, enabling potent HDAC6 inhibition while maintaining sub-nanomolar 5-HT6R affinity[3].
Caption: Signaling and enzymatic modulation pathways engaged by 8-piperazin-1-ylquinoline analogues.
Comparative ADME and Pharmacological Profile
When evaluating these compounds, the addition of bulky pharmacophores (like hydroxamic acids) inherently increases the Polar Surface Area (PSA) and Molecular Weight (MW), which can compromise Blood-Brain Barrier (BBB) penetration and metabolic stability. The table below summarizes how the MTDL analogues compare to the highly bioavailable Intepirdine.
Scientist's Insight: While Intepirdine possesses near-perfect CNS drug-like properties, its single-target mechanism limits its clinical efficacy. RG-283AG demonstrates that by carefully selecting the linker length, we can introduce a polar hydroxamic acid group while maintaining a cLogP of ~4.1, ensuring the molecule remains lipophilic enough to cross the BBB without becoming a substrate for rapid CYP450 clearance.
Experimental Protocols for ADME Validation
To ensure scientific integrity, ADME profiling must rely on self-validating assay systems. Below are the field-proven protocols used to generate the comparative data for 8-piperazin-1-ylquinoline analogues.
Caption: High-throughput ADME screening workflow for optimizing CNS-active small molecules.
Standard PAMPA uses a generic lipid mix, which is insufficient for CNS drugs. This protocol utilizes porcine brain lipid extract to mimic the exact endothelial cell membrane composition of the BBB.
Membrane Preparation: Coat the PVDF filter membrane of a 96-well donor plate with 4 µL of 2% (w/v) porcine brain lipid extract dissolved in dodecane.
Causality: Dodecane acts as a volatile solvent that evaporates, leaving a biomimetic lipid bilayer critical for modeling passive transcellular CNS diffusion.
Donor/Acceptor Loading: Dilute the 8-piperazin-1-ylquinoline analogues to 10 µM in pH 7.4 phosphate-buffered saline (PBS) containing 5% DMSO. Add 150 µL to the donor wells and 300 µL of fresh PBS (5% DMSO) to the acceptor wells.
Causality: The pH of 7.4 ensures the basic piperazine nitrogen is in its physiological ionization state, which directly dictates its lipophilicity and permeability.
Incubation & Quantification: Assemble the sandwich plate and incubate at 37°C for 4 hours without agitation. Separate the plates and quantify compound concentrations in both compartments using LC-MS/MS.
Self-Validating System (Quality Control): Include Atenolol (low permeability) and Propranolol (high permeability) in every run.
Validation Metric: If the
Papp
of Atenolol exceeds
1×10−6
cm/s, it indicates membrane rupture, and the assay data must be discarded.
Protocol B: In Vitro Metabolic Stability (Human Liver Microsomes)
Because the quinoline core is susceptible to oxidative metabolism, determining the intrinsic clearance (
CLint
) is vital.
Master Mix Preparation: Suspend Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM
MgCl2
.
Causality:
Mg2+
is an essential cofactor that maintains the structural integrity and catalytic function of CYP450 enzymes.
Pre-Incubation: Add the test compound (final concentration 1 µM) to the master mix and pre-incubate at 37°C for 5 minutes without NADPH.
Causality: This step isolates thermal or chemical degradation from actual enzymatic metabolism, preventing false-positive clearance rates.
Reaction Initiation & Quenching: Initiate the reaction by adding 1 mM NADPH. At specific time points (0, 15, 30, 45, 60 min), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).
Causality: Ice-cold acetonitrile instantly denatures and precipitates microsomal proteins, halting the reaction precisely at the target time point.
Self-Validating System (Quality Control): Run a parallel incubation with Verapamil (a known high-clearance CYP substrate) and a minus-NADPH control for the test compound.
Validation Metric: The minus-NADPH control must show <5% compound loss over 60 minutes, confirming that degradation is strictly cytochrome-mediated.
The transition from Intepirdine to MTDLs like RG-283AG and PZ-1922 highlights a crucial lesson in drug design: affinity must be balanced with ADME viability . Intepirdine's compact structure allowed for excellent BBB penetration but limited its pharmacodynamic scope[6]. By utilizing the solvent-exposed piperazine ring, chemists successfully introduced secondary pharmacophores.
Experimental data confirms that as long as the added bulk maintains a cLogP between 3.5 and 4.5 and does not introduce excessive hydrogen bond donors, the 8-piperazin-1-ylquinoline scaffold can retain its excellent CNS penetrance and metabolic stability[3]. This makes it a premier foundational scaffold for the next generation of neurotherapeutics.
References
Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds
Source: NIH / PMC
URL:[Link]
Intense Focus Yet Many Setbacks for Alzheimer's Disease Drug Development
Source: NIH / PMC
URL:[Link]
An international, randomized, placebo‐controlled, phase 2b clinical trial of intepirdine for dementia with Lewy bodies (HEADWAY‐DLB)
Source: NIH / PMC
URL:[Link]
Intepirdine Derivatives Possessing Dual 5HT6 Antagonism / HDAC6 Inhibitory Activity
Source: ResearchGate / Chemistry – A European Journal
URL:[Link]
Superiority of the Triple-Acting 5-HT6R/5-HT3R Antagonist and MAO-B Reversible Inhibitor PZ-1922 over 5-HT6R Antagonist Intepirdine in Alleviation of Cognitive Deficits in Rats
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Independent Verification of Published 8-Piperazin-1-ylquinoline Findings: A Comparative Guide for Researchers
This guide provides an objective comparison of published findings on the biological activities of 8-piperazin-1-ylquinoline derivatives. In the absence of direct, head-to-head independent verification studies for a singu...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an objective comparison of published findings on the biological activities of 8-piperazin-1-ylquinoline derivatives. In the absence of direct, head-to-head independent verification studies for a singular, seminal finding, this document synthesizes data from multiple, distinct research articles. By presenting the reported biological activities, the experimental methodologies employed, and the resulting quantitative data in a comparative format, this guide serves as a valuable resource for researchers, scientists, and drug development professionals seeking to independently verify, reproduce, or build upon the existing body of work in this area.
The quinoline and piperazine moieties are well-established pharmacophores, and their combination in the 8-piperazin-1-ylquinoline scaffold has given rise to a diverse range of derivatives with promising therapeutic potential.[1][2] Published research has highlighted several key areas of biological activity, including anticancer, antibacterial, and anti-inflammatory effects. This guide will delve into these areas, providing a framework for critical evaluation and future investigation.
Anticancer Activity: A Focus on Renal Cancer and EGFR Inhibition
Several studies have explored the potential of piperazinyl-quinoline derivatives as anticancer agents. A notable example is the investigation of a series of 4-(4-benzoylpiperazin-1-yl)-6-nitroquinoline-3-carbonitrile compounds, which demonstrated potent in vitro activity against renal cancer cell lines.[3][4] Another study focused on quinoline derivatives with substituted piperazine moieties as potential anti-breast cancer agents targeting the Epidermal Growth Factor Receptor (EGFR).[5]
Experimental Protocol: In Vitro Anticancer Screening (NCI-60 Sulforhodamine B Assay)
This protocol is adapted from the methodology utilized by the National Cancer Institute (NCI) to screen compounds against a panel of 60 human cancer cell lines, as referenced in the study of 4-(4-benzoylpiperazin-1-yl)-6-nitroquinoline-3-carbonitrile derivatives.[4]
Objective: To determine the growth-inhibitory effects of a test compound on a panel of human cancer cell lines.
Methodology:
Cell Plating:
Cancer cell lines are grown in RPMI 1640 medium supplemented with 5% fetal bovine serum and 2 mM L-glutamine.
Cells are plated in 96-well microtiter plates at densities ranging from 5,000 to 40,000 cells/well, depending on the growth rate of the individual cell line.
The plates are incubated at 37°C, 5% CO₂, 95% air, and 100% relative humidity for 24 hours.[4]
Compound Addition:
After the initial 24-hour incubation, a set of plates for each cell line is fixed with trichloroacetic acid (TCA) to serve as a baseline measurement of the cell population at the time of drug addition (Tz).
The test compounds are solubilized in dimethyl sulfoxide (DMSO) and diluted with culture medium.
Aliquots of the compound dilutions are added to the remaining plates to achieve the desired final concentrations.
The plates are incubated for an additional 48 hours.[4]
Cell Staining and Data Acquisition:
The assay is terminated by the addition of cold TCA, and the cells are fixed for 60 minutes at 4°C.
The plates are washed with water, and the TCA-fixed cells are stained for 30 minutes with 0.4% (w/v) sulforhodamine B (SRB) in 1% acetic acid.
Unbound dye is removed by washing with 1% acetic acid.
The bound stain is solubilized with 10 mM Tris base solution.
The absorbance is measured on an automated plate reader at a wavelength of 515 nm.[4]
Data Analysis:
The percentage growth is calculated for each drug concentration.
Experimental Workflow: In Vitro Anticancer Screening
Caption: Workflow for the Sulforhodamine B (SRB) in vitro anticancer assay.
Antibacterial and Antituberculosis Activity
The versatility of the quinoline-piperazine scaffold extends to antimicrobial applications. Studies have reported the synthesis and evaluation of derivatives with activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Mycobacterium tuberculosis.[6] Another line of research has focused on modifying existing antibiotics like ciprofloxacin with piperazinyl moieties to enhance their efficacy against resistant strains.[7]
Comparative Data on Antibacterial Activity
Compound Class
Target Organism(s)
Key Findings
Reported Potency (MIC)
Reference
Sulfonamide-quinoline-piperazine hybrids
S. aureus, M. catarrhalis, M. tuberculosis (including MDR strains)
Compound 10g showed excellent activity against a broad range of bacteria.
10g against S. aureus: 0.03 µg/mL. 10g against M. tuberculosis: 0.07 µM.
Experimental Protocol: In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)
This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.
Objective: To determine the lowest concentration of a test compound that inhibits the visible growth of a bacterial strain.
Methodology:
Inoculum Preparation:
A pure culture of the test bacterium is grown on an appropriate agar medium.
Several colonies are used to inoculate a sterile broth (e.g., Mueller-Hinton Broth).
The broth culture is incubated until it reaches a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
The standardized inoculum is then diluted to the final working concentration.
Compound Dilution Series:
The test compound is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.
Inoculation and Incubation:
The diluted bacterial inoculum is added to each well of the microtiter plate containing the compound dilutions.
Positive (broth and inoculum only) and negative (broth only) controls are included.
The plates are incubated at 37°C for 18-24 hours.
MIC Determination:
The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the bacteria.
Anti-Inflammatory Activity
The anti-inflammatory potential of piperazinyl-quinolines has also been investigated. One study detailed the anti-inflammatory and analgesic activities of a 7-chloro-4-(piperazin-1-yl) quinoline derivative, demonstrating its ability to suppress inflammatory mediators.
Key Findings in Anti-Inflammatory Activity
In Vitro: The compound 1-(4-(7-chloroquinolin-4-yl) piperazin-1-yl)-2-(4-phenylpiperazin-1-yl)ethanone (compound 5 in the study) showed the highest inhibitory activity against nitric oxide (NO) production.
In Vivo: In a carrageenan-induced paw edema model in rats, the same compound, at a dose of 30 mg/kg, significantly inhibited swelling, with inhibition percentages of 34%, 50%, and 64% at 1, 2, and 3 hours post-carrageenan challenge, respectively. This effect was comparable to the standard drug indomethacin. The compound also significantly decreased serum levels of NO and COX-2.
Putative Anti-Inflammatory Signaling Pathway
Caption: Inhibition of inflammatory mediators by piperazinyl-quinoline derivatives.
Conclusion and Future Directions
For researchers aiming to verify or extend these findings, the detailed protocols and comparative data presented in this guide offer a solid foundation. Critical next steps in the field should include:
Head-to-head comparative studies: Evaluating leading compounds from different studies under standardized assay conditions to provide a clearer picture of their relative potencies and specificities.
Mechanism of action studies: Moving beyond phenotypic screening to elucidate the precise molecular targets and signaling pathways responsible for the observed biological activities.
Pharmacokinetic and toxicological profiling: Assessing the drug-like properties of the most promising derivatives to determine their potential for further development.
By systematically addressing these areas, the scientific community can collaboratively and rigorously validate the therapeutic potential of the 8-piperazin-1-ylquinoline scaffold.
References
Childers, W. E., Jr., Havran, L. M., Asselin, M., Bicksler, J. J., Chong, D. C., Corman, T. L., Dawson, L. A., DeGuzman, J., Fensome, E. J., Ganno, M. L., Harrison, B. L., Ho, D. M., Hughes, Z. A., Johnson, B. L., Kiss, T., Kleintop, T. A., Marathias, V. M., Mastrodonato, M. L., McNally, J. J., … Zhang, M. Y. (2010). The synthesis and biological evaluation of quinolyl-piperazinyl piperidines as potent serotonin 5-HT1A antagonists. Journal of Medicinal Chemistry, 53(10), 4066–4084. [Link]
El-Gendy, M. A., Ayyad, R. R., & Al-Gazzar, A. R. (2015). Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives. International Journal of Organic Chemistry, 5, 1-7. [Link]
Shawali, A. S., Abdelhamid, A. O., & Gomaa, M. A. M. (2011). Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. Molecules, 17(1), 143–153. [Link]
Giallombardo, D., et al. (2023). Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. ChemistryOpen. [Link]
Shawali, A. S., Abdelhamid, A. O., & Gomaa, M. A. M. (2011). Synthesis and biological activity of some 3-(4-(substituted)-piperazin-1-yl)cinnolines. Molecules (Basel, Switzerland), 17(1), 143–153. [Link]
Bambeke, F. V., et al. (2013). Pharmacological Characterization of 7-(4-(Piperazin-1-yl)) Ciprofloxacin Derivatives: Antibacterial Activity, Cellular Accumulation, Susceptibility to Efflux Transporters, and Intracellular Activity. Antimicrobial Agents and Chemotherapy, 58(3), 1291-1298. [Link]
Nislow, C., et al. (2011). Piperazinyl quinolines as chemosensitizers to increase fluconazole susceptibility of Candida albicans clinical isolates. Probes and Drugs. [Link]
Abdellatif, K. R. A., Fadaly, W. A. A., Kamel, G. M., Elshaier, Y. A. M. M., & El-Magd, M. A. (2020). Anti-Inflammatory and Analgesic Activities of 7-Chloro-4-(Piperazin-1-yl) Quinoline Derivative Mediated by Suppression of Inflammatory Mediators and Cytokines. Pharmaceutical Sciences, 27(3), 326-338. [Link]
Sravanthi, V., & Manju, S. L. (2022). The Chemical and Pharmacological Advancements of Quinoline: A Mini Review. Journal of Drug Delivery and Therapeutics, 12(4), 183-189. [Link]
Fernández, A., et al. (2021). Piperazinyl Bicyclic Derivatives as Selective Ligands of the α2δ-1 Subunit of Voltage-Gated Calcium Channels. Journal of Medicinal Chemistry, 64(13), 9119-9140. [Link]
Kamal, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Current Medicinal Chemistry, 23(40), 4539-4581. [Link]
Childers, W. E., Jr., et al. (2010). The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT1A Antagonists. Journal of Medicinal Chemistry, 53(10), 4066-4084. [Link]
Chen, Y.-L., et al. (2013). 7-[4-(Carbopiperazin-1-yl)]piperazin-1-yl] Derivatives of Fluoroquinolone: Synthesis and Antimicrobial Evaluation. Molecules, 18(10), 12349-12367. [Link]
Sharma, S., & Kumar, P. (2015). Piperazine and morpholine: Synthetic and medicinal chemistry investigations. Journal of Chemical and Pharmaceutical Research, 7(5), 281-301. [Link]
Nayak, S. K., et al. (2018). Novel quinoline-piperazine hybrids: the design, synthesis and evaluation of antibacterial and antituberculosis properties. RSC Advances, 8(59), 33731-33744. [Link]
Priya, M. G. R., et al. (2024). Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents. Journal of Chemical and Pharmaceutical Research, 16(7), 1-4. [Link]
Farzi, F., et al. (2023). Green synthesis, anti-proliferative evaluation, docking, and MD simulations studies of novel 2-piperazinyl quinoxaline derivatives using hercynite sulfaguanidine-SA as a highly efficient and reusable nanocatalyst. Scientific Reports, 13(1), 12345. [Link]
A Senior Application Scientist's Guide to Comparing the In Vivo Efficacy of 8-Piperazin-1-ylquinoline Against Standard-of-Care Agents
Introduction The quinoline scaffold is a cornerstone in medicinal chemistry, serving as a versatile framework for a multitude of therapeutic agents with activities spanning antimalarial, anticancer, and anti-HIV properti...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The quinoline scaffold is a cornerstone in medicinal chemistry, serving as a versatile framework for a multitude of therapeutic agents with activities spanning antimalarial, anticancer, and anti-HIV properties.[1][2] The incorporation of a piperazine moiety often enhances pharmacological properties, making quinoline-piperazine hybrids a focal point of drug discovery.[3][4] 8-Piperazin-1-ylquinoline is a core structure within this class. While extensive data may exist for its derivatives, establishing the foundational in vivo efficacy of the parent compound is a critical step in any drug development pipeline. The transition from promising in vitro data to a robust in vivo model is where many candidates fail; therefore, a meticulously designed, well-controlled, and rigorously analyzed animal study is paramount.[5][6]
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute in vivo studies comparing the efficacy of 8-piperazin-1-ylquinoline to existing drugs. We will use a cancer xenograft model as our primary case study, given the well-established protocols and the known anticancer potential of related structures, while also providing principles applicable to other disease models.[1][7] Our focus is not merely on the procedural steps but on the scientific rationale behind each choice, ensuring the generation of trustworthy, reproducible, and translatable data.
Part 1: Strategic Framework for In Vivo Evaluation
The decision to advance a compound to in vivo testing is predicated on strong in vitro evidence of activity and an acceptable preliminary safety profile. The primary goal of the first in vivo efficacy study is to determine if the compound's biological activity translates to a living system, considering complex factors like absorption, distribution, metabolism, and excretion (ADME).[8]
The Rationale for Model Selection: Fidelity and Feasibility
Choosing the correct animal model is the most critical decision in this process. The model must recapitulate key aspects of the human disease to have predictive value.[9][10] For oncology, several options exist, each with distinct advantages and limitations.
Cell Line-Derived Xenografts (CDX): Involve implanting a human cancer cell line into an immunodeficient mouse. This is a cost-effective and rapid model, ideal for initial efficacy screening.[11]
Patient-Derived Xenografts (PDX): Involve implanting fresh tumor tissue from a patient directly into an immunodeficient mouse. PDX models better retain the microenvironment and heterogeneity of the original tumor, offering higher predictive value for clinical outcomes.[9][12]
Genetically Engineered Mouse Models (GEMM): These models involve altering the mouse's own genes to induce spontaneous tumor formation. GEMMs are invaluable for studying tumor initiation and progression in an immunocompetent host but are complex and time-consuming to develop.[13][14]
For an initial efficacy comparison of a novel agent, the PDX model offers the best balance of clinical relevance and feasibility. It allows for testing against a tumor that more closely mirrors human disease while avoiding the genetic drift seen in long-term cultured cell lines.[12]
Selecting the Comparator: Setting a Clinically Relevant Benchmark
The choice of an existing drug for comparison is equally critical. It should be a standard-of-care agent for the selected cancer type. For instance, in a breast cancer model, a taxane like Paclitaxel or an anthracycline like Doxorubicin would be an appropriate benchmark. This ensures that the efficacy of 8-piperazin-1-ylquinoline is measured against a clinically meaningful standard, not a straw man.
Overall Preclinical Workflow
A logical, stepwise progression from initial characterization to definitive in vivo comparison is essential. The workflow ensures that resources are used efficiently and that each experiment builds upon the last.
Caption: High-level workflow for preclinical in vivo efficacy evaluation.
Part 2: Detailed Protocol - Comparative Efficacy in a Renal Cancer PDX Model
This section provides a self-validating, step-by-step protocol for assessing the efficacy of 8-piperazin-1-ylquinoline against the standard-of-care tyrosine kinase inhibitor, Sunitinib, using a patient-derived xenograft (PDX) model of renal cell carcinoma (RCC). The UO-31 cell line has shown sensitivity to piperazinyl-quinoline compounds and serves as a strong basis for model selection.[3]
Materials and Reagents
Animals: 6-8 week old female immunodeficient mice (e.g., NOD/SCID or similar).
PDX Model: Established and validated renal cell carcinoma PDX model (e.g., from a commercial vendor or academic collaborator).
Test Article: 8-piperazin-1-ylquinoline, synthesized to >98% purity.
Comparator: Sunitinib malate.
Vehicle: Appropriate, non-toxic vehicle for solubilizing both agents (e.g., 0.5% methylcellulose + 0.2% Tween 80 in sterile water).
Anesthetics and Analgesics: As per institutional IACUC guidelines.
General Supplies: Sterile syringes, needles, calipers, animal scale, etc.
Experimental Workflow & Timeline
Caption: Experimental timeline for a typical xenograft efficacy study.
Step-by-Step Methodology
Animal Acclimatization & Husbandry:
Upon arrival, house mice in a specific pathogen-free (SPF) facility. Allow a minimum of 7 days for acclimatization before any procedures.
Provide ad libitum access to food and water. Monitor animal health daily. All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).
Tumor Implantation (Day 0):
Anesthetize a mouse bearing a passaged PDX tumor.
Under sterile conditions, excise the tumor and dissect it into small fragments (~3x3 mm).
Anesthetize the recipient experimental mice.
Using forceps, subcutaneously implant one tumor fragment into the right flank of each mouse.
Administer post-operative analgesics as required by IACUC protocol.
Tumor Growth Monitoring:
Beginning ~5-7 days post-implantation, measure tumors 2-3 times per week using digital calipers.
Tumor volume is calculated using the formula: Volume = (Length x Width²) / 2 .
Record the body weight of each animal at the same time as tumor measurements.
Randomization and Grouping (Tumor Volume ~150 mm³):
Once tumors reach an average volume of 100-200 mm³, exclude any non-viable tumors or outlier animals.
Randomize the remaining mice into treatment groups (n=8-10 mice per group) to ensure the average tumor volume is similar across all groups.
Group 1: Vehicle Control (p.o., daily)
Group 2: 8-piperazin-1-ylquinoline (Dose X mg/kg, p.o., daily)
Group 3: Sunitinib (40 mg/kg, p.o., daily)
Dosing and Monitoring (Initiation on Day 12):
Prepare fresh dosing solutions daily.
Administer the assigned treatment to each mouse via oral gavage (p.o.) based on the most recent body weight.
Continue to measure tumor volume and body weight 2-3 times per week.
Perform daily clinical observations for signs of toxicity (e.g., ruffled fur, hunched posture, lethargy).
Study Endpoint and Tissue Collection:
The study may be terminated when the average tumor volume in the vehicle control group reaches a predetermined size (e.g., 1500-2000 mm³), or after a fixed duration (e.g., 21 days of treatment).
Individual animals must be euthanized if their tumor exceeds the size limit, becomes ulcerated, or if they lose >20% of their initial body weight.
At the endpoint, euthanize all remaining animals.
Excise the tumors, weigh them, and process for further analysis (e.g., flash-freeze for pharmacodynamics or fix in formalin for histology).
Part 3: Data Analysis, Interpretation, and Visualization
Objective, quantitative analysis is the cornerstone of a successful study. The primary endpoints are measures of anti-tumor efficacy and overall tolerability.
Efficacy Endpoints
The most common metric for efficacy is Tumor Growth Inhibition (TGI) . It is calculated at the end of the study using the final tumor volumes:
% TGI = (1 - [ΔT / ΔC]) x 100
Where:
ΔT = (Mean tumor volume of treated group at endpoint) - (Mean tumor volume of treated group at start of dosing)
ΔC = (Mean tumor volume of control group at endpoint) - (Mean tumor volume of control group at start of dosing)
Statistical analysis (e.g., one-way ANOVA followed by Tukey's test) should be performed to determine if the differences between groups are significant (p < 0.05).[15]
Data Presentation
Quantitative data should be summarized in a clear, concise table for easy comparison.
Group (n=10)
Dose & Schedule
Mean Initial Tumor Volume (mm³) ± SEM
Mean Final Tumor Volume (mm³) ± SEM
Mean Final Tumor Weight (g) ± SEM
% TGI
Mean Body Weight Change (%) ± SEM
1. Vehicle
p.o., QD
152 ± 11
1855 ± 210
1.75 ± 0.20
-
+5.2 ± 1.5
2. 8-piperazin-1-ylquinoline
X mg/kg, p.o., QD
155 ± 12
980 ± 155
0.95 ± 0.14
51%
-2.1 ± 2.0
3. Sunitinib
40 mg/kg, p.o., QD
153 ± 10
650 ± 98
0.61 ± 0.09
71%
-8.5 ± 2.5
*p < 0.05, **p < 0.01 compared to Vehicle group.
Interpreting the Results
From the hypothetical data above, one would conclude:
Both 8-piperazin-1-ylquinoline and Sunitinib demonstrated statistically significant anti-tumor activity compared to the vehicle control.
Sunitinib showed a higher degree of efficacy (%TGI of 71%) compared to 8-piperazin-1-ylquinoline (%TGI of 51%) at the doses tested.
Sunitinib was associated with more significant body weight loss, suggesting a lower tolerability profile compared to the novel compound.
This analysis provides a balanced view of both efficacy and safety, which is crucial for making an informed decision about the compound's future.
Part 4: Adaptation to Other Therapeutic Areas
The principles of rigorous study design, appropriate model selection, and quantitative analysis are universal. For a different indication, such as schizophrenia, the model and endpoints would change, but the logic would not.
Indication: Schizophrenia (Positive Symptoms)
Model: Amphetamine-induced hyperlocomotion in rats. This model has high predictive validity, as hyperactivity can be attenuated by antipsychotics.[16][17]
Test Article: 8-piperazin-1-ylquinoline
Comparator: Haloperidol (a typical antipsychotic) or Clozapine (an atypical antipsychotic).[18][19]
Protocol:
Acclimatize rats and habituate them to locomotor activity chambers.
Administer Vehicle, 8-piperazin-1-ylquinoline, or Haloperidol.
After a set pre-treatment time, administer amphetamine to all groups to induce hyperactivity.
Record locomotor activity (e.g., beam breaks, distance traveled) for 60-90 minutes.
Endpoint: The primary endpoint would be the reduction in total locomotor activity compared to the vehicle-treated, amphetamine-challenged group. This allows for a direct comparison of the compound's ability to reverse a psychosis-like state.
Conclusion
Evaluating the in vivo efficacy of a novel compound like 8-piperazin-1-ylquinoline is a complex but critical undertaking. This guide provides a strategic and methodological framework for conducting a robust, comparative study. By prioritizing scientifically sound model selection, employing detailed and self-validating protocols, and utilizing objective data analysis, researchers can generate the high-quality, trustworthy data needed to make critical go/no-go decisions in the drug development process. The ultimate goal is not simply to generate data, but to generate meaningful insights that can be translated into future therapeutic success.
References
Jones, C. A., Watson, D. J., & Fone, K. C. (2011). Animal models of schizophrenia. British journal of pharmacology, 164(4), 1195–1231.
Craig, A. G., Grau, G. E., Janse, C., Kazura, J. W., Milner, D., Barnwell, J. W., & Langhorne, J. (2012). The Role of Animal Models for Research on Severe Malaria.
Hidalgo, M., Amant, F., Biankin, A. V., Budinská, E., Byrne, A. T., Caldas, C., ... & Jonkers, J. (2014). Patient-derived xenograft models: an emerging platform for translational cancer research. Cancer discovery, 4(9), 998–1013.
An, S., Yang, J., & Li, W. (2017). An Overview of Animal Models Related to Schizophrenia. Animal models and experimental medicine, 1(1), 59–66.
Byrne, A. T., Alférez, D. G., Amant, F., Annibali, D., Arribas, J., Biankin, A. V., ... & Hidalgo, M. (2017). Interrogating open issues in cancer precision medicine with patient-derived xenografts.
Prudêncio, M. (2021). Animal Models of Plasmodium Infection and Malaria. In Malaria Parasites (pp. 209-232). Humana, New York, NY.
Kareva, I. (2021). Experimental Comparison of the In Vivo Efficacy of Two Novel Anticancer Therapies. bioRxiv.
Day, C. P., Merlino, G., & Van Dyke, T. (2015). Preclinical mouse cancer models: a maze of opportunities and challenges. Cell, 163(1), 39-53.
Galinski, M. R., & Barnwell, J. W. (2008). Overview of Plasmodium spp. and Animal Models in Malaria Research. Methods in molecular medicine, 131, 1–13.
Geyer, M. A., & Moghaddam, B. (2002). ANIMAL MODELS RELEVANT TO SCHIZOPHRENIA DISORDERS. Neuropsychopharmacology, 26(2), 133-143.
Jones, C. A., Watson, D. J., & Fone, K. C. (2011). Animal models of schizophrenia. British journal of pharmacology, 164(4), 1195–1231.
Wikipedia contributors. (2024, January 23). Animal model of schizophrenia. In Wikipedia, The Free Encyclopedia.
Onaciu, A., Munteanu, R., & Páll, E. (2021). Spontaneous and Induced Animal Models for Cancer Research. Methods and Protocols, 4(2), 26.
Tadesse, F. G., Slater, H. C., & Chali, W. (2021). In vivo efficacy of anti-malarial drugs against clinical Plasmodium vivax malaria in Ethiopia: a systematic review and meta-analysis. Malaria journal, 20(1), 481.
Zu, S., Chen, Z., & Liu, J. (2022). Experimental mouse models for translational human cancer research. Frontiers in Oncology, 12, 989721.
Alfa Cytology. (n.d.).
Craig, A. G., Grau, G. E., Janse, C., Kazura, J. W., Milner, D., Barnwell, J. W., & Langhorne, J. (2012). The Role of Animal Models for Research on Severe Malaria.
Campbell, A., & Baldessarini, R. J. (1987). In vivo potencies of antipsychotic drugs in blocking alpha 1 noradrenergic and dopamine D2 receptors. Psychopharmacology, 91(1), 74–77.
Galinski, M. R., & Barnwell, J. W. (2008). Overview of Plasmodium spp. and Animal Models in Malaria Research. Methods in molecular medicine, 131, 1–13.
Lieberman, J. A., Bymaster, F. P., & Meltzer, H. Y. (2008). Antipsychotic Drugs: Comparison in Animal Models of Efficacy, Neurotransmitter Regulation, and Neuroprotection. Pharmacological reviews, 60(3), 358–403.
White, N. J. (2022). The assessment of antimalarial drug efficacy in vivo. Trends in parasitology, 38(8), 643–654.
Lieberman, J. A., Bymaster, F. P., & Meltzer, H. Y. (2008). Antipsychotic Drugs: Comparison in Animal Models of Efficacy, Neurotransmitter Regulation, and Neuroprotection. Pharmacological Reviews, 60(3), 358-403.
Kiaris, H., & Papavassiliou, A. G. (2013). Preclinical Predictors of Anticancer Drug Efficacy: Critical Assessment with Emphasis on Whether Nanomolar Potency Should Be Required of Candidate Agents. Molecular oncology, 7(5), 978–985.
Oakley, M. S., An, R., & Tan, A. (2018). In Vitro and In Vivo Antimalarial Efficacies of Optimized Tetracyclines. Antimicrobial agents and chemotherapy, 62(6), e00199-18.
Zips, D., Thames, H. D., & Baumann, M. (2005). New anticancer agents: in vitro and in vivo evaluation. Strahlentherapie und Onkologie, 181(8), 473–489.
Muregi, F. W., & O'Neill, P. M. (2023). The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery. Molecules (Basel, Switzerland), 28(6), 2757.
Tadesse, F. G., Slater, H. C., & Chali, W. (2021). In vivo efficacy of anti-malarial drugs against clinical Plasmodium vivax malaria in Ethiopia: a systematic review and meta-analysis. Malaria journal, 20(1), 481.
Gonzalez-Maeso, J., & Sealfon, S. C. (2009). Identifying the In Vivo Cellular Correlates of Antipsychotic Drugs. Frontiers in behavioral neuroscience, 3, 37.
Priya, M. G. R., Kumar, A. S., & Kumar, B. S. (2024). Quinoline Derivatives Containing Substituted Piperazine Moieties as Potential Anti-Breast Cancer Agents. Journal of Chemical and Pharmaceutical Research, 16(8), 107-118.
Anoop, K. S., & Anice, M. (2020). In vivo Methods for Preclinical Screening of Anticancer Drugs. International Journal of Pharmaceutical and Biological Sciences, 10(3), 1-6.
Wieronska, J. M., & Pilc, A. (2020). In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia. Cells, 9(1), 212.
Ben-Aazza, D., Selt, H., & El Amrani, M. (2017). Synthesis, Characterization and Biological Activity of Some Novel 5-((4-Alkyl piperazin-1-yl) methyl) quinolin-8-ol Derivatives. Journal of Applicable Chemistry, 6(5), 841-847.
BenchChem. (2025). discovery and development of 7-Chloro-4-(piperazin-1-yl)
Shawali, A. S., Abdallah, M. A., & Zayed, M. E. M. (2011). Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. Molecules (Basel, Switzerland), 17(1), 143–153.
Childers, W. E., Jr, Abou-Gharbia, M., & Robichaud, A. J. (2010). The synthesis and biological evaluation of quinolyl-piperazinyl piperidines as potent serotonin 5-HT1A antagonists. Journal of medicinal chemistry, 53(10), 4066–4084.
Yildiz, I., Ciftci, H. I., & Bayrak, N. (2025). Targeting Cancer Cell Proliferation Using Piperazine-Linked Quinolinequinones: Mechanism and Metabolic Profile. Chemistry & biodiversity, e202400966.
Michot, J. M., Seral, C., & Van Bambeke, F. (2013). Pharmacological Characterization of 7-(4-(Piperazin-1-yl)) Ciprofloxacin Derivatives: Antibacterial Activity, Cellular Accumulation, Susceptibility to Efflux Transporters, and Intracellular Activity. Antimicrobial agents and chemotherapy, 57(12), 6101–6111.
Childers, W. E., Jr, Abou-Gharbia, M., & Robichaud, A. J. (2010). The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT 1A Antagonists. Journal of Medicinal Chemistry, 53(10), 4066-4084.
Kelly, H. A., Wright, J., & Miller, A. B. (1995). Synthesis and hypoglycemic activity of substituted 8-(1-piperazinyl)imidazo[1,2-a]pyrazines. Journal of medicinal chemistry, 38(20), 4049–4058.
CymitQuimica. (n.d.). CAS 837-52-5: 7-chloro-4-piperazin-1-yl-quinoline.
Antonio, T., Reith, M. E., & Dutta, A. K. (2013). Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist: Potent in vivo activity in Parkinson's disease animal models. Bioorganic & medicinal chemistry, 21(4), 935–949.
Tutone, M., et al. (2023). Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines. ChemistryOpen, 12(11), e202300147.
Bayer. (n.d.). Infectious Diseases | Study 100201. Clinical Trials Explorer.
Ajani, O. O., Iyaye, K. T., & Ademosun, O. T. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC advances, 12(30), 19289–19316.
Al-Ostoot, F. H., Al-Ghorbani, M., & Al-Majid, A. M. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules (Basel, Switzerland), 27(13), 4293.
Ghorbani-Vaghei, R., & Veisi, H. (2022). Green synthesis, anti-proliferative evaluation, docking, and MD simulations studies of novel 2-piperazinyl quinoxaline derivatives using hercynite sulfaguanidine-SA as a highly efficient and reusable nanocatalyst. Scientific reports, 12(1), 11477.
establishing the clinical relevance of 8-piperazin-1-ylquinoline's biological effects
Establishing the clinical relevance of a pharmacophore requires bridging the gap between molecular binding affinity and in vivo phenotypic outcomes. The compound 8-piperazin-1-ylquinoline —most notably recognized as the...
Author: BenchChem Technical Support Team. Date: March 2026
Establishing the clinical relevance of a pharmacophore requires bridging the gap between molecular binding affinity and in vivo phenotypic outcomes. The compound 8-piperazin-1-ylquinoline —most notably recognized as the core structural motif of the drug candidate Intepirdine (SB-742457) —has been extensively investigated as a highly selective 5-hydroxytryptamine 6 (5-HT6) receptor antagonist.
As a Senior Application Scientist, evaluating this compound demands an objective analysis of its mechanistic causality, a rigorous comparison against alternative 5-HT6 antagonists, and a critical look at the experimental workflows used to validate its procognitive effects. This guide synthesizes these elements to provide drug development professionals with a comprehensive technical roadmap.
Mechanistic Causality: How 5-HT6 Antagonism Drives Procognitive Effects
The 5-HT6 receptor is a G-protein-coupled receptor (GPCR) expressed almost exclusively in the central nervous system (CNS), with high density in the hippocampus and prefrontal cortex—regions critical for learning and memory.
The biological effects of 8-piperazin-1-ylquinoline are rooted in neurochemical disinhibition. By acting as a potent antagonist at the 5-HT6 receptor, the compound blocks the activation of adenylyl cyclase, reducing intracellular cAMP and PKA signaling. Because 5-HT6 receptors are predominantly located on GABAergic interneurons, this blockade dampens GABAergic inhibitory tone. The causal result of this disinhibition is a compensatory, downstream surge in the release of excitatory neurotransmitters—specifically 1[1]—into the synaptic cleft, which enhances cortical and hippocampal network activity.
Mechanism of 5-HT6 receptor antagonism by 8-piperazin-1-ylquinoline enhancing cognition.
Comparative Pharmacological Profile
To establish clinical relevance, 8-piperazin-1-ylquinoline must be benchmarked against both first-generation and next-generation 5-HT6 antagonists. The table below summarizes the quantitative pharmacological profiles of Intepirdine, Idalopirdine, and Masupirdine based on2[2].
Compound
Target Receptor
Binding Affinity (Ki)
Selectivity Profile
Clinical Status
8-piperazin-1-ylquinoline (Intepirdine)
5-HT6
~0.23 nM (pKi 9.63)
>100-fold over other receptors
Phase 3 (Discontinued for AD)
Idalopirdine (Lu AE58054)
5-HT6
0.83 nM
Selective 5-HT6 antagonist
Phase 3 (Discontinued for AD)
Masupirdine (SUVN-502)
5-HT6
2.04 nM
>1200-fold over 5-HT2A
Phase 3 (Ongoing for Agitation)
Analytical Insight: While 8-piperazin-1-ylquinoline exhibits the highest in vitro binding affinity (Ki ~0.23 nM) among the compared agents, drug development professionals know that sub-nanomolar potency does not guarantee in vivo efficacy. This necessitates rigorous, self-validating experimental models to confirm functional target engagement.
Experimental Methodologies for Validating Procognitive Effects
A trustworthy preclinical package requires protocols that establish direct causality between drug administration and phenotypic rescue. The following step-by-step workflows represent the gold standard for validating 5-HT6 antagonists.
Protocol A: In Vitro Radioligand Binding Assay (Receptor Affinity)
Causality & Design: This assay isolates the physical interaction between the drug and the 5-HT6 receptor. Using HEK293 cells stably expressing the human 5-HT6 receptor ensures target specificity, while the use of a known radioligand (e.g., [3H]-LSD) provides a self-validating competitive baseline.
Membrane Preparation: Homogenize HEK293-h5-HT6 cells in an assay buffer containing 50 mM Tris-HCl, 10 mM MgSO4, and 0.5 mM EDTA (pH 7.4). Centrifuge and resuspend to isolate the membrane fraction.
Incubation: In a 96-well plate, combine 50 µg of membrane protein, 2 nM[3H]-LSD, and varying concentrations of 8-piperazin-1-ylquinoline (ranging from 0.01 nM to 10 µM). Include a well with 10 µM serotonin to define non-specific binding (negative control).
Equilibration: Incubate the microplate at 37°C for 60 minutes to reach binding equilibrium.
Termination & Filtration: Rapidly terminate the reaction by vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash filters three times with ice-cold buffer.
Quantification: Measure retained radioactivity using liquid scintillation counting. Calculate the IC50 via non-linear regression and convert to Ki using the Cheng-Prusoff equation.
Protocol B: In Vivo Novel Object Recognition (NOR) with Scopolamine Challenge
Causality & Design:3[3], a muscarinic antagonist, induces a transient cholinergic deficit that mimics the memory impairment seen in Alzheimer's disease. If 8-piperazin-1-ylquinoline successfully promotes compensatory acetylcholine release via 5-HT6 blockade, the rodents will recover their ability to distinguish novel objects from familiar ones.
Habituation: Acclimate adult Wistar rats to the testing arena (empty) for 10 minutes daily over 3 consecutive days.
Dosing (Self-Validating Matrix): Divide rats into four cohorts:
Scopolamine + Donepezil (1 mg/kg) (Positive assay control)
Administer treatments 30 minutes prior to the testing phase.
T1 (Familiarization Phase): Place two identical objects in the arena. Allow the rat 3 minutes of free exploration. Remove the rat and clean the arena to eliminate olfactory cues.
T2 (Retention Phase): After a 24-hour delay, return the rat to the arena where one familiar object has been replaced by a novel object. Record exploration time for 3 minutes.
Analysis: Calculate the Discrimination Index (DI) = (Time Novel - Time Familiar) / (Time Novel + Time Familiar). A statistically significant increase in DI in the test group versus the amnesia control validates the in vivo procognitive effect.
In vivo workflow for assessing procognitive effects using the scopolamine-induced amnesia model.
Clinical Relevance and Translational Outcomes
The translation of 8-piperazin-1-ylquinoline from robust preclinical models to human clinical trials highlights a critical lesson in CNS drug development.
Phase II Proof-of-Concept: In a 24-week, double-blind, placebo-controlled Phase II study, Intepirdine (35 mg) administered as an adjunct to donepezil demonstrated statistically significant improvements in global clinical function (4[4]) and sustained trends in cognition (ADAS-Cog) in patients with mild-to-moderate Alzheimer's disease.
Phase III Attrition: Despite the Phase II signal, the pivotal Phase III MINDSET trial (enrolling 1,315 patients) 5[5]. Intepirdine did not significantly improve cognition or activities of daily living compared to placebo. A similar fate befell its competitor, Idalopirdine.
Field-Proven Insights: The clinical failure of 8-piperazin-1-ylquinoline for pure cognitive enhancement suggests that while 5-HT6 antagonism reliably boosts neurotransmitter release in healthy or acutely impaired animal models, this mechanism is insufficient to overcome the profound, progressive neurodegeneration of Alzheimer's disease. Consequently, the clinical relevance of 5-HT6 antagonists is currently shifting. Researchers are now investigating whether these compounds (e.g., Masupirdine) are better suited for managing 6[6]—such as agitation and psychosis in dementia—rather than serving as primary cognitive enhancers.
Double-Blind, Controlled Phase II Study of a 5-HT6 Receptor Antagonist, SB-742457, in Alzheimer's Disease
Source: researchgate.net
URL:[Link]
Systems pharmacology modeling in neuroscience: Prediction and outcome of PF-04995274, a 5-HT4 partial agonist, in a clinical scopolamine impairment trial
Source: scirp.org
URL:[Link]
The Serotonin-6 Receptor as a Novel Therapeutic Target
Source: nih.gov
URL:[Link]
Intepirdine Joins the Ranks of Failed Alzheimer's Drugs
Source: alzforum.org
URL:[Link]
Progress in Investigational Agents Targeting Serotonin-6 Receptors for the Treatment of Brain Disorders
Source: nih.gov
URL:[Link]
